Copper sulfide (CuS)

Core Science & Biosynthesis

Unveiling the Intricate Architecture of Hexagonal Copper Sulfide (Covellite)

A Technical Guide for Researchers and Drug Development Professionals

This in-depth guide delves into the complex crystal structure of hexagonal copper sulfide (B99878) (CuS), a compound of significant interest in various scientific and technological fields. Commonly known as covellite, its unique atomic arrangement underpins its distinct physicochemical properties. This document provides a comprehensive overview of its crystallographic parameters, atomic coordination, and the experimental methodologies employed for its characterization, tailored for researchers, scientists, and professionals in drug development.

Crystallographic Profile of Hexagonal Copper Sulfide

Hexagonal copper sulfide crystallizes in the P6₃/mmc space group, a highly symmetric hexagonal system.[1][2][3] This structure is characterized by a layered arrangement of copper and sulfur atoms, giving rise to its anisotropic properties.[4]

Lattice Parameters

The unit cell dimensions of hexagonal CuS have been determined with high precision through various diffraction studies. The lattice parameters are summarized in the table below.

Lattice Parameter	Value (Å)	Reference
a	3.797	[1]
b	3.797	[1]
c	16.441	[1]
α	90°
β	90°
γ	120°

Atomic Positions and Coordination Environment

The crystal structure of covellite is notable for its two distinct copper (Cu) and two inequivalent sulfur (S) sites, leading to a complex coordination environment.[1][2]

One set of copper atoms (Cu1) is found in a trigonal planar coordination with three sulfur atoms. The other copper atoms (Cu2) are tetrahedrally coordinated to four sulfur atoms.[1] The sulfur atoms also exhibit two different coordination geometries. One sulfur site (S1) is bonded to five copper atoms in a trigonal bipyramidal arrangement.[1][2] The second sulfur site (S2) forms a distorted tetrahedron with three copper atoms and one other sulfur atom, resulting in S-S dimers that are a characteristic feature of the covellite structure.[1][2][4] This layered structure consists of alternating CuS and Cu₂S₂ sheets.[4]

The atomic positions within the hexagonal unit cell are defined by their Wyckoff positions, as detailed in the following table.

Atom	Wyckoff Position	x	y	z	Reference
Cu(1)	2d	1/3	2/3	3/4	[5][6]
Cu(2)	4f	1/3	2/3	0.107	[3]
S(1)	2c	1/3	2/3	1/4	[5][6]
S(2)	4e	0	0	0.064	[3]

Key Bond Lengths

The intricate bonding network in hexagonal CuS results in a range of bond lengths, which are crucial for understanding its electronic and mechanical properties.

Bond	Bond Length (Å)	Coordination Environment	Reference
Cu(1)-S	2.19	Trigonal Planar	[1]
Cu(2)-S	2.30 (x3), 2.35 (x1)	Tetrahedral	[1]
S(2)-S(2)	2.11	S-S Dimer	[1]

Experimental Determination of Crystal Structure

The primary technique for elucidating the crystal structure of hexagonal CuS is X-ray Diffraction (XRD).

Experimental Protocol: Powder X-ray Diffraction (PXRD)

Powder X-ray diffraction is a fundamental and widely used technique to identify the crystalline phases and determine the lattice parameters of a material.

Objective: To confirm the hexagonal crystal structure of a synthesized copper sulfide sample and determine its lattice parameters.

Materials and Equipment:

• Synthesized copper sulfide powder

• Powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.5406 Å)

• Sample holder (zero-background sample holder is recommended)

• Mortar and pestle

• Spatula

• Data acquisition and analysis software

Methodology:

• Sample Preparation:

  • A small amount of the copper sulfide sample is finely ground using a mortar and pestle to ensure a random orientation of the crystallites.

  • The finely ground powder is then carefully packed into the sample holder, ensuring a flat and smooth surface.

• Instrument Setup:

  • The X-ray diffractometer is powered on and allowed to stabilize.

  • The instrument is configured for data collection, typically with a 2θ scan range from 20° to 80° with a step size of 0.02° and a dwell time of 1-2 seconds per step. The exact parameters may be optimized based on the sample and instrument.

• Data Collection:

  • The sample holder is mounted in the diffractometer.

  • The X-ray source is activated, and the diffraction pattern is collected over the specified 2θ range.

• Data Analysis:

  • The resulting diffraction pattern (a plot of intensity versus 2θ) is analyzed.

  • The positions of the diffraction peaks are compared with standard diffraction patterns for hexagonal CuS (e.g., from the JCPDS database) to confirm the phase identity.

  • The lattice parameters are calculated from the peak positions using Bragg's Law and the appropriate crystallographic equations for a hexagonal system. This is typically performed using specialized software that can perform peak indexing and lattice parameter refinement.

Visualizing the Crystal Structure of Hexagonal Copper Sulfide

The following diagrams, generated using the DOT language, illustrate the logical workflow for crystal structure determination and a simplified representation of the hexagonal CuS unit cell.

Experimental workflow for CuS crystal structure determination.

Simplified layered structure of hexagonal CuS.

References

• 1. mp-504: CuS (hexagonal, P6_3/mmc, 194) [legacy.materialsproject.org]
• 2. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 3. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 4. Covellite - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Unveiling the Potential: An In-depth Technical Guide to the Electronic Properties of Copper Sulfide (CuS) for Semiconductor Applications

For Researchers, Scientists, and Drug Development Professionals

Copper sulfide (B99878) (CuS), a naturally occurring mineral known as covellite, is emerging as a compelling p-type semiconductor material for a diverse range of applications, including photovoltaics, photodetectors, and gas sensors.[1][2] Its earth abundance, low toxicity, and tunable electronic properties make it an attractive alternative to traditional semiconductor materials. This technical guide delves into the core electronic properties of CuS, providing a comprehensive overview of its characteristics, methods of synthesis and characterization, and its potential in various semiconductor applications.

Core Electronic Properties of Copper Sulfide (CuS)

The semiconductor behavior of CuS is intrinsically linked to its unique crystal structure and the resulting electronic band configuration. The material typically exhibits a hexagonal crystal structure and is known for its moderate electrical conductivity.[1][3] A summary of the key electronic properties of CuS is presented in the table below, offering a comparative look at the values reported across various studies.

Property	Reported Values	Synthesis/Measurement Conditions
Band Gap (Eg)	1.21 eV to 2.7 eV	The wide range is attributed to factors like synthesis method, film thickness, and crystallinity.[1][4] For instance, thin films prepared by chemical bath deposition have shown band gaps around 2.35 eV, while other methods report values between 1.55 eV and 2.25 eV.[5][6][7]
Carrier Concentration	~1.37 x 10¹⁹ cm⁻³ to +2.5 x 10²¹ cm⁻³	Hall effect measurements on thin films prepared by chemical spray pyrolysis yielded a hole concentration of ~1.37 x 10¹⁹ cm⁻³.[8] Higher concentrations have also been reported.[5]
Electrical Conductivity (σ)	2 x 10³ S/cm to (1.4–4) x 10³ Ω⁻¹ cm⁻¹	These values indicate moderate conductivity, a key feature for many semiconductor applications.[5]
Hole Mobility (μh)	5.5 - 9 cm²/Vs	This range highlights the mobility of the majority charge carriers (holes) in this p-type semiconductor.
Crystal Structure	Hexagonal (Covellite)	The most common phase of CuS, with space group P6₃/mmc.[9][10]
Lattice Parameters	a ≈ 3.79 Å, c ≈ 16.34 Å	These parameters define the unit cell of the hexagonal crystal structure.[10][11]

Experimental Protocols for Synthesis and Characterization

The electronic properties of CuS are highly dependent on the synthesis and processing conditions. Here, we outline common experimental protocols for the fabrication and characterization of CuS thin films, a prevalent form for semiconductor device applications.

Synthesis of CuS Thin Films by Chemical Bath Deposition (CBD)

The Chemical Bath Deposition (CBD) technique is a cost-effective and scalable method for producing uniform CuS thin films.[7]

Materials:

• Copper sulfate (B86663) (CuSO₄) or Copper Chloride (CuCl₂) as the copper source.[7][12]

• Thiourea (SC(NH₂)₂) as the sulfur source.[7][12]

• A complexing agent such as Tartaric Acid (C₄H₆O₆) to control the release of Cu²⁺ ions.[7]

• A pH adjuster, typically ammonia (B1221849) (NH₃) or sodium hydroxide (B78521) (NaOH), to maintain an alkaline medium.

• Clean glass substrates.

Procedure:

• Substrate Cleaning: Thoroughly clean the glass substrates by soaking in a cleaning solution (e.g., chromic acid), followed by rinsing with deionized water and ethanol, and finally drying.[7]

• Precursor Solution Preparation: Prepare aqueous solutions of the copper salt, thiourea, and the complexing agent at desired molar concentrations (e.g., 0.1 M).[7]

• Deposition Bath: Mix the precursor solutions in a beaker. Adjust the pH of the solution to an alkaline value (e.g., pH 11) using the pH adjuster.[7]

• Film Deposition: Immerse the cleaned substrates vertically in the deposition bath. Maintain the bath at a constant temperature (e.g., 80 °C) for a specific duration (e.g., 20 minutes) to allow for the formation of the CuS thin film.[7]

• Post-Deposition Treatment: After the deposition time, remove the substrates from the bath, rinse them with deionized water to remove any loosely adhered particles, and dry them in air.

Characterization Techniques

1. Structural Characterization: X-Ray Diffraction (XRD)

XRD is employed to determine the crystal structure, phase purity, and crystallite size of the synthesized CuS.

• Instrument: A standard X-ray diffractometer with a CuKα radiation source (wavelength λ = 1.5406 Å).

• Procedure:

  • Mount the CuS thin film sample on the sample holder.

  • Scan the sample over a 2θ range (e.g., 20° to 70°).[7]

  • The resulting diffraction pattern will show peaks corresponding to specific crystallographic planes.

  • Compare the peak positions and intensities with standard JCPDS data (e.g., card no. 06-0464 for hexagonal CuS) to confirm the crystal structure.[6]

2. Optical Properties: UV-Vis Spectroscopy

This technique is used to determine the optical band gap of the CuS thin film.

• Instrument: A UV-Vis spectrophotometer.

• Procedure:

  • Place the CuS thin film in the sample holder of the spectrophotometer.

  • Record the absorbance or transmittance spectrum over a specific wavelength range (e.g., 200-1100 nm).[7]

  • Calculate the absorption coefficient (α) from the absorbance data.

  • To determine the direct band gap, plot (αhν)² versus the photon energy (hν) (a Tauc plot).[7]

  • Extrapolate the linear portion of the plot to the energy axis (where (αhν)² = 0) to obtain the band gap value (Eg).[7]

3. Electrical Properties: Hall Effect Measurement

The Hall effect measurement is a standard method to determine the carrier type (n-type or p-type), carrier concentration, and mobility of semiconductor materials.

• Instrument: A Hall effect measurement system.

• Procedure:

  • Prepare a rectangular sample of the CuS thin film with four electrical contacts at the corners (van der Pauw configuration).

  • Apply a constant current through two adjacent contacts and measure the voltage across the other two contacts.

  • Apply a magnetic field perpendicular to the film surface and measure the change in voltage (Hall voltage).

  • From the Hall voltage, magnetic field strength, and current, the Hall coefficient can be calculated, which in turn provides the carrier concentration and type.

  • The conductivity and mobility can be determined from the resistivity and carrier concentration.

Visualizing the Structure and Workflow

To better understand the material and the processes involved, the following diagrams illustrate the crystal structure of CuS and a typical experimental workflow.

Caption: Simplified 2D representation of the hexagonal crystal structure of Covellite (CuS).

Caption: Experimental workflow for the synthesis and characterization of CuS thin films.

Conclusion

Copper sulfide exhibits a compelling set of electronic properties that position it as a highly promising material for next-generation semiconductor devices. Its p-type conductivity, tunable band gap, and moderate charge carrier mobility, combined with its abundance and low cost, make it a subject of intense research. The synthesis and characterization protocols outlined in this guide provide a foundational understanding for researchers aiming to explore and harness the potential of this versatile semiconductor. Further research into controlling its properties through doping and nanostructuring is expected to unlock even more advanced applications in the future.

References

• 1. azom.com [azom.com]
• 2. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper monosulfide - Wikipedia [en.wikipedia.org]
• 4. Preparation & characterization of CuS thin films via spray pyrolysis technique for photovoltaic applications. - ProQuest [proquest.com]
• 5. pveducation.org [pveducation.org]
• 6. Tuning plasmonic properties of CuS thin films via valence band filling - RSC Advances (RSC Publishing) DOI:10.1039/C6RA27076J [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. Chemically Sprayed p-type CuS Thin Film-Characterization and Feasibility Study on Junction with n-Si for the Development of Solar Cell | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 9. researchgate.net [researchgate.net]
• 10. A refinement of the crystal structure of covellite, CuS [jstage.jst.go.jp]
• 11. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 12. rsisinternational.org [rsisinternational.org]

The Optical Band Gap of Copper Sulfide Nanoparticles: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Copper sulfide (B99878) (CuS) nanoparticles are a class of p-type semiconductors that have garnered significant interest across various scientific disciplines, including biomedical research, owing to their unique and tunable optical and electronic properties.[1][2] A key parameter governing these properties is the optical band gap, which can be engineered through various synthesis strategies. This technical guide provides an in-depth exploration of the optical band gap of copper sulfide nanoparticles, detailing the influence of synthesis methodologies, nanoparticle characteristics, and characterization techniques. Experimental protocols for the synthesis and analysis of these nanomaterials are provided, alongside a summary of quantitative data to aid in comparative analysis.

Introduction to the Optical Band Gap of Copper Sulfide Nanoparticles

Copper sulfide is a metal sulfide semiconductor known to exist in various stoichiometric phases, with covellite (CuS) being a prominent example.[2] The electronic structure of a semiconductor is characterized by a valence band and a conduction band, separated by an energy gap known as the band gap (Eg). The optical band gap refers to the minimum energy required to excite an electron from the valence band to the conduction band upon absorption of a photon. This property is fundamental to the application of copper sulfide nanoparticles in areas such as photocatalysis, solar cells, and particularly in the biomedical field for applications like photoacoustic imaging and photothermal therapy.[3][4][5][6]

The band gap of bulk CuS is approximately 2.0 eV.[2] However, when synthesized at the nanoscale, copper sulfide exhibits quantum confinement effects, leading to a size-dependent band gap.[7][8] Generally, as the particle size decreases, the band gap energy increases, resulting in a blue shift in the absorption spectrum.[7][8] This tunability of the optical band gap is a critical feature that allows for the optimization of copper sulfide nanoparticles for specific applications.

Factors Influencing the Optical Band Gap

The optical band gap of copper sulfide nanoparticles is not a fixed value but is highly dependent on several factors that can be controlled during the synthesis process.

Nanoparticle Size and Quantum Confinement

The most significant factor influencing the band gap is the size of the nanoparticles. Due to quantum confinement, the continuous energy bands of the bulk material are replaced by discrete energy levels in nanoparticles. This leads to an increase in the effective band gap as the particle size decreases. For instance, CuS nanoparticles with an average crystallite size in the range of 3-10 nm have been reported to exhibit a band gap as high as 4.33 eV, a significant increase from the bulk value.[7]

Stoichiometry

Copper sulfide can exist in various non-stoichiometric forms (CuxS, where 1 ≤ x ≤ 2), such as CuS (covellite), Cu1.8S (digenite), and Cu2S (chalcocite).[2] Each of these phases possesses a distinct crystal structure and, consequently, a different intrinsic band gap. The band gap generally increases with a higher sulfur content (lower 'x' in CuxS). For example, the band gap of bulk copper sulfides increases from approximately 1.2 eV for Cu2S to 2.0 eV for CuS.[2] The stoichiometry can be controlled by adjusting the precursor ratios and reaction conditions during synthesis.

Synthesis Method and Conditions

The choice of synthesis method and the specific reaction parameters play a crucial role in determining the final properties of the copper sulfide nanoparticles, including their optical band gap. Common synthesis methods include:

• Hydrothermal/Solvothermal Synthesis: This is a widely used method where the reaction is carried out in an aqueous or organic solvent at elevated temperatures and pressures in a sealed vessel (autoclave).[1] By varying parameters such as temperature, reaction time, and precursor concentration, the size, shape, and crystallinity of the nanoparticles can be controlled, thereby tuning the optical band gap.[1]

• Co-precipitation: This method involves the precipitation of copper and sulfide ions from a solution. It is a relatively simple and scalable method. The band gap of nanoparticles produced via co-precipitation has been shown to decrease with an increase in sulfur concentration.[9]

• Successive Ionic Layer Adsorption and Reaction (SILAR): This technique involves the sequential deposition of cationic and anionic precursor solutions onto a substrate. The number of deposition cycles can be used to control the thickness and, consequently, the optical properties of the resulting thin film or nanoparticles.[2][10]

The reaction temperature, in particular, has a significant effect. For instance, in a two-phase colloidal synthesis, increasing the reaction temperature from 140°C to 200°C can influence the resulting band gap.[11]

Doping

Introducing dopant atoms into the crystal lattice of copper sulfide nanoparticles can also modify their electronic structure and, therefore, their optical band gap. While the provided search results primarily focus on undoped copper sulfide, the principle of doping is a well-established method for band gap engineering in semiconductors. For example, doping zinc sulfide nanoparticles with copper has been shown to alter the band gap.[12]

Quantitative Data on Optical Band Gap

The following table summarizes the reported optical band gap values for copper sulfide nanoparticles synthesized under various conditions.

Synthesis Method	Precursors	Particle Size (nm)	Stoichiometry	Band Gap (eV)	Reference
Thermolysis	Copper(II) dithiocarbamate (B8719985) complexes	3.02 - 9.80	CuS	4.3 - 4.33	[7][8]
Solvothermal	Copper chloride, Thiourea	~19	CuS (Hexagonal)	2.02	[13]
Reduction	-	4.5 ± 0.2	CuxSy	2.98	[14]
Reduction	-	25 ± 0.6	CuxSy	1.87	[14]
SILAR	CuSO4·5H2O, Na2S·9H2O	9 - 12	Cu1.8S	-	[2]
SILAR	CuCl2·2H2O, Thiourea	30 - 40	CuS	-	[2]
Co-precipitation	-	19 - 24	CuS (Hexagonal)	1.88 - 2.01	[9]
Sonochemical	Copper acetate, Thiourea	-	Mixture	1.3 - 2.1	[15]

Experimental Protocols

This section provides generalized methodologies for the synthesis and characterization of the optical band gap of copper sulfide nanoparticles, based on commonly reported procedures.

Synthesis of Copper Sulfide Nanoparticles via Hydrothermal Method

This protocol describes a general procedure for the synthesis of copper sulfide nanospheres.[1]

Materials:

• Copper precursor (e.g., Copper(II) chloride dihydrate, CuCl2·2H2O)

• Sulfur precursor (e.g., Sodium thiosulfate (B1220275) pentahydrate, Na2S2O3·5H2O or Thiourea, (NH2)2CS)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Dissolve a specific molar ratio of the copper and sulfur precursors in deionized water in separate beakers.

• Mix the precursor solutions under constant stirring to form a homogeneous solution.

• Transfer the resulting solution into a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a desired temperature (e.g., 130–170 °C) for a specific duration (e.g., a few hours).[1]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by centrifugation and wash it several times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Dry the final product in a vacuum oven at a low temperature (e.g., 60 °C) for several hours.

Characterization of the Optical Band Gap

The optical band gap of the synthesized copper sulfide nanoparticles is typically determined using UV-Vis spectroscopy and subsequent Tauc plot analysis.

Instrumentation:

• UV-Vis Spectrophotometer

Procedure:

• Disperse the synthesized copper sulfide nanoparticles in a suitable solvent (e.g., ethanol or water) to form a stable colloidal suspension.

• Record the UV-Vis absorption spectrum of the suspension over a specific wavelength range (e.g., 300-800 nm).

• Convert the absorption data to (αhν)n, where:

  • α is the absorption coefficient.

  • h is Planck's constant.

  • ν is the frequency of the incident light.

  • The exponent 'n' depends on the nature of the electronic transition. For a direct band gap semiconductor like copper sulfide, n = 2.

• Plot (αhν)2 versus the photon energy (hν).

• Extrapolate the linear portion of the Tauc plot to the x-axis (where (αhν)2 = 0). The intercept on the x-axis gives the value of the optical band gap (Eg).

Visualizing Key Concepts and Workflows

Relationship between Synthesis Parameters and Optical Band Gap

Caption: Influence of synthesis parameters on the optical band gap.

Experimental Workflow for Synthesis and Characterization

Caption: Workflow for synthesis and band gap characterization.

Conclusion

The optical band gap of copper sulfide nanoparticles is a critical, tunable property that dictates their functionality in a wide range of applications, from optoelectronics to nanomedicine. This guide has detailed the key factors influencing this property, including nanoparticle size, stoichiometry, and synthesis conditions. By carefully controlling these parameters, researchers can engineer copper sulfide nanoparticles with tailored optical properties to meet the specific demands of their intended application. The provided experimental protocols and summarized data serve as a valuable resource for the design and execution of research in this exciting and rapidly advancing field.

References

• 1. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chalcogen.ro [chalcogen.ro]
• 3. Copper sulfide nanostructures: synthesis and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent advances in copper sulfide nanoparticles for phototherapy of bacterial infections and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent advances in copper sulfide nanoparticles for cancer diagnosis and therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. RETRACTED: Synthesis, Optical and Structural Properties of Copper Sulfide Nanocrystals from Single Molecule Precursors [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Enhancing the Optoelectronic Properties of Copper Sulphide Nanoparticles for Photovoltaic Applications | Scientific.Net [scientific.net]
• 10. chalcogen.ro [chalcogen.ro]
• 11. researchgate.net [researchgate.net]
• 12. Structural and Optical Study of Copper-Doped Zinc Sulfide Nanoparticles (Journal Article) | OSTI.GOV [osti.gov]
• 13. Investigations on the Properties of Copper Sulphide Nanoparticles | PDF [slideshare.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Hydrothermal Synthesis of Copper Sulfide (CuS) Nanospheres: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hydrothermal synthesis of copper sulfide (B99878) (CuS) nanospheres, a method favored for its simplicity, cost-effectiveness, and ability to produce highly uniform and pure nanoparticles.[1][2] This document details the experimental protocols, key synthesis parameters, and characterization techniques critical for the successful fabrication of CuS nanospheres for various applications, including sensing, molecular imaging, photothermal therapy, and drug delivery.[1][3]

Core Principles of Hydrothermal Synthesis

Hydrothermal synthesis is a solution-based method that utilizes water as a solvent under conditions of high temperature and pressure within a sealed vessel, typically a Teflon-lined stainless-steel autoclave.[2] These conditions enhance the solubility of reactants and facilitate the crystallization of materials that are insoluble at lower temperatures. For CuS nanosphere synthesis, this method allows for precise control over particle size, morphology, and composition by tuning various reaction parameters.[1]

Experimental Protocols

The successful synthesis of CuS nanospheres via the hydrothermal method is dependent on the careful selection of precursors and optimization of reaction conditions. Below are detailed methodologies derived from established research.

Materials and Reagents

• Copper Precursors:

  • Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)[4][5]

  • Copper(II) chloride dihydrate (CuCl₂·2H₂O)[6]

• Sulfur Precursors:

  • Sodium thiosulfate (B1220275) (Na₂S₂O₃)[5][7]

  • Thiourea (B124793) (CH₄N₂S)[4][6][8]

  • Sodium sulfide nonahydrate (Na₂S·9H₂O)[9]

• Surfactants/Capping Agents (Optional):

  • Cetyltrimethylammonium bromide (CTAB)[5][7]

  • Polyethylene glycol (PEG), e.g., PEG-400[6]

• Solvent:

  • Deionized (DI) water[4][6][8]

  • Absolute ethanol (B145695) (for washing)[4]

Generalized Synthesis Procedure

The following procedure outlines the typical steps for the hydrothermal synthesis of CuS nanospheres. Specific quantities and parameters can be adjusted based on the desired nanoparticle characteristics, as detailed in Table 1.

• Precursor Solution Preparation:

  • Dissolve the chosen copper salt (e.g., copper nitrate or copper chloride) in deionized water with vigorous stirring to form a homogeneous solution.[4]

  • In a separate vessel, dissolve the sulfur source (e.g., sodium thiosulfate or thiourea) in deionized water.

• Mixing and Reaction:

  • Add the sulfur source solution to the copper salt solution under continuous stirring.

  • If a surfactant is used, it can be added to the copper salt solution before the addition of the sulfur source or to the final mixture.[6]

• Hydrothermal Treatment:

  • Transfer the final reaction mixture into a Teflon-lined stainless-steel autoclave. The autoclave should be filled to approximately 70-80% of its total volume.[6]

  • Seal the autoclave and place it in a preheated oven at the desired reaction temperature (typically between 120°C and 250°C) for a specified duration (ranging from 5 to 24 hours).[4][6][10]

• Product Recovery and Purification:

  • After the reaction is complete, allow the autoclave to cool down to room temperature naturally.[4]

  • Collect the black or dark blue precipitate by filtration or centrifugation.[4]

  • Wash the product several times with deionized water and absolute ethanol to remove any unreacted precursors and byproducts.[4]

  • Dry the final product in a vacuum oven at a low temperature (e.g., 60°C) for several hours.

Data Presentation: Synthesis Parameters and Resulting Properties

The precise control of experimental parameters is crucial for tailoring the morphology and properties of the resulting CuS nanostructures. The following tables summarize quantitative data from various studies.

Copper Precursor	Sulfur Precursor	Molar Ratio (Cu:S)	Surfactant	Temperature (°C)	Time (h)	Resulting Morphology	Particle Size (nm)	Band Gap (eV)	Reference
Cu(NO₃)₂·3H₂O	Sodium Thiosulfate	Varied	CTAB	150-250	-	Sphere-like agglomerates	-	~1.7	[5][10]
CuCl₂·2H₂O	Thiourea	1:2	PEG-400	120-200	-	Flowers, Rods	-	-	[6]
CuCl₂·2H₂O	Sodium Thiosulfate	-	None	150	5-24	Urchins, Nanoplates	-	2.18	[11]
Cu(NO₃)₂·3H₂O	Thiourea	1:3	None	150	5-24	Nanoparticles	-	-	[4]
CuCl₂·2H₂O	Thiourea	1:2.5	None	150	24	Nanoplates	17.11	-	[8]
CuCl₂	Sodium Sulfide	1:6 - 1:10	CTAB	130	24-72	Spherical-like	-	1.88-2.04	[9]

Table 1: Summary of Hydrothermal Synthesis Parameters for CuS Nanostructures.

Characterization of CuS Nanospheres

A suite of analytical techniques is employed to characterize the synthesized CuS nanospheres to determine their structural, morphological, and optical properties.

Technique	Purpose	Typical Findings	Reference
X-ray Diffraction (XRD)	To determine the crystal structure, phase purity, and crystallite size.	Hexagonal covellite phase of CuS is commonly observed.	[4][8][11][12]
Scanning Electron Microscopy (SEM)	To visualize the surface morphology and size distribution of the nanospheres.	Reveals spherical, flower-like, or other hierarchical structures.[8]	[8][12]
Transmission Electron Microscopy (TEM)	To obtain high-resolution images of the internal structure and particle size.	Confirms the size and morphology of individual nanoparticles.[12]	[12]
Energy Dispersive X-ray Spectroscopy (EDX/EDS)	To determine the elemental composition of the synthesized material.	Confirms the presence of copper and sulfur.[12]	[8][12]
UV-Vis Spectroscopy	To analyze the optical properties and determine the band gap energy.	CuS nanospheres typically exhibit a broad absorption in the visible and near-infrared regions.[4][11]	[4][11][12]

Table 2: Common Characterization Techniques for CuS Nanospheres.

Visualization of Experimental Workflow and Reaction Pathway

The following diagrams illustrate the generalized experimental workflow for the hydrothermal synthesis of CuS nanospheres and a simplified representation of the chemical reaction.

Caption: Generalized experimental workflow for the hydrothermal synthesis of CuS nanospheres.

Caption: Simplified reaction pathway for the formation of CuS nanospheres.

Influence of Synthesis Parameters on Nanosphere Properties

The morphology and characteristics of the synthesized CuS nanoparticles are highly dependent on the reaction conditions:

• Precursors and Concentration: The choice of copper and sulfur precursors and their molar ratio significantly influences the final product's morphology and composition. For instance, a higher thiosulfate concentration can lead to the precipitation of elemental sulfur alongside CuS.[10] Different sulfur sources, such as thiourea and thioacetamide, can result in different morphologies (e.g., flowers vs. nanorods) due to their varying hydrolysis rates under hydrothermal conditions.[6]

• Temperature: Reaction temperature plays a critical role. Higher temperatures can lead to the degradation of byproducts like elemental sulfur and can influence the final phase of the copper sulfide (e.g., conversion from CuS to Cu₂S at very high temperatures in a vacuum).[10][13]

• Reaction Time: The duration of the hydrothermal treatment can affect the crystallinity and self-assembly of the nanostructures. Longer reaction times may lead to more uniform and well-assembled structures.[4]

• Surfactants: The presence of surfactants like CTAB or PEG is often indispensable for obtaining dispersed nanocrystals and preventing agglomeration.[10] Surfactants can also play a role in directing the morphology of the final product.[6]

Conclusion

The hydrothermal method offers a versatile and robust platform for the synthesis of CuS nanospheres with tunable properties. By carefully controlling the experimental parameters such as precursor types and concentrations, reaction temperature and time, and the use of surfactants, researchers can produce high-quality CuS nanoparticles tailored for specific applications in drug development, diagnostics, and therapy. The protocols and data presented in this guide provide a solid foundation for the rational design and synthesis of these promising nanomaterials.

References

• 1. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. primescholars.com [primescholars.com]
• 7. researchgate.net [researchgate.net]
• 8. ijarmps.org [ijarmps.org]
• 9. Hydrothermal synthesis of monocopper sulfide for hydrogen peroxide-assisted photodegradation of paraquat [eeer.org]
• 10. scispace.com [scispace.com]
• 11. Hydrothermal Synthesis of CuS Nanostructures with Different Morphology | Scientific.Net [scientific.net]
• 12. researchgate.net [researchgate.net]
• 13. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

A Technical Guide to the Solvothermal Synthesis of Copper Sulfide Nanoplates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solvothermal synthesis of copper sulfide (B99878) (CuS) nanoplates, a class of nanomaterials attracting significant interest for their unique optical and electronic properties.[1][2] With applications ranging from photothermal therapy and drug delivery to advanced sensing and catalysis, a reproducible synthesis protocol is paramount.[1][3][4] This document details the core principles, experimental protocols, and critical parameters of the solvothermal method, offering a comprehensive resource for professionals in materials science and drug development.

Core Principles of Solvothermal Synthesis

Solvothermal synthesis is a versatile method for producing crystalline materials from precursors in a solvent at temperatures above its boiling point, conducted in a sealed vessel known as an autoclave. This process leverages elevated temperature and pressure to increase the solubility of reactants and facilitate the formation of well-defined crystalline structures. For copper sulfide nanoplates, this method is widely preferred due to its ability to control morphology, size, and crystallinity.[3]

Key parameters that govern the outcome of the synthesis include:

• Temperature and Time: Typically, CuS nanoplate synthesis occurs at temperatures between 130°C and 180°C over several hours.[1][3] These conditions influence the nucleation and growth kinetics, thereby affecting the final size and structure of the nanoplates.

• Precursors: The choice of copper (e.g., copper chloride, copper nitrate) and sulfur (e.g., thiourea (B124793), sodium sulfide) sources can significantly alter the morphology of the final product.[5][6]

• Solvent: The solvent not only acts as a reaction medium but can also play a role in controlling the morphology and stoichiometry of the resulting crystals.[7] Solvents like ethylenediamine (B42938) and dimethylformamide (DMF) have been successfully used.[7][8]

• Surfactants: While not always required, surfactants or capping agents like Polyvinyl pyrrolidone (PVP) can be introduced to direct the growth of specific crystal facets and prevent aggregation, leading to more uniform nanostructures.[8]

Experimental Protocols and Workflow

The solvothermal synthesis of CuS nanoplates follows a general workflow, from precursor preparation to final product characterization.

Caption: General experimental workflow for solvothermal synthesis of CuS nanoplates.

Detailed Protocol: Facile Solvothermal Synthesis

This protocol is adapted from a method designed to produce self-assembled hierarchical architectures from CuS nanoplates.[8]

Materials:

• Copper(II) Chloride (anhydrous)

• Thiourea (CH₄N₂S)

• Dimethylformamide (DMF)

• Polyvinyl pyrrolidone (PVP)

• Deionized water

• Ethanol (B145695)

Procedure:

• Precursor Solution: In a typical synthesis, dissolve appropriate amounts of anhydrous copper(II) chloride and thiourea in DMF.

• Add Surfactant: Introduce a specific concentration of PVP into the solution. The surfactant plays a crucial role in directing the self-assembly of the nanoplates.[8]

• Solvothermal Reaction: Transfer the resulting solution into a Teflon-lined stainless steel autoclave. Seal the autoclave and heat it to 170°C for 3 hours.[8]

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature naturally.

• Washing: Collect the black precipitate by centrifugation. Wash the product repeatedly with deionized water and ethanol to remove any unreacted precursors and surfactant.

• Drying: Dry the final CuS product in a vacuum oven at 60°C for several hours.

Influence of Synthesis Parameters

The precise control of reaction parameters is critical for achieving the desired morphology and size of copper sulfide nanostructures. The following tables summarize quantitative data from various studies, illustrating the impact of different experimental conditions.

Table 1: Influence of Reaction Parameters on CuS Nanostructure Properties

Copper Source	Sulfur Source	Solvent	Temperature (°C)	Time (h)	Resulting Morphology / Size
CuCl₂·2H₂O	Thiourea	Water	130 - 170	"A few hours"	Nanospheres (~13 nm)[1][3]
Cu(NO₃)₂	Na₂S₂O₃	Water	130 - 180	"A few hours"	Nanoplates (50-200 nm)[1][3]
Cu(NO₃)₂	Thiourea	Ethylenediamine	130	12	Six-petal flower-like structures[5]
CuSO₄	Thiourea	Ethylenediamine	130	12	Hexagonal, triangular, spherical mix[5]
CuCl₂	Thiourea	DMF	170	3	Self-assembled nanoplates/sheets[8]
CuCl₂	Na₂S₂O₃	Water	Not specified	Not specified	Atypical nanoflowers[6]
CuCl₂	Na₂S	Water	Not specified	Not specified	Nanoneedles, nanoparticles, nanoplates[6]

Characterization of Copper Sulfide Nanoplates

Post-synthesis, a suite of characterization techniques is employed to verify the structure, morphology, and properties of the CuS nanoplates.

Caption: Standard workflow for the characterization of synthesized CuS nanoplates.

• X-ray Diffraction (XRD): Used to determine the crystalline phase and structure of the material. CuS nanoplates typically exhibit a hexagonal covellite structure.[6][8][9]

• Scanning Electron Microscopy (SEM) & Transmission Electron Microscopy (TEM): These imaging techniques are essential for visualizing the morphology (shape) and measuring the dimensions of the nanoplates.[5][10]

• UV-Visible Spectroscopy: This technique is used to study the optical properties of the nanoplates, including determining their optical band gap.[9][11][12]

Table 2: Typical Characterization Data for Solvothermally Synthesized CuS Nanostructures

Property	Typical Value / Observation	Characterization Technique
Crystalline Phase	Hexagonal (Covellite)[8][9]	X-ray Diffraction (XRD)
Morphology	Nanoplates, Nanosheets, Hierarchical Flowers[1][5][8]	SEM, TEM
Nanoplate Dimensions	50 - 200 nm[1][3]	SEM, TEM
Optical Band Gap	2.15 - 2.28 eV[10][12]	UV-Vis Spectroscopy

Relevance and Applications in Drug Development

Copper sulfide nanoparticles and nanoplates are emerging as highly promising agents in the biomedical field, particularly for cancer therapy.[1][4] Their strong absorbance in the near-infrared (NIR) region makes them excellent candidates for photothermal therapy (PTT).[1][13] In PTT, CuS nanoparticles accumulate in tumor tissue and, upon irradiation with an NIR laser, convert light into heat, leading to localized thermal ablation of cancer cells.[3][13][14]

Furthermore, the large surface area of CuS nanostructures allows them to be used as carriers for anticancer drugs, enabling combined chemo-photothermal therapy.[1][13][14] This synergistic approach can enhance therapeutic efficacy and potentially reduce the required drug dosage, thereby minimizing side effects.[13][14]

Caption: The mechanism of CuS-mediated photothermal therapy (PTT) for cancer treatment.

References

• 1. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 4. Recent advances in copper sulfide nanoparticles for phototherapy of bacterial infections and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bhu.ac.in [bhu.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. worldscientific.com [worldscientific.com]
• 12. ijates.com [ijates.com]
• 13. Thermosensitive drug-loading system based on copper sulfide nanoparticles for combined photothermal therapy and chemotherapy in vivo - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 14. "DEVELOPMENT OF COPPER SULFIDE NANOPARTICLES FOR PHOTOTHERMAL AND CHEMO" by Yajuan Li [digitalcommons.uri.edu]

Microwave-Assisted Synthesis of Copper Sulfide Nanocrystals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The rapid and efficient synthesis of nanomaterials is a cornerstone of advancing various scientific fields, including drug delivery, bioimaging, and therapeutics. Copper sulfide (B99878) (CuS) nanocrystals, in particular, have garnered significant attention due to their unique physicochemical properties. The microwave-assisted method offers a compelling alternative to conventional synthesis routes, providing advantages in terms of speed, uniformity, and control over nanocrystal characteristics. This technical guide provides an in-depth overview of the microwave-assisted synthesis of CuS nanocrystals, summarizing key experimental parameters, detailing methodologies, and illustrating the underlying processes.

Principles of Microwave-Assisted Synthesis

Microwave-assisted synthesis utilizes microwave irradiation to heat the reaction mixture. Unlike conventional heating methods that rely on conduction and convection, microwave energy directly interacts with polar molecules and ions in the reaction medium. This interaction leads to rapid and uniform heating throughout the reaction vessel, which can significantly accelerate reaction rates and improve the homogeneity of the resulting nanocrystals. The key advantages of this technique include shorter reaction times, narrower particle size distributions, and high purity of the final product.

Experimental Protocols and Quantitative Data

The synthesis of CuS nanocrystals via microwave irradiation can be achieved using various combinations of copper precursors, sulfur sources, solvents, and surfactants. The choice of these reagents, along with the reaction conditions, plays a crucial role in determining the size, morphology, and crystal structure of the final product.

Key Experimental Parameters

The following tables summarize the quantitative data from several representative studies on the microwave-assisted synthesis of CuS nanocrystals, highlighting the influence of different experimental parameters on the resulting nanomaterials.

Copper Precursor	Sulfur Source	Solvent/Surfactant	Microwave Power (W)	Time (min)	Temperature (°C)	Resulting Nanocrystal Characteristics	Reference
Copper(II) acetate (B1210297)	Thiourea (B124793)	Sodium dodecyl sulfate (B86663) (SDS)	450	3	60	60-70 nm diameter nanoparticles	[1]
Copper(II) acetate	Sodium thiosulfate	Water (no surfactant)	160	25	Not specified	Spherical aggregates of nanoparticles	[2]
Copper hydroxy dodecylsulfate	Thiourea	1-Butanol (B46404)	800	5	Not specified	Porous aggregates of ~10 nm nanoparticles	[3]
Copper(II) acetylacetonate	Elemental sulfur	Oleylamine	150	5-15	130-150	Not specified	[4]
Copper(II) chloride	Thioacetamide	Ethylene glycol/NaOH	Not specified	20	Not specified	Flower-like tubular structures	[5]

Detailed Experimental Methodologies

Method 1: Synthesis of CuS Nanoparticle Aggregates [3]

• Preparation of Precursor Dispersion: Exfoliate 0.2 g of copper hydroxydodecylsulfate in 100 mL of 1-butanol by sonication for 1 hour at room temperature to form a colloidal dispersion.

• Addition of Sulfur Source: Add 0.1 g of thiourea to the dispersion and sonicate the mixture for an additional 5 minutes.

• Microwave Irradiation: Subject the resulting mixture to microwave heating for 5 minutes in a domestic microwave oven (2.45 GHz) operating at 800 W.

• Product Recovery: Allow the solution to cool to room temperature. The resulting black precipitate of CuS nanoparticle aggregates can then be collected.

Method 2: Synthesis of CuS Nanoparticles using a Surfactant [1]

• Preparation of Precursor Solution: Dissolve 1.52 g (0.02 mol) of thiourea and 0.06 g of sodium dodecyl sulfate (SDS) in 25 mL of a 0.5 M copper(II) acetate solution.

• Initial Heating: Heat the solution to 60°C for 15 minutes with vigorous stirring.

• Microwave Irradiation: Place the resulting suspension in a domestic microwave and irradiate for 3 minutes at a power of 450 W.

• Product Recovery: After cooling to room temperature, centrifuge the mixture to collect the precipitate. Wash the product with distilled water and ethanol, and then dry at 80°C for 4 hours.

Visualizing the Process and Mechanisms

To better understand the workflow and the proposed formation mechanism of CuS nanocrystals under microwave irradiation, the following diagrams are provided.

Generalized workflow for microwave-assisted synthesis of CuS nanocrystals.

Proposed formation mechanism of porous CuS aggregates under microwave irradiation.[3]

Characterization of CuS Nanocrystals

Following synthesis, it is imperative to characterize the resulting nanocrystals to determine their physical and chemical properties. Standard characterization techniques include:

• X-ray Diffraction (XRD): To identify the crystal phase (e.g., hexagonal covellite) and estimate the crystallite size.[3][6]

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To observe the morphology, size, and aggregation of the nanocrystals.[1][3]

• UV-Visible Spectroscopy: To study the optical properties and monitor the formation of the nanocrystals.[7]

• Fourier Transform Infrared (FT-IR) Spectroscopy: To identify the presence of functional groups and confirm the removal of surfactants.[1]

Conclusion

The microwave-assisted synthesis of CuS nanocrystals presents a robust and efficient method for producing high-quality nanomaterials with controlled properties. By carefully selecting precursors and optimizing reaction parameters such as microwave power and irradiation time, researchers can tailor the size and morphology of the nanocrystals to suit a wide range of applications in drug development and beyond. The protocols and data presented in this guide offer a solid foundation for the implementation and further exploration of this promising synthetic technique.

References

• 1. sciforum.net [sciforum.net]
• 2. d-nb.info [d-nb.info]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]
• 5. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 6. [PDF] A simple microwave assists aqueous route to synthesis CuS nanoparticles and further aggregation to spherical shape | Semantic Scholar [semanticscholar.org]
• 7. ias.ac.in [ias.ac.in]

Sonochemical Synthesis of Copper Sulfide Quantum Dots: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sonochemical methodology for preparing copper sulfide (B99878) (CuS) quantum dots (QDs). It details the underlying principles, experimental protocols, and the influence of various parameters on the final product characteristics. This document is intended to serve as a valuable resource for researchers and professionals in the fields of materials science, nanotechnology, and nanomedicine, particularly for applications in bioimaging and drug delivery.

Introduction to Sonochemical Synthesis of CuS Quantum Dots

Sonochemistry harnesses the energy of high-frequency sound waves (typically >20 kHz) to induce chemical reactions. The underlying mechanism is acoustic cavitation: the formation, growth, and implosive collapse of microscopic bubbles in a liquid medium. This collapse generates localized hot spots with transient temperatures of thousands of Kelvin, pressures exceeding a thousand atmospheres, and rapid heating/cooling rates.[1][2][3] These extreme conditions facilitate chemical reactions, including the nucleation and growth of nanoparticles, often with unique properties not achievable through conventional methods.

The sonochemical synthesis of copper sulfide quantum dots offers several advantages, including rapid reaction times, formation of crystalline structures at ambient temperatures, and the ability to control particle size and morphology by adjusting reaction parameters.[2][4] Copper sulfide, in its various stoichiometries (e.g., CuS, Cu2S), is a p-type semiconductor with applications in catalysis, solar cells, and biomedicine.[5] CuS quantum dots, owing to their quantum confinement effects, exhibit size-tunable optical and electronic properties, making them promising candidates for bioimaging, photothermal therapy, and drug delivery systems.[6]

The Sonochemical Formation Mechanism of Copper Sulfide

The sonochemical synthesis of CuS quantum dots typically involves the reaction between a copper precursor and a sulfur source in a suitable solvent under ultrasonic irradiation. The process can be broken down into the following key stages:

• Precursor Dissolution: A copper salt (e.g., copper nitrate (B79036), copper chloride, copper acetate) and a sulfur-containing compound (e.g., thiourea, thioacetamide) are dissolved in a solvent, which is often water or an organic solvent.[7]

• Acoustic Cavitation: The application of high-intensity ultrasound to the solution leads to the formation and collapse of cavitation bubbles.

• Radical Formation and Precursor Decomposition: The extreme conditions within the collapsing bubbles lead to the decomposition of the solvent and precursor molecules, generating highly reactive radicals and ions. For instance, in aqueous solutions, water molecules can pyrolyze to form H• and OH• radicals. The sulfur source also decomposes to release sulfide ions (S²⁻).

• Nucleation and Growth: The copper ions (Cu²⁺) and sulfide ions (S²⁻) react in the solution to form CuS nuclei. The rapid cooling rates associated with cavitation help in the formation of small, crystalline nanoparticles.

• Particle Growth and Stabilization: The newly formed nuclei grow into quantum dots. The final particle size can be controlled by various experimental parameters. In some cases, capping agents or stabilizers are used to prevent agglomeration and control growth.

Experimental Protocols

This section provides detailed methodologies for the sonochemical synthesis of CuS quantum dots based on published literature.

Protocol 1: Rapid Synthesis of CuS Nanocrystals

This protocol is adapted from a method for the rapid synthesis of hexagonal CuS nanocrystals.[4]

Materials:

• Single precursor complex (acting as both copper and sulfur source)

• Solvent (e.g., chloroform (B151607) for dispersion)

• Ethanol (B145695) (for washing)

Equipment:

• Ultrasonic probe or bath

• Centrifuge

• Beaker or reaction vessel

Procedure:

• Dissolve the single precursor complex in a suitable solvent in a beaker.

• Place the beaker in an ultrasonic bath or immerse an ultrasonic probe into the solution.

• Apply ultrasonic irradiation for approximately 5 minutes under ambient air.

• After sonication, a precipitate of CuS nanoparticles will form.

• Isolate the nanoparticles by centrifugation.

• Wash the collected nanoparticles multiple times with ethanol to remove any unreacted precursors or byproducts.

• Dry the purified CuS nanoparticles.

• For characterization, the nanoparticles can be redispersed in a solvent like chloroform.[4]

Protocol 2: Synthesis of CuS Nanoparticles using Separate Precursors

This protocol is based on a facile sonochemical method using separate copper and sulfur precursors.[2]

Materials:

• Copper nitrate (Cu(NO₃)₂)

• Thiourea (CS(NH₂)₂)

• Distilled water

Equipment:

• Ultrasonic probe or bath

• Centrifuge

• Reaction vessel

Procedure:

• Prepare aqueous solutions of copper nitrate and thiourea.

• Mix the precursor solutions in a reaction vessel.

• Subject the mixture to high-intensity ultrasonic irradiation for a specified duration.

• Monitor the reaction progress by observing the color change of the solution.

• Once the reaction is complete, collect the precipitated CuS nanoparticles by centrifugation.

• Wash the product thoroughly with distilled water and ethanol to remove impurities.

• Dry the final product under vacuum.

Influence of Experimental Parameters on CuS QD Properties

The properties of sonochemically synthesized CuS quantum dots, such as particle size, morphology, and optical properties, are highly dependent on various experimental parameters.

Parameter	Effect on CuS QD Properties
Sonication Time	Generally, increasing the sonication time can lead to smaller and more uniform nanoparticles, although prolonged sonication might lead to agglomeration. A short reaction time of around 5 minutes has been shown to produce nanoparticles of approximately 3.31 nm.[4]
Ultrasonic Power & Frequency	Higher ultrasonic power can increase the number of cavitation events, leading to a higher nucleation rate and smaller particle sizes. The frequency of the ultrasound can also influence the size of the cavitation bubbles and the resulting chemical effects.
Precursor Concentration	The concentration of copper and sulfur precursors affects the nucleation and growth rates of the nanoparticles. Higher concentrations may lead to larger particles or increased agglomeration.
Solvent	The choice of solvent influences the solubility of the precursors and the nature of the cavitation bubbles, thereby affecting the reaction kinetics and the properties of the final product.
Temperature	While sonochemical reactions can occur at room temperature, the reaction temperature can influence the kinetics and the final particle characteristics.
Capping Agents/Stabilizers	The presence of capping agents can control the growth of the nanoparticles and prevent their aggregation, leading to smaller, more stable quantum dots.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the sonochemical preparation of copper sulfide quantum dots.

Table 1: Synthesis Parameters and Resulting Particle Size and Band Gap

Copper Precursor	Sulfur Source	Sonication Time (min)	Particle Size (nm)	Crystal Structure	Band Gap (eV)	Reference
Single Precursor Complex	Single Precursor Complex	~5	3.31	Hexagonal (Covellite)	2.36	[4]
Copper Nitrate	Thiourea	Not Specified	~50	Hexagonal	Not Specified	[2]
Copper Acetate	Thiourea	Varied	Varied	Mixture of phases	1.3 - 2.1	[8]
Copper Sulfate	Thioacetamide	360	Not Specified (Whisker-like)	Hexagonal (Cu₉S₈)	Not Specified	[5]

Characterization of Copper Sulfide Quantum Dots

A variety of analytical techniques are employed to characterize the structural, morphological, and optical properties of the synthesized CuS quantum dots.

Applications in Drug Development and Research

The unique properties of copper sulfide quantum dots prepared via sonochemistry make them highly attractive for various biomedical applications.

• Bioimaging: The size-tunable photoluminescence of CuS QDs allows for their use as fluorescent probes for in vitro and in vivo imaging.

• Drug Delivery: The large surface area-to-volume ratio of quantum dots enables the conjugation of drugs, targeting ligands, and other therapeutic agents for targeted drug delivery. Their optical properties also allow for the tracking of the delivery vehicle.[6]

• Photothermal Therapy (PTT): CuS nanoparticles exhibit strong near-infrared (NIR) absorbance, allowing them to generate heat upon laser irradiation, which can be used to ablate cancer cells.

• Sensors: The high surface reactivity of CuS QDs makes them suitable for the development of sensitive and selective biosensors.

Conclusion

The sonochemical method provides a powerful and versatile platform for the synthesis of copper sulfide quantum dots with controlled properties. The rapid, efficient, and scalable nature of this technique, coupled with the promising biomedical applications of CuS QDs, positions sonochemistry as a key enabling technology in the advancement of nanomedicine. Further research focusing on the optimization of synthesis parameters and the surface functionalization of these quantum dots will undoubtedly expand their utility in diagnostics and therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. DSpace [kuscholarworks.ku.edu]
• 6. chalcogen.ro [chalcogen.ro]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Unveiling the Core Chemical Profile of Covellite (CuS): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Covellite (CuS), a naturally occurring copper sulfide (B99878) mineral, has garnered significant attention in various scientific and technological fields.[1] Its unique chemical and physical properties, including its metallic conductivity and complex crystal structure, make it a material of interest for applications ranging from catalysis and photovoltaics to potential roles in drug delivery and biomedical applications.[1][2] This in-depth technical guide provides a comprehensive overview of the fundamental chemical properties of covellite, with a focus on quantitative data, experimental methodologies, and key structural and process visualizations to support advanced research and development.

Physicochemical and Structural Properties

Covellite possesses a distinct set of physicochemical properties that are crucial for its characterization and potential applications. A summary of these key properties is presented in Table 1.

Table 1: Physicochemical Properties of Covellite (CuS)

Property	Value	References
Chemical Formula	CuS	[1]
Molecular Weight	95.611 g/mol	[2]
Color	Indigo-blue to black	[3]
Luster	Metallic	[3]
Hardness (Mohs)	1.5 - 2	[3]
Density	4.6 - 4.76 g/cm³	[2][3]
Crystal System	Hexagonal	[1][2]
Space Group	P6₃/mmc	[1][4]

The crystal structure of covellite is a defining feature, characterized by a hexagonal lattice.[1][2] Detailed crystallographic data, including lattice parameters and bond lengths, are summarized in Table 2. The structure is notable for its layered arrangement, which contributes to its anisotropic properties.[1]

Table 2: Crystallographic Data for Covellite (CuS)

Parameter	Value	References
Lattice Constant (a)	3.77 - 3.7938 Å	[3][5]
Lattice Constant (c)	16.33 - 16.341 Å	[3][5]
Cu-S Bond Length (Trigonal Planar)	2.18 Å	[5]
Cu-S Bond Length (Tetrahedral)	2.28 Å (x3), 2.35 Å (x1)	[5]
S-S Bond Length	2.09 Å	[5]

The intricate crystal structure of covellite can be visualized as a network of copper and sulfur atoms in different coordination environments. The following diagram illustrates the fundamental building blocks and their connectivity within the covellite lattice.

Covellite Crystal Structure

Thermodynamic and Electronic Properties

The thermodynamic stability and electronic characteristics of covellite are critical for understanding its reactivity and potential in various applications. Key thermodynamic and electronic parameters are compiled in Table 3.

Table 3: Thermodynamic and Electronic Properties of Covellite (CuS)

Property	Value	References
Predicted Formation Energy	-0.278 eV/atom	[5]
Standard Gibbs Free Energy of Formation (ΔGf°)	-11.83 ± 0.4 kcal/mole	[6]
Solubility Product (Ksp)	6 x 10⁻³⁷ (25 °C)	[2]
Band Gap	Metallic behavior, no distinct band gap	[4]
Superconducting Transition Temperature	1.6 K	[1]

Covellite exhibits metallic conductivity due to the delocalization of holes in the valence band.[4] This property is a consequence of its unique electronic structure, which has been a subject of considerable research.

Chemical Reactivity and Dissolution

The chemical reactivity of covellite is of particular importance in hydrometallurgy and environmental science. It undergoes oxidation and dissolution under various conditions.

Oxidation

Thermal oxidation of covellite in the air proceeds through several stages. At approximately 330°C, it begins to decompose, forming digenite (Cu₁.₈S).[7] With increasing temperature, it further transforms into Cu₂S, which is then oxidized to form copper sulfate (B86663) (CuSO₄) and eventually copper oxide (CuO) at higher temperatures.[7]

Dissolution

The dissolution of covellite is influenced by the presence of oxidizing agents and complexing ligands. In acidic ferric sulfate solutions, a common leaching environment, the dissolution process can be slow. In cyanide solutions, covellite dissolves to form copper-cyanide complexes, a process relevant to gold extraction.

Experimental Protocols

Hydrothermal Synthesis of Covellite Nanoparticles

This protocol outlines a general procedure for the synthesis of covellite nanoparticles via a hydrothermal method, adapted from various literature sources.[8][9]

Materials:

• Copper chloride (CuCl₂) or Copper nitrate (B79036) (Cu(NO₃)₂)

• Thiourea (CH₄N₂S) or Sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Prepare aqueous solutions of the copper salt (e.g., 0.1 M) and the sulfur source (e.g., 0.2 M).

• Mix the solutions in a desired molar ratio (e.g., 1:2 Cu:S) under constant stirring.

• Transfer the resulting mixture into a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a specific temperature (e.g., 150-180 °C) for a defined duration (e.g., 12-24 hours).

• Allow the autoclave to cool down to room temperature naturally.

• Collect the black precipitate by centrifugation or filtration.

• Wash the product repeatedly with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Dry the final product in a vacuum oven at a low temperature (e.g., 60 °C).

The following diagram illustrates the general workflow for the synthesis and characterization of covellite nanoparticles.

Synthesis and Characterization Workflow

X-Ray Diffraction (XRD) Analysis

XRD is a fundamental technique for confirming the crystal structure and phase purity of synthesized covellite.

Instrumentation:

• Powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å).

Procedure:

• Prepare a powder sample of the synthesized covellite.

• Mount the sample on a sample holder.

• Set the diffractometer to scan over a 2θ range typically from 20° to 80°.

• Use a step size of 0.02° and a scan speed of 2°/min.

• Analyze the resulting diffraction pattern by comparing the peak positions and intensities with standard diffraction data for covellite (e.g., JCPDS card no. 06-0464).[10]

Cyclic Voltammetry (CV)

CV is employed to study the electrochemical behavior of covellite, which is relevant for applications in batteries and electrocatalysis.

Instrumentation:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (working electrode, counter electrode, reference electrode)

• Electrolyte (e.g., 1 M H₂SO₄ or 6 M KOH)[11]

Procedure:

• Prepare a working electrode by depositing the synthesized covellite onto a conductive substrate (e.g., glassy carbon electrode).

• Assemble the three-electrode cell with the covellite working electrode, a platinum wire counter electrode, and a reference electrode (e.g., Ag/AgCl).

• Deoxygenate the electrolyte by purging with an inert gas (e.g., nitrogen) for at least 15-20 minutes.

• Perform the CV scan by sweeping the potential between defined limits at a specific scan rate (e.g., 50 mV/s).

• Record the resulting voltammogram, which provides information about the redox processes occurring at the electrode surface.

Conclusion

This technical guide has provided a detailed overview of the core chemical properties of covellite (CuS), encompassing its physicochemical, structural, thermodynamic, and electronic characteristics. The provided quantitative data, experimental protocols, and visualizations offer a valuable resource for researchers, scientists, and professionals in drug development and other advanced materials fields. A thorough understanding of these fundamental properties is essential for harnessing the full potential of covellite in innovative applications.

References

• 1. Covellite - Wikipedia [en.wikipedia.org]
• 2. Copper monosulfide - Wikipedia [en.wikipedia.org]
• 3. pveducation.org [pveducation.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. Solubility product constants of covellite and a poorly crystalline copper sulfide precipitate at 298 K (Conference) | OSTI.GOV [osti.gov]
• 7. researchgate.net [researchgate.net]
• 8. ijarmps.org [ijarmps.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Phases of Copper Sulfide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the various phases of copper sulfide (B99878) (CuxS), detailing their crystal structures, properties, and synthesis. It is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development, offering insights into the material's potential in biomedical applications.

Introduction to Copper Sulfide Phases

Copper sulfide is a p-type semiconductor known for its diverse range of stoichiometric and non-stoichiometric phases, each exhibiting unique properties.[1] This variability makes copper sulfide a fascinating material for a wide array of applications, from photovoltaics to nanomedicine. The primary phases stable at room temperature include chalcocite (Cu2S), djurleite (Cu1.95S), digenite (Cu1.8S), anilite (Cu1.75S), and covellite (CuS).[2] These phases are primarily differentiated by their copper-to-sulfur ratio, which in turn dictates their crystal structure and physicochemical characteristics.

Quantitative Data of Copper Sulfide Phases

The distinct properties of each copper sulfide phase are rooted in their crystallographic and electronic structures. The following tables summarize key quantitative data for the most common phases to facilitate comparison.

Table 1: Crystal Structure and Lattice Parameters of Copper Sulfide Phases

Phase Name	Mineral Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)
Chalcocite (low)	Chalcocite	Cu₂S	Monoclinic	P2₁/c	15.246	11.884	13.494	116.35
Chalcocite (high)	-	Cu₂S	Hexagonal	P6₃/mmc	4.249	4.249	5.365	90
Djurleite	Djurleite	Cu₃₁S₁₆ (≈Cu₁.₉₄S)	Monoclinic	P2₁/n	26.897	15.745	13.565	90.13
Digenite (low)	Digenite	Cu₉S₅ (Cu₁.₈S)	Trigonal	R-3m	3.92	3.92	48.00	90
Digenite (high)	Digenite	Cu₉S₅ (Cu₁.₈S)	Cubic	Fm-3m	5.57	5.57	5.57	90
Anilite	Anilite	Cu₇S₄ (Cu₁.₇₅S)	Orthorhombic	Pnma	7.89	6.75	11.01	90
Covellite	Covellite	CuS	Hexagonal	P6₃/mmc	3.794	3.794	16.341	90

Table 2: Electronic and Thermal Properties of Copper Sulfide Phases

Phase Name	Formula	Band Gap (eV)	Phase Transition Temperature (°C)
Chalcocite	Cu₂S	1.2 - 1.87[1][2]	Monoclinic to Hexagonal at ~103
Djurleite	Cu₁.₉₄S	~1.1[3]	Decomposes at ~93
Digenite	Cu₁.₈S	1.6 - 2.5[4]	Trigonal to Cubic at ~78
Anilite	Cu₁.₇₅S	~1.39[3]	Decomposes at ~72
Covellite	CuS	1.5 - 2.5[5][6]	Stable at room temperature

Experimental Protocols

The synthesis and characterization of copper sulfide phases are critical for harnessing their properties. This section provides detailed methodologies for common experimental procedures.

Synthesis of Copper Sulfide Nanoparticles

3.1.1 Hydrothermal Synthesis of Covellite (CuS) Nanoflowers

This protocol describes the synthesis of CuS nanoflowers, a common morphology with high surface area.

• Materials: Copper chloride dihydrate (CuCl₂·2H₂O), thiourea (B124793) (CH₄N₂S), polyethylene (B3416737) glycol (PEG), deionized water.

• Procedure:

  • Dissolve 0.341 g (0.002 mol) of CuCl₂·2H₂O and 0.304 g (0.004 mol) of thiourea in 35 mL of deionized water in a beaker.[7]

  • Add 0.1 g of PEG to the solution and stir until fully dissolved.[7]

  • Transfer the resulting solution to a 50 mL Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and maintain it at 120°C for 24 hours.[7]

  • Allow the autoclave to cool to room temperature naturally.

  • Collect the black precipitate by filtration.

  • Wash the product with deionized water and absolute ethanol (B145695) several times to remove any unreacted precursors and byproducts.

  • Dry the final product in a vacuum oven at 60°C for 4 hours.[7]

3.1.2 Microwave-Assisted Synthesis of Copper Sulfide Nanorods

This method offers a rapid and energy-efficient route to synthesize copper sulfide nanorods.

• Materials: Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O), thioacetamide (B46855) (TAA), sodium dodecyl sulfate (B86663) (SDS), deionized water.

• Procedure:

  • Dissolve 0.005 mol of Cu(NO₃)₂·3H₂O in 100 mL of a 1.5% (w/v) SDS aqueous solution in a 250 mL flask.[8]

  • Add 0.01 mol of TAA to the solution, which will result in a primrose yellow precipitate.[8]

  • Place the flask in a microwave refluxing system.

  • Irradiate the mixture for 20 minutes at 20% power (e.g., in a 30-second cycle, 6 seconds on and 24 seconds off for a 650W microwave).[8]

  • After the reaction, allow the solution to cool to room temperature.

  • Collect the black precipitate by centrifugation.

  • Wash the product with distilled water and ethanol.

  • Dry the product under vacuum.

3.1.3 Co-precipitation Synthesis of Copper Sulfide Nanoparticles

This is a simple and scalable method for producing copper sulfide nanoparticles at room temperature.

• Materials: Copper(II) chloride dihydrate (CuCl₂·2H₂O), sodium sulfide hydrate (B1144303) (Na₂S·xH₂O), deionized water.

• Procedure:

  • Prepare a 0.5 M aqueous solution of CuCl₂·2H₂O.

  • Prepare a 0.5 M aqueous solution of Na₂S·xH₂O.

  • Under vigorous stirring, add the Na₂S solution dropwise to the CuCl₂ solution at room temperature.

  • A black precipitate of copper sulfide will form immediately.

  • Continue stirring the mixture for 1 hour to ensure the completion of the reaction.

  • Collect the precipitate by centrifugation.

  • Wash the nanoparticles repeatedly with deionized water and ethanol to remove ionic impurities.

  • Dry the purified nanoparticles in a vacuum oven at a low temperature (e.g., 40°C).

Characterization Techniques

3.2.1 X-Ray Diffraction (XRD) Analysis

XRD is used to determine the crystal structure and phase purity of the synthesized copper sulfide.

• Sample Preparation: A thin film of the nanoparticle powder is prepared on a low-background substrate, such as a zero-background silicon wafer.[9] The powder should be finely ground to ensure random orientation of the crystallites.[10]

• Instrumentation: A powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å) is typically used.

• Data Collection:

  • Mount the sample holder in the diffractometer.

  • Set the 2θ scan range, typically from 10° to 80°, with a step size of 0.02° and a scan speed of 2°/min.

  • Initiate the X-ray source and detector and start the data acquisition.

• Data Analysis:

  • The resulting diffraction pattern is analyzed by comparing the peak positions and intensities to standard diffraction patterns from databases like the Joint Committee on Powder Diffraction Standards (JCPDS).[10]

  • The average crystallite size can be estimated from the broadening of the diffraction peaks using the Scherrer equation.

3.2.2 Scanning Electron Microscopy (SEM) Analysis

SEM is employed to investigate the morphology and size distribution of the nanoparticles.

• Sample Preparation:

  • Disperse a small amount of the nanoparticle powder in a volatile solvent like ethanol.

  • Deposit a drop of the dispersion onto a conductive SEM stub (e.g., aluminum) and allow the solvent to evaporate completely.[11]

  • For non-conductive samples, a thin coating of a conductive material (e.g., gold or carbon) is applied using a sputter coater to prevent charging under the electron beam.[11]

• Imaging:

  • Place the prepared stub into the SEM chamber.

  • Evacuate the chamber to a high vacuum.

  • Apply an accelerating voltage (e.g., 5-20 kV) and scan the electron beam across the sample.

  • Secondary electrons emitted from the sample surface are collected to form an image of the surface topography.

  • Capture images at different magnifications to observe the overall morphology and individual particle details.

3.2.3 Transmission Electron Microscopy (TEM) Analysis

TEM provides high-resolution images of the nanoparticles, allowing for detailed analysis of their size, shape, and crystal structure.

• Sample Preparation:

  • Disperse the nanoparticles in a suitable solvent at a very low concentration.

  • Place a drop of the dilute suspension onto a TEM grid (typically a copper grid coated with a thin carbon film).[8]

  • Allow the solvent to evaporate completely, leaving the nanoparticles dispersed on the grid.

• Imaging and Analysis:

  • Insert the TEM grid into the microscope.

  • Operate the microscope at a high accelerating voltage (e.g., 100-200 kV).

  • Obtain bright-field images to visualize the morphology and size of the nanoparticles.

  • High-resolution TEM (HRTEM) can be used to visualize the lattice fringes of the crystalline nanoparticles.

  • Selected area electron diffraction (SAED) can be performed to determine the crystal structure of individual or groups of nanoparticles.

Visualizing Relationships and Workflows

Graphviz diagrams are used to illustrate key concepts and processes related to copper sulfide phases.

Caption: A logical diagram illustrating the relationship between synthesis precursors, the resulting copper sulfide phases, and their characterization methods.

Caption: A typical experimental workflow for the synthesis, characterization, and application of copper sulfide nanoparticles in drug development.

Relevance to Drug Development

Copper sulfide nanoparticles, particularly the covellite (CuS) phase, have garnered significant interest in the field of drug development due to their strong absorbance in the near-infrared (NIR) region, making them excellent photothermal agents.

Photothermal Therapy and Apoptosis Signaling

Photothermal therapy (PTT) utilizes the ability of copper sulfide nanoparticles to convert NIR light into localized heat, leading to the thermal ablation of cancer cells. This process can induce apoptosis, a form of programmed cell death. The intrinsic pathway of apoptosis is a key mechanism in PTT-induced cell death.

Caption: The intrinsic apoptosis signaling pathway induced by copper sulfide nanoparticle-mediated photothermal therapy.

Upon NIR irradiation, CuS nanoparticles generate localized heat, which can lead to cellular stress and the production of reactive oxygen species (ROS).[12] This stress disrupts the mitochondrial membrane potential and leads to the release of cytochrome c from the mitochondria into the cytoplasm.[5] The release of cytochrome c is regulated by the Bcl-2 family of proteins, with pro-apoptotic members like Bax and Bak promoting its release and anti-apoptotic members like Bcl-2 inhibiting it.[13][14] In the cytoplasm, cytochrome c binds to Apaf-1 to form the apoptosome, which then activates caspase-9.[5] Activated caspase-9, in turn, activates executioner caspases, such as caspase-3, which orchestrate the dismantling of the cell, leading to apoptosis.[5]

Drug Delivery and Biosensing

The porous nature and high surface area of some copper sulfide nanostructures make them suitable carriers for chemotherapeutic drugs. The release of these drugs can be triggered by the photothermal effect, allowing for targeted and controlled drug delivery to tumor sites.

Furthermore, the unique electrochemical properties of copper sulfide nanoparticles have led to their use in the development of biosensors. These biosensors can be designed for the high-throughput screening of drug candidates by detecting changes in electrochemical signals upon interaction with target biomolecules. Techniques like Förster Resonance Energy Transfer (FRET) can also be employed with nanoparticle-based biosensors for sensitive detection in drug discovery.[15][16]

References

• 1. materialneutral.info [materialneutral.info]
• 2. Dissociation of mitochondrial depolarization from cytochrome c release during apoptosis induced by photodynamic therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Measuring the Size of Nanoparticles Using Transmission Electron Microscopy (TEM) - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cytochrome c in cancer therapy and prognosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. microscopyinnovations.com [microscopyinnovations.com]
• 9. azooptics.com [azooptics.com]
• 10. updatepublishing.com [updatepublishing.com]
• 11. process.st [process.st]
• 12. Enhanced reactive oxygen species through direct copper sulfide nanoparticle-doxorubicin complexation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]
• 14. The role of BCL-2 family proteins in regulating apoptosis and cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Recent Advances in Nanoparticle-Based Förster Resonance Energy Transfer for Biosensing, Molecular Imaging and Drug Release Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. FRET Based Biosensor: Principle Applications Recent Advances and Challenges - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Initial Characterization of As-Synthesized Copper Sulfide (B99878) (CuS) Nanoparticles

This technical guide provides a comprehensive overview of the essential techniques employed in the initial characterization of as-synthesized copper sulfide (CuS) nanoparticles. A thorough understanding of the physicochemical properties of these nanoparticles is paramount for their successful application in various fields, including drug delivery, photothermal therapy, and bioimaging. This document outlines the standard experimental protocols, presents typical quantitative data, and illustrates the logical workflow of the characterization process.

Structural and Morphological Characterization

The size, shape, crystal structure, and elemental composition of CuS nanoparticles are fundamental properties that dictate their behavior and functionality. The following techniques are routinely used to elucidate these characteristics.

X-ray Diffraction (XRD)

X-ray diffraction is a powerful non-destructive technique used to determine the crystalline structure, phase purity, and average crystallite size of the nanoparticles. For as-synthesized CuS nanoparticles, XRD patterns are typically used to confirm the formation of the hexagonal covellite phase.[1][2]

Experimental Protocol:

• Sample Preparation: A small amount of the dried CuS nanoparticle powder is placed on a sample holder, typically a zero-background silicon wafer or a glass slide. The surface is gently flattened to ensure a smooth and even distribution of the sample.

• Instrument Setup: The sample is mounted in an X-ray diffractometer equipped with a Cu-Kα radiation source (λ = 1.54 Å).

• Data Acquisition: The XRD pattern is recorded over a 2θ range of 10° to 80° with a step size of 0.02° and a scan speed of 2°/min.

• Data Analysis: The obtained diffraction peaks are compared with standard JCPDS (Joint Committee on Powder Diffraction Standards) card no. 06-0464 for hexagonal covellite CuS.[3] The average crystallite size (D) can be estimated from the broadening of the diffraction peaks using the Debye-Scherrer equation: D = (0.9 * λ) / (β * cosθ) where λ is the X-ray wavelength, β is the full width at half maximum (FWHM) of the diffraction peak, and θ is the Bragg angle.

Quantitative Data Summary:

2θ (degrees)	Miller Indices (hkl)	Crystal Phase	Average Crystallite Size (nm)	Reference
~29.3°	(102)	Hexagonal Covellite	10 - 50	[2][4]
~31.8°	(103)	Hexagonal Covellite	[2][4]
~32.9°	(006)	Hexagonal Covellite	[4]
~48.0°	(110)	Hexagonal Covellite	[2][4]
~52.7°	(108)	Hexagonal Covellite	[4]
~59.4°	(116)	Hexagonal Covellite

Electron Microscopy (SEM & TEM) and Energy-Dispersive X-ray Spectroscopy (EDX)

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) are indispensable for visualizing the morphology, size, and aggregation state of the nanoparticles.[5][6] High-resolution TEM (HRTEM) can further reveal the crystalline lattice fringes.[6] EDX, often coupled with SEM or TEM, provides the elemental composition of the sample.[6][7]

Experimental Protocol:

• Sample Preparation (SEM): A small amount of the dried CuS nanoparticle powder is mounted on an aluminum stub using double-sided carbon tape. The sample is then sputter-coated with a thin layer of gold or platinum to enhance conductivity.

• Sample Preparation (TEM): A dilute suspension of the CuS nanoparticles in a suitable solvent (e.g., ethanol (B145695) or deionized water) is prepared. A drop of the suspension is placed onto a carbon-coated copper grid and allowed to dry completely.

• Imaging (SEM & TEM): The prepared sample is loaded into the electron microscope. Images are captured at various magnifications to observe the overall morphology and individual particle details. For TEM, selected area electron diffraction (SAED) patterns can be obtained to confirm the crystalline nature of the nanoparticles.[6]

• Elemental Analysis (EDX): The EDX detector is used to acquire the elemental spectrum from a selected area of the sample, providing the relative abundance of copper and sulfur.

Quantitative Data Summary:

Parameter	Typical Values	Reference
Morphology	Spherical, quasi-spherical, flower-like, nanoplates	[6][8][9]
Average Particle Size	10 - 100 nm	[6][10]
Elemental Composition (Atomic %)	Cu: ~50%, S: ~50%	[6][7]

Spectroscopic Characterization

Spectroscopic techniques are employed to investigate the optical properties and chemical bonding within the CuS nanoparticles.

UV-Visible-Near Infrared (UV-Vis-NIR) Spectroscopy

UV-Vis-NIR spectroscopy is used to determine the optical properties of the CuS nanoparticles, including their characteristic localized surface plasmon resonance (LSPR) and optical band gap. The LSPR peak in the NIR region is a key feature of CuS nanoparticles, making them suitable for photothermal applications.[6][10]

Experimental Protocol:

• Sample Preparation: A dilute and stable suspension of CuS nanoparticles is prepared in a suitable solvent (e.g., deionized water or ethanol).

• Data Acquisition: The UV-Vis-NIR absorption spectrum is recorded using a spectrophotometer over a wavelength range of 200 to 1100 nm. A reference cuvette containing only the solvent is used for baseline correction.

• Data Analysis: The position of the LSPR peak is identified. The optical band gap (Eg) can be estimated from the absorption spectrum using the Tauc plot method. For a direct band gap semiconductor, the following equation is used: (αhν)² = A(hν - Eg) where α is the absorption coefficient, hν is the photon energy, and A is a constant.

Quantitative Data Summary:

Parameter	Typical Values	Reference
LSPR Peak Wavelength	760 - 1032 nm	[6][11]
Direct Band Gap (Eg)	1.5 - 2.78 eV	[10][12]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is utilized to identify the functional groups present on the surface of the as-synthesized CuS nanoparticles and to confirm the formation of the Cu-S bond.

Experimental Protocol:

• Sample Preparation: A small amount of the dried CuS nanoparticle powder is mixed with potassium bromide (KBr) powder and pressed into a thin pellet.

• Data Acquisition: The FTIR spectrum is recorded in the wavenumber range of 400 to 4000 cm⁻¹.

• Data Analysis: The characteristic absorption peaks are identified and assigned to their corresponding vibrational modes.

Quantitative Data Summary:

Wavenumber (cm⁻¹)	Vibrational Mode	Reference
~600 - 620	Cu-S stretching	[12][13]
~1100	S-O stretching (sulfate)	[13]
~1630	O-H bending (adsorbed water)	[14]
~3400	O-H stretching (adsorbed water)	[14]

Experimental and Logical Workflows

The characterization of as-synthesized CuS nanoparticles follows a logical progression, starting from the synthesis and moving through structural, morphological, and spectroscopic analyses.

Experimental Workflow for CuS Nanoparticle Characterization

Caption: Experimental workflow for CuS nanoparticle characterization.

Logical Relationship of Characterization Techniques

Caption: Relationship between techniques and properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pnrjournal.com [pnrjournal.com]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. jnep.sumdu.edu.ua [jnep.sumdu.edu.ua]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Guide to the Synthesis of Copper Sulfide Nanomaterials

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary methods for synthesizing copper sulfide (B99878) (CuS) nanomaterials. As a material of significant interest in fields ranging from catalysis and photovoltaics to biomedical applications, the ability to control the size, morphology, and crystal structure of CuS nanoparticles is paramount.[1][2][3][4][5] This document details the most prevalent synthesis techniques, offering insights into their underlying mechanisms and providing structured data for comparative analysis.

Core Synthesis Methodologies

The synthesis of copper sulfide nanomaterials can be broadly categorized into several key techniques, each with distinct advantages concerning reaction time, cost, and control over the final product's characteristics. These methods include hydrothermal and solvothermal synthesis, microwave-assisted synthesis, sonochemical methods, and chemical vapor deposition.

Hydrothermal and Solvothermal Synthesis

Hydrothermal and solvothermal methods are widely employed for the synthesis of various nanomaterials, including copper sulfide.[2][6] These techniques involve chemical reactions in aqueous (hydrothermal) or organic (solvothermal) solvents at elevated temperatures and pressures within a sealed container, such as an autoclave.[2] The high temperature and pressure facilitate the dissolution and reaction of precursors, leading to the nucleation and growth of crystalline nanoparticles.[6]

The morphology and size of the resulting CuS nanoparticles can be tuned by adjusting reaction parameters such as temperature, time, and the choice of precursors and solvents.[1][6] For instance, using different sulfur sources can lead to varied release rates of sulfide ions, which in turn affects the nucleation and crystal growth rates, resulting in different morphologies.[7]

General Reaction Pathway for Hydrothermal/Solvothermal Synthesis:

Caption: General workflow for hydrothermal/solvothermal synthesis of CuS nanoparticles.

Microwave-Assisted Synthesis

Microwave-assisted synthesis offers a rapid and energy-efficient alternative to conventional heating methods.[1][8][9] The direct interaction of microwaves with the polar molecules in the reaction mixture leads to uniform and rapid heating, significantly reducing reaction times.[9][10] This method can produce CuS nanoparticles with a small particle size, narrow size distribution, and high purity.[8] The morphology of the resulting nanoparticles can be controlled by varying parameters such as the precursors, surfactants, and microwave irradiation time.[1][8][10]

Conceptual Diagram of Microwave-Assisted Synthesis:

Caption: Simplified workflow of microwave-assisted CuS nanoparticle synthesis.

Sonochemical Synthesis

The sonochemical method utilizes the phenomenon of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—to drive chemical reactions. The collapse of these bubbles generates localized hot spots with extremely high temperatures and pressures, leading to the formation of nanoparticles. This technique can be used to synthesize a variety of nanostructures, including nanoparticles, nanospheres, nanotubes, and nanowires.[2] For instance, whisker-like copper sulfide nanocrystals have been synthesized using an ultrasonic irradiation route.[11][12]

Logical Flow of Sonochemical Synthesis:

Caption: The key stages involved in the sonochemical synthesis of CuS nanoparticles.

Chemical Vapor Deposition (CVD)

Chemical Vapor Deposition is a technique used to produce high-purity, high-performance solid materials, typically in the form of thin films. In a typical CVD process, a substrate is exposed to one or more volatile precursors, which react and/or decompose on the substrate surface to produce the desired deposit. For copper sulfide thin films, this often involves the reaction of a copper precursor with a sulfur source in the gas phase.[13][14] Aerosol-assisted chemical vapor deposition (AACVD) is a variation where precursors are delivered to the reaction zone as an aerosol.[15] The properties of the resulting film, such as phase and morphology, are highly dependent on the deposition temperature and precursor choice.[13][15]

Schematic of a CVD Process for CuS Thin Films:

Caption: A simplified representation of the Chemical Vapor Deposition process for CuS.

Quantitative Data Summary

The following tables summarize key quantitative data from various synthesis methods reported in the literature, providing a basis for comparison.

Table 1: Hydrothermal/Solvothermal Synthesis of Copper Sulfide

Copper Source	Sulfur Source	Solvent	Temperature (°C)	Time (h)	Morphology	Size	Reference
Cu(NO₃)₂·3H₂O	Thiourea (B124793)	Water	150	5, 16, 24	Nanoplates, Cylindrical Structures	Plates: 30-40 nm width	[6]
CuCl	Thiourea	Water	90-110	40	Nanowires, Nanotubes, Nanovesicles	Wires: 120 nm diameter, 2 µm length	[16]
CuCl₂·2H₂O	Thiourea	Ethylene Glycol	90	0.5 (stirring)	Flower-like	-	[7]
[Bmim]₂Cu₂Cl₆	Thiourea	Ethanol	100	20	Hierarchical Microspheres	2.5-4 µm diameter	[17][18]
CuCl₂·2H₂O	Thiourea	Water	150	24	Nanoparticles	17.11 nm	[3]
CuCl₂·2H₂O	Thiourea / Thioacetamide (B46855)	Water (with PEG)	120, 140, 180, 200	-	Flowers, Nanorods, Microtubes	-

Table 2: Microwave-Assisted Synthesis of Copper Sulfide

Copper Source	Sulfur Source	Solvent/Medium	Power (W)	Time	Morphology	Size	Reference
Copper Nitrate (B79036)	Thioacetamide	1% SDS (aq)	-	-	Nanorods	5-10 nm diameter, 30-50 nm length	[8]
Cu(CH₃COO)₂·H₂O, CuBr, CuCl₂·2H₂O	Thioacetamide, Thiourea	Water	180	20-60 min	Flowers, Nanoparticles, Nanoplates	-	[10]
Copper hydroxydodecylsulfate	Thiourea	1-butanol	800	5 min	Porous Aggregates of Nanoparticles	-	[19]

Table 3: Sonochemical Synthesis of Copper Sulfide

Copper Source	Sulfur Source	Solvent	Frequency (kHz)	Time (h)	Morphology	Size	Reference
Copper Nitrate	Thiourea	-	-	-	Nanoparticles	~50 nm	[20][21]
CuSO₄·5H₂O	Thioacetamide	Water	20	6	Whisker-like	10-30 nm width, up to 800 nm length	[11][12]

Table 4: Chemical Vapor Deposition of Copper Sulfide Thin Films

Precursor(s)	Deposition Method	Temperature (°C)	Resulting Phase(s)	Morphology	Reference
Copper(II) complex of N-[ethyl(butyl)carbamothioyl]-3,5-dinitrobenzamide	AACVD	350	Roxbyite (Cu₇S₄), Anilite (Cu₇S₄)	Spherical crystallites	[15]
Cu(thd)₂ and H₂S	CVD/ALD	< 227	CuS	-	[13][14]
Sputtered Copper and Sulfur Vapor	Solid-Vapor Reaction	110	Covellite (CuS)	Granular to smooth	[22]

Detailed Experimental Protocols

This section provides representative experimental protocols for the key synthesis methods discussed.

Protocol 1: Hydrothermal Synthesis of CuS Nanostructures[6]

• Materials: Copper nitrate trihydrate (Cu(NO₃)₂·3H₂O), Thiourea (CH₄N₂S), Deionized water.

• Procedure: a. Dissolve 1 mmol of Cu(NO₃)₂·3H₂O in 40 mL of deionized water to form a green solution. b. Add 3 mmol of thiourea to the solution under vigorous stirring. c. Transfer the resulting mixture into a Teflon-lined stainless steel autoclave. d. Seal the autoclave and heat it to 150°C for a specified duration (e.g., 5, 16, or 24 hours). e. After the reaction, allow the autoclave to cool to room temperature naturally. f. Collect the black precipitate by filtration, wash it several times with distilled water and absolute ethanol, and dry it in a vacuum oven.

Protocol 2: Microwave-Assisted Synthesis of CuS Nanorods[8]

• Materials: Copper nitrate, Thioacetamide, Sodium dodecyl sulfate (B86663) (SDS), Deionized water.

• Procedure: a. Prepare a 1% (w/v) aqueous solution of sodium dodecyl sulfate. b. Dissolve copper nitrate and thioacetamide in the SDS solution. c. Place the solution in a microwave reactor. d. Irradiate the solution with microwaves. (Note: Specific power and time were not detailed in the abstract but are critical parameters to control). e. Collect the resulting product, wash, and dry.

Protocol 3: Sonochemical Synthesis of CuS Nanoparticles[22]

• Materials: Copper nitrate, Thiourea.

• Procedure: a. Prepare an aqueous solution containing copper nitrate and thiourea. b. Immerse the reaction vessel in an ultrasonic bath or use an ultrasonic probe. c. Irradiate the solution with high-intensity ultrasound for a specified duration. d. The formation of a black precipitate indicates the synthesis of CuS nanoparticles. e. Collect the product by centrifugation or filtration, wash thoroughly, and dry.

Protocol 4: Colloidal Synthesis of Cu₂S Nanocrystals[25]

• Materials: Copper acetylacetonate, Dodecanethiol, Oleylamine.

• Procedure: a. Prepare a mixed solution of copper acetylacetonate, dodecanethiol, and oleylamine. b. Heat the solution to a relatively high temperature to induce thermolysis. c. The reaction parameters (temperature, time, precursor ratios) can be adjusted to control the size and shape of the resulting nanocrystals. d. After the reaction, cool the solution and precipitate the nanocrystals by adding a non-solvent. e. Collect the nanocrystals by centrifugation, wash, and redisperse in a suitable solvent.

This guide serves as a foundational resource for the synthesis of copper sulfide nanomaterials. The provided data and protocols, derived from the scientific literature, are intended to aid researchers in the selection and implementation of appropriate synthesis strategies to achieve their desired material properties. Further optimization of the detailed parameters will likely be necessary for specific applications.

References

• 1. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 3. ijarmps.org [ijarmps.org]
• 4. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. [PDF] Copper sulfide nanostructures: synthesis and biological applications | Semantic Scholar [semanticscholar.org]
• 6. tandfonline.com [tandfonline.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. hysz.nju.edu.cn [hysz.nju.edu.cn]
• 9. mdpi.com [mdpi.com]
• 10. chalcogen.ro [chalcogen.ro]
• 11. Synthesis of Copper Sulfide Nanowhisker via Sonochemical Way and its Characterization | Semantic Scholar [semanticscholar.org]
• 12. DSpace [kuscholarworks.ku.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. jp4.journaldephysique.org [jp4.journaldephysique.org]
• 15. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Preparation of Copper Sulfide Nanoparticles by Sonochemical Method and Study on Their Electrochemical Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Preparation of Copper Sulfide Nanoparticles by Sonochemical Metho...: Ingenta Connect [ingentaconnect.com]
• 22. chalcogen.ro [chalcogen.ro]

The Enduring Legacy of Copper Sulfide: From Ancient Ores to Advanced Materials

A Technical Guide on the Discovery, History, and Physicochemical Properties of Copper Sulfide (B99878) Materials

For researchers, scientists, and professionals in drug development, understanding the fundamental properties and historical context of a material is paramount to unlocking its future potential. Copper sulfide (CuₓSᵧ), a compound with a rich history intertwined with human civilization, has emerged as a material of significant interest in modern science and technology. From its ancient origins as a primary source of copper to its contemporary applications in thermoelectric devices and nanomedicine, the journey of copper sulfide is a testament to its remarkable and versatile properties. This in-depth guide provides a comprehensive overview of the discovery, history, and core technical aspects of copper sulfide, tailored for a scientific audience.

A Historical Perspective: The Unearthing of Copper Sulfide Minerals

The story of copper sulfide begins not in a laboratory, but in the annals of mineralogy. For millennia, these minerals have been the primary ores from which copper has been extracted, playing a pivotal role in the Bronze Age and subsequent technological revolutions. The formal scientific characterization of these minerals, however, is a more recent endeavor.

Chalcocite (Cu₂S): The Foundational Copper Ore

Chalcocite, deriving its name from the Greek "chalkos" for copper, has been a significant copper ore since antiquity.[1] It was formally recognized as a mineral species in 1832, initially named "chalcosine," with the current name being established in 1868.[1] This mineral is predominantly found in the supergene enrichment zones of copper deposits, formed by the leaching of copper from oxidized minerals.[2] Its high copper content, approaching 80% by weight, and the relative ease with which copper can be smelted from it, have made it one of the most profitable copper ores throughout history.[2][3]

Covellite (CuS): The Indigo Mineral

Covellite, with its characteristic indigo-blue hue, is a rarer copper sulfide mineral.[4][5] It was first identified at the base of Mount Vesuvius by the Italian mineralogist Niccolò Covelli.[4][6] Although Covelli passed away before its formal documentation, the mineral was named in his honor in 1832.[6][7] Covellite typically occurs as a secondary mineral in copper sulfide deposits, often as coatings on other sulfides like chalcocite and chalcopyrite.[5][8]

Other Notable Copper Sulfide Minerals

The copper sulfide family is diverse, encompassing a range of stoichiometries and crystal structures.[9] Other key minerals include:

• Digenite (Cu₉S₅): First described in 1844, this mineral is often found intergrown with other copper sulfides in both primary and supergene deposits.[10][11]

• Djurleite (Cu₃₁S₁₆): Named after the Swedish chemist Seved Djurle who first synthesized the compound, this mineral was later discovered in nature and approved as a new mineral in 1962.[12][13][14]

• Anilite (Cu₇S₄): Named after the Ani Mine in Japan where it was first discovered, this mineral was approved by the IMA in 1968.[15][16][17]

Physicochemical Properties: A Comparative Analysis

The diverse stoichiometry of copper sulfides gives rise to a fascinating array of physical and chemical properties. Understanding these differences is crucial for tailoring the material to specific applications. The following tables summarize key quantitative data for the primary copper sulfide phases.

Mineral Name	Chemical Formula	Crystal System	Mohs Hardness	Density (g/cm³)	Melting Point (°C)
Chalcocite	Cu₂S	Monoclinic	2.5 - 3.0	5.5 - 5.8	1130
Covellite	CuS	Hexagonal	1.5 - 2.0	4.6 - 4.76	220 (decomposes)
Digenite	Cu₉S₅	Trigonal	2.5 - 3.0	5.6	>500
Djurleite	Cu₃₁S₁₆	Monoclinic	2.5 - 3.0	5.63	N/A
Anilite	Cu₇S₄	Orthorhombic	~3	5.68	N/A

Table 1: Physical Properties of Key Copper Sulfide Minerals. [2][10][13][15][18][19][20][21][22][23][24][25][26]

Mineral Name	Chemical Formula	Lattice Parameters (Å)
Chalcocite	Cu₂S	a = 15.246, b = 11.884, c = 13.494, β = 116.35°
Covellite	CuS	a = 3.792, c = 16.344
Digenite (low)	Cu₉S₅	a = 27.85
Djurleite	Cu₃₁S₁₆	a = 26.897, b = 15.745, c = 13.565, β = 90.13°
Anilite	Cu₇S₄	a = 7.89, b = 7.84, c = 11.01

Table 2: Crystallographic Data for Key Copper Sulfide Minerals. [2][11][14][16][27][28][29]

Experimental Protocols for Synthesis

The advent of nanotechnology has spurred the development of various methods for synthesizing copper sulfide nanoparticles with controlled size and morphology. These synthetic routes are crucial for harnessing the unique properties of nanoscale copper sulfide in fields such as drug delivery and photothermal therapy.

Hydrothermal Synthesis of Copper Sulfide Nanoparticles

This method utilizes high temperatures and pressures in an aqueous solution to crystallize the desired material.

Detailed Protocol:

• Precursor Preparation: In a typical synthesis, dissolve 0.341 g (0.002 mol) of copper chloride dihydrate (CuCl₂·2H₂O) and 0.304 g (0.004 mol) of thiourea (B124793) (H₂NCSNH₂) in deionized water.

• Autoclave Loading: Transfer the precursor solution into a 50 ml Teflon-lined stainless-steel autoclave. Fill the autoclave with deionized water up to approximately 70% of its total volume.

• Heating: Seal the autoclave and heat it to a temperature between 120°C and 200°C for a duration of 10 to 24 hours. The specific temperature and time will influence the morphology of the resulting nanoparticles.

• Cooling and Collection: Allow the autoclave to cool down to room temperature naturally.

• Purification: Collect the black precipitate by filtration or centrifugation. Wash the product several times with distilled water and absolute ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying: Dry the final product at room temperature or in a vacuum oven at a low temperature.

Wet Chemical Synthesis (Co-Precipitation)

This method involves the reaction of precursor salts in a solution to precipitate the desired nanoparticles.

Detailed Protocol:

• Precursor Solution Preparation: Prepare an aqueous solution of a copper salt, such as copper (II) chloride (CuCl₂). In a separate container, prepare an aqueous solution of a sulfur source, such as sodium sulfide (Na₂S).

• Precipitation: Under vigorous stirring, add the sodium sulfide solution dropwise to the copper chloride solution. A black precipitate of copper sulfide will form immediately.

• Aging: Continue stirring the mixture for a predetermined period (e.g., 1-2 hours) to allow for the growth and stabilization of the nanoparticles.

• Purification: Separate the nanoparticles from the solution via centrifugation. Wash the nanoparticles repeatedly with deionized water and ethanol to remove residual ions.

• Drying: Dry the purified copper sulfide nanoparticles under vacuum.

Logical Workflows and Signaling Pathways

The application of copper sulfide in complex fields like drug delivery necessitates a structured and logical approach to research and development. The following diagrams, rendered in DOT language, illustrate key workflows.

Caption: Generalized workflow for the discovery and characterization of new materials.

References

• 1. Chalcocite - Celestial Earth Minerals [celestialearthminerals.com]
• 2. Chalcocite - Wikipedia [en.wikipedia.org]
• 3. ClassicGems.net :: Chalcocite [classicgems.net]
• 4. unearthedcrystals.com.au [unearthedcrystals.com.au]
• 5. geologypage.com [geologypage.com]
• 6. thecrystalcouncil.com [thecrystalcouncil.com]
• 7. vistavistavision.com [vistavistavision.com]
• 8. Covellite - Wikipedia [en.wikipedia.org]
• 9. grokipedia.com [grokipedia.com]
• 10. Digenite (Digenite) - Rock Identifier [rockidentifier.com]
• 11. Digenite - Wikipedia [en.wikipedia.org]
• 12. handbookofmineralogy.org [handbookofmineralogy.org]
• 13. Djurleite Mineral Data [webmineral.com]
• 14. mindat.org [mindat.org]
• 15. Anilite Mineral Data [webmineral.com]
• 16. handbookofmineralogy.org [handbookofmineralogy.org]
• 17. Anilite - Wikipedia [en.wikipedia.org]
• 18. Copper(I) sulfide - Wikipedia [en.wikipedia.org]
• 19. Copper sulfide (CuS) | CuS | CID 165914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. Digenite Mineral Data [webmineral.com]
• 21. Djurleite - Wikipedia [en.wikipedia.org]
• 22. 1317-40-4 CAS MSDS (COPPER(II) SULFIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 23. matmake.com [matmake.com]
• 24. americanelements.com [americanelements.com]
• 25. Crystal: Copper Sulfide - Cu2S - SurfaceNet [surfacenet.de]
• 26. store.noahchemicals.com [store.noahchemicals.com]
• 27. researchgate.net [researchgate.net]
• 28. perso.uclouvain.be [perso.uclouvain.be]
• 29. upcommons.upc.edu [upcommons.upc.edu]

A Comprehensive Technical Guide to the Physical and Chemical Properties of Copper Sulfide (CuS) Thin Films for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical properties of copper sulfide (B99878) (CuS) thin films. Tailored for researchers, scientists, and professionals in drug development, this document details the synthesis, characterization, and key attributes of CuS thin films, with a particular focus on their emerging applications in the biomedical field.

Introduction to Copper Sulfide (CuS) Thin Films

Copper sulfide is a p-type semiconductor material that has garnered significant interest due to its unique optoelectronic properties, low cost, and the natural abundance of its constituent elements.[1] CuS exists in various stoichiometric phases, with covellite (CuS) being a prominent form exhibiting a hexagonal crystal structure.[2] These thin films are deposited on a substrate material and their properties can be finely tuned by varying the deposition technique and parameters. Their applications are diverse, ranging from solar cells and sensors to promising platforms for photothermal therapy and drug delivery systems.[3][4][5]

Synthesis of CuS Thin Films

A variety of methods are employed for the synthesis of CuS thin films, each offering distinct advantages in terms of cost, scalability, and the resulting film quality.[1][6] The choice of synthesis technique significantly influences the physical and chemical properties of the film.

A general workflow for the synthesis and characterization of CuS thin films is outlined below:

General workflow for CuS thin film synthesis and characterization.

Physical and Chemical Properties of CuS Thin Films

The properties of CuS thin films are intrinsically linked to their synthesis method and deposition parameters. Below is a summary of key physical and chemical characteristics.

Structural Properties

The crystalline structure of CuS thin films is typically investigated using X-ray Diffraction (XRD). Most commonly, CuS thin films exhibit a hexagonal covellite structure.[7] The crystallinity and grain size can be influenced by factors such as annealing temperature and deposition time. For instance, annealing can improve the crystallinity of the material.[1]

Property	Typical Values/Observations	Synthesis Method Dependency	Citation
Crystal Structure	Hexagonal (Covellite)	Generally observed across various methods like CBD, Sputtering, Spray Pyrolysis.	[7][8]
Crystallite Size	24 nm - 48 nm	Can be controlled by sputtering conditions and annealing.	[2]
Lattice Parameters	a = 3.768-3.796 Å	Dependent on deposition temperature in spray pyrolysis.	[9]

Morphological and Compositional Properties

Scanning Electron Microscopy (SEM) is used to study the surface morphology of CuS thin films, revealing details about grain size, shape, and uniformity. Energy Dispersive X-ray Spectroscopy (EDX) confirms the elemental composition of the films. The morphology can range from compact and smooth to dense and rough surfaces, which can be controlled by annealing temperatures.[1]

Property	Typical Observations	Synthesis Method Dependency	Citation
Surface Morphology	Uniform, can be smooth or rough with popcorn-like structures at higher annealing temperatures.	Varies significantly with deposition method and parameters.	[1]
Elemental Composition	Presence of Copper (Cu) and Sulfur (S) confirmed. Oxygen may be present as an impurity.	EDX analysis is used for confirmation across all synthesis methods.	[1]

Optical Properties

UV-Vis Spectroscopy is a key technique to determine the optical properties of CuS thin films, such as transmittance, absorbance, and the optical band gap. The band gap of CuS thin films typically falls within the range of 2.0 to 3.41 eV, making them suitable for various optoelectronic applications, including solar cells.[7][10]

Property	Typical Value Range	Factors Influencing the Value	Citation
Direct Band Gap (Eg)	2.0 eV - 3.41 eV	Deposition time, annealing temperature, precursor concentration.	[1][6][7][10]
Transmittance	Varies; can be high in the visible region.	Influenced by film thickness and annealing.	[1]
Absorbance	Strong absorption in the UV and visible regions.	Dependent on film thickness and deposition conditions.	[1]

Electrical Properties

The electrical resistivity of CuS thin films is a crucial parameter for their application in electronic devices. It is commonly measured using the four-point probe technique. The resistivity is influenced by factors such as annealing temperature, which can affect the defect concentration within the film.[1]

Property	Typical Value Range	Factors Influencing the Value	Citation
Electrical Resistivity	10-3 to 395.26 Ω·m	Annealing temperature, precursor concentrations in CBD.	[1][11]
Conductivity Type	p-type semiconductor	Generally observed for CuS.	[1]
Carrier Concentration	~1017 cm-3	Can be influenced by doping.	[8]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of CuS thin films are provided below.

Synthesis Protocols

4.1.1. Chemical Bath Deposition (CBD)

This is a simple and cost-effective method for depositing large-area thin films.[10]

• Substrate Cleaning: Glass substrates are first degreased, typically by soaking in a cleaning solution like chromic acid, followed by rinsing with deionized water and ethanol, and then dried.[12][13]

• Precursor Solution Preparation: An aqueous solution is prepared containing a copper salt (e.g., copper chloride or copper sulfate), a sulfur source (e.g., thiourea), and a complexing agent (e.g., triethanolamine (B1662121) or tartaric acid).[10][12] The pH is adjusted, usually to an alkaline medium, using a base like ammonia (B1221849) solution.[12]

• Deposition: The cleaned substrates are vertically immersed in the precursor solution. The deposition is carried out at a specific temperature (e.g., room temperature or elevated temperatures like 65°C) for a set duration (e.g., 1 to 4 hours).[12][13]

• Post-Deposition Treatment: After deposition, the films are removed, rinsed with deionized water to remove loosely adhered particles, and dried. Annealing may be performed to improve crystallinity.[12]

4.1.2. Successive Ionic Layer Adsorption and Reaction (SILAR)

The SILAR method allows for controlled film growth by sequential immersion of the substrate in cationic and anionic precursor solutions.[14]

• Substrate Cleaning: Similar to the CBD method, substrates are thoroughly cleaned.

• Cationic Precursor Adsorption: The substrate is immersed in a cationic precursor solution (e.g., an aqueous solution of a copper salt) for a specific time to allow adsorption of copper ions.[14]

• Rinsing: The substrate is rinsed with deionized water to remove excess, unadsorbed ions.

• Anionic Precursor Reaction: The substrate is then immersed in an anionic precursor solution (e.g., a solution of a sulfur-containing compound like Na₂S) to react with the adsorbed copper ions and form a layer of CuS.[14]

• Rinsing: A final rinse with deionized water removes unreacted species.

• Cycle Repetition: These steps constitute one SILAR cycle. The process is repeated for a desired number of cycles to achieve the target film thickness.[14]

4.1.3. Spray Pyrolysis

In this technique, a precursor solution is sprayed onto a heated substrate.[15]

• Substrate Preparation: Substrates are cleaned and placed on a heater.

• Precursor Solution: An aqueous or water-alcohol solution of a copper salt and a sulfur source is prepared.[15]

• Spraying: The precursor solution is atomized and sprayed onto the substrate, which is maintained at a high temperature (e.g., 185°C to 285°C).[15]

• Pyrolysis: The droplets undergo pyrolysis on the hot substrate, leading to the formation of the CuS thin film.[16]

• Cooling: After deposition, the coated substrate is allowed to cool down.

4.1.4. Sputtering

Sputtering is a physical vapor deposition technique that can produce high-quality, uniform films.

• Substrate and Target Preparation: A substrate is placed in a vacuum chamber, and a CuS target is used.

• Vacuum Pumping: The chamber is evacuated to a high vacuum.

• Sputtering Process: An inert gas (e.g., Argon) is introduced into the chamber, and a high voltage is applied. This creates a plasma, and the gas ions bombard the CuS target, ejecting atoms that then deposit onto the substrate to form a thin film.

• Deposition Control: The film thickness and properties are controlled by parameters such as sputtering power, pressure, and deposition time.[17]

Characterization Protocols

4.2.1. X-ray Diffraction (XRD)

• Sample Preparation: The CuS thin film on its substrate is mounted on the sample holder of the diffractometer.

• Instrument Setup: The X-ray source (commonly Cu Kα radiation) is powered on, and the detector is positioned. For thin films, a grazing incidence setup is often used to increase the interaction volume within the film.[5]

• Data Acquisition: The sample is scanned over a range of 2θ angles. The diffracted X-ray intensity is recorded at each angle.

• Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed to identify the crystal structure, preferred orientation, and crystallite size (using the Scherrer equation).[18]

4.2.2. Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX)

• Sample Preparation: A small piece of the coated substrate is mounted on an SEM stub using conductive tape. For non-conductive samples, a thin conductive coating (e.g., gold or carbon) may be applied to prevent charging.[19]

• SEM Imaging: The sample is loaded into the SEM chamber, which is then evacuated. An electron beam is scanned across the sample surface. The signals from secondary or backscattered electrons are collected to form an image of the surface morphology.

• EDX Analysis: The electron beam is focused on a specific area of interest on the sample. The interaction of the beam with the sample generates characteristic X-rays. The EDX detector analyzes the energy of these X-rays to identify the elemental composition of that area.[20]

4.2.3. UV-Vis Spectroscopy

• Instrument Setup: A UV-Vis spectrophotometer is turned on and allowed to stabilize. A reference (e.g., a clean, uncoated substrate) is placed in the reference beam path.

• Sample Measurement: The CuS thin film sample is placed in the sample beam path.

• Data Acquisition: The transmittance or absorbance spectrum is recorded over a specific wavelength range (e.g., 200-1100 nm).[3]

• Data Analysis: The optical band gap can be calculated from the absorbance data using a Tauc plot.

4.2.4. Four-Point Probe Measurement

• Instrument Setup: The four-point probe head, consisting of four equally spaced, co-linear probes, is connected to a source meter.

• Sample Placement: The CuS thin film sample is placed on the measurement stage.

• Measurement: The probe head is brought into contact with the film surface. A constant current is passed through the two outer probes, and the voltage is measured across the two inner probes.[1]

• Calculation: The sheet resistance is calculated from the measured current and voltage. The electrical resistivity is then determined by multiplying the sheet resistance by the film thickness.[2]

Biomedical Applications: Photothermal Therapy

CuS nanoparticles and thin films exhibit strong absorption in the near-infrared (NIR) region, making them excellent candidates for photothermal therapy (PTT), a minimally invasive cancer treatment.[14]

The mechanism of CuS-mediated photothermal therapy is as follows:

Mechanism of CuS nanoparticle-mediated photothermal therapy.

Upon intravenous administration, CuS nanoparticles can accumulate in tumor tissues through the enhanced permeability and retention (EPR) effect. Subsequent irradiation with a near-infrared laser leads to localized hyperthermia, causing irreversible damage to cancer cells.[3] The heat generated can also trigger the release of copper ions and the production of reactive oxygen species (ROS), further contributing to cell death.[3] This targeted approach minimizes damage to surrounding healthy tissues.

Conclusion

CuS thin films are versatile materials with tunable physical and chemical properties that make them suitable for a wide range of applications, from electronics to biomedicine. For researchers and professionals in drug development, the unique optical properties of CuS offer exciting opportunities for developing novel therapeutic and diagnostic platforms. A thorough understanding of the synthesis-property relationships is key to harnessing the full potential of this promising material.

References

• 1. fytronix.com [fytronix.com]
• 2. Four-Point Probe Operation – Research Core Facilities [cores.research.utdallas.edu]
• 3. CuS nanoagents for photodynamic and photothermal therapies: Phenomena and possible mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dewesoft.com [dewesoft.com]
• 5. Thin Film XRD | Materials Characterization Lab [mcl.mse.utah.edu]
• 6. Four-Point Probe Manual [four-point-probes.com]
• 7. CuS nanoagents for photodynamic and photothermal therapies: Phenomena and possible mechanisms - Xi'an Jiaotong-Liverpool University [scholar.xjtlu.edu.cn]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. ossila.com [ossila.com]
• 11. Frontiers | Photothermal effects of CuS-BSA nanoparticles on H22 hepatoma-bearing mice [frontiersin.org]
• 12. rsisinternational.org [rsisinternational.org]
• 13. epa.oszk.hu [epa.oszk.hu]
• 14. naturalspublishing.com [naturalspublishing.com]
• 15. scilit.com [scilit.com]
• 16. espublisher.com [espublisher.com]
• 17. mdpi.com [mdpi.com]
• 18. astro1.panet.utoledo.edu [astro1.panet.utoledo.edu]
• 19. vaccoat.com [vaccoat.com]
• 20. Get more information from your EDS analysis of thin films - Nanoanalysis - Oxford Instruments [nano.oxinst.com]

preliminary investigation of CuS for photocatalysis

An In-depth Technical Guide to the Preliminary Investigation of Copper Sulfide (B99878) (CuS) for Photocatalysis

Introduction

Photocatalysis has emerged as a promising and sustainable technology for addressing environmental pollution and energy production challenges.[1][2] This process utilizes semiconductor materials, known as photocatalysts, which upon absorption of light energy, can drive chemical reactions to degrade pollutants or produce hydrogen from water.[3][4] Among various semiconductor materials, copper sulfide (CuS), a p-type semiconductor, has garnered significant attention due to its advantageous properties.[5] CuS possesses a suitable narrow band gap (typically ranging from 1.2 to 2.2 eV), allowing it to absorb a broad spectrum of visible light, which constitutes a significant portion of the solar spectrum.[6][7][8] Its non-toxicity, chemical stability, and the abundance of its constituent elements make it a cost-effective and promising candidate for large-scale photocatalytic applications.[7]

This technical guide provides a comprehensive overview of the preliminary investigation of CuS as a photocatalyst. It covers common synthesis methodologies, key characterization techniques, and its application in the degradation of organic pollutants and hydrogen production. Detailed experimental protocols, quantitative data summaries, and process visualizations are provided to support researchers and scientists in this field.

Synthesis of CuS Photocatalysts

The photocatalytic performance of CuS is highly dependent on its structural and morphological properties, such as crystallite size, surface area, and morphology, which are controlled by the synthesis method.[1] Various techniques have been developed, including hydrothermal, solvothermal, chemical bath synthesis, and co-precipitation methods.[2][9][10][11]

Common Synthesis Methodologies

• Hydrothermal/Solvothermal Method: This is a widely used technique where precursors are reacted in an aqueous (hydrothermal) or non-aqueous (solvothermal) solvent at elevated temperatures and pressures in a sealed vessel (autoclave).[2][10] This method allows for good control over the crystallinity, size, and morphology of the resulting CuS nanoparticles.[10]

• Chemical Bath Deposition (CBD): A simple and cost-effective solution-based method where a substrate is immersed in a solution containing copper and sulfur precursors. The CuS nanoparticles are formed through controlled chemical reactions in the solution.[6][9]

• Microwave-Assisted Synthesis: This method utilizes microwave irradiation to rapidly heat the precursor solution, leading to a much faster nucleation and growth of CuS nanoparticles compared to conventional heating methods.[12]

• Co-precipitation: This technique involves the simultaneous precipitation of copper and sulfide ions from a solution by adding a precipitating agent. It is a facile method for producing pure and doped CuS nanoparticles.[11]

Experimental Protocol: Hydrothermal Synthesis of CuS Nanoparticles

This protocol provides a representative example of CuS nanoparticle synthesis using the hydrothermal method.

• Precursor Preparation: Prepare aqueous solutions of a copper salt (e.g., copper sulfate (B86663) pentahydrate, CuSO₄·5H₂O) and a sulfur source (e.g., thiourea (B124793), NH₂CSNH₂).[9] The molar ratio of copper to sulfur can be varied to tune the properties of the final product.[1]

• Solution Mixing: Slowly add the thiourea solution to the copper sulfate solution under constant magnetic stirring.[9] If required, a pH-adjusting agent like ammonium (B1175870) hydroxide (B78521) (NH₄OH) can be added to control the pH of the solution.[9]

• Hydrothermal Reaction: Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at a specific temperature (e.g., 120-180°C) for a defined duration (e.g., 12-24 hours).[13]

• Product Recovery: After the reaction, allow the autoclave to cool down to room temperature naturally.

• Washing: Collect the black precipitate by centrifugation or filtration. Wash the product multiple times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying: Dry the final CuS powder in an oven at a low temperature (e.g., 60-80°C) for several hours.

A simplified workflow for the hydrothermal synthesis of CuS nanoparticles.

Physicochemical Characterization

Characterization of the synthesized CuS is crucial to understand its properties and correlate them with its photocatalytic performance.

• X-ray Diffraction (XRD): Used to determine the crystal structure, phase purity, and average crystallite size of the CuS nanoparticles. The hexagonal covellite phase is the most commonly reported structure for photocatalytic applications.[5][11]

• Scanning Electron Microscopy (SEM) & Transmission Electron Microscopy (TEM): These techniques are used to visualize the morphology, particle size, and size distribution of the synthesized materials.[6][8]

• UV-Visible Diffuse Reflectance Spectroscopy (DRS): This is used to determine the optical properties and estimate the band gap energy (Eg) of the CuS photocatalyst. The band gap is a critical parameter as it dictates the wavelength of light the material can absorb.[7][11]

• Brunauer-Emmett-Teller (BET) Analysis: This method measures the specific surface area and pore size distribution of the material. A larger surface area generally provides more active sites for the photocatalytic reaction, potentially leading to higher efficiency.[9][13]

• Photoluminescence (PL) Spectroscopy: PL analysis provides insights into the separation efficiency of photogenerated electron-hole pairs. A lower PL intensity often suggests a lower recombination rate, which is beneficial for photocatalysis.[11][14]

Quantitative Data Summary

The properties of CuS can vary significantly depending on the synthesis conditions. Table 1 summarizes key quantitative data from various studies.

Table 1: Physicochemical Properties of CuS Nanoparticles Synthesized under Various Conditions.

Synthesis Method	Precursors	Band Gap (Eg) [eV]	Surface Area [m²/g]	Particle/Crystallite Size [nm]	Reference(s)
Chemical Bath Synthesis	CuSO₄, Thiourea	1.13 - 2.14	4.99 - 39.6	-	[9]
Hydrothermal	Copper Chloride, Thiourea	-	15.3	-	[13]
Solvothermal	Copper Acetate, Sulfur	~1.97	36	< 20	[1]
Co-precipitation	Copper Nitrate, Thioacetamide	1.7	-	-	[1]
Chemical Co-precipitation	Copper Chloride, Sodium Sulfide, Bismuth Nitrate	1.23 - 1.38	-	15.15 - 16.22	[11]
Wet Chemical Route	Copper Chloride, Sodium Sulfide	2.05	-	< 10	[15]

| Solution-Processed | - | ~2.10 | - | - |[6] |

Photocatalytic Applications

CuS has been primarily investigated for two major photocatalytic applications: the degradation of organic pollutants in wastewater and the production of hydrogen through water splitting.[1][16]

Degradation of Organic Pollutants

CuS nanoparticles have demonstrated high efficiency in degrading various organic dyes and pollutants, such as methylene (B1212753) blue (MB), rhodamine B (RhB), methyl orange (MO), and 4-chlorophenol (B41353) (4-CP), under visible or solar light irradiation.[1][12][13] The degradation efficiency can be significantly enhanced by the addition of an oxidizing agent like hydrogen peroxide (H₂O₂), which helps in the generation of highly reactive hydroxyl radicals.[1][10]

Experimental Protocol: Photocatalytic Degradation of Methylene Blue (MB)

This protocol outlines a typical experiment to evaluate the photocatalytic activity of CuS.

• Catalyst Dispersion: Disperse a specific amount of CuS photocatalyst (e.g., 15-20 mg) into a known volume (e.g., 100 mL) of an aqueous solution of MB with a specific concentration (e.g., 5x10⁻⁵ M or 10 mg/L).[9][12]

• Adsorption-Desorption Equilibrium: Stir the suspension in complete darkness for a period (e.g., 30-60 minutes) to establish an adsorption-desorption equilibrium between the catalyst surface and the MB molecules.[9][12]

• Photocatalytic Reaction: Irradiate the suspension using a light source (e.g., solar simulator, xenon lamp, or even natural sunlight).[1][12] Maintain constant stirring throughout the experiment to keep the catalyst suspended.

• Sampling: At regular time intervals, withdraw a small aliquot (e.g., 5 mL) of the suspension.

• Analysis: Separate the CuS catalyst from the aliquot by centrifugation or filtration. Measure the concentration of the remaining MB in the supernatant using a UV-Vis spectrophotometer by monitoring the absorbance at its maximum wavelength (λ_max ≈ 664 nm).[12][15]

• Calculation: The degradation efficiency (%) is calculated using the formula: Efficiency (%) = [(C₀ - Cₜ) / C₀] * 100, where C₀ is the initial concentration of MB (after the dark adsorption step) and Cₜ is the concentration at time 't'.

A typical workflow for evaluating the photocatalytic activity of CuS.

Hydrogen Production from Water Splitting

Photocatalytic water splitting is a clean and sustainable method for producing hydrogen fuel.[3] The process involves using a photocatalyst to absorb light energy and drive the decomposition of water into hydrogen (H₂) and oxygen (O₂).[3] While less explored for single-component CuS, it has shown significant promise in heterostructures, such as CuS/ZnS, for visible-light-driven hydrogen production.[16][17] In these systems, CuS acts as a co-catalyst, enhancing charge separation and providing active sites for hydrogen evolution.[16] The rate of hydrogen production can be significantly high, with some CuS/ZnS systems reaching rates of 4147 μmol h⁻¹ g⁻¹ without a noble metal co-catalyst.[16][17]

Quantitative Performance Summary

Table 2 presents a summary of the photocatalytic performance of various CuS-based materials.

Table 2: Photocatalytic Performance of CuS-based Materials.

Catalyst	Target Pollutant/Application	Catalyst Dose	Conditions	Degradation/H₂ Rate	Time	Reference(s)
CuS Nanoparticles	Methylene Blue	200 mg/L	10W Visible Light	Up to 99%	-	[9]
CuS Nanoparticles	Methylene Blue	300 mg/L	600W Halogen Lamp	77.9%	25 min	[9]
CuS Hollow Microspheres	Methylene Blue	-	Natural Sunlight + H₂O₂	94%	-	[1]
CuS/ZnO	Methylene Blue	700 mg/L	Visible Light	93%	16 min	[1]
CuS-TU Flower-like	4-Chlorophenol (100 ppm)	-	Visible Light + 5mM H₂O₂	~40% TOC removal	5 h	[13]
2 mol% CuS/ZnS	Water Splitting (H₂ Production)	-	Visible Light (λ=420nm)	4147 μmol h⁻¹ g⁻¹	-	[16][17]

| 1% CuS/CdS | Methylene Blue | - | Visible Light | 89.5% | 90 min |[14][18] |

Photocatalytic Mechanism

The fundamental mechanism of photocatalysis in a semiconductor like CuS involves three key steps: (1) absorption of photons, (2) generation and separation of charge carriers, and (3) surface redox reactions.[4]

• Photon Absorption: When CuS is irradiated with light of energy greater than or equal to its band gap (E ≥ Eg), an electron (e⁻) is excited from the valence band (VB) to the conduction band (CB), leaving behind a positive hole (h⁺) in the VB.[4][7]

• Charge Separation and Migration: The photogenerated electrons and holes migrate to the surface of the photocatalyst. The efficiency of this step is critical, as many electron-hole pairs can recombine, releasing energy as heat or light and reducing the overall quantum efficiency.[5]

• Surface Redox Reactions: At the surface, the electrons and holes participate in redox reactions.

  • Reduction: The conduction band electrons (e⁻) react with adsorbed oxygen (O₂) to form superoxide (B77818) radicals (O₂⁻·).

  • Oxidation: The valence band holes (h⁺) can directly oxidize organic pollutant molecules. More importantly, they can react with water (H₂O) or hydroxide ions (OH⁻) to produce highly reactive hydroxyl radicals (·OH).[1]

  • These reactive oxygen species (ROS), particularly ·OH and O₂⁻·, are powerful oxidizing agents that can non-selectively degrade organic pollutants into simpler, less harmful molecules like CO₂ and H₂O.[1]

Mechanism of pollutant degradation by CuS photocatalysis.

Conclusion and Future Outlook

Copper sulfide has demonstrated significant potential as a visible-light-active photocatalyst for environmental remediation and energy production. Its favorable band gap, high light absorption capacity, low cost, and elemental abundance make it an attractive alternative to traditional photocatalysts.[2][7] The synthesis method plays a critical role in determining the physicochemical properties and, consequently, the photocatalytic efficiency of CuS nanomaterials.

Future research should focus on several key areas:

• Morphology Control and Nanostructuring: Developing synthesis strategies to create hierarchical and porous CuS structures to increase surface area and enhance light harvesting.[10][12]

• Heterojunction Engineering: Fabricating CuS-based heterojunctions with other semiconductors (e.g., ZnO, CdS, WO₃) to improve charge separation and extend the light absorption range.[1][14][19]

• Doping and Defect Engineering: Introducing dopants or creating defects in the CuS lattice to modify its electronic band structure and enhance catalytic activity.[5][11]

• Mechanism Elucidation: Conducting in-depth studies to fully understand the reaction pathways and identify the primary reactive species in different photocatalytic systems.

• Stability and Reusability: Investigating the long-term stability and reusability of CuS photocatalysts, which are crucial for practical applications.[20]

By addressing these areas, the full potential of CuS-based photocatalysts can be realized, paving the way for their application in solving real-world environmental and energy challenges.

References

• 1. mdpi.com [mdpi.com]
• 2. SYNTHESIS OF CuS NANOPARTICLES AND STUDY OF ITS PHOTOCATALYTIC ACTIVITY – Acta Chemica Malaysia [actachemicamalaysia.com]
• 3. uocs.org [uocs.org]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis, characterization, and photocatalytic study of Bi-doped CuS nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Combining nanotechnology and nanohybrid methods to improve the physical and chemical properties of CuS and boost its photocatalytic aptitude - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00602C [pubs.rsc.org]
• 8. tandfonline.com [tandfonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Effect of the morphology of CuS upon the photocatalytic degradation of organic dyes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Synthesis, characterization, and photocatalytic study of Bi-doped CuS nanoparticles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Synthesis and Characterization of CuS/CdS Photocatalyst with Enhanced Visible Light-Photocatalytic Activity | Scientific.Net [scientific.net]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Visible light photocatalytic H₂-production activity of CuS/ZnS porous nanosheets based on photoinduced interfacial charge transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Synthesis and Characterization of CuS/CdS Photocatalyst with Enhanced Visible Light-Photocatalytic Activity | Scientific.Net [scientific.net]
• 19. Synthesis and characterization of a CuS–WO3 composite photocatalyst for enhanced visible light photocatalytic activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Hydrothermal Synthesis of Copper Sulfide (CuS) Nanotubes

Introduction

Copper sulfide (B99878) (CuS), a significant p-type semiconductor, has garnered substantial interest for its applications in sensing, catalysis, and optoelectronics. One-dimensional nanostructures like nanotubes are particularly sought after due to their high surface area and unique electronic properties. Hydrothermal synthesis is a versatile and scalable method for producing high-quality, crystalline CuS nanotubes. This process involves a chemical reaction in an aqueous solution above its boiling point, conducted within a sealed, high-pressure vessel known as an autoclave. The elevated temperature and pressure facilitate the dissolution and recrystallization of materials, enabling precise control over the size and morphology of the final product.

This document provides two detailed protocols for the hydrothermal synthesis of CuS nanotubes: an amine-assisted direct synthesis and a sacrificial template-based method.

Comparative Summary of Synthesis Protocols

The following table summarizes the key experimental parameters and resulting nanotube dimensions for different hydrothermal synthesis methods reported in the literature.

Protocol/Method	Copper Source	Sulfur Source	Template/Additive	Solvent	Temperature (°C)	Time (h)	Resulting Nanotube Dimensions
Protocol 1: Amine-Assisted [1][2]	Copper(I) Chloride (CuCl)	Thiourea (B124793)	Tramethylethylenediamine (TMEA)	Water	90 - 110	40	Diameter: 40-200 nm, Length: 0.4-4 µm
Protocol 2: Sacrificial Template	Copper (Cu) Nanowires	Thiourea	None (Cu nanowires act as template)	Ethylene (B1197577) Glycol	80	12	Inner Dia: 30-90 nm, Wall Thickness: 20-50 nm
Surfactant-Free[3][4]	Copper Nitrate (Cu(NO₃)₂·3H₂O)	Thiourea	None	Water	150	5 - 24	Varied morphologies including nanorods/nanotubes

Experimental Protocols

Protocol 1: Organic Amine-Assisted Hydrothermal Synthesis

This method utilizes an organic amine as a structure-directing agent to facilitate the one-step synthesis and assembly of CuS nanoparticles into a tubular structure.[1][2]

1.1 Materials and Reagents

• Copper(I) chloride (CuCl)

• Thiourea (CH₄N₂S)

• Tramethylethylenediamine (TMEA)

• Distilled Water

• Absolute Ethanol (B145695)

1.2 Equipment

• Teflon-lined stainless steel autoclave (50-100 mL capacity)

• Magnetic stirrer

• Laboratory oven

• Filtration apparatus or centrifuge

• Beakers and graduated cylinders

1.3 Step-by-Step Procedure

• Prepare Precursor Solution: In a beaker, prepare a 0.055 M thiourea solution by dissolving the appropriate amount of thiourea in 50 g of distilled water.

• Add Linking Agent: To the thiourea solution, add 1.4 mmol of tramethylethylenediamine (TMEA) and stir until fully dissolved.

• Transfer to Autoclave: Transfer the TMEA-thiourea solution into the Teflon liner of the autoclave.

• Add Copper Source: Add 5.0 mmol of CuCl to the solution in the Teflon liner.

• Hydrothermal Reaction: Seal the autoclave tightly and place it in a laboratory oven. Heat the autoclave to a temperature between 90 °C and 110 °C and maintain it for 40 hours.

• Cooling and Collection: After the reaction is complete, turn off the oven and allow the autoclave to cool down to room temperature naturally.

• Washing: Collect the resulting black precipitate by filtration or centrifugation. Wash the product several times with distilled water and then with absolute ethanol to remove any unreacted reagents and byproducts.

• Drying: Dry the final CuS nanotube product at room temperature. The reported yield for this method is typically higher than 90%.[1][2]

Protocol 2: Sacrificial Template-Based Synthesis

This approach uses pre-synthesized copper nanowires as a sacrificial template. The copper nanowires react with a sulfur source in a suitable solvent, converting them into hollow CuS nanotubes.[5]

2.1 Materials and Reagents

• Copper (Cu) nanowires (pre-synthesized)

• Thiourea (CH₄N₂S) or Thioacetamide (CH₃CSNH₂)

• Ethylene Glycol

• Absolute Ethanol

2.2 Equipment

• Teflon-lined stainless steel autoclave or a sealable reaction jar

• Ultrasonic bath (sonicator)

• Laboratory oven or heating mantle

• Centrifuge

• Vacuum oven

2.3 Step-by-Step Procedure

• Prepare Sulfur Solution: Dissolve 0.2 mmol of thiourea in 20 mL of ethylene glycol in a beaker.

• Disperse Template: Add 0.1 mmol of the pre-synthesized Cu nanowires to the solution. Use an ultrasonic bath to disperse the nanowires thoroughly in the ethylene glycol solution.

• Transfer to Reactor: Transfer the dispersion into the Teflon liner of an autoclave or a sealable reaction jar.

• Hydrothermal Reaction: Seal the reactor and place it in an oven. Heat to 80 °C and maintain this temperature for 12 hours.

• Cooling and Collection: After the reaction, allow the reactor to cool to room temperature. Collect the black solid product by centrifuging the mixture.

• Washing: Discard the supernatant and wash the collected product several times with absolute ethanol to remove residual ethylene glycol and byproducts.

• Drying: Dry the final CuS nanotube product in a vacuum oven at 60 °C for characterization.[5]

• (Optional) Crystallinity Improvement: For improved crystallinity, the product can be further heated to 140 °C.[5]

Characterization

The morphology, crystal structure, and purity of the synthesized CuS nanotubes should be confirmed using standard analytical techniques:

• Scanning Electron Microscopy (SEM): To observe the surface morphology and dimensions of the nanotubes.[4]

• Transmission Electron Microscopy (TEM): To visualize the hollow tubular structure and obtain high-resolution images of the crystal lattice.[5]

• X-ray Diffraction (XRD): To identify the crystalline phase and confirm the purity of the CuS product. The expected pattern for hexagonal CuS phase (JCPDS card no. 6-464) should be observed.[5][4]

Process Workflow Diagram

The following diagram illustrates the general experimental workflow for the hydrothermal synthesis of CuS nanotubes.

Caption: Experimental workflow for the hydrothermal synthesis of CuS nanotubes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Large scale synthesis of uniform CuS nanotubes in ethylene glycol by a sacrificial templating method under mild conditions - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: A Step-by-Step Guide to Copper Sulfide (CuS) Nanoparticle Functionalization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the functionalization of copper sulfide (B99878) (CuS) nanoparticles, a critical step in harnessing their potential for a range of biomedical applications, including photothermal therapy (PTT), drug delivery, and bioimaging. The protocols outlined below are designed to be a practical resource for researchers in the field.

Introduction to CuS Nanoparticle Functionalization

Copper sulfide nanoparticles have garnered significant attention due to their strong near-infrared (NIR) absorbance, making them excellent candidates for photothermal therapy.[1][2] Bare CuS nanoparticles, however, often lack stability in physiological environments and require surface modification to improve their biocompatibility, circulation time, and to enable targeted delivery of therapeutic agents. Functionalization involves coating the nanoparticle surface with various molecules to impart desired properties. Common functionalization strategies include the use of polymers like polyethylene (B3416737) glycol (PEG) to enhance stability and circulation time, and the conjugation of targeting ligands such as antibodies to achieve site-specific delivery.[3][4]

Key Functionalization Strategies and Protocols

This section details the experimental protocols for two common and effective CuS nanoparticle functionalization methods: PEGylation for enhanced stability and antibody conjugation for targeted delivery.

PEGylation of CuS Nanoparticles for Enhanced Stability

Polyethylene glycol (PEG) is a hydrophilic polymer that can be grafted onto the surface of nanoparticles to create a "stealth" coating. This PEG layer reduces protein adsorption and uptake by the reticuloendothelial system (RES), thereby prolonging the circulation half-life of the nanoparticles in the bloodstream.[4]

Experimental Protocol: Synthesis and PEGylation of CuS Nanoparticles

This protocol describes a hydrothermal method for synthesizing CuS nanoparticles followed by their functionalization with PEG.

Materials:

• Copper (II) chloride (CuCl₂)

• Sodium sulfide (Na₂S)

• Polyvinylpyrrolidone (PVP) (as a capping agent)

• Thiol-terminated polyethylene glycol (SH-PEG)

• Deionized (DI) water

• Ethanol (B145695)

Procedure:

• Synthesis of CuS Nanoparticles:

  • Prepare a 100 mL aqueous solution of CuCl₂ (e.g., 0.01 M) and PVP (e.g., 1 g).

  • Separately, prepare a 100 mL aqueous solution of Na₂S (e.g., 0.01 M).

  • Add the Na₂S solution dropwise to the CuCl₂ solution under vigorous stirring.

  • Transfer the resulting mixture to a Teflon-lined stainless-steel autoclave and heat at 150-200°C for 12-24 hours.[1]

  • Allow the autoclave to cool to room temperature.

  • Collect the black precipitate by centrifugation (e.g., 8000 rpm for 15 minutes).

  • Wash the precipitate with DI water and ethanol several times to remove unreacted precursors and PVP.

  • Dry the final CuS nanoparticle product in a vacuum oven at 60°C.

• PEGylation of CuS Nanoparticles:

  • Disperse the synthesized CuS nanoparticles in DI water (e.g., 1 mg/mL) by sonication.

  • Add an aqueous solution of SH-PEG (e.g., 1 mg/mL) to the CuS nanoparticle suspension. The thiol groups on the PEG will form dative bonds with the copper ions on the nanoparticle surface.

  • Stir the mixture at room temperature for 24 hours.

  • Remove excess, unbound PEG by repeated centrifugation and washing with DI water.

  • Resuspend the PEGylated CuS nanoparticles in the desired buffer or medium for further use.

Antibody Conjugation for Targeted Drug Delivery

To enhance the therapeutic efficacy and reduce off-target effects, CuS nanoparticles can be functionalized with antibodies that specifically recognize and bind to antigens overexpressed on the surface of target cells, such as cancer cells.[5]

Experimental Protocol: Antibody Conjugation to CuS Nanoparticles via EDC/NHS Chemistry

This protocol outlines a common method for covalently attaching antibodies to carboxylated nanoparticles. For this protocol, it is assumed that the CuS nanoparticles have been pre-functionalized to introduce carboxyl groups on their surface, for example, by using a carboxyl-terminated PEG linker during the PEGylation step.

Materials:

• Carboxylated PEGylated CuS nanoparticles

• Target-specific monoclonal antibody (mAb)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Phosphate-buffered saline (PBS), pH 7.4

• MES buffer (2-(N-morpholino)ethanesulfonic acid), pH 6.0

• Quenching solution (e.g., hydroxylamine (B1172632) or Tris buffer)

• Centrifugal filter units

Procedure:

• Activation of Carboxyl Groups:

  • Disperse the carboxylated PEG-CuS nanoparticles in MES buffer (pH 6.0).

  • Add EDC and NHS to the nanoparticle suspension to activate the carboxyl groups. A typical molar ratio is 1:2:50 (nanoparticles:EDC:NHS).

  • Incubate the mixture for 15-30 minutes at room temperature with gentle shaking.

• Antibody Conjugation:

  • Centrifuge the activated nanoparticles to remove excess EDC and NHS, and resuspend them in PBS (pH 7.4).

  • Immediately add the monoclonal antibody solution to the activated nanoparticle suspension. The optimal antibody-to-nanoparticle ratio should be determined empirically.

  • Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching and Purification:

  • Add a quenching solution to the reaction mixture to deactivate any unreacted NHS esters.

  • Purify the antibody-conjugated CuS nanoparticles from unconjugated antibodies and other reagents using centrifugal filter units. Wash the nanoparticles multiple times with PBS.

  • Resuspend the final antibody-functionalized CuS nanoparticles in a suitable buffer for storage and subsequent applications.

Quantitative Data Summary

The functionalization of CuS nanoparticles significantly impacts their physicochemical properties. The following table summarizes typical changes observed upon surface modification.

Functionalization Strategy	Change in Hydrodynamic Diameter (nm)	Change in Zeta Potential (mV)	Photothermal Conversion Efficiency (%)	Drug Loading Capacity (%)
Unfunctionalized CuS NPs	~10-100	-20 to -40	~25-40	N/A
PEGylated CuS NPs	Increase of ~10-30	Shift towards neutral	~24-52[6][7]	Varies with drug
Antibody-conjugated CuS NPs	Further increase of ~15-25	Shift towards neutral or slightly negative	Generally maintained	Varies with drug
Drug-loaded CuS NPs	Varies depending on drug and loading method	Can shift depending on drug charge	Generally maintained	~10-90 (highly variable)

Note: The values presented are approximate and can vary significantly depending on the specific synthesis and functionalization methods, as well as the characteristics of the nanoparticles and the functionalizing molecules.

Visualization of Workflows and Pathways

Diagrams created using Graphviz (DOT language) are provided below to illustrate the experimental workflow for CuS nanoparticle functionalization and a conceptual signaling pathway for targeted photothermal therapy.

Caption: Experimental workflow for CuS nanoparticle synthesis, functionalization, and application.

Caption: Targeted photothermal therapy using antibody-functionalized CuS nanoparticles.

References

• 1. Recent advances in copper sulfide nanoparticles for cancer diagnosis and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Copper sulfide nanoparticles with phospholipid-PEG coating for in vivo near-infrared photothermal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-biolabs.com [creative-biolabs.com]
• 6. Frontiers | Photothermal effects of CuS-BSA nanoparticles on H22 hepatoma-bearing mice [frontiersin.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for CuS in Photothermal Therapy for Cancer

Audience: Researchers, scientists, and drug development professionals.

Introduction: Copper Sulfide (B99878) (CuS) Nanoparticles for Photothermal Therapy (PTT)

Photothermal therapy (PTT) has emerged as a minimally invasive and highly promising strategy for cancer treatment.[1] The core principle of PTT involves the use of photothermal agents (PTAs) that can efficiently convert near-infrared (NIR) light energy into localized heat, thereby inducing hyperthermia and subsequent ablation of cancer cells.[2][3] Copper sulfide (CuS) nanoparticles have garnered significant attention as PTAs due to their strong NIR absorption, high photothermal conversion efficiency, excellent biocompatibility, and low production cost compared to noble metal nanoparticles like gold.[4][5][6]

These nanoparticles exhibit a characteristic optical absorption band in the NIR region (700-1100 nm), a wavelength range where biological tissues have minimal absorbance, allowing for deeper light penetration.[4][5] Upon irradiation with an NIR laser, CuS nanoparticles generate significant localized heat, raising the temperature in the tumor microenvironment to levels (typically 45-55°C or higher) that trigger irreversible cell damage, including protein denaturation and DNA damage, leading to apoptosis and necrosis.[7][8]

This document provides detailed protocols for the synthesis, in vitro evaluation, and in vivo application of CuS nanoparticles for cancer PTT, along with a summary of key quantitative data from recent studies.

Experimental Protocols

Protocol for Synthesis of PEGylated CuS Nanoparticles

This protocol describes a common wet-chemistry method for synthesizing water-soluble CuS nanoparticles, often functionalized with polyethylene (B3416737) glycol (PEG) to improve stability and biocompatibility.[4]

Materials:

• Copper (II) chloride (CuCl₂)

• Sodium citrate (B86180)

• Sodium sulfide (Na₂S)

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG2000)

• Chloroform (B151607)

• Ultrapure water

Procedure:

• Preparation of CuS Core:

  • Dissolve sodium citrate (0.2 g, 0.68 mmol) and CuCl₂ (0.1345 g, 1 mmol) in 1000 mL of ultrapure water in a flask.

  • Under vigorous magnetic stirring at room temperature, rapidly inject 1 mL of a 1 M sodium sulfide (Na₂S) solution.[7]

  • Allow the reaction to proceed for 10 minutes.[7]

  • Heat the mixture to 90°C and continue stirring until the solution turns a dark green color.[7]

  • Immediately transfer the flask to an ice-water bath to quench the reaction.[7]

• Surface Modification with DSPE-PEG2000:

  • Prepare a solution of DSPE-PEG2000 in chloroform.

  • Add the DSPE-PEG2000 solution to the aqueous CuS nanoparticle solution.

  • Sonicate the mixture to facilitate the coating of the nanoparticles.

  • Evaporate the chloroform under reduced pressure.

• Purification:

  • Centrifuge the solution to pellet the PEGylated CuS nanoparticles (CuS@DSPE-PEG).

  • Remove the supernatant and resuspend the nanoparticles in ultrapure water.

  • Repeat the washing/centrifugation process three times to remove unreacted precursors and excess PEG.

  • Store the final CuS@DSPE-PEG nanoparticle solution at 4°C for future use.[7]

Protocol for In Vitro Photothermal Therapy

This protocol details the procedure for evaluating the photothermal efficacy of CuS nanoparticles on a cancer cell line.

Materials:

• Cancer cell line (e.g., HeLa, 4T1, A549)

• Cell culture medium (e.g., RPMI-1640, DMEM) with 10% Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• Synthesized CuS nanoparticles

• 96-well plates

• NIR Laser (e.g., 808 nm, 915 nm) with an adjustable power density

• Cell viability assay kit (e.g., CCK-8, MTT)

• Live/Dead staining kit (e.g., Calcein AM/Propidium Iodide)

• Fluorescence microscope

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Nanoparticle Incubation:

  • Remove the culture medium and replace it with fresh medium containing various concentrations of CuS nanoparticles (e.g., 0, 25, 50, 80, 100 µg/mL).[7][9]

  • Incubate the cells with the nanoparticles for a predetermined time (e.g., 2-12 hours) to allow for cellular uptake.[7][9]

• NIR Laser Irradiation:

  • After incubation, wash the cells with PBS to remove extracellular nanoparticles.

  • Add fresh, phenol (B47542) red-free medium to each well.[9]

  • Expose the designated wells to an NIR laser at a specific power density (e.g., 0.5 - 1.5 W/cm²) for a set duration (e.g., 2-10 minutes).[7][9]

  • Include control groups: cells only, cells with laser only, and cells with nanoparticles only (no laser).

• Cell Viability Assessment:

  • After irradiation, incubate the cells for an additional 24 hours.[9]

  • CCK-8/MTT Assay: Add the assay reagent to each well according to the manufacturer's instructions. Measure the absorbance using a microplate reader to quantify cell viability.[7]

  • Live/Dead Staining: Stain cells with Calcein AM (stains live cells green) and Propidium Iodide (stains dead cells red). Visualize and capture images using a fluorescence microscope to qualitatively assess cell death.[10]

Protocol for In Vivo Photothermal Therapy

This protocol describes the use of CuS nanoparticles for PTT in a tumor-bearing mouse model. All animal experiments must be conducted in compliance with institutional animal care and use committee (IACUC) guidelines.

Materials:

• Tumor-bearing animal model (e.g., BALB/c nude mice with xenograft tumors)

• Synthesized CuS nanoparticles, sterilized

• NIR Laser (e.g., 808 nm, 980 nm)

• Infrared (IR) thermal imaging camera

• Calipers for tumor measurement

Procedure:

• Tumor Model Establishment:

  • Subcutaneously inject cancer cells (e.g., 1 x 10⁶ 4T1 cells) into the flank of each mouse.

  • Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Nanoparticle Administration:

  • Randomly divide the mice into treatment and control groups (e.g., Saline + Laser, CuS NPs only, CuS NPs + Laser).

  • Administer the CuS nanoparticle solution via intravenous (tail vein) or intratumoral injection at a specific dose (e.g., 600 µg/kg).[8]

• NIR Laser Irradiation:

  • At a predetermined time post-injection (e.g., 30 minutes to 24 hours, to allow for tumor accumulation), anesthetize the mice.[8]

  • Irradiate the tumor area with an NIR laser at a defined power density (e.g., 1.5 - 2.0 W/cm²) for a specific duration (e.g., 10 minutes).[8]

  • Monitor the temperature of the tumor surface in real-time using an IR thermal camera.[11]

• Therapeutic Efficacy Monitoring:

  • Measure the tumor volume (Volume = 0.5 × Length × Width²) and body weight of the mice every 2-3 days for the duration of the study (e.g., 21 days).[11]

  • At the end of the study, euthanize the mice and excise the tumors for weighing and histological analysis (e.g., H&E staining, TUNEL assay) to assess tissue necrosis and apoptosis.

Quantitative Data Summary

The efficacy of CuS-based PTT can be quantified through several key parameters. The tables below summarize representative data from various studies.

Table 1: Photothermal Properties of CuS Nanoparticles

Nanoparticle Formulation	Laser Wavelength (nm)	Laser Power Density (W/cm²)	Concentration (µg/mL)	Max Temperature (°C)	Time to Max Temp (min)	Photothermal Conversion Efficiency (%)	Citation
CuS-BSA NPs	980	1.5	120	55	15	24.68	[8]
MLNPs (CuS nanodots)	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	33.2	[12]

| CuS@QCS-NPs | 808 | Not Specified | Varies | Not Specified | Not Specified | Not Specified |[10] |

Table 2: In Vitro PTT Efficacy of CuS Nanoparticles

Cell Line	Nanoparticle Formulation	Concentration (µg/mL)	Laser Power (W/cm²) & Duration	Resulting Cell Viability (%)	Assay Method	Citation
Raw 264.7 Macrophages	CuS NPs	80	0.5 W/cm² for 5 min	Markedly Reduced	CCK-8	[7]
KB cells	FA-CuS NPs	100	1.5 W/cm² for 2 min	~0 (Completely ablated)	Not Specified	[9]
KB cells	PEG-CuS NPs	100	1.5 W/cm² for 2 min	~60	Not Specified	[9]
A549 cells	HCuSNPs-DOX	4.0 (IC₅₀)	900 nm laser	50	Not Specified	[13]

| 4T1 cells | CuS@QCS-NPs | >50 | 808 nm laser | <20 | Not Specified |[10] |

Table 3: In Vivo PTT Efficacy and Biodistribution of CuS Nanoparticles

Tumor Model	Nanoparticle Formulation	Administration & Dose	Laser Power (W/cm²) & Duration	Tumor Growth Inhibition	Biodistribution (24h post-injection, %ID/g)	Citation
H22 Hepatoma	CuS-BSA NPs	Intratumoral, 600 µg/kg	2.0 W/cm² for 10 min	Effective inhibition	Not specified	[8]
MDA-MB-231	CuS@MPG NPs	Intravenous	0.64 W/cm² for 10 min	Significant tumor growth delay	Liver, Spleen	[11]
KB Xenograft	FA-CuS NPs	Intravenous	Not Specified	Substantially greater than non-targeted NPs	Tumor: ~10% ID/g, Liver: ~15% ID/g	[9][14]

| A549 Xenograft | PEG-HCuSNPs | Intravenous, 20 mg/kg | 2.0 W/cm² for 1 min | Tumor temperature reached 53°C | Liver and Spleen are major sites |[15] |

%ID/g = Percentage of Injected Dose per gram of tissue.

Mechanism of Action and Signaling Pathways

The primary therapeutic mechanism of CuS nanoparticle-mediated PTT is the induction of hyperthermia. This process triggers a cascade of cellular events leading to cell death.

Photothermal Effect and Cellular Response

Upon exposure to NIR light, CuS nanoparticles rapidly convert the absorbed light energy into thermal energy, a phenomenon attributed to the d-d transition of Cu²⁺ ions.[14] This localized heating of the tumor microenvironment to temperatures above 43°C initiates several cytotoxic effects:

• Protein Denaturation and Aggregation: Heat disrupts the secondary and tertiary structures of proteins, leading to loss of function and aggregation.

• Membrane Disruption: Increased temperature enhances cell membrane fluidity, leading to increased permeability and eventual rupture.[13]

• DNA Damage: Hyperthermia can inhibit DNA repair mechanisms, making cancer cells more susceptible to damage.[3]

• Induction of Apoptosis and Necrosis: The cellular stress caused by hyperthermia activates programmed cell death (apoptosis) or leads to uncontrolled cell lysis (necrosis).[7]

Fig. 1: Mechanism of CuS nanoparticle-mediated photothermal therapy.

Apoptosis Signaling Pathway

Hyperthermia is a potent inducer of the intrinsic apoptosis pathway. The thermal stress leads to the up-regulation of key apoptotic proteins, such as cleaved caspase-9 and cleaved caspase-3, which are critical executioners of programmed cell death.[8]

Fig. 2: Intrinsic apoptosis signaling pathway induced by PTT.

Overall Experimental Workflow

The development and evaluation of CuS nanoparticles for PTT follows a logical progression from synthesis and characterization to preclinical in vivo testing.

Fig. 3: General experimental workflow for CuS-based PTT research.

References

• 1. CuS nanoagents for photodynamic and photothermal therapies: Phenomena and possible mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vivo synergistic tumor therapies based on copper sulfide photothermal therapeutic nanoplatforms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photothermal therapy of copper incorporated nanomaterials for biomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Copper sulfide nanoparticles with phospholipid-PEG coating for in vivo near-infrared photothermal cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Copper sulfide nanoparticles for photothermal ablation of tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 7. Frontiers | Photothermal Therapy Based on CuS Nanoparticles for Alleviating Arterial Restenosis Induced by Mechanical Injury of Endovascular Treatment [frontiersin.org]
• 8. Frontiers | Photothermal effects of CuS-BSA nanoparticles on H22 hepatoma-bearing mice [frontiersin.org]
• 9. Theranostic CuS Nanoparticles Targeting Folate Receptors for PET Image-Guided Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. "DEVELOPMENT OF COPPER SULFIDE NANOPARTICLES FOR PHOTOTHERMAL AND CHEMO" by Yajuan Li [digitalcommons.uri.edu]
• 14. researchgate.net [researchgate.net]
• 15. A Comparative Study of Hollow Copper Sulfide Nanoparticles and Hollow Gold Nanospheres on Degradability and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Copper Sulfide as a Versatile Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of copper sulfide (B99878) (CuS) nanoparticles as a versatile and efficient catalyst in a range of organic reactions. Detailed protocols for the synthesis of the catalyst and its application in photocatalytic oxidations, multicomponent "click" reactions, and cross-coupling reactions are presented, supported by quantitative data and mechanistic insights.

Catalyst Synthesis: Preparation of Copper Sulfide (CuS) Nanoparticles

A facile precipitation method allows for the synthesis of phase-pure covellite (CuS) nanoparticles, which serve as an effective catalyst in various organic transformations.[1]

Experimental Protocol: Synthesis of CuS Nanoparticles (CS2)

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Ethylenediaminetetraacetic acid (EDTA)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Deionized water

Procedure:

• In a 250 mL beaker, dissolve 1.70 g of CuCl₂·2H₂O (10 mmol) and 3.72 g of EDTA (10 mmol) in 100 mL of deionized water. Stir the mixture until a clear blue solution is obtained.

• In a separate beaker, dissolve 0.48 g of Na₂S·9H₂O (2 mmol) in 50 mL of deionized water.

• Slowly add the Na₂S solution to the copper-EDTA solution under vigorous stirring at room temperature.

• A black precipitate will form immediately. Continue stirring the suspension for 1 hour at room temperature.

• Collect the black precipitate by centrifugation, and wash it thoroughly with deionized water and then with ethanol.

• Dry the resulting CuS nanoparticles in a vacuum oven at 60°C for 12 hours.

Application in Photocatalysis: Selective Oxidation of Benzyl (B1604629) Alcohol

Copper sulfide nanoparticles exhibit excellent photocatalytic activity for the selective oxidation of benzyl alcohols to their corresponding aldehydes under visible light irradiation. The mixed-phase copper sulfide (CuS-CuS₂) often shows enhanced catalytic efficiency in this transformation.[1]

Experimental Protocol: Photocatalytic Oxidation of Benzyl Alcohol

Materials:

• Benzyl alcohol

• Acetonitrile (ACN)

• tert-Butyl hydroperoxide (TBHP, 70% in water)

• CuS-CuS₂ mixed-phase catalyst (CS20, synthesized using a higher concentration of sulfur precursor as per the source)[2]

• Visible light source (e.g., 500W tungsten lamp)

Procedure:

• In a 25 mL round-bottom flask, add 20 mg of the CuS-CuS₂ catalyst.

• To the flask, add 5 mL of acetonitrile, 1 mmol of benzyl alcohol, and 0.5 mL of TBHP.

• Stir the reaction mixture at room temperature under visible light irradiation.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 10 mL of saturated sodium thiosulfate (B1220275) solution.

• Extract the product with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain pure benzaldehyde.

Data Presentation: Oxidation of Various Benzyl Alcohols[2]

Entry	Substrate	Product	Time (h)	Yield (%)
1	Benzyl alcohol	Benzaldehyde	5	98
2	4-Methylbenzyl alcohol	4-Methylbenzaldehyde	5	96
3	4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	4	99
4	4-Chlorobenzyl alcohol	4-Chlorobenzaldehyde	6	94
5	4-Bromobenzyl alcohol	4-Bromobenzaldehyde	6	92
6	4-Nitrobenzyl alcohol	4-Nitrobenzaldehyde	7	85
7	Cinnamyl alcohol	Cinnamaldehyde	5	95

Photocatalytic Oxidation Mechanism

The photocatalytic cycle is initiated by the absorption of visible light by the CuS nanoparticles, leading to the generation of electron-hole pairs. The photogenerated holes can directly oxidize the alcohol, or they can react with water or hydroxide (B78521) ions to produce highly reactive hydroxyl radicals (•OH), which then oxidize the alcohol. The electrons can reduce an oxidizing agent, such as TBHP, to generate other radical species that participate in the oxidation process.

Photocatalytic oxidation of benzyl alcohol.

Application in "Click" Chemistry: Synthesis of NH-1,2,3-Triazoles

Copper sulfide nanoparticles are effective catalysts for the multicomponent synthesis of 4-aryl-NH-1,2,3-triazoles from aldehydes, sodium azide (B81097), and nitroalkanes.[1]

Experimental Protocol: Synthesis of 4-Phenyl-NH-1,2,3-triazole

Materials:

• Benzaldehyde

• Nitromethane

• Sodium azide (NaN₃)

• CuS nanoparticle catalyst (CS2)

• Polyethylene glycol (PEG-400)

Procedure:

• To a 25 mL round-bottom flask, add 1 mmol of benzaldehyde, 1.2 mmol of nitromethane, 1.5 mmol of sodium azide, and 10 mg of the CuS nanoparticle catalyst.

• Add 3 mL of PEG-400 to the flask.

• Stir the reaction mixture at 80°C.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and add 20 mL of water.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure 4-phenyl-NH-1,2,3-triazole.

Data Presentation: Synthesis of Various 4-Aryl-NH-1,2,3-Triazoles[2]

Entry	Aldehyde	Nitroalkane	Time (h)	Yield (%)
1	Benzaldehyde	Nitromethane	6	95
2	4-Methylbenzaldehyde	Nitromethane	6	94
3	4-Methoxybenzaldehyde	Nitromethane	5	96
4	4-Chlorobenzaldehyde	Nitromethane	7	92
5	2-Naphthaldehyde	Nitromethane	7	90
6	Benzaldehyde	Nitroethane	6	93
7	4-Methylbenzaldehyde	Nitroethane	6	92

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Mechanism

While the one-pot reaction from aldehydes is complex, a key step involves a copper-catalyzed cycloaddition. The generally accepted mechanism for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) involves the formation of a copper acetylide intermediate, which then reacts with the azide. Although CuS is used as the precatalyst, it is believed that a soluble Cu(I) species is the active catalyst in solution.

General mechanism for CuAAC.

Application in Cross-Coupling Reactions

Copper sulfide, particularly as Cu₂S, has demonstrated utility in Chan-Lam cross-coupling reactions. While specific protocols for Ullmann and Sonogashira couplings using CuS are less common, the general principles of copper-catalyzed cross-coupling are applicable.

Chan-Lam Coupling

The Chan-Lam coupling enables the formation of carbon-heteroatom bonds, and a Cu₂S/TMEDA system has been shown to be an effective catalyst.[3]

Materials:

• 1H-benzo[d]imidazole

• Phenylboronic acid

• Copper(I) sulfide (Cu₂S)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Methanol (B129727) (MeOH)

• Molecular sieves (4 Å)

Procedure:

• To a reaction vial, add 1H-benzo[d]imidazole (1 mmol), phenylboronic acid (1.5 mmol), Cu₂S (0.1 mmol), and activated 4 Å molecular sieves (100 mg).

• Add methanol (5 mL) and TMEDA (0.2 mmol) to the vial.

• Stir the reaction mixture at room temperature, open to the air.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with methanol.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the N-arylated product.

Entry	N-Nucleophile	Boronic Acid	Yield (%)
1	1H-benzo[d]imidazole	Phenylboronic acid	95
2	1H-benzo[d]imidazole	4-Methoxyphenylboronic acid	98
3	1H-benzo[d]imidazole	4-Chlorophenylboronic acid	90
4	1H-imidazole	Phenylboronic acid	85
5	Aniline	Phenylboronic acid	75

The catalytic cycle is thought to involve a Cu(I)/Cu(III) or a Cu(II)-mediated pathway. The copper catalyst coordinates with the amine and the boronic acid, followed by a reductive elimination step to form the C-N bond and regenerate the active copper species.

Proposed Chan-Lam coupling mechanism.

Ullmann Condensation and Sonogashira Coupling

While copper sulfide is a plausible precatalyst for these reactions, detailed protocols specifying CuS are not as prevalent as for other copper sources like CuO, CuI, or Cu(0).[4][5] The general mechanisms involve the formation of an active Cu(I) species that undergoes oxidative addition with an aryl halide, followed by reaction with a nucleophile (for Ullmann) or a copper acetylide (for Sonogashira) and subsequent reductive elimination. Researchers are encouraged to adapt existing protocols for copper-catalyzed Ullmann and Sonogashira reactions, using CuS nanoparticles as the catalyst source, and to optimize reaction conditions such as solvent, base, temperature, and catalyst loading.

Conclusion

Copper sulfide nanoparticles are a cost-effective, versatile, and robust catalyst for a variety of important organic transformations. Their applications in photocatalysis and click chemistry are well-established with high efficiency. Furthermore, their potential in cross-coupling reactions is an active area of research. The protocols and data presented here provide a solid foundation for the application of copper sulfide catalysts in academic and industrial research, particularly in the field of drug development where efficient and sustainable synthetic methods are of paramount importance.

References

• 1. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst [mdpi.com]
• 5. youtube.com [youtube.com]

Application Notes and Protocols: Copper Sulfide Quantum Dots for Biomedical Imaging

Audience: Researchers, scientists, and drug development professionals.

Introduction to Copper Sulfide (B99878) Quantum Dots in Biomedical Imaging

Copper sulfide quantum dots (CuS QDs) are emerging as a promising class of nanomaterials for biomedical imaging. Unlike traditional quantum dots that often contain heavy metals like cadmium or lead, CuS QDs are composed of more biocompatible materials. Their unique optical properties, including strong absorbance in the near-infrared (NIR) region, make them particularly suitable for in vivo imaging applications, as NIR light can penetrate deeper into biological tissues.[1] Furthermore, CuS QDs can exhibit photoluminescence, allowing for their use in fluorescence imaging.[1] These properties, combined with their potential for surface functionalization to improve biocompatibility and targeting, position CuS QDs as a versatile tool for researchers in biology and medicine. This document provides detailed protocols for the synthesis, functionalization, and application of CuS QDs in biomedical imaging.

Synthesis of Copper Sulfide Quantum Dots

The properties of CuS QDs are highly dependent on their synthesis method. Below are two common protocols for producing CuS QDs suitable for biomedical imaging applications.

Aqueous Synthesis of Cysteine-Capped CuS QDs

This method produces water-soluble and biocompatible CuS QDs capped with L-cysteine.

Experimental Protocol:

• Precursor Preparation:

  • Prepare a 0.2 M solution of copper(II) chloride (CuCl₂) in deionized water.

  • Prepare a 0.2 M solution of L-cysteine in deionized water.

  • Prepare a 1 M solution of sodium hydroxide (B78521) (NaOH) for pH adjustment.

  • Prepare a sodium sulfide (Na₂S) solution.

• Reaction Setup:

  • In a typical synthesis, add 30 mL of the 0.2 M L-cysteine solution to 20 mL of the 0.2 M CuCl₂ solution under constant stirring. The solution will become turbid white.

  • Adjust the pH of the mixture to a range of 5 to 11 by adding the 1 M NaOH solution dropwise until the solution becomes transparent again.[2]

  • Add the desired amount of Na₂S solution dropwise to the reaction mixture. The formation of a black precipitate indicates the formation of CuS nanoparticles.[2]

• Purification:

  • The resulting black powder is precipitated and washed several times with deionized water to remove unreacted precursors and byproducts.[3]

  • The final product is dried at room temperature to obtain a black powder of CuS QDs.[3]

Hot-Injection Synthesis of Oleic Acid-Capped CuS QDs

This method is used to produce monodisperse CuS QDs soluble in organic solvents, which can then be transferred to an aqueous phase for biological applications.

Experimental Protocol:

• Precursor Preparation:

  • Prepare a copper precursor solution by dissolving a copper salt (e.g., copper(I) chloride) in a high-boiling point solvent like 1-octadecene (B91540) (ODE) with a coordinating ligand such as oleic acid.

  • Prepare a sulfur precursor solution by dissolving a sulfur source (e.g., sulfur powder) in a suitable solvent like ODE.

• Reaction Setup:

  • Heat the copper precursor solution in a three-neck flask under a nitrogen atmosphere to a specific temperature (typically between 150-250 °C).

  • Rapidly inject the sulfur precursor solution into the hot copper precursor solution with vigorous stirring.[4] This rapid injection promotes uniform nucleation of the QDs.[4]

• Growth and Purification:

  • Allow the reaction to proceed for a controlled period to allow for the growth of the nanocrystals to the desired size.

  • Cool the reaction mixture to room temperature.

  • Precipitate the CuS QDs by adding a non-solvent like methanol (B129727) or ethanol (B145695) and collect them by centrifugation.

  • Wash the QDs multiple times with a solvent/non-solvent mixture to remove excess ligands and unreacted precursors.

Physicochemical and Optical Properties of CuS QDs

The properties of CuS QDs vary depending on the synthesis method and conditions. The following table summarizes typical properties of CuS QDs.

Property	Typical Value/Range	Synthesis Method	Reference
Particle Size (Diameter)	5.4 - 9.1 nm	UV-Irradiation	[1]
~9 nm	Aqueous (L-cysteine capped)	[5]
Crystal Structure	Hexagonal	UV-Irradiation	[1]
Photoluminescence (PL) Emission Peaks	353 nm, 728 nm	UV-Irradiation	[1]
Red fluorescence	Aqueous (L-cysteine capped)	[5]
Quantum Yield (QY)	Data not consistently reported for binary CuS QDs	-	-

Surface Functionalization for Biomedical Applications

For in vivo applications, the surface of CuS QDs must be modified to ensure biocompatibility, stability in physiological solutions, and to enable targeting to specific cells or tissues. Poly(ethylene glycol) (PEG) is a common choice for surface coating.

PEGylation of CuS QDs

Experimental Protocol:

• Ligand Exchange:

  • For QDs synthesized in organic solvents, first, perform a ligand exchange to introduce a functional group for PEG attachment. This can be done by replacing the native hydrophobic ligands with bifunctional ligands like mercaptoacetic acid.

• PEGylation Reaction:

  • Disperse the functionalized CuS QDs in a suitable buffer (e.g., PBS).

  • Add an amine-functionalized PEG (mPEG-NH₂) to the QD solution.

  • Activate the carboxyl groups on the QD surface using a carbodiimide (B86325) crosslinker like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and Sulfo-NHS (N-hydroxysulfosuccinimide).

  • Allow the reaction to proceed for several hours at room temperature with gentle stirring to form stable amide bonds between the QDs and the PEG chains.

• Purification:

  • Purify the PEGylated CuS QDs from unreacted PEG and crosslinkers using methods like dialysis or size-exclusion chromatography.

Experimental Protocols for Biomedical Imaging

In Vitro Cell Labeling and Fluorescence Microscopy

This protocol describes the use of CuS QDs for labeling and imaging cells in culture.

Experimental Protocol:

• Cell Culture:

  • Seed the cells of interest (e.g., cancer cell lines like HeLa or MCF-7) in a suitable culture vessel (e.g., 96-well plate, petri dish with coverslip) and allow them to adhere and grow overnight.

• QD Incubation:

  • Prepare a dispersion of sterile, PEGylated CuS QDs in cell culture medium at a desired concentration (typically in the range of 10-100 µg/mL).

  • Remove the old medium from the cells and replace it with the medium containing the CuS QDs.

  • Incubate the cells with the QDs for a specific period (e.g., 2-24 hours) at 37°C in a CO₂ incubator.

• Washing and Fixation:

  • After incubation, gently wash the cells three times with phosphate-buffered saline (PBS) to remove unbound QDs.

  • If desired, fix the cells with a suitable fixative like 4% paraformaldehyde for 15 minutes at room temperature.

• Imaging:

  • Mount the coverslip on a microscope slide with a mounting medium.

  • Image the labeled cells using a fluorescence microscope equipped with the appropriate filter sets for the emission wavelength of the CuS QDs.

In Vivo Imaging in a Murine Model

This protocol provides a general guideline for in vivo imaging using CuS QDs in a mouse model.

Experimental Protocol:

• Animal Model:

  • Use appropriate mouse models (e.g., nude mice with tumor xenografts). All animal procedures should be performed in accordance with institutional guidelines.

• QD Administration:

  • Anesthetize the mouse using a suitable anesthetic (e.g., isoflurane).

  • Intravenously inject a sterile dispersion of PEGylated CuS QDs (typically 100-200 µL of a solution with a concentration of 0.5-1 mg/mL) into the tail vein of the mouse.[6]

• Imaging:

  • At various time points post-injection (e.g., 1, 4, 8, 24 hours), place the anesthetized mouse in an in vivo imaging system.

  • Acquire fluorescence or photoacoustic images using the appropriate excitation and emission wavelengths for the CuS QDs. The imaging parameters (e.g., exposure time, laser power) should be optimized for the specific instrument and QDs used.[6]

• Biodistribution (Optional):

  • After the final imaging time point, euthanize the mouse and dissect the major organs (liver, spleen, kidneys, lungs, heart, and tumor).

  • Image the excised organs to determine the biodistribution of the CuS QDs.

Cytotoxicity Assessment

It is crucial to evaluate the potential toxicity of CuS QDs before their use in biological systems. The MTT assay is a common method for assessing cell viability.

MTT Assay Protocol

Experimental Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[5]

• QD Treatment:

  • Prepare serial dilutions of the CuS QDs in cell culture medium.

  • Remove the old medium and add 100 µL of the medium containing different concentrations of CuS QDs to the wells. Include untreated cells as a control.

  • Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Incubation:

  • After the treatment period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[5][7]

  • Incubate the plate for 1.5-4 hours at 37°C, allowing viable cells to convert the MTT into formazan (B1609692) crystals.[5][7]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100-130 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization solution) to each well to dissolve the formazan crystals.[5][7]

  • Gently shake the plate for 15 minutes to ensure complete dissolution.[5]

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 490-570 nm using a microplate reader.[5][7]

  • Calculate cell viability as a percentage of the untreated control.

Diagrams

Caption: Workflow for the synthesis of CuS QDs.

Caption: Experimental workflow for biomedical imaging.

Caption: Targeted delivery and imaging pathway.

References

• 1. chalcogen.ro [chalcogen.ro]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. MTT (Assay protocol [protocols.io]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

Application Notes and Protocols for the Fabrication of CuS-Based Electrodes for Supercapacitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper sulfide (B99878) (CuS) has emerged as a promising electrode material for supercapacitors due to its high theoretical specific capacitance, excellent redox activity, low cost, and natural abundance.[1][2][3] Its unique layered crystal structure facilitates rapid ion intercalation and deintercalation, which is crucial for high-performance energy storage. These application notes provide an overview of the fabrication of CuS-based electrodes, detailing common synthesis methods and protocols for researchers in materials science and energy storage.

CuS exists in various stoichiometries (e.g., CuS, Cu1.8S, Cu2S), with the hexagonal covellite (CuS) phase being particularly attractive for supercapacitor applications due to its metallic-like electrical conductivity.[4] The electrochemical performance of CuS electrodes is highly dependent on their morphology, such as nanosheets, nanowires, and hierarchical structures, which provide a large surface area and efficient charge transport pathways.[1][5][6] To further enhance their properties, CuS is often composited with conductive materials like graphene, carbon nanotubes, and conductive polymers.[5][7][8]

Key Performance Influencing Factors

The performance of CuS-based supercapacitors is dictated by several key factors. The morphology and nanostructure of the CuS material directly influence the electrochemically active surface area and ion diffusion pathways. A high surface area and porous structure are desirable for enhanced electrolyte-electrode interaction. The electrical conductivity of the electrode is another critical parameter; poor conductivity can lead to high internal resistance and limited power density. Furthermore, the cycling stability, which is the ability to retain capacitance over numerous charge-discharge cycles, is essential for practical applications and can be affected by volumetric changes and structural degradation of the electrode material.[9]

Below is a diagram illustrating the logical relationships between these key factors.

Key factors influencing CuS supercapacitor performance.

Data Presentation: Performance of CuS-Based Electrodes

The following table summarizes the electrochemical performance of CuS-based electrodes fabricated through various methods, as reported in the literature.

Electrode Material	Synthesis Method	Electrolyte	Specific Capacitance (F/g)	Current Density (A/g)	Cycling Stability (%)	Reference
CuS Nanoparticles	Solvothermal	2 M KOH	298	2	100% after 2000 cycles	[5]
CuS Nanosheets	Hydrothermal	6 M KOH	833.3	5	75.4% after 500 cycles	[5]
CuS Double-Shell Hollow Nanocages	Template-assisted	2 M KOH	843	1	89.2% after 4000 cycles	[5]
CuS/RGO Nanocomposite	Hydrothermal	---	3058	1	60.3% after 1000 cycles	[5]
CuS/FeSe₂ Nanocomposite	Wet Chemical	---	821.3	1	80.4% after 7000 cycles	[10]
Zn-doped CuS	Hydrothermal	---	3980 mF/cm²	4 mA/cm²	85% after 5000 cycles	[9]
Ce³⁺-doped CuS QDs	Diffusion Control	6 M KOH	2853	1	~95% after 10,000 cycles	[11]
CuS/C@PANI	Two-step Hydrothermal & Electrodeposition	3 M KCl	425.53	1	89.86% after 3000 cycles	[7][8]
CuS Thin Film	Electrodeposition	1 M NaOH	102	10 mV/s	---	[2][12]
CuS/Graphene Oxide	---	3 M KOH	250	0.5	70% after 5000 cycles	[13]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are generalized and may require optimization based on specific laboratory conditions and equipment.

Protocol 1: Hydrothermal Synthesis of CuS Nanostructures

This protocol describes a common method for synthesizing CuS nanostructures, which can be adapted to produce various morphologies by adjusting the precursors and reaction conditions.

Materials:

• Copper nitrate (B79036) hexahydrate (Cu(NO₃)₂·6H₂O)[10]

• Sodium thiosulfate (B1220275) pentahydrate (Na₂S₂O₃·5H₂O)[10]

• Deionized (DI) water

• Ethanol (B145695)

Equipment:

• Teflon-lined stainless-steel autoclave

• Magnetic stirrer

• Oven

• Centrifuge

• Vacuum oven

Procedure:

• Precursor Solution Preparation: Dissolve a specific molar ratio of copper nitrate hexahydrate and sodium thiosulfate pentahydrate in DI water with vigorous stirring to form a homogeneous solution.

• Hydrothermal Reaction: Transfer the solution into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at a specified temperature (e.g., 120-180°C) for a designated duration (e.g., 12-24 hours).

• Product Collection and Purification: After the reaction, allow the autoclave to cool down to room temperature naturally. Collect the black precipitate by centrifugation. Wash the product repeatedly with DI water and ethanol to remove any unreacted reagents and byproducts.

• Drying: Dry the final product in a vacuum oven at a specified temperature (e.g., 60-80°C) for several hours. The resulting powder is the CuS nanostructure.

Protocol 2: Electrochemical Deposition of CuS Thin Films

This protocol outlines the fabrication of CuS thin films directly onto a conductive substrate, which can then be used as a binder-free electrode.

Materials:

• Copper nitrate (Cu(NO₃)₂)[2][12]

• Sodium thiosulfate (Na₂S₂O₃) or sulfur powder[2][12]

• Dimethyl sulfoxide (B87167) (DMSO) as a non-aqueous medium (optional)[2][12]

• Conductive substrate (e.g., stainless steel, nickel foam)[6]

• Reference electrode (e.g., Ag/AgCl)

• Counter electrode (e.g., platinum wire)

Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell

Procedure:

• Electrolyte Preparation: Prepare an aqueous or non-aqueous solution containing the copper precursor (e.g., copper nitrate) and the sulfur precursor (e.g., sodium thiosulfate or sulfur powder dissolved in a suitable solvent).

• Electrochemical Cell Setup: Assemble a three-electrode cell with the conductive substrate as the working electrode, a platinum wire as the counter electrode, and Ag/AgCl as the reference electrode.

• Electrodeposition: Immerse the electrodes in the prepared electrolyte. Apply a constant potential (potentiostatic) or current (galvanostatic) for a specific duration (e.g., 20-30 minutes) to deposit the CuS thin film onto the working electrode.[2][6][12]

• Post-treatment: After deposition, rinse the CuS-coated substrate with DI water and dry it in a vacuum oven.

Protocol 3: Fabrication of CuS-Based Working Electrode

This protocol describes the preparation of a working electrode using the synthesized CuS powder for electrochemical testing.

Materials:

• Synthesized CuS powder

• Conductive agent (e.g., acetylene (B1199291) black, Vulcan carbon)[14]

• Binder (e.g., polyvinylidene fluoride, PVDF)

• Solvent (e.g., N-methyl-2-pyrrolidone, NMP)

• Current collector (e.g., nickel foam, carbon cloth)

Equipment:

• Mortar and pestle or ultrasonic bath

• Doctor blade or spatula

• Hydraulic press

• Vacuum oven

Procedure:

• Slurry Preparation: Mix the active material (CuS powder), conductive agent, and binder in a specific weight ratio (e.g., 80:10:10). Add a few drops of NMP and grind the mixture thoroughly to form a homogeneous slurry.[15]

• Coating: Coat the prepared slurry onto a pre-cleaned current collector (e.g., nickel foam).

• Pressing: Press the coated electrode at a specific pressure (e.g., 10 MPa) to ensure good contact between the active material and the current collector.

• Drying: Dry the electrode in a vacuum oven at a specified temperature (e.g., 80-120°C) for several hours to remove the solvent.

Experimental Workflow

The following diagram illustrates the general workflow for the fabrication and testing of CuS-based supercapacitor electrodes.

Workflow for CuS-based supercapacitor electrode fabrication.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Application of Copper–Sulfur Compound Electrode Materials in Supercapacitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Two-Step Synthesis of CuS/C@PANI Nanocomposite as Advanced Electrode Materials for Supercapacitor Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrothermal synthesis of Zn-doped CuS as a binder-free positive electrode material for supercapacitor applications - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. research.aalto.fi [research.aalto.fi]
• 11. Quantum capacitance of CuS:Ce3+ quantum dots as high-performing supercapacitor electrodes - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 12. ijert.org [ijert.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for CuS Thin Film Deposition in Solar Cell Fabrication

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of various techniques for the deposition of Copper Sulfide (B99878) (CuS) thin films, a promising material for solar cell applications due to its advantageous optical and electrical properties. This document includes summaries of key deposition parameters, experimental protocols for major techniques, and visualizations to illustrate workflows and device structures.

Introduction to CuS Thin Films in Photovoltaics

Copper sulfide (CuS) is a p-type semiconductor material that has garnered significant interest in the field of photovoltaics. Its desirable properties, including a high absorption coefficient in the visible spectrum, an optimal direct band gap, and the natural abundance of its constituent elements, make it a cost-effective alternative for solar energy conversion. CuS thin films can function as an absorber layer in heterojunction solar cells. The efficiency and stability of these solar cells are highly dependent on the quality of the CuS thin film, which is in turn dictated by the deposition technique employed. This document outlines four primary methods for CuS thin film deposition: Chemical Bath Deposition (CBD), RF Magnetron Sputtering, Electrodeposition, and Spray Pyrolysis.

Deposition Technique Overviews and Data

The selection of a deposition technique influences the structural, morphological, and optoelectronic properties of the resulting CuS thin films. The following sections provide quantitative data and key findings for each method.

Chemical Bath Deposition (CBD)

CBD is a cost-effective and scalable method that allows for the deposition of thin films over large areas without the need for sophisticated vacuum equipment. The process involves the controlled precipitation of CuS from an aqueous solution containing copper and sulfur precursors.

Table 1: Quantitative Data for Chemical Bath Deposition of CuS Thin Films

Parameter	Value	Resulting Film/Device Properties	Reference
Precursors	Copper Chloride (CuCl₂), Thiourea (B124793) (SC(NH₂)₂), Triethanolamine (B1662121) (TEA), Ammonium (B1175870) Hydroxide (B78521) (NH₄OH)	Formation of chalcocite (Cu₁.₉₆S) and digenite (Cu₉S₅) phases.	[1]
Deposition Time	2 hours 20 minutes	Optimal for film formation.	[1]
Deposition Temperature	60°C	Optimal for deposition.	[1]
Annealing Temperature	200-400°C	Affects band gap and crystallinity.	[1]
Film Thickness	Not Specified	-
Band Gap	2.1 - 2.5 eV (direct)	Varies with annealing temperature.	[1]
Solar Cell Efficiency	Not Specified	-

RF Magnetron Sputtering

RF magnetron sputtering is a physical vapor deposition technique that offers excellent control over film thickness and composition. It involves bombarding a CuS target with energetic ions in a vacuum chamber, causing atoms to be ejected and deposited onto a substrate.

Table 2: Quantitative Data for RF Magnetron Sputtering of CuS Thin Films

Parameter	Value	Resulting Film/Device Properties	Reference
Target	CuS	-	[2][3]
RF Power	40 - 100 W	Influences grain size, transmittance, and band gap.	[2][3]
Substrate Temperature	Room Temperature	For CuS deposition.	[2][3]
Working Pressure	Not Specified	-
Film Thickness	~100 nm and 500 nm	Controlled by deposition time.	[2][4]
Band Gap	2.56 - 2.62 eV	Decreases with increasing RF power.	[4]
Solar Cell Structure	glass/Mo/CuS/SnS/CdS/i-ZnO/ITO/Al	Heterojunction with SnS absorber layer.	[3]
Solar Cell Efficiency	0.19 - 0.39%	Increases with RF power.	[3]

Electrodeposition

Electrodeposition is a solution-based technique where a thin film is deposited onto a conductive substrate by applying an electrical current. It is a low-cost and efficient method for producing uniform films.

Table 3: Quantitative Data for Electrodeposition of CuS Thin Films

Parameter	Value	Resulting Film/Device Properties	Reference
Electrolyte	Copper Sulfate (CuSO₄), Sodium Thiosulfate (Na₂S₂O₃), EDTA	Aqueous solution.	[5]
Deposition Potential	-0.9 V	Kept constant during deposition.	[5]
Deposition Time	20 minutes	-	[5]
Substrate	Conductive (e.g., ITO-coated glass)	-	[5]
Film Thickness	Not Specified	-
Band Gap	Not Specified	-
Supercapacitor Performance	Specific Capacitance: 102 F g⁻¹	Studied for supercapacitor applications.	[5]

Spray Pyrolysis

Spray pyrolysis is a technique where a thin film is formed by spraying a solution containing the desired precursors onto a heated substrate. The droplets undergo pyrolysis upon hitting the hot surface, leaving behind a solid film.

Table 4: Quantitative Data for Spray Pyrolysis of CuS Thin Films

Parameter	Value	Resulting Film/Device Properties	Reference
Precursors	Copper Sulphate (CuSO₄), Thiourea (SC(NH₂)₂)	Aqueous solution.	[6]
Substrate Temperature	300°C	Maintained during deposition.	[6]
Substrate	Glass	-	[6]
Film Thickness	400 - 650 nm	-	[6]
Band Gap	2.2 - 2.7 eV	Varies with precursor concentration.	[6]
Solar Cell Efficiency	Not Specified	-

Experimental Protocols

Protocol 1: Chemical Bath Deposition (CBD) of CuS Thin Films

1. Substrate Preparation:

• Clean glass substrates by immersing them in a cleaning solution (e.g., chromic acid or detergent) followed by rinsing with deionized water and ethanol.

• Dry the substrates in a stream of nitrogen or in an oven.

2. Preparation of Precursor Solutions:

• Prepare aqueous solutions of copper chloride (CuCl₂), thiourea (SC(NH₂)₂), and triethanolamine (TEA) at the desired molar concentrations.

3. Deposition Process:

• In a beaker, mix the prepared solutions of CuCl₂, TEA, and thiourea.

• Adjust the pH of the solution to an alkaline level (e.g., pH 10-11) by adding ammonium hydroxide (NH₄OH).

• Immerse the cleaned substrates vertically into the solution.

• Place the beaker in a water bath maintained at the desired deposition temperature (e.g., 60°C).[1]

• Allow the deposition to proceed for the specified time (e.g., 2 hours 20 minutes).[1]

4. Post-Deposition Treatment:

• Remove the coated substrates from the bath and rinse them thoroughly with deionized water to remove any loosely adhered particles.

• Dry the films in air or under a gentle stream of nitrogen.

• For improved crystallinity and properties, anneal the films in a furnace at a specified temperature (e.g., 200-400°C) for a set duration.[1]

Protocol 2: RF Magnetron Sputtering of CuS Thin Films

1. Substrate and Target Preparation:

• Use appropriate substrates such as glass or molybdenum-coated glass. Clean the substrates ultrasonically in acetone, ethanol, and deionized water, and then dry them.

• Mount a high-purity CuS target in the sputtering system.

2. Sputtering Chamber Setup:

• Place the cleaned substrates in the sputtering chamber.

• Evacuate the chamber to a high vacuum (e.g., < 10⁻⁶ Torr).

3. Deposition Process:

• Introduce an inert sputtering gas, typically Argon (Ar), into the chamber and maintain a constant working pressure.

• Apply a specific RF power (e.g., 40-100 W) to the CuS target to generate a plasma.[2][3]

• Open the shutter between the target and the substrate to begin the deposition of the CuS thin film.

• Control the deposition time to achieve the desired film thickness (e.g., for a 100 nm film).[4]

4. Post-Deposition:

• After deposition, turn off the RF power and allow the substrates to cool down in a vacuum.

• Vent the chamber and remove the coated substrates.

Visualizations

Caption: Workflow for Chemical Bath Deposition of CuS Thin Films.

Caption: Structure of a CuS/SnS Heterojunction Solar Cell.[3]

References

• 1. chalcogen.ro [chalcogen.ro]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Structural and Optical Properties of CuS Thin Films Grown by RF Magnetron Sputtering -Journal of Surface Science and Engineering | 학회 [koreascience.kr]
• 5. ijert.org [ijert.org]
• 6. researchgate.net [researchgate.net]

experimental setup for gas sensing with copper sulfide

An Experimental Setup for Gas Sensing with Copper Sulfide (B99878)

Application Notes

Copper sulfide (CuS), a p-type semiconductor, has garnered significant attention in the field of gas sensing due to its unique physicochemical properties, including high electrical conductivity and excellent catalytic activity.[1][2] Its various stoichiometric forms (e.g., CuS, Cu₂S) and nanostructures, such as nanoparticles, nanowires, and nanoplates, offer a large surface-area-to-volume ratio, which is crucial for enhancing sensor performance.[1][3]

The primary mechanism for gas sensing with copper sulfide, particularly for gases like hydrogen sulfide (H₂S) and ammonia (B1221849) (NH₃), involves a change in the material's electrical resistance upon exposure to the target gas.[1][4] For instance, when a p-type CuS sensor is exposed to a reducing gas like H₂S at low operating temperatures, a chemical reaction occurs, forming metallic CuS. This transformation can lead to a significant change in the sensor's conductivity, allowing for sensitive detection.[4][5] The ability to function at or near room temperature for certain gases makes CuS an attractive material for developing low-power, cost-effective gas sensors.[1][6]

This document provides detailed protocols for the synthesis of copper sulfide nanomaterials, the fabrication of a gas sensor device, and the experimental setup for gas sensing measurements.

Experimental Protocols

Protocol 1: Synthesis of Copper Sulfide (CuS) Nanoparticles via Hydrothermal Method

This protocol describes a common and effective method for synthesizing CuS nanoparticles, which provides good control over size and morphology.[3]

Materials and Equipment:

• Copper (II) chloride (CuCl₂·2H₂O) or Copper acetate[7][8]

• Sodium thiosulfate (B1220275) (Na₂S₂O₃·5H₂O) or Thiourea[3]

• Sodium citrate (B86180)

• Deionized (DI) water

• Teflon-lined stainless steel autoclave

• Magnetic stirrer and hot plate

• Centrifuge

• Drying oven

Procedure:

• Precursor Solution Preparation:

  • Dissolve a specific molar concentration of a copper salt (e.g., CuCl₂·2H₂O) in a beaker containing DI water.[3]

  • In a separate beaker, dissolve a sulfur source (e.g., Na₂S₂O₃·5H₂O) in DI water.[3]

  • Add a stabilizing agent like sodium citrate to the copper salt solution and stir to ensure homogeneity.[9]

• Hydrothermal Reaction:

  • Slowly add the sulfur source solution to the copper salt solution under constant stirring.

  • Transfer the resulting mixture into a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and place it in an oven preheated to a temperature between 130°C and 180°C.[2][3]

  • Maintain the reaction for a duration of 4 to 12 hours.[3]

• Product Collection and Purification:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the black precipitate (CuS nanoparticles) by centrifugation.

  • Wash the collected product repeatedly with DI water and ethanol (B145695) to remove any unreacted precursors and byproducts.

  • Dry the purified CuS nanoparticles in an oven at 60-80°C for several hours.

Workflow for the hydrothermal synthesis of CuS nanoparticles.

Protocol 2: Fabrication of a Chemiresistive Copper Sulfide Gas Sensor

This protocol details the steps to create a sensor device by depositing the synthesized CuS nanoparticles onto a substrate with electrodes.

Materials and Equipment:

• Synthesized CuS nanoparticles

• Ethanol or another suitable solvent

• Substrate (e.g., alumina, glass, or silicon with a SiO₂ layer) with pre-patterned interdigitated electrodes (IDEs) of Gold (Au) or Platinum (Pt).

• Ultrasonic bath

• Micropipette or spin coater

• Hot plate or tube furnace for annealing

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the substrate with the IDEs.

  • Sequentially sonicate the substrate in acetone, ethanol, and DI water for 15 minutes each to remove any organic and inorganic contaminants.

  • Dry the substrate using a stream of nitrogen gas or by placing it on a hot plate at a low temperature.

• Sensing Material Slurry Preparation:

  • Disperse a small amount of the synthesized CuS nanoparticles in a solvent like ethanol.

  • Sonicate the mixture for 30-60 minutes to form a stable and homogeneous slurry.

• Deposition of Sensing Film:

  • Drop-Casting: Use a micropipette to carefully drop-cast the CuS slurry onto the interdigitated electrode area of the substrate.

  • Spin-Coating (for more uniform films): Alternatively, apply the slurry to the center of the substrate and spin at a controlled speed (e.g., 1000-3000 rpm) to create a thin film.

  • Allow the solvent to evaporate completely by leaving the device on a hot plate at a low temperature (~60°C).

• Annealing:

  • Place the sensor device in a tube furnace.

  • Anneal the device at a temperature range of 150-250°C in an inert atmosphere (e.g., Nitrogen or Argon) for 1-2 hours. This step improves the film's adhesion to the substrate and enhances its crystallinity and stability.

  • Let the sensor cool down to room temperature before removal.

Workflow for the fabrication of a CuS-based gas sensor.

Protocol 3: Gas Sensing Measurement

This protocol outlines the procedure for testing the performance of the fabricated CuS sensor.

Materials and Equipment:

• Fabricated CuS sensor device

• Gas test chamber with gas inlet and outlet ports[10]

• Mass flow controllers (MFCs) for precise gas concentration control

• Target gas cylinder (e.g., H₂S, NH₃) and a carrier gas cylinder (e.g., dry air, N₂)

• Heater stage with a temperature controller[10]

• Source measure unit (SMU) or a combination of a power supply and a digital multimeter for resistance measurement[10]

• Data acquisition system (e.g., computer with appropriate software)

Procedure:

• Setup Assembly:

  • Place the sensor device on the heater stage inside the gas test chamber.

  • Connect the sensor's electrodes to the external measurement instruments (SMU or multimeter) through electrical feedthroughs in the chamber.[10]

  • Connect the gas lines from the MFCs to the chamber's inlet.

• Stabilization:

  • Set the desired operating temperature using the heater controller. The optimal temperature can range from room temperature to over 250°C depending on the target gas.[4]

  • Purge the chamber with the carrier gas (e.g., dry air) for 30-60 minutes until the sensor's baseline resistance stabilizes.

• Gas Exposure (Response):

  • Introduce a specific concentration of the target gas, mixed with the carrier gas, into the chamber using the MFCs.

  • Continuously record the sensor's resistance as a function of time until the resistance value reaches a new stable state. The time taken to reach 90% of the total resistance change is the response time.

• Recovery:

  • Turn off the target gas flow and purge the chamber again with only the carrier gas.

  • Continue to record the resistance as it returns to its original baseline. The time taken for the resistance to return to 90% of the baseline value is the recovery time.

• Data Analysis:

  • Repeat steps 3 and 4 for various concentrations of the target gas and at different operating temperatures to characterize the sensor's performance.

  • The sensor response (S) is typically calculated as S = (R_g - R_a) / R_a or S = R_a / R_g, where R_a is the baseline resistance in the carrier gas and R_g is the resistance in the target gas.

Schematic of the experimental setup for gas sensing measurements.

Data Presentation: Performance of Copper Sulfide-Based Gas Sensors

The following table summarizes the performance characteristics of various copper sulfide-based sensors for the detection of different gases as reported in the literature.

Sensing Material	Target Gas	Operating Temp. (°C)	Concentration	Response/Sensitivity	Response Time	Recovery Time	Reference
CuO/SnO₂ Nanoparticles	H₂S	Room Temp.	10 ppm	High Sensitivity	-	-	[6]
CuO Nanoparticles	H₂S	40	5 ppm	Response: 4.9 ± 0.43	-	Long recovery	[4]
CuO Nanoparticles	H₂S	150	5 ppm	Response: 10.9 ± 0.53	Fast	Fast (with heat pulse)	[4]
CuₓS Thin Films	NH₃	Room Temp.	-	Good Response	-	-	[1]
CuO/WO₃ Composites	H₂S	40	20 ppm	Ultrahigh Response	-	Long recovery	[11]
Cu-doped CdS Film	H₂S	Room Temp.	100 ppm	High Sensitivity	~8 s	~11 s	[12][13]
Cu/GO Composite Film	H₂S	Room Temp.	0-60 ppm	4.42 pm/ppm	~31 s	~48 s	[14]
Cu/GO Composite Film	H₂S	Room Temp.	0-60 ppm	4.83 pm/ppm	~32 s	~52 s	[15]
Copper Acetate Film	H₂S	Room Temp.	10 ppm	τ₉₀ = 3.8 s	3.8 s	-	[7]

References

• 1. researchgate.net [researchgate.net]
• 2. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 3. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies on Sensing Properties and Mechanism of CuO Nanoparticles to H2S Gas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. d-nb.info [d-nb.info]
• 7. US20100059375A1 - Metal salt hydrogen sulfide sensor - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. iosrjournals.org [iosrjournals.org]
• 11. mdpi.com [mdpi.com]
• 12. ijerst.drmgrjournals.org [ijerst.drmgrjournals.org]
• 13. H2S GAS SENSING PERFORMANCES OF PURE AND COPPER DOPED CADMIUM SULPHIDE NANOMATERIALS | International Journal of Engineering Research and Sustainable Technologies (IJERST) [ijerst.drmgrjournals.org]
• 14. researchgate.net [researchgate.net]
• 15. OPG [opg.optica.org]

Application Notes and Protocols for Testing the Antibacterial Activity of Copper Sulfide (CuS) Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper sulfide (B99878) (CuS) nanoparticles are emerging as promising antimicrobial agents due to their potent activity against a broad spectrum of pathogenic bacteria. Their unique physicochemical properties at the nanoscale contribute to multiple bactericidal mechanisms, making them a subject of intense research for applications in medicine, sanitation, and materials science. These application notes provide a comprehensive overview and detailed protocols for evaluating the antibacterial efficacy of CuS nanoparticles.

Mechanisms of Antibacterial Action

The primary antibacterial mechanisms of CuS nanoparticles involve a multi-pronged attack on bacterial cells. This includes the generation of reactive oxygen species (ROS), direct physical damage to the cell membrane, and the release of copper ions that can interfere with cellular processes. The close contact between the nanoparticles and the bacterial cell wall is crucial for initiating these cytotoxic effects.[1][2]

Quantitative Data Summary

The antibacterial efficacy of CuS and other copper-based nanoparticles is typically quantified by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The table below summarizes representative data from various studies.

Nanoparticle	Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)	Reference
CuS NPs	E. coli	12.5 (µM)	-	(Synthesis of copper sulfide nanoparticles and evaluation of in vitro antibacterial activity and in vivo therapeutic effect in bacteria-infected zebrafish - RSC Publishing)
CuS NPs	S. aureus	12.5 (µM)	-	(Synthesis of copper sulfide nanoparticles and evaluation of in vitro antibacterial activity and in vivo therapeutic effect in bacteria-infected zebrafish - RSC Publishing)
CuS NPs	V. harveyi	-	-	[3]
CuS NPs	V. parahaemolyticus	-	-	[3]
CuS NPs	Bacillus sp.	-	-	[3]
CuO NPs	E. coli	62.5 - 125	>100	[4]
CuO NPs	S. aureus	125	>100	[4]
CuO NPs	P. aeruginosa	125	>100	[4]
CuO NPs	B. subtilis	-	-	[4]
Cu NPs	E. coli	4 (mg/L)	-	[5]
Cu NPs	S. aureus	-	-	[6]

Note: The efficacy of nanoparticles can vary significantly based on their size, shape, synthesis method, and the specific bacterial strain being tested.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[7] The broth microdilution method is a standard and reliable technique for determining the MIC of nanoparticles.[4]

Materials:

• CuS nanoparticle stock solution of known concentration

• Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacterial cultures

• Mueller-Hinton Broth (MHB) or other suitable bacterial growth medium

• Sterile 96-well microtiter plates

• Incubator

• Spectrophotometer (optional, for OD measurements)

Procedure:

• Bacterial Culture Preparation: Inoculate a fresh bacterial colony into MHB and incubate at 37°C with shaking until the culture reaches the logarithmic growth phase (typically equivalent to a 0.5 McFarland standard, ~1.5 x 10⁸ CFU/mL).

• Serial Dilutions: Prepare a two-fold serial dilution of the CuS nanoparticle stock solution in MHB directly in the 96-well plate. The final volume in each well should be 100 µL. Concentrations should span a wide range to identify the inhibitory concentration.

• Inoculation: Dilute the bacterial culture to a final concentration of approximately 5 x 10⁵ CFU/mL in MHB. Add 100 µL of this diluted bacterial suspension to each well containing the CuS nanoparticle dilutions.

• Controls:

  • Positive Control: A well containing only the bacterial suspension in MHB (no nanoparticles).

  • Negative Control: A well containing only MHB (no bacteria or nanoparticles).

  • Nanoparticle Control: A well containing the highest concentration of CuS nanoparticles in MHB (no bacteria) to check for any interference with absorbance readings.

• Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of CuS nanoparticles in which there is no visible turbidity (bacterial growth). This can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[7] This assay is a continuation of the MIC test.

Materials:

• Results from the MIC assay

• Mueller-Hinton Agar (B569324) (MHA) plates

• Sterile spreaders or loops

Procedure:

• Subculturing: Following the MIC determination, take a 10-100 µL aliquot from each well that showed no visible growth (i.e., at and above the MIC).

• Plating: Spread the aliquot evenly onto a fresh MHA plate.

• Incubation: Incubate the MHA plates at 37°C for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of CuS nanoparticles that results in no bacterial colony growth on the MHA plate, indicating a 99.9% reduction in the initial bacterial inoculum.

Disk Diffusion Assay

The disk diffusion method (Kirby-Bauer test) is a qualitative or semi-quantitative method to assess the antimicrobial activity of a substance.[8][9] It is important to note that the low diffusivity of nanoparticles in agar may limit the interpretation of results, with the observed effect often attributed to the release of ions rather than the nanoparticles themselves.[10]

Materials:

• Sterile filter paper disks (6 mm diameter)

• CuS nanoparticle solution of known concentration

• Bacterial culture adjusted to 0.5 McFarland standard

• MHA plates

• Sterile swabs

• Forceps

Procedure:

• Inoculation: Dip a sterile swab into the standardized bacterial suspension and streak it evenly across the entire surface of an MHA plate to create a bacterial lawn.

• Disk Application: Impregnate sterile filter paper disks with a specific volume (e.g., 10-20 µL) of the CuS nanoparticle solution at various concentrations. Allow the disks to dry briefly in a sterile environment.

• Placement: Using sterile forceps, place the impregnated disks onto the surface of the inoculated MHA plate. Gently press the disks to ensure complete contact with the agar.

• Controls:

  • Positive Control: A disk impregnated with a known antibiotic.

  • Negative Control: A disk impregnated with the solvent used to disperse the CuS nanoparticles.

• Incubation: Invert the plates and incubate at 37°C for 18-24 hours.

• Result Interpretation: Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antibacterial activity.

Live/Dead Bacterial Viability Assay

This fluorescence microscopy-based assay provides a direct visualization of the effect of CuS nanoparticles on bacterial membrane integrity. It utilizes two fluorescent dyes: a green-fluorescent nucleic acid stain (e.g., SYTO® 9) that labels all bacteria (live and dead), and a red-fluorescent nucleic acid stain (e.g., propidium (B1200493) iodide) that only enters bacteria with damaged membranes (dead bacteria).[11]

Materials:

• LIVE/DEAD™ BacLight™ Bacterial Viability Kit or similar fluorescent dyes (e.g., SYTO® 9 and propidium iodide)

• Bacterial culture

• CuS nanoparticle solution

• Phosphate-buffered saline (PBS) or other suitable buffer

• Fluorescence microscope with appropriate filter sets

• Microscope slides and coverslips

Procedure:

• Bacterial Treatment: Treat a bacterial suspension with the CuS nanoparticles at the desired concentration and for a specific duration. An untreated bacterial suspension should be used as a control.

• Staining:

  • Prepare a staining solution by mixing the green and red fluorescent dyes according to the manufacturer's instructions.

  • Add the staining solution to the treated and untreated bacterial suspensions.

• Incubation: Incubate the samples in the dark at room temperature for approximately 15 minutes.

• Imaging:

  • Place a small volume of the stained bacterial suspension onto a microscope slide and cover with a coverslip.

  • Visualize the bacteria using a fluorescence microscope. Live bacteria will appear green, while dead bacteria will appear red.

• Analysis: Capture images and, if desired, quantify the percentage of live and dead bacteria using image analysis software.

Visualizations

Caption: Experimental workflow for assessing antibacterial activity of CuS nanoparticles.

Caption: Proposed antibacterial mechanism of CuS nanoparticles.

References

• 1. mdpi.com [mdpi.com]
• 2. Antimicrobial Nano-Agents: The Copper Age - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Size-dependent antimicrobial properties of CuO nanoparticles against Gram-positive and -negative bacterial strains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Considerable Variation of Antibacterial Activity of Cu Nanoparticles Suspensions Depending on the Storage Time, Dispersive Medium, and Particle Sizes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) of silver nanoparticles against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Disk diffusion test - Wikipedia [en.wikipedia.org]
• 9. hardydiagnostics.com [hardydiagnostics.com]
• 10. Can disc diffusion susceptibility tests assess the antimicrobial activity of engineered nanoparticles? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Application Notes &amp; Protocols: CuS Nanoparticles in Drug Delivery Systems

Audience: Researchers, scientists, and drug development professionals.

Introduction

Copper sulfide (B99878) (CuS) nanoparticles have emerged as a versatile and promising platform in the field of nanomedicine, particularly for drug delivery and cancer therapy.[1] Their strong optical absorption in the near-infrared (NIR) region (700-1100 nm) makes them excellent agents for photothermal therapy (PTT).[2][3] When irradiated with NIR light, CuS nanoparticles efficiently convert light energy into heat, inducing localized hyperthermia that can ablate tumor cells.[3][4] This unique property also enables their use as stimuli-responsive drug carriers, where drug release can be precisely triggered at a target site by external light application.[5][6]

These application notes provide an overview of the synthesis, functionalization, and application of CuS nanoparticles in drug delivery systems, along with detailed experimental protocols for their preparation and evaluation.

Physicochemical Properties and Quantitative Data

The therapeutic efficacy and biocompatibility of CuS nanoparticles are highly dependent on their physicochemical properties. Various synthesis methods allow for the tuning of their size, shape, and surface chemistry.[5][7]

Property	Value Range	Method/Conditions	Reference
Particle Size (TEM)	~10 - 70 nm	Hydrothermal, Co-precipitation	[1][5][8]
Hydrodynamic Diameter (DLS)	35 nm	DLS in aqueous solution	[9]
Zeta Potential	-6.07 mV	PEG-coated CuS NPs	[9]
NIR Absorption Peak	900 - 1064 nm	UV-Vis-NIR Spectroscopy	[3][5][10]
Drug Loading Efficiency	~100%	Doxorubicin (Dox) on hollow CuS NPs	[11]
In Vitro Cytotoxicity (IC50)	Varies by cell line and NP concentration	MTT Assay on MCF-7 cells	[12]
Biodistribution (24h post-i.v.)	Liver: ~67% ID, Spleen: ~3.3% ID, Renal Clearance: ~23% ID	Intravenous injection in mice	[8][13]
Acute Toxicity (LD50)	54.5 mg/kg	Intravenous injection in mice	[14]

Experimental Protocols

Protocol 1: Synthesis of CuS Nanoparticles via Hydrothermal Method

This protocol describes a facile synthesis of uniform, PEG-coated CuS nanoparticles.

Materials:

• Copper (II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium citrate (B86180)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Polyethylene glycol (PEG)

• Ultrapure water

• Argon gas

Procedure:

• Prepare the following aqueous solutions: 1.0 mg/mL sodium citrate and 0.85 mg/mL CuCl₂·2H₂O.[9]

• In a flask, add 10 mL of the sodium citrate solution and 10 mL of the CuCl₂·2H₂O solution to 30 mL of ultrapure water.[9]

• Protect the solution with argon gas and stir for 30 minutes at room temperature.[9]

• Prepare a 78 mg/mL Na₂S·9H₂O aqueous solution.

• Dropwise, add 50 µL of the Na₂S·9H₂O solution into the reaction mixture and continue stirring for another 5 minutes.[9]

• To functionalize the surface, add a desired amount of PEG and stir for several hours.

• Transfer the final solution to a Teflon-lined autoclave and heat at 90°C for 15 minutes.[5]

• After cooling to room temperature, collect the nanoparticles by centrifugation.

• Wash the resulting CuS nanoparticles multiple times with ethanol (B145695) and water to remove unreacted precursors.

• Resuspend the purified nanoparticles in PBS or water for storage and future use.

Characterization:

• Size and Morphology: Transmission Electron Microscopy (TEM).

• Hydrodynamic Size & Zeta Potential: Dynamic Light Scattering (DLS).

• Optical Properties: UV-Vis-NIR Spectrophotometer.

Protocol 2: Doxorubicin (Dox) Loading onto CuS Nanoparticles

This protocol details the loading of the chemotherapeutic drug Doxorubicin onto hollow CuS nanoparticles.

Materials:

• Hollow CuS nanoparticles (synthesized or purchased)

• Doxorubicin hydrochloride (Dox)

• Phosphate-buffered saline (PBS), pH 7.4

• Deionized water

Procedure:

• Disperse a known concentration of hollow CuS nanoparticles in deionized water.

• Prepare a Dox solution in deionized water.

• Mix the CuS nanoparticle suspension with the Dox solution at a specific weight ratio (e.g., 1:1).

• Stir the mixture at room temperature for 24 hours in the dark to allow for drug adsorption into the porous shell and hollow core.

• After incubation, centrifuge the mixture to separate the Dox-loaded CuS nanoparticles (Dox-CuS) from the supernatant containing unloaded drug.

• Carefully collect the supernatant to determine the amount of unloaded Dox.

• Wash the Dox-CuS pellet with PBS (pH 7.4) to remove any loosely bound drug.

• Lyophilize the final product for storage.

Quantification of Loading Efficiency:

• Measure the absorbance of the supernatant using a UV-Vis spectrophotometer at the characteristic wavelength for Dox (~480 nm).

• Calculate the amount of unloaded Dox using a standard calibration curve.

• Determine the Drug Loading Efficiency (DLE) and Drug Loading Content (DLC) using the following formulas:

  • DLE (%) = (Total Dox - Free Dox) / Total Dox * 100

  • DLC (%) = (Total Dox - Free Dox) / Weight of Dox-CuS * 100

Protocol 3: In Vitro Stimuli-Responsive Drug Release

This protocol evaluates the release of Dox from Dox-CuS nanoparticles triggered by NIR light and acidic pH, mimicking the tumor microenvironment.

Materials:

• Dox-CuS nanoparticles

• Phosphate-buffered saline (PBS) at pH 7.4 and Citrate buffer at pH 5.6[11]

• Dialysis tubing (with appropriate molecular weight cut-off)

• NIR laser (e.g., 808 nm or 980 nm)[3][4]

• Shaking incubator

Procedure:

• Disperse a known amount of Dox-CuS nanoparticles in 1 mL of the release buffer (either pH 7.4 PBS or pH 5.6 citrate buffer).

• Transfer the suspension into a dialysis bag.

• Place the dialysis bag into a container with 20 mL of the corresponding fresh buffer.

• Maintain the container in a shaking incubator at 37°C.

• For the NIR-triggered group: At predetermined time points, irradiate the dialysis bag with an NIR laser (e.g., 1.0 W/cm²) for 5-10 minutes.[15]

• For all groups: At selected time intervals, withdraw a small aliquot (e.g., 1 mL) of the buffer from the container and replace it with an equal volume of fresh buffer to maintain sink conditions.

• Quantify the amount of Dox released into the aliquot using UV-Vis spectrophotometry or fluorescence spectroscopy.

• Plot the cumulative drug release percentage against time. The results are expected to show significantly higher drug release at acidic pH and upon NIR irradiation.[11]

Protocol 4: In Vitro Cytotoxicity and Photothermal Ablation Assay

This protocol assesses the biocompatibility of CuS nanoparticles and their efficacy in photothermal cancer cell killing using the MTT assay.

Materials:

• Cancer cell line (e.g., HeLa, MCF-7)[3][12]

• Cell culture medium (e.g., DMEM) with 10% FBS

• CuS nanoparticles suspension in PBS

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• NIR laser

Procedure:

• Seed cells in a 96-well plate at a density of 1 × 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.[12]

• Remove the medium and add fresh medium containing various concentrations of CuS nanoparticles (e.g., 0, 25, 50, 100, 200, 400 µg/mL).[12]

• Incubate the cells with nanoparticles for another 12-24 hours.

• For PTT groups: Irradiate the designated wells with an NIR laser (e.g., 915 nm, 0.5 W/cm²) for 5 minutes.[15] Control groups should include cells only, cells with laser only, and cells with nanoparticles only.

• After irradiation, incubate for another 24 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the untreated control cells.

Visualized Workflows and Mechanisms

The following diagrams illustrate the key processes involved in using CuS nanoparticles for drug delivery.

Caption: Overall workflow for CuS nanoparticle-based drug delivery.

Caption: Dual stimuli-responsive drug release and therapy mechanism.

Caption: Signaling pathway for PTT-induced cancer cell death.

Applications and Future Perspectives

CuS nanoparticles are a powerful platform for combined chemotherapy and photothermal therapy.[10] Their ability to absorb NIR light allows for deep tissue penetration, making them suitable for treating solid tumors.[10] The stimuli-responsive nature of drug release from CuS carriers minimizes systemic toxicity and enhances therapeutic efficacy at the target site.[6][11]

Future research is focused on:

• Multimodal Imaging: Integrating CuS nanoparticles with imaging agents (e.g., for MRI or PET) to create theranostic platforms for simultaneous diagnosis and therapy.[10]

• Targeted Delivery: Conjugating targeting ligands such as antibodies, peptides, or aptamers to the nanoparticle surface to further improve tumor-specific accumulation.[10][11]

• Combination Immunotherapy: Using the PTT effect to induce immunogenic cell death, which releases tumor antigens and can enhance the efficacy of checkpoint blockade immunotherapy.[16]

• Biodegradability and Safety: Developing biodegradable CuS nanostructures to ensure complete clearance from the body and further minimize long-term toxicity concerns.[13]

By refining their synthesis, functionalization, and therapeutic strategies, CuS nanoparticles hold significant potential to advance the field of targeted drug delivery and cancer treatment.

References

• 1. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Copper sulfide nanoparticles for photothermal ablation of tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Photothermal effects of CuS-BSA nanoparticles on H22 hepatoma-bearing mice [frontiersin.org]
• 5. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stimuli-Responsive Nanomaterials for Application in Antitumor Therapy and Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthetic methods of CuS nanoparticles and their applications for imaging and cancer therapy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. Copper Sulfide Nanoparticles-Incorporated Hyaluronic Acid Injectable Hydrogel With Enhanced Angiogenesis to Promote Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vivo synergistic tumor therapies based on copper sulfide photothermal therapeutic nanoplatforms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Improving Chemotherapy Effectiveness: Utilizing CuS Nanoparticles Coated with AS1411 Aptamer and Chitosan for Targeted Delivery of Doxorubicin to Cancerous Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pnrjournal.com [pnrjournal.com]
• 13. A Comparative Study of Hollow Copper Sulfide Nanoparticles and Hollow Gold Nanospheres on Degradability and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In vitro and in vivo toxicity studies of copper sulfide nanoplates for potential photothermal applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Photothermal Therapy Based on CuS Nanoparticles for Alleviating Arterial Restenosis Induced by Mechanical Injury of Endovascular Treatment [frontiersin.org]
• 16. Surface-Functionalized Modified Copper Sulfide Nanoparticles Enhance Checkpoint Blockade Tumor Immunotherapy by Photothermal Therapy and Antigen Capturing - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Copper Sulfide in Wastewater Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper sulfide (B99878) (CuS), a p-type semiconductor, has emerged as a promising material for wastewater remediation due to its unique physicochemical properties, including a narrow band gap, high light absorption capacity, and excellent chemical stability.[1] Its applications in wastewater treatment are diverse, primarily focusing on the degradation of organic pollutants through photocatalysis, the removal of heavy metal ions via adsorption, and the enhancement of oxidation processes through Fenton-like reactions. This document provides detailed application notes and protocols for the synthesis and utilization of copper sulfide in these key areas of environmental remediation.

Photocatalytic Degradation of Organic Pollutants

Copper sulfide is an efficient photocatalyst for the degradation of various organic pollutants, such as dyes and pharmaceuticals, under visible light irradiation.[1] The process involves the generation of reactive oxygen species (ROS) that break down complex organic molecules into simpler, less harmful substances.

Quantitative Data on Photocatalytic Degradation

The following table summarizes the photocatalytic efficiency of copper sulfide in degrading various organic dyes.

Pollutant	Catalyst	Catalyst Dosage	Initial Pollutant Concentration	Light Source	Irradiation Time (min)	Degradation Efficiency (%)	Reference
Methylene (B1212753) Blue	CuS Nanoparticles	20 mg / 100 mL	5 x 10⁻⁵ M	10 W visible light	-	~99	[2]
Methylene Blue	CuS/ZnO	35 mg / 50 mL	3 x 10⁻⁵ M	Visible light	16	93	[1]
Rhodamine B	CuS Nanoparticles	-	-	250W cold xenon lamp	5	96	[1]
Rhodamine B	3D nanostructured CuS	-	-	Simulated solar light	25	99	[1]
Eosin Y	CuS Nanoparticles (<20 nm)	-	-	Sunlight	-	92	[1]
Crystal Violet	CuS Nanoparticles	-	-	Visible light	-	84
Toluidine Blue	CuS/ZnO	35 mg / 50 mL	6 x 10⁻⁵ M	Visible light	18	87.5	[1]
4-Chlorophenol	CuS-TU	-	-	Visible light	-	-	[3]
Tetracycline	CuSw/Fi composite	-	50 mg/L	Visible light	180	100	[4]

Experimental Protocols

This protocol describes the synthesis of CuS nanoparticles using a hydrothermal method, which is known for producing crystalline and stable nanomaterials.[5][6]

Materials:

• Copper chloride (CuCl₂·2H₂O)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Cetyltrimethylammonium bromide (CTAB) (surfactant)

• Deionized water

• Ethanol (B145695)

Equipment:

• Teflon-lined stainless steel autoclave

• Magnetic stirrer

• Centrifuge

• Vacuum oven

Procedure:

• Precursor Solution Preparation:

  • Dissolve a specific molar ratio of CuCl₂·2H₂O and CTAB in deionized water with continuous stirring.

  • In a separate beaker, prepare a solution of Na₂S·9H₂O in deionized water.

• Reaction:

  • Slowly add the CuCl₂ solution to the Na₂S solution dropwise while stirring continuously. A black slurry will form.

  • Continue stirring for 30 minutes to ensure a homogenous mixture.

• Hydrothermal Treatment:

  • Transfer the slurry into a Teflon-lined stainless steel autoclave.

  • Seal the autoclave and heat it in an oven at 130-180°C for 12-24 hours.[5][6]

  • Allow the autoclave to cool down to room temperature naturally.

• Product Collection and Purification:

  • Collect the black precipitate by centrifugation.

  • Wash the precipitate several times with deionized water and ethanol to remove any unreacted precursors and surfactant.

  • Dry the final product in a vacuum oven at 60°C for 12 hours.[5]

This protocol outlines the procedure for evaluating the photocatalytic activity of synthesized CuS nanoparticles using methylene blue (MB) as a model organic pollutant.[2]

Materials:

• Synthesized CuS nanoparticles

• Methylene blue (MB)

• Deionized water

Equipment:

• Visible light source (e.g., Xenon lamp)

• Magnetic stirrer

• UV-Vis spectrophotometer

• Cuvettes

• Beakers

Procedure:

• Preparation of MB Solution: Prepare a stock solution of methylene blue in deionized water. Dilute the stock solution to the desired initial concentration (e.g., 5 x 10⁻⁵ M).[2]

• Photocatalytic Reaction Setup:

  • In a beaker, add a specific amount of CuS nanoparticles (e.g., 20 mg) to a known volume of the MB solution (e.g., 100 mL).[2]

  • Stir the suspension in the dark for 30 minutes to establish adsorption-desorption equilibrium between the catalyst and the dye.

• Photocatalysis:

  • Expose the suspension to a visible light source while continuously stirring.

  • At regular time intervals, withdraw a small aliquot of the suspension.

• Analysis:

  • Centrifuge the collected aliquots to remove the CuS nanoparticles.

  • Measure the absorbance of the supernatant at the maximum absorption wavelength of MB (around 664 nm) using a UV-Vis spectrophotometer.

  • The degradation efficiency can be calculated using the formula: Degradation (%) = [(A₀ - Aₜ) / A₀] x 100, where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

Signaling Pathway and Mechanism

The photocatalytic degradation of organic pollutants by CuS involves the generation of highly reactive oxygen species (ROS). Upon irradiation with visible light, electrons in the valence band of CuS are excited to the conduction band, leaving behind holes. These electron-hole pairs react with adsorbed water and oxygen to produce hydroxyl radicals (•OH) and superoxide (B77818) radicals (•O₂⁻), which are powerful oxidizing agents that degrade the organic molecules.[1][2]

Photocatalytic degradation mechanism of organic pollutants by CuS.

Adsorption of Heavy Metals

Copper sulfide nanomaterials can also be utilized as effective adsorbents for the removal of toxic heavy metal ions from wastewater. The high surface area and the presence of sulfur atoms, which have a strong affinity for heavy metals, contribute to their excellent adsorption capabilities.[7]

Quantitative Data on Heavy Metal Adsorption

Heavy Metal	Adsorbent	Adsorbent Dosage	Initial Metal Concentration	pH	Contact Time (min)	Adsorption Capacity (mg/g)	Removal Efficiency (%)	Reference
Mercury (Hg²⁺)	SiO₂/CuS	20 mg / 50 mL	100 mg/L	7	60	232.90	93.16	[1]
Mercury (Hg²⁺)	CuS-hydroxyapatite	-	-	-	-	197.7	-	[8]
Lead (Pb²⁺)	-	-	-	-	-	-	>90	[9]
Cadmium (Cd²⁺)	-	-	-	5	-	-	-	[10]

Experimental Protocol

This protocol describes the batch adsorption experiment to evaluate the efficiency of CuS in removing heavy metal ions from a synthetic wastewater solution.

Materials:

• Synthesized CuS nanoparticles

• Stock solution of a heavy metal salt (e.g., Pb(NO₃)₂, CdCl₂, HgCl₂)

• Deionized water

• HCl and NaOH solutions for pH adjustment

Equipment:

• Mechanical shaker or magnetic stirrer

• pH meter

• Centrifuge or filtration setup

• Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Procedure:

• Preparation of Metal Ion Solution: Prepare a stock solution of the target heavy metal ion. Dilute the stock solution to the desired initial concentration.

• Batch Adsorption Study:

  • In a series of flasks, add a known amount of CuS adsorbent to a fixed volume of the metal ion solution.

  • Adjust the pH of the solutions to the desired value using HCl or NaOH.

  • Place the flasks in a mechanical shaker and agitate at a constant speed and temperature for a specific contact time.

• Sample Analysis:

  • After the desired contact time, separate the adsorbent from the solution by centrifugation or filtration.

  • Analyze the concentration of the heavy metal ions remaining in the supernatant/filtrate using AAS or ICP-MS.

  • The amount of adsorbed metal per unit mass of adsorbent (qₑ, mg/g) and the removal efficiency (%) can be calculated using the following equations:

    • qₑ = (C₀ - Cₑ) * V / m

    • Removal Efficiency (%) = [(C₀ - Cₑ) / C₀] x 100

    • Where C₀ and Cₑ are the initial and equilibrium concentrations of the metal ion (mg/L), V is the volume of the solution (L), and m is the mass of the adsorbent (g).

Adsorption Workflow

Workflow for heavy metal adsorption experiment.

Fenton-like Oxidation of Organic Pollutants

Copper sulfide can act as a catalyst in Fenton-like reactions, which utilize hydrogen peroxide (H₂O₂) to generate highly reactive hydroxyl radicals for the degradation of persistent organic pollutants. The Cu⁺/Cu²⁺ redox cycle plays a crucial role in the catalytic decomposition of H₂O₂.[11]

Quantitative Data on Fenton-like Degradation

Pollutant	Catalyst	Catalyst Dosage	H₂O₂ Concentration	pH	Temperature (°C)	Degradation Efficiency (%)	Reference
Phenol (B47542)	Fe/Cu/Al catalyst	-	-	4.5	65	95.4	[7]
p-nitrophenol	Cu/HAP-sBC	2 g/L	30 mM	6	40	98.12	[12]
Sulfamethoxazole	FeCu-CN	-	-	3.18-9.35	-	>92.3	[13]

Experimental Protocol

This protocol provides a general procedure for the degradation of phenol, a common industrial pollutant, using a CuS-based Fenton-like system.

Materials:

• Synthesized CuS catalyst

• Phenol

• Hydrogen peroxide (H₂O₂) (30%)

• Deionized water

• Sulfuric acid (H₂SO₄) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

Equipment:

• Reaction vessel (e.g., glass reactor)

• Magnetic stirrer with heating plate

• pH meter

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS)

Procedure:

• Reaction Setup:

  • In the reaction vessel, add a specific volume of a known concentration of phenol solution.

  • Add the desired amount of the CuS catalyst.

  • Adjust the initial pH of the solution to the desired value (typically acidic, e.g., pH 3-6) using H₂SO₄ or NaOH.

  • Bring the solution to the desired reaction temperature.

• Initiation of Reaction:

  • Add a specific volume of H₂O₂ to the solution to initiate the Fenton-like reaction.

• Monitoring the Reaction:

  • At regular time intervals, withdraw samples from the reactor.

  • Quench the reaction in the samples immediately by adding a suitable reagent (e.g., sodium sulfite) to consume the residual H₂O₂.

• Analysis:

  • Filter the samples to remove the catalyst.

  • Analyze the concentration of phenol in the filtered samples using HPLC or GC-MS.

  • Calculate the degradation efficiency as described in Protocol 2.

Fenton-like Reaction Mechanism

The Fenton-like reaction catalyzed by copper involves the cycling between Cu(I) and Cu(II) states. Cu(I) reacts with H₂O₂ to generate hydroxyl radicals (•OH) and Cu(II). Cu(II) can then be reduced back to Cu(I) by reacting with H₂O₂ or other reducing species present in the system, thus continuing the catalytic cycle.[14]

Simplified Fenton-like reaction mechanism catalyzed by copper.

Conclusion

Copper sulfide is a versatile and effective material for wastewater treatment, with applications in photocatalysis, heavy metal adsorption, and Fenton-like oxidation. The protocols and data presented in these application notes provide a foundation for researchers and scientists to explore and optimize the use of CuS for environmental remediation. Further research can focus on enhancing the efficiency and stability of CuS-based materials through doping, heterojunction formation, and immobilization on various supports.

References

• 1. ijetch.org [ijetch.org]
• 2. air.sjtu.edu.cn [air.sjtu.edu.cn]
• 3. [Degradation of phenol with a Fe/cu-catalytic heterogeneous-Fenton process] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Novel applications of vacuum distillation for heavy metals removal from wastewater, copper nitrate hydroxide recovery, and copper sulfide impregnated activated carbon synthesis for gaseous mercury adsorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. matthey.com [matthey.com]
• 7. Degradation of phenol by a heterogeneous photo-Fenton process using Fe/Cu/Al catalysts - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Adsorption of lead, copper and zinc in a multi-metal aqueous solution by waste rubber tires for the design of single batch adsorber - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper and cadmium removal from synthetic industrial wastewater using chitosan and nylon 6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. matec-conferences.org [matec-conferences.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Fenton-like Chemistry by a Copper(I) Complex and H2O2 Relevant to Enzyme Peroxygenase C − H Hydroxylation - PMC [pmc.ncbi.nlm.nih.gov]

Practical Guide to the Characterization of Copper Sulfide (CuS) using X-ray Diffraction (XRD) and Transmission Electron Microscopy (TEM)

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Copper sulfide (B99878) (CuS), particularly in its covellite hexagonal phase, is a material of significant interest in various fields, including catalysis, solar energy conversion, and biomedical applications. Accurate and comprehensive characterization of its structural and morphological properties is crucial for understanding its behavior and optimizing its performance. This guide provides a practical overview and detailed protocols for the characterization of CuS nanoparticles using two powerful analytical techniques: X-ray Diffraction (XRD) and Transmission Electron Microscopy (TEM).

XRD is an indispensable tool for determining the crystal structure, phase purity, and crystallite size of CuS. TEM, on the other hand, provides direct visualization of the nanoparticle morphology, size distribution, and can resolve the atomic lattice, offering complementary information at the nanoscale. The combination of these two techniques allows for a thorough understanding of the material's physicochemical properties.

Principles of the Techniques

X-ray Diffraction (XRD): This technique relies on the constructive interference of monochromatic X-rays and a crystalline sample. The X-rays are diffracted by the crystal lattice planes, and the resulting diffraction pattern is unique to the crystal structure. Bragg's Law (nλ = 2d sinθ) relates the wavelength of the X-rays (λ), the diffraction angle (θ), and the interplanar spacing (d) of the crystal.

Transmission Electron Microscopy (TEM): In TEM, a beam of electrons is transmitted through an ultra-thin specimen. The interaction of the electrons with the sample is detected and used to form an image. High-Resolution TEM (HRTEM) can visualize the crystallographic lattice fringes, while Selected Area Electron Diffraction (SAED) provides information about the crystallinity and crystal structure of a localized area of the sample.

Experimental Protocols

X-ray Diffraction (XRD) Analysis of CuS Powder

Objective: To determine the crystal phase, lattice parameters, and average crystallite size of CuS nanoparticles.

Materials and Equipment:

• Dried CuS nanoparticle powder

• Powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å)

• Sample holder (zero-background sample holder is recommended)

• Mortar and pestle (if grinding is needed to ensure random orientation)

• Spatula

Protocol:

• Sample Preparation:

  • Ensure the CuS powder is completely dry to avoid interference from moisture.

  • If the powder is agglomerated, gently grind it using a mortar and pestle to obtain a fine, homogeneous powder. This helps in achieving random orientation of the crystallites.

  • Carefully mount the powder onto the sample holder. Ensure a flat, smooth, and densely packed surface that is level with the holder's surface to prevent peak shifts.

• Instrument Setup and Data Acquisition:

  • Set the X-ray source to Cu Kα radiation.

  • Configure the scan parameters. A typical scan range for CuS is 2θ = 20-80°.

  • Set the step size (e.g., 0.02°) and the scan speed or counting time per step (e.g., 1-5 s/step). Slower scan speeds improve the signal-to-noise ratio.

  • Run the XRD scan to collect the diffraction pattern.

• Data Analysis:

  • Identify the diffraction peaks and their corresponding 2θ values.

  • Compare the experimental diffraction pattern with standard diffraction patterns from a database (e.g., the Joint Committee on Powder Diffraction Standards - JCPDS/ICDD) to identify the crystal phase. For covellite CuS, the standard card is JCPDS No. 06-0464.[1]

  • Index the diffraction peaks to the corresponding crystallographic planes (hkl).

  • Calculate the interplanar spacing (d) for each peak using Bragg's Law.

  • Determine the lattice parameters (a and c for the hexagonal structure) from the positions of the indexed peaks.

  • Estimate the average crystallite size (D) using the Scherrer equation: D = (Kλ) / (β cosθ), where K is the Scherrer constant (typically ~0.9), λ is the X-ray wavelength, β is the full width at half maximum (FWHM) of the diffraction peak in radians, and θ is the Bragg angle.

Transmission Electron Microscopy (TEM) Analysis of CuS Nanoparticles

Objective: To determine the morphology, size, size distribution, and crystallinity of CuS nanoparticles.

Materials and Equipment:

• CuS nanoparticle suspension

• Solvent for dispersion (e.g., ethanol, deionized water)[2]

• Ultrasonicator

• TEM grids (e.g., carbon-coated copper grids)[2]

• Pipette

• Filter paper

• Transmission Electron Microscope

Protocol:

• Sample Preparation:

  • Disperse a small amount of CuS nanoparticle powder in a suitable solvent (e.g., 1 mg in 10 mL ethanol). The choice of solvent depends on the surface chemistry of the nanoparticles.

  • Sonicate the suspension for 15-30 minutes to break up agglomerates and achieve a well-dispersed colloid.[2][3]

  • Using a pipette, place a single drop of the diluted, sonicated suspension onto a TEM grid.[2]

  • Allow the solvent to evaporate completely at room temperature or under a gentle lamp. The grid should be placed on a piece of filter paper to wick away excess solvent.[2] Ensure the grid is completely dry before loading it into the microscope.

• TEM Imaging and Data Acquisition:

  • Load the prepared TEM grid into the microscope.

  • Operate the TEM at a suitable accelerating voltage (e.g., 100-200 kV).

  • Obtain low-magnification images to assess the overall distribution of the nanoparticles.

  • Acquire high-magnification images to observe the morphology (e.g., nanodisks, nanoplates, spherical particles) and measure the size of individual nanoparticles.[4][5]

  • For High-Resolution TEM (HRTEM), focus on an individual nanoparticle to visualize the lattice fringes. The distance between these fringes corresponds to the interplanar spacing.

  • Perform Selected Area Electron Diffraction (SAED) on a region of interest containing multiple nanoparticles. The resulting diffraction pattern of rings or spots confirms the crystallinity of the sample. Polycrystalline samples will show diffraction rings, while single-crystalline samples will produce a spot pattern.[4][6]

• Data Analysis:

  • Measure the dimensions of a statistically significant number of nanoparticles from the TEM images to determine the average particle size and size distribution.

  • From HRTEM images, measure the lattice fringe spacing and compare it with the d-spacing values obtained from XRD to identify the corresponding crystallographic planes. For example, a lattice fringe of ~0.28 nm can correspond to the (103) plane of hexagonal CuS.[4]

  • Index the diffraction rings or spots in the SAED pattern to specific (hkl) planes of the CuS crystal structure. The presence of distinct rings corresponding to planes like (101), (102), and (110) confirms the hexagonal covellite phase.[1][4]

Data Presentation

XRD Data for Hexagonal Covellite CuS

2θ (°) (Cu Kα)	d-spacing (Å)	Miller Indices (hkl)
~27.7	~3.22	(101)
~29.3	~3.05	(102)
~31.8	~2.81	(103)
~47.9	~1.89	(110)
~52.7	~1.73	(108)
~59.3	~1.56	(116)

Note: The exact 2θ positions may vary slightly depending on experimental conditions and sample characteristics.

Information Derived from TEM Analysis of CuS

Parameter	Description	Example Values for CuS
Morphology	The shape of the nanoparticles.	Nanodisks, nanoplates, spherical particles, nanowhiskers.[1][4]
Particle Size	The dimensions of the nanoparticles.	Can range from a few nanometers to over 100 nm.[1][7]
Lattice Fringes (HRTEM)	Visualization of the atomic planes.	~0.28 nm corresponding to the (103) plane.[4]
SAED Pattern	Confirms crystallinity and crystal structure.	Diffraction rings corresponding to (101), (102), (103), (110), (108), and (116) planes.[4]

Visualization of Experimental Workflow and Data Correlation

Caption: Workflow for CuS characterization using XRD and TEM.

Caption: Correlation of data from XRD and TEM for CuS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. malayajournal.org [malayajournal.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Utilizing Copper Sulfide (CuS) as a Counter Electrode in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Copper Sulfide (B99878) (CuS) as a cost-effective and efficient counter electrode (CE) in dye-sensitized solar cells (DSSCs). DSSCs are a promising photovoltaic technology due to their low production cost and ease of fabrication.[1][2] The counter electrode is a critical component, responsible for collecting electrons from the external circuit and catalyzing the reduction of the redox electrolyte.[2][3][4] While platinum (Pt) is the conventional material for CEs due to its high catalytic activity and conductivity, its high cost is a significant barrier to large-scale DSSC production.[5] CuS has emerged as a promising alternative owing to its low cost, natural abundance, high electrical conductivity, and excellent electrocatalytic activity toward the polysulfide electrolyte commonly used in these devices.[6]

Performance of CuS Counter Electrodes in DSSCs

The performance of DSSCs is evaluated based on several key parameters: power conversion efficiency (PCE, η), short-circuit current density (Jsc), open-circuit voltage (Voc), and fill factor (FF). The following tables summarize the performance of DSSCs employing CuS and related copper sulfide-based counter electrodes, often in comparison to the standard platinum (Pt) counter electrode.

Counter Electrode	Sensitizer	Electrolyte	Jsc (mA/cm²)	Voc (V)	FF	PCE (%)	Reference
CuS	CdS/CdSe	Polysulfide	-	-	-	3.25	[7]
Cu₂S	CdS/CdSe	Polysulfide	-	-	-	4.68	[8]
CuS/CoS	Quantum Dots	Polysulfide	-	-	-	4.1	[9]
Pt	Quantum Dots	Polysulfide	-	-	-	3.0	[9]
CuS	Quantum Dots	Polysulfide	-	-	-	3.3	[9]
CoS	Quantum Dots	Polysulfide	-	-	-	3.8	[9]
CuS-RGO	CdS Quantum Dots	-	-	-	-	2.62	[10]
Electroplated CuS	Quantum Dots	-	-	-	-	7.18	[6]
Brass CE	Quantum Dots	-	-	-	-	6.62	[6]
Carbon Material	Organic Ligand	I₃⁻/I⁻	11.00	0.75	0.51	4.25	[1][11]
Platinum	Organic Ligand	I₃⁻/I⁻	12.40	0.69	0.68	5.86	[1][11]
CuO	-	-	14.06	0.67	0.28	2.73	[12]
CuO/Graphene	-	-	15.62	0.69	0.31	3.40	[12]

Note: The performance of DSSCs can vary significantly based on the specific fabrication methods, materials used for other components (photoanode, dye, electrolyte), and measurement conditions.

Experimental Protocols

This section provides detailed methodologies for the synthesis of CuS counter electrodes and the fabrication and characterization of the complete DSSC device.

Protocol 1: Synthesis of CuS Counter Electrode via Chemical Bath Deposition (CBD)

This protocol describes a facile and cost-effective method for depositing a thin film of CuS onto a conductive substrate, such as fluorine-doped tin oxide (FTO) glass.

Materials:

• FTO glass substrates

• Copper (II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Thiourea (B124793) (SC(NH₂)₂)

• Triethanolamine (B1662121) (TEA)

• Ammonia (B1221849) solution

• Deionized water

• Ethanol (B145695)

• Concentrated nitric acid (for cleaning)

Equipment:

• Beakers

• Magnetic stirrer

• Hot plate

• Ultrasonic bath

• Substrate holder

Procedure:

• Substrate Cleaning:

  • Cut FTO glass to the desired dimensions.

  • Sequentially clean the FTO substrates in an ultrasonic bath with detergent, deionized water, and ethanol for 15 minutes each.

  • For thorough cleaning, substrates can be degreased in concentrated HNO₃ for 48 hours, followed by rinsing with deionized water and drying in air.[7]

• Preparation of the Chemical Bath:

  • Prepare aqueous solutions of copper (II) sulfate and thiourea.

  • In a beaker, mix the copper sulfate solution with triethanolamine (TEA) as a complexing agent.[7]

  • Add the thiourea solution to the beaker.

  • Adjust the pH of the solution to an alkaline range using an ammonia solution.[7]

• Deposition of CuS Film:

  • Immerse the cleaned FTO substrates vertically into the reaction bath using a substrate holder.

  • Maintain the deposition at a constant temperature (e.g., room temperature or slightly elevated) with gentle stirring.

  • The deposition time can be varied to control the thickness and morphology of the CuS film.[7]

• Post-Deposition Treatment:

  • After the desired deposition time, remove the substrates from the bath.

  • Rinse the CuS-coated substrates thoroughly with deionized water to remove any loosely adhered particles.

  • Dry the substrates in air.

Workflow for Chemical Bath Deposition of CuS Counter Electrode.

Protocol 2: Synthesis of CuS Counter Electrode via Electrodeposition

Electrodeposition offers a safer alternative to some chemical methods and allows for good control over the film quality.[6]

Materials:

• FTO glass substrates

• Copper sulfate (CuSO₄)

• Sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Deionized water

• Ethanol

Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell (FTO as working electrode, platinum wire as counter electrode, Ag/AgCl as reference electrode)

• Ultrasonic bath

Procedure:

• Substrate Cleaning: Clean the FTO substrates as described in Protocol 1.

• Electrolyte Preparation: Prepare an aqueous electrolyte solution containing copper sulfate and sodium thiosulfate.

• Electrodeposition:

  • Set up the three-electrode electrochemical cell with the cleaned FTO substrate as the working electrode.

  • Immerse the electrodes in the prepared electrolyte.

  • Perform electrodeposition at a constant potential or by cycling the potential for a specific number of cycles.

• Post-Deposition Treatment:

  • After electrodeposition, remove the CuS-coated FTO substrate.

  • Rinse with deionized water and ethanol.

  • Dry in air.

Protocol 3: Fabrication of a Dye-Sensitized Solar Cell

This protocol outlines the assembly of a sandwich-type DSSC using the prepared CuS counter electrode.

Materials:

• CuS counter electrode on FTO

• Photoanode (e.g., TiO₂ coated on FTO, sensitized with a dye)

• Electrolyte (e.g., polysulfide electrolyte for CuS CEs)

• Spacer (e.g., 25 µm thick Parafilm or Surlyn)

• Binder clips

Equipment:

• Hot plate

• Pipette

• Tweezers

Procedure:

• Photoanode Preparation:

  • Prepare a mesoporous TiO₂ layer on an FTO substrate using methods like doctor-blading or screen printing.[13]

  • Sinter the TiO₂ film at high temperatures (e.g., 450-500 °C).

  • Immerse the cooled TiO₂ electrode in a dye solution (e.g., N719) for several hours to adsorb the dye molecules.[13]

  • Rinse the dye-sensitized photoanode with ethanol to remove excess dye and dry it.[13]

• Electrolyte Preparation (Polysulfide):

  • A standard polysulfide electrolyte can be prepared by dissolving sodium sulfide (Na₂S), sulfur (S), and potassium chloride (KCl) in a solvent mixture, such as water and methanol (B129727) (e.g., 7:3 volume ratio).[14]

  • Typical concentrations are 0.5 M Na₂S, 1 M S, and 0.2 M KCl.[14]

• DSSC Assembly:

  • Place a spacer on the dye-sensitized photoanode.

  • Heat the assembly on a hot plate to bond the spacer to the photoanode.[1]

  • Introduce a few drops of the polysulfide electrolyte onto the photoanode within the area defined by the spacer.[1][13]

  • Carefully place the CuS counter electrode on top of the photoanode, ensuring the conductive sides face each other.

  • Clamp the two electrodes together firmly using binder clips.[1][13]

  • Wipe away any excess electrolyte.

Assembly process of a Dye-Sensitized Solar Cell.

Protocol 4: Characterization of the DSSC

Equipment:

• Solar simulator (AM 1.5G, 100 mW/cm²)

• Potentiostat/Galvanostat with frequency response analyzer

• Digital multimeter

Procedures:

• Current Density-Voltage (J-V) Measurement:

  • Connect the assembled DSSC to a digital multimeter or a source meter.

  • Illuminate the cell with a solar simulator.

  • Sweep the voltage across the cell and measure the corresponding current to obtain the J-V curve.

  • From the J-V curve, determine the key performance parameters: Jsc, Voc, FF, and calculate the PCE.

• Electrochemical Impedance Spectroscopy (EIS):

  • EIS is used to investigate the charge transfer resistance at the counter electrode/electrolyte interface.

  • The measurement is typically performed under dark conditions at a forward bias corresponding to the Voc of the cell.

  • The resulting Nyquist plot can be fitted to an equivalent circuit to extract the charge transfer resistance (Rct) and series resistance (Rs).

Conclusion

Copper sulfide presents a viable, low-cost, and high-performance alternative to platinum as a counter electrode in dye-sensitized solar cells, particularly when used with a polysulfide electrolyte. The synthesis methods for CuS films, such as chemical bath deposition and electrodeposition, are relatively simple and scalable. By following the detailed protocols provided in these application notes, researchers can fabricate and characterize efficient DSSCs with CuS counter electrodes, contributing to the advancement of next-generation photovoltaic technologies.

References

• 1. researchgate.net [researchgate.net]
• 2. Counter electrodes in dye-sensitized solar cells - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. www3.nd.edu [www3.nd.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. An overview of the preparation and application of counter electrodes for DSSCs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. isca.me [isca.me]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Optimizing photovoltaic performance in CuInS 2 and CdS quantum dot-sensitized solar cells by using an agar-based gel polymer electrolyte - RSC Advances (RSC Publishing) DOI:10.1039/C6RA27635K [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. staff.ustc.edu.cn [staff.ustc.edu.cn]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting common issues in CuS nanoparticle synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during the synthesis of copper sulfide (B99878) (CuS) nanoparticles. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: My CuS nanoparticles are heavily aggregated.

Q: What are the common causes of nanoparticle aggregation during CuS synthesis, and how can I prevent it?

A: Nanoparticle aggregation is a frequent challenge, often driven by the high surface energy of the nanoparticles, which leads them to cluster to minimize this energy. Key factors influencing aggregation and the corresponding solutions are outlined below:

• Insufficient Capping Agent/Surfactant: Capping agents or surfactants are crucial for stabilizing nanoparticles by providing electrostatic or steric hindrance.[1][2]

  • Solution: Introduce a suitable surfactant during the synthesis process. The choice of surfactant can influence the final morphology of the nanoparticles. For instance, cetyltrimethylammonium bromide (CTAB) has been used effectively.[3][4] The concentration of the surfactant is also a critical parameter to optimize.

• High Precursor Concentration: While high precursor concentrations can increase yield, they can also lead to rapid nucleation and uncontrolled growth, resulting in aggregation.[5]

  • Solution: Optimize the precursor concentration. One study demonstrated that using high-concentration Cu complex ion precursors can, in fact, minimize aggregation by reducing the critical nucleus radius and nucleation free energy.[5] It is essential to find the optimal concentration for your specific reaction conditions.

• Inappropriate pH: The pH of the reaction medium affects the surface charge of the nanoparticles and can influence their stability.

  • Solution: Adjust and control the pH of the reaction solution. A study on the phase stabilization of copper sulfide nanoparticles found that a pH of 9.5 resulted in a pure covellite phase with good stability.[2]

• Ineffective Washing/Purification: Residual reactants or byproducts can lead to aggregation during post-synthesis processing.

  • Solution: Ensure thorough washing of the synthesized nanoparticles, typically with deionized water and ethanol (B145695), followed by centrifugation or other appropriate separation techniques.

Issue 2: I am unable to control the size and morphology of my CuS nanoparticles.

Q: How can I effectively control the size and shape (e.g., nanospheres, nanorods, nanoplates) of the synthesized CuS nanoparticles?

A: The size and morphology of CuS nanoparticles are highly dependent on the synthesis parameters. By carefully controlling these factors, you can tune the final product's characteristics.

• Reaction Temperature: Temperature plays a significant role in the nucleation and growth kinetics of nanoparticles.

  • Guidance: Lower temperatures generally lead to smaller nanoparticles, while higher temperatures can promote the growth of larger particles or different morphologies like nanorods.[6][7] The hydrothermal synthesis of CuS is often conducted in the temperature range of 150–250 °C.[1]

• Precursor Type and Concentration: The choice of copper and sulfur precursors, as well as their molar ratio, directly impacts the final product.[8][9]

  • Guidance: Different copper salts (e.g., copper chloride, copper nitrate, copper acetate) can result in different morphologies such as flower-like or cluster-like structures.[9] Adjusting the stoichiometric ratio between the copper and sulfur precursors can also be used to tailor the nanoparticle size.[10]

• Reaction Time: The duration of the synthesis process affects the growth of the nanoparticles.

  • Guidance: In hydrothermal synthesis, varying the reaction time (e.g., 5, 16, and 24 hours) has been shown to produce different morphologies, including tubular and spherical structures.[11]

• Surfactants and Capping Agents: These not only prevent aggregation but also direct the growth of specific crystal facets, leading to different shapes.[8]

  • Guidance: The quantity and type of surfactant can be varied to produce structures ranging from nanoparticles to nanorods and nanowires.[8]

Quantitative Data Summary:

Parameter	Effect on Size/Morphology	Typical Range/Value
Temperature	Higher temperature can lead to larger particles or phase changes.[1][6]	Hydrothermal: 150-250 °C[1]
Precursor Concentration	Can influence particle size and yield.[5]	0.1 M to 2.5 M[5]
pH	Affects phase stability and particle formation.[2]	A pH of 9.5 has been shown to stabilize the pure covellite phase.[2]
Reaction Time	Longer reaction times can lead to morphological changes.[11]	Hydrothermal: 5-24 hours[11]

Issue 3: My product is not phase-pure CuS.

Q: I am getting mixed phases of copper sulfide (e.g., Cu₂S, Cu₁.₈S) instead of pure CuS. How can I ensure the synthesis of the covellite (CuS) phase?

A: The stoichiometry of copper sulfide nanoparticles is sensitive to the synthesis conditions. Achieving phase-pure CuS (covellite) requires careful control over several parameters.

• Precursor Ratio: The molar ratio of the copper to sulfur precursor is a critical factor.

  • Solution: An excess of the sulfur source is often used to promote the formation of the CuS phase. However, at higher thiosulfate (B1220275) concentrations, elemental sulfur may precipitate.[1]

• Reaction Temperature: Higher temperatures can lead to the conversion of CuS to other phases.

  • Solution: Maintain the reaction temperature within a range that favors the CuS phase. For instance, in a vacuum, CuS can convert to Cu₂S at 600 °C.[1]

• pH of the Reaction Medium: The pH can influence the crystalline phase of the final product.

  • Solution: A study has shown that a higher pH (e.g., 9.5) can help in stabilizing the pure covellite phase of CuS, whereas mixed phases were observed at lower pH values.[2]

Issue 4: I am having trouble interpreting the characterization results.

Q: What are the expected characterization results for CuS nanoparticles, and what do deviations from these results indicate?

A: Proper characterization is essential to confirm the synthesis of the desired nanoparticles. Here are some common techniques and their expected outcomes for CuS:

• X-ray Diffraction (XRD):

  • Expected Result: The XRD pattern for covellite CuS should show characteristic peaks corresponding to its hexagonal crystal structure.[9][12]

  • Troubleshooting: The presence of additional peaks may indicate impurities or mixed phases of copper sulfide. Broadened peaks can suggest a small crystallite size or a non-crystalline nature.[13]

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM):

  • Expected Result: SEM and TEM images reveal the morphology (shape) and size distribution of the nanoparticles. For CuS, various morphologies like spherical, flower-like, or nanoplates can be observed depending on the synthesis method.[9][14]

  • Troubleshooting: Agglomerated particles will be visible in the images. A wide size distribution may indicate poor control over the nucleation and growth steps.

• UV-Vis-NIR Spectroscopy:

  • Expected Result: CuS nanoparticles typically exhibit a broad absorption in the near-infrared (NIR) region due to localized surface plasmon resonance (LSPR).[3][14] The optical bandgap is reported to be around 1.7 eV.[1]

  • Troubleshooting: The absence of the characteristic NIR absorption may suggest the formation of a different copper sulfide phase, such as Cu₂S, which does not exhibit this feature.[3]

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Expected Result: FTIR spectra can identify the chemical bonds present. For CuS, characteristic peaks corresponding to Cu-S stretching modes are expected.[14]

  • Troubleshooting: The presence of unexpected peaks may indicate the presence of residual precursors, surfactants, or impurities.

Experimental Protocols

Hydrothermal Synthesis of CuS Nanoparticles

This protocol is a generalized procedure based on common hydrothermal methods.

• Precursor Solution Preparation:

  • Dissolve a copper salt (e.g., copper nitrate) and a sulfur source (e.g., sodium thiosulfate or thiourea) in deionized water.[1][11] The molar concentrations and ratios should be optimized based on the desired nanoparticle characteristics.

• Mixing and pH Adjustment:

  • Mix the precursor solutions under constant stirring. If necessary, adjust the pH of the solution using an appropriate acid or base.

• Hydrothermal Reaction:

  • Transfer the solution to a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it in an oven at a specific temperature (e.g., 150-250 °C) for a set duration (e.g., 5-24 hours).[1][11]

• Cooling and Collection:

  • Allow the autoclave to cool down to room temperature naturally.

  • Collect the precipitate by centrifugation.

• Washing and Drying:

  • Wash the collected product multiple times with deionized water and ethanol to remove any unreacted precursors and byproducts.

  • Dry the final product in a vacuum oven at a suitable temperature (e.g., 60 °C).

Visualizations

Caption: A generalized workflow for the synthesis of CuS nanoparticles.

Caption: A logical diagram for troubleshooting common issues in CuS nanoparticle synthesis.

References

• 1. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. ias.ac.in [ias.ac.in]
• 4. worldscientific.com [worldscientific.com]
• 5. pure.seoultech.ac.kr [pure.seoultech.ac.kr]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Copper nanoparticles of well-controlled size and shape: a new advance in synthesis and self-organization - Nanoscale (RSC Publishing) DOI:10.1039/C4NR06893A [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.aip.org [pubs.aip.org]
• 10. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. Copper sulfide nanostructures: synthesis and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Reaction Parameters for CuS Morphology Control

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of copper sulfide (B99878) (CuS) with controlled morphology.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters for controlling CuS morphology?

A1: The morphology of CuS nanostructures is primarily influenced by the interplay of several key reaction parameters. These include the molar ratio of copper and sulfur precursors, the reaction temperature, the type and concentration of surfactants or capping agents, the reaction time, and the solvent used.[1][2][3] The precursor concentration, in particular, plays a significant role in determining the final shape and size of the nanoparticles.[4]

Q2: What are the common morphologies of CuS that can be synthesized?

A2: A wide variety of CuS morphologies can be achieved through different synthesis methods.[5] Common structures include nanospheres, nanocages, nanoplates, nanotubes, nanorods, and nanowires.[6] More complex, self-assembled architectures like flower-like or cuboid structures have also been reported.[3][7]

Q3: Why is a surfactant necessary in many CuS synthesis protocols?

A3: Surfactants are often indispensable for preventing the agglomeration of newly formed nanoparticles, leading to well-dispersed nanocrystals.[1][8] They also play a crucial role in directing the growth of specific crystal facets, which is a key mechanism for controlling the final morphology of the nanostructures, such as nanorods or nanoflakes.[9][10]

Q4: How does reaction temperature affect the final CuS product?

A4: Reaction temperature is a vital parameter that influences not only the morphology but also the crystal phase and purity of the product.[11] Generally, higher temperatures promote crystal growth, leading to larger particle sizes.[12][13] Temperature can also induce phase transitions, for instance, from CuS to Cu2S at elevated temperatures in a vacuum.[1] It can also help in decomposing impurities like elemental sulfur that may co-precipitate at lower temperatures.[2][11]

Q5: What is the role of the precursor molar ratio?

A5: The molar ratio of the copper to sulfur source (e.g., Cu²⁺:S₂O₃²⁻) is a critical factor in determining the stoichiometry and phase of the final copper sulfide product.[2] Different ratios can lead to the formation of various phases such as covellite (CuS), digenite (Cu₉S₅), or even impurities like elemental sulfur.[2][11] For instance, a Cu²⁺:S₂O₃²⁻ mole ratio of 1:2 has been found to be optimal for synthesizing pure CuS hexagonal plates under specific hydrothermal conditions.[11]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Undesired Morphology or Mixture of Morphologies	- Incorrect precursor concentration or ratio.- Suboptimal reaction temperature or time.- Inappropriate surfactant or lack thereof.	- Adjust Precursor Ratio: Systematically vary the molar ratio of the copper and sulfur precursors. A 1:2 ratio of Cu²⁺ to S₂O₃²⁻ is a good starting point for hexagonal plates.[2][11]- Optimize Temperature: Vary the reaction temperature. For hydrothermal synthesis, temperatures between 150°C and 250°C are commonly explored.[1] Lower temperatures might lead to flower-like structures, while higher temperatures can yield nanoplates or other forms.[9][11]- Introduce/Change Surfactant: If not using one, add a surfactant like CTAB or PEG20000.[1][9] If you are, try varying its concentration or switching to a different type (anionic, cationic, nonionic).[9][10]
Product Contains Impurities (e.g., Elemental Sulfur, Other Phases)	- Reaction temperature is too low to decompose intermediate products.- Incorrect precursor molar ratio.- Reaction time is too short.	- Increase Reaction Temperature: Higher temperatures can help decompose impurities like elemental sulfur (S₈).[2][11]- Adjust Precursor Ratio: An excess of the sulfur source can lead to the precipitation of elemental sulfur.[1] Carefully control the stoichiometry.[2]- Increase Reaction Time: A longer reaction time can allow for the complete conversion of precursors and the decomposition of unwanted intermediate phases.[2]
Agglomerated Nanoparticles	- Absence or insufficient concentration of a suitable surfactant/capping agent.- High precursor concentration leading to rapid nucleation and uncontrolled growth.	- Use a Surfactant: The use of surfactants like CTAB is often essential to obtain dispersed nanocrystals.[1][8]- Optimize Surfactant Concentration: The concentration of the surfactant can be tuned to control the size and shape of the nanoparticles.[14]- Control Precursor Concentration: While high concentrations can increase yield, they may also lead to aggregation. It may be necessary to find a balance or use complexing agents to manage nucleation.[4]
Low Product Yield	- Incomplete reaction due to insufficient time or temperature.- Low precursor concentration.	- Increase Reaction Time and/or Temperature: Ensure the reaction goes to completion by allowing more time or increasing the temperature within the stable range for the desired phase.[2][11]- Increase Precursor Concentration: Higher precursor concentrations generally lead to higher yields.[4]
Poor Crystallinity	- Reaction temperature is too low.- Reaction time is too short.	- Increase Reaction Temperature: Higher temperatures provide more energy for atomic arrangement into a well-defined crystal lattice.[9]- Extend Reaction Time: A longer duration at the synthesis temperature can improve the crystallinity of the final product.[2]

Quantitative Data on Reaction Parameters

Table 1: Effect of Precursor Ratio and Temperature on CuS Phase and Morphology (Hydrothermal Synthesis)

Cu²⁺:S₂O₃²⁻ Mole Ratio	Temperature (°C)	Time (h)	Resulting Phase(s)	Observed Morphology	Reference(s)
1:1	155	12	Natrochalcite [NaCu₂(SO₄)(H₂O)]	Plate-like	[2]
1:1.5	155	12	Digenite (Cu₉S₅)	Not specified	[2]
1:2	< 155	12	CuS + S₈ + other impurities	Ball-like structures	[2][11]
1:2	155	12	Pure Covellite (CuS)	Hexagonal plates	[2][11]
1:2.5	155	12	CuS + S₈	Not specified	[2]

Table 2: Effect of Temperature and Surfactant on CuS Morphology (Hydrothermal Synthesis with PEG20000)

Temperature (°C)	Surfactant	Observed Morphology	Reference(s)
90	PEG20000	Nanorods	[9]
130	PEG20000	Nanoflakes	[9]
180	PEG20000	Flower-like structures	[9]
150-250	None	Agglomerated nanoparticles/nanoplates	[1][8]
150-250	CTAB	Dispersed nanoparticles/nanoplates	[1][8]

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of CuS Hexagonal Plates

This protocol is adapted from a method demonstrated to produce phase-pure CuS hexagonal plates and can be modified to explore different morphologies.[2][11]

Materials:

• Copper(II) nitrate (B79036) trihydrate (Cu(NO₃)₂·3H₂O)

• Sodium thiosulfate (B1220275) pentahydrate (Na₂S₂O₃·5H₂O)

• Deionized (DI) water

Procedure:

• Precursor Solution Preparation:

  • Prepare a 0.1 M solution of Cu(NO₃)₂·3H₂O in DI water.

  • Prepare a 0.2 M solution of Na₂S₂O₃·5H₂O in DI water.

• Reaction Mixture:

  • In a typical synthesis, mix the copper and thiosulfate solutions in a beaker to achieve a final Cu²⁺:S₂O₃²⁻ molar ratio of 1:2. For example, mix 25 mL of the 0.1 M copper nitrate solution with 25 mL of the 0.2 M sodium thiosulfate solution.

  • Stir the mixture for 15-30 minutes at room temperature.

• Hydrothermal Reaction:

  • Transfer the resulting solution into a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it to 155°C in an oven.

  • Maintain the temperature for 12 hours.

• Product Collection and Cleaning:

  • Allow the autoclave to cool down naturally to room temperature.

  • Collect the black precipitate by centrifugation or filtration.

  • Wash the product repeatedly with DI water and ethanol (B145695) to remove any unreacted precursors and byproducts.

  • Dry the final CuS product in a vacuum oven at 60°C for several hours.

Visualizations

Experimental Workflow

Caption: Hydrothermal synthesis workflow for CuS.

Parameter Influence on Morphology

Caption: Key parameters influencing CuS morphology.

References

• 1. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Optimization of reaction parameters in hydrothermal synthesis: a strategy towards the formation of CuS hexagonal plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthetic methods of CuS nanoparticles and their applications for imaging and cancer therapy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. researchgate.net [researchgate.net]
• 10. A review of the role and mechanism of surfactants in the morphology control of metal nanoparticles - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 11. Optimization of reaction parameters in hydrothermal synthesis: a strategy towards the formation of CuS hexagonal plates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Effect of Calcination Temperature on Structural, Morphological and Optical Properties of Copper Oxide Nanostructures Derived from Garcinia mangostana L. Leaf Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Colloidal Copper Sulfide (CuS) Solutions

Welcome to the technical support center for colloidal CuS solutions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the stability of colloidal CuS nanoparticles and to troubleshoot common issues encountered during synthesis and handling.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the stability of colloidal CuS solutions?

A1: The stability of colloidal CuS solutions is a multifactorial issue primarily governed by:

• pH of the reaction medium: The pH plays a crucial role in determining the surface charge of the nanoparticles and the final crystalline phase of CuS.[1]

• Capping agents/surfactants: These molecules adsorb onto the nanoparticle surface, providing electrostatic or steric hindrance that prevents aggregation.[2][3]

• Precursor type and concentration: The choice of copper and sulfur precursors, along with their molar ratio, significantly impacts particle size, morphology, and stoichiometry, all of which affect stability.[4][5]

• Reaction temperature and time: These parameters influence the kinetics of nanoparticle formation and growth, thereby affecting their final characteristics and stability.[2][6]

• Ionic strength of the medium: High ionic strength can compress the electrical double layer around the nanoparticles, leading to reduced electrostatic repulsion and subsequent aggregation.

Q2: How does pH affect the synthesis and stability of CuS nanoparticles?

A2: The pH of the precursor solution is a critical parameter. For instance, in a chemical co-precipitation synthesis, varying the pH from 5.5 to 9.5 has been shown to influence the phase of the resulting copper sulfide (B99878).[1] While mixed phases may be observed at lower pH levels, a pH of 9.5 has been reported to stabilize the pure covellite (CuS) phase.[1] Adjusting the initial pH of the precursor solution is a common strategy to control the size, morphology, and monodispersity of the nanoparticles.[7]

Q3: What is the role of a capping agent and how do I choose the right one?

A3: Capping agents are molecules that bind to the surface of nanoparticles, preventing their aggregation and uncontrolled growth, thus enhancing colloidal stability.[3][8][9] They can provide stability through two main mechanisms:

• Electrostatic stabilization: The capping agent imparts a surface charge to the nanoparticles, leading to electrostatic repulsion between them.

• Steric stabilization: The capping agent creates a physical barrier around the nanoparticles, preventing them from coming into close contact.

The choice of capping agent depends on the synthesis method and the desired final application of the CuS nanoparticles. Common capping agents for CuS nanoparticles include cetyltrimethylammonium bromide (CTAB), polyvinylpyrrolidone (B124986) (PVP), and oleylamine.[10][11][12] The selection should be based on the nature of the nanoparticles and the solvent system.[13]

Q4: How can I characterize the stability of my colloidal CuS solution?

A4: The stability of a colloidal solution can be assessed using several techniques:

• Dynamic Light Scattering (DLS): DLS measures the hydrodynamic diameter of the nanoparticles in a solution. An increase in particle size over time is an indication of aggregation.[14][15]

• Zeta Potential Measurement: This technique measures the surface charge of the nanoparticles. Generally, zeta potential values more positive than +30 mV or more negative than -30 mV indicate good colloidal stability due to strong electrostatic repulsion between particles.[14][16][17]

• UV-Vis Spectroscopy: Changes in the surface plasmon resonance (SPR) peak of the CuS nanoparticles can indicate aggregation. A broadening or red-shifting of the peak often suggests an increase in particle size or aggregation.

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis and handling of colloidal CuS solutions.

Problem 1: Immediate aggregation or precipitation of nanoparticles upon synthesis.

Possible Cause	Suggested Solution
Incorrect pH: The pH of the reaction medium may be near the isoelectric point of the nanoparticles, leading to minimal electrostatic repulsion.	Adjust the initial pH of the precursor solution to a value that ensures a high surface charge on the nanoparticles. For covellite CuS, a pH of 9.5 has been shown to be effective.[1]
Inadequate Capping Agent Concentration: The concentration of the capping agent may be too low to provide sufficient surface coverage.	Optimize the concentration of the capping agent. This may require a systematic variation of the capping agent to precursor molar ratio.
High Precursor Concentration: High concentrations of reactants can lead to rapid nucleation and uncontrolled growth, resulting in large, unstable particles.[18]	Reduce the concentration of the copper and sulfur precursors. A slower reaction rate often leads to the formation of smaller, more stable nanoparticles.
Inefficient Mixing: Poor mixing can lead to localized high concentrations of reactants, causing rapid precipitation.	Ensure vigorous and continuous stirring throughout the synthesis process. For some methods, dropwise addition of one precursor to the other is recommended to maintain a low concentration of the added reactant.[18]

Problem 2: Gradual aggregation of nanoparticles over time.

Possible Cause	Suggested Solution
Ligand Desorption: The capping agent may slowly detach from the nanoparticle surface, leading to a loss of stability.	Consider using a capping agent with a stronger binding affinity for the CuS surface. Alternatively, a ligand exchange procedure with a more strongly binding ligand can be performed post-synthesis.
Changes in pH or Ionic Strength: Post-synthesis processing steps, such as washing or redispersion in a different buffer, can alter the pH or ionic strength, destabilizing the nanoparticles.	Ensure that all post-synthesis processing is carried out in a medium with a pH and ionic strength that are optimal for the stability of the capped nanoparticles.
Photodegradation: Exposure to light can sometimes induce changes in the nanoparticle surface chemistry, leading to aggregation.	Store the colloidal CuS solution in the dark or in amber-colored vials to minimize light exposure.

Problem 3: Obtaining a mixed phase of copper sulfide instead of pure CuS (covellite).

Possible Cause	Suggested Solution
Inappropriate pH: The pH of the reaction medium can influence the final crystalline phase of the copper sulfide.	As mentioned, a pH of 9.5 has been found to favor the formation of the pure covellite phase in some co-precipitation methods. Careful control and optimization of the pH are crucial.
Choice of Copper Precursor: Different copper precursors can lead to the formation of different copper sulfide phases. For example, using CuSO₄·5H₂O may result in non-stoichiometric phases, while CuCl₂·2H₂O has been shown to favor the formation of pure hexagonal covellite CuS.[4]	Select a copper precursor that is known to yield the desired CuS phase under your specific reaction conditions.
Reaction Temperature: The reaction temperature can also play a role in determining the final phase of the copper sulfide.	Optimize the reaction temperature. For example, in hydrothermal synthesis, the temperature can be varied to control the composition of the product.[2]

Quantitative Data Summary

Table 1: Influence of pH on CuS Nanoparticle Phase

pH	Resulting Copper Sulfide Phase	Reference
5.5 - <9.5	Mixed phases of copper sulfide	[1]
9.5	Pure covellite (CuS) phase	[1]

Table 2: Influence of Copper Precursor on CuS Nanoparticle Phase

Copper Precursor	Resulting Copper Sulfide Phase	Reference
CuSO₄·5H₂O	Mixed phases (e.g., Cu₁.₈S)	[4]
CuCl₂·2H₂O	Pure hexagonal covellite (CuS)	[4]

Experimental Protocols

Protocol 1: Co-precipitation Synthesis of CuS Nanoparticles

This protocol is based on a simple chemical co-precipitation method.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Cetyltrimethylammonium bromide (CTAB) (as capping agent)

• Deionized water

• Sodium hydroxide (B78521) (NaOH) or Hydrochloric acid (HCl) for pH adjustment

Procedure:

• Prepare a 0.1 M solution of CuCl₂·2H₂O in deionized water.

• Prepare a 0.1 M solution of Na₂S·9H₂O in deionized water.

• In a separate beaker, dissolve CTAB in deionized water to make a 0.1 M solution.

• Add the CTAB solution to the CuCl₂ solution while stirring.

• Adjust the pH of the copper-CTAB solution to the desired value (e.g., 9.5 for covellite phase) by adding NaOH or HCl dropwise.[1]

• Slowly add the Na₂S solution to the copper-CTAB solution under vigorous stirring.

• A black precipitate of CuS nanoparticles will form immediately.

• Continue stirring the reaction mixture for a specified time (e.g., 1-2 hours) to ensure the completion of the reaction.

• Collect the nanoparticles by centrifugation.

• Wash the nanoparticles several times with deionized water and ethanol (B145695) to remove unreacted precursors and excess capping agent.

• Resuspend the nanoparticles in a suitable solvent for storage and further characterization.

Protocol 2: Hydrothermal Synthesis of CuS Nanoparticles

This protocol describes a hydrothermal method for synthesizing CuS nanostructures.

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Hexadecyl trimethyl ammonium (B1175870) bromide (CTAB)

• Deionized water

Procedure:

• Prepare a solution by dissolving CuCl₂·2H₂O and CTAB in deionized water.[19]

• Prepare a separate solution of Na₂S·9H₂O in deionized water.[19]

• Add the Na₂S solution to the copper solution and stir the mixture for 30 minutes.[19]

• Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it in an oven at a specific temperature (e.g., 130°C) for a certain duration (e.g., 24 hours).[19]

• Allow the autoclave to cool down to room temperature naturally.

• Collect the black precipitate by centrifugation.

• Wash the product with deionized water and ethanol multiple times.

• Dry the final product in a vacuum oven at 60°C for 12 hours.[19]

Visualizations

Caption: Experimental workflow for the synthesis and characterization of colloidal CuS nanoparticles.

Caption: Troubleshooting logic for addressing nanoparticle aggregation in colloidal CuS solutions.

References

• 1. researchgate.net [researchgate.net]
• 2. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. chalcogen.ro [chalcogen.ro]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Capping agents in nanoparticle synthesis: Surfactant and solvent system | Semantic Scholar [semanticscholar.org]
• 10. actachemicamalaysia.com [actachemicamalaysia.com]
• 11. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 12. Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. personal.utdallas.edu [personal.utdallas.edu]
• 15. benchchem.com [benchchem.com]
• 16. wyatt.com [wyatt.com]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. Hydrothermal synthesis of monocopper sulfide for hydrogen peroxide-assisted photodegradation of paraquat [eeer.org]

Technical Support Center: Scaling Up Copper Sulfide (CuS) Production

Welcome to the technical support center for copper sulfide (B99878) (CuS) production. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot challenges encountered during the scaling up of CuS synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Poor Yield and Incomplete Reaction at Larger Scales

Q1: We are scaling up our hydrothermal synthesis of CuS nanoparticles, but the yield is significantly lower than in our small-scale experiments. What could be the cause?

A1: Low yield during scale-up is a common issue and can be attributed to several factors. Inadequate heat and mass transfer in larger reaction vessels is a primary culprit. In larger volumes, achieving uniform temperature and precursor concentration distribution is more challenging.

Troubleshooting Steps:

• Improve Agitation: Ensure vigorous and uniform stirring throughout the reaction. For larger vessels, consider using overhead mechanical stirrers instead of magnetic stir bars, which may be less effective.

• Optimize Heating: Profile the temperature of your larger reactor. There may be "cold spots." A heating mantle combined with an overhead stirrer can provide more uniform heating than a simple hot plate.

• Precursor Addition: Instead of adding precursors all at once, a slower, controlled addition rate can help maintain a more consistent reaction environment.

• Reaction Time: The reaction time may need to be extended for larger volumes to ensure the reaction goes to completion.[1] Monitor the reaction progress by taking aliquots at different time points.

Issue 2: Undesirable Particle Agglomeration

Q2: Our CuS nanoparticles are heavily agglomerated after scaling up the synthesis. How can we prevent this?

A2: Agglomeration is often a result of insufficient stabilization of the nanoparticles as their concentration increases in the reaction medium. At higher concentrations, the particles are more likely to collide and stick together.

Troubleshooting Steps:

• Increase Stabilizer/Capping Agent Concentration: The ratio of the capping agent to the precursors may need to be adjusted. As you increase the precursor amounts, the total surface area of the nanoparticles formed increases, requiring more stabilizer to effectively coat them.

• Optimize pH: The surface charge of the nanoparticles, which plays a crucial role in their stability, is pH-dependent. Ensure the pH of the reaction medium is optimized for maximum particle repulsion.

• Sonication: Employing in-situ sonication during the synthesis can help break up agglomerates as they form.[2]

• Post-synthesis Washing: Ensure thorough washing of the nanoparticles to remove any residual reactants that might cause aggregation during drying.

Issue 3: Loss of Morphological Control (Size and Shape)

Q3: We are trying to produce CuS nanoplates, but at a larger scale, we are getting a mix of morphologies, including spheres and irregular particles. How can we maintain shape control?

A3: Maintaining morphological control during scale-up is challenging because the kinetics of nucleation and growth become harder to manage. The shape of CuS nanoparticles is often directed by the choice of precursors, capping agents, and reaction temperature.[1][3]

Troubleshooting Steps:

• Temperature Control: Ensure precise and stable temperature control. Even small fluctuations can affect the growth kinetics and lead to different morphologies.[3]

• Precursor Concentration: The relative concentrations of copper and sulfur precursors can influence the final morphology. Maintain the same precursor ratios as in the small-scale synthesis.[1]

• Capping Agent Selection: The type and concentration of the capping agent are critical for directing the shape. For nanoplates, surfactants are often used.[1][4] Ensure the capping agent is well-dispersed before nucleation begins.

• Controlled Nucleation and Growth: To favor a specific shape, it's often necessary to separate the nucleation and growth phases. This can be achieved by a "hot-injection" method, where one precursor is rapidly injected into a hot solution of the other precursor and the capping agent.

Issue 4: Inconsistent Batch-to-Batch Reproducibility

Q4: We are observing significant variations in particle size and properties between different scaled-up batches. How can we improve reproducibility?

A4: Batch-to-batch inconsistency is a major hurdle in scaling up any nanoparticle synthesis. It typically points to subtle, uncontrolled variations in the experimental parameters.

Troubleshooting Steps:

• Standardize Operating Procedures (SOPs): Document every step of the synthesis process in a detailed SOP and ensure it is strictly followed for every batch. This includes precursor preparation, addition rates, stirring speeds, heating profiles, and purification procedures.

• Precursor Quality: Use precursors from the same supplier and lot number to minimize variations in purity and reactivity.

• Atmosphere Control: Some CuS synthesis reactions can be sensitive to oxygen. If applicable, perform the synthesis under an inert atmosphere (e.g., nitrogen or argon).

• Automated Reaction Systems: For precise control over parameters like temperature, dosing, and stirring, consider using an automated laboratory reactor system.

Quantitative Data Summary

Table 1: Influence of Reaction Parameters on CuS Nanoparticle Properties (Hydrothermal Method)

Parameter	Value	Effect on Particle Size	Effect on Morphology	Reference
Temperature	130°C vs. 180°C	Increases with temperature	Can influence shape (e.g., spheres to plates)	[1][4]
Reaction Time	12h vs. 24h	Increases with time	Longer times can lead to more defined shapes	[5]
Cu:S Precursor Ratio	1:1 vs. 1:2	Can affect size and stoichiometry	Influences the crystalline phase and shape	[3]
Capping Agent Conc.	Low vs. High	Decreases with higher concentration	High concentration can favor specific shapes	[3]

Experimental Protocols

Protocol 1: Scaled-Up Hydrothermal Synthesis of CuS Nanoparticles

This protocol is adapted from methodologies described for the synthesis of CuS nanostructures.[5]

Materials:

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Thiourea (B124793) (CH₄N₂S)

• Deionized (DI) water

• Large-volume Teflon-lined stainless steel autoclave

Procedure:

• Precursor Solution Preparation:

  • In a 1 L beaker, dissolve 20 mmol of CuCl₂·2H₂O in 600 mL of DI water. Stir until a clear pale green solution is formed.

  • In a separate beaker, dissolve 50 mmol of thiourea in the above solution and stir for 30 minutes.

• Hydrothermal Reaction:

  • Transfer the solution to a 1 L Teflon-lined autoclave.

  • Seal the autoclave and place it in an oven preheated to 150°C. .

  • Maintain the reaction at 150°C for 24 hours.

• Product Recovery and Purification:

  • Allow the autoclave to cool to room temperature naturally.

  • Collect the black precipitate by centrifugation at 8000 rpm for 15 minutes.

  • Wash the product three times with DI water and twice with absolute ethanol (B145695) to remove any unreacted precursors and byproducts.

  • Dry the final product in a vacuum oven at 60°C for 12 hours.

Visualizations

Diagrams of Workflows and Relationships

Caption: Workflow for the scaled-up hydrothermal synthesis of CuS nanoparticles.

Caption: Troubleshooting logic for addressing low yield in scaled-up CuS production.

References

• 1. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 5. ijarmps.org [ijarmps.org]

Technical Support Center: Refining the Purification of CuS Nanocrystals

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and refining the purification process of Copper Sulfide (CuS) nanocrystals.

Frequently Asked Questions (FAQs)

Q1: What are the primary goals of purifying CuS nanocrystals?

The primary goals of purification are to remove unreacted precursors, reaction byproducts, and excess capping agents or surfactants from the nanocrystal solution. Effective purification is crucial for obtaining CuS nanocrystals with well-defined properties, ensuring reproducibility in experiments, and preventing interference in downstream applications, particularly in the biomedical field.

Q2: What are the most common methods for purifying CuS nanocrystals?

The most common and straightforward purification method is a series of washing and centrifugation steps.[1] This process involves precipitating the nanocrystals from the reaction solution, removing the supernatant containing impurities, and redispersing the nanocrystals in a clean solvent. This cycle is typically repeated multiple times to achieve the desired purity.[2] The choice of solvent for washing and redispersion is critical and depends on the surface chemistry of the nanocrystals. For instance, ethanol (B145695) is often used for washing lipophilic CuS nanoparticles.

Q3: My CuS nanocrystals appear aggregated after purification. What could be the cause?

Aggregation after purification is a common issue and can be caused by several factors:

• Removal of Stabilizing Agents: The washing process may strip away the capping agents or surfactants that provide colloidal stability.

• Inappropriate Solvent: The solvent used for washing or redispersion may not be suitable for maintaining the stability of the nanocrystals, leading to a decrease in repulsive forces between them.

• High Centrifugation Speed: Excessive centrifugal forces can cause irreversible aggregation of the nanoparticles into a tightly packed pellet that is difficult to redisperse.[3][4]

• pH Changes: The pH of the solution can significantly affect the surface charge of the nanocrystals. If the pH is close to the isoelectric point, the nanoparticles will have a neutral surface charge and are more likely to aggregate.[5]

Q4: How can I prevent aggregation during the purification process?

To prevent aggregation, consider the following strategies:

• Optimize Centrifugation Parameters: Use the minimum speed and time required to pellet the nanocrystals. It is often better to perform multiple cycles at a lower speed than one at a very high speed.[3]

• Choose Appropriate Solvents: Use a solvent system in which the nanocrystals are highly dispersible. For surface-modified nanocrystals, ensure the washing solvent does not completely remove the stabilizing ligands.

• Control the pH: Maintain a pH that ensures a high surface charge on the nanocrystals, leading to strong electrostatic repulsion.[6]

• Add a Stabilizer: In some cases, it may be necessary to add a small amount of a stabilizing agent, such as polyethylene (B3416737) glycol (PEG) or polyvinylpyrrolidone (B124986) (PVP), to the washing or redispersion solvent to prevent aggregation.[7][8]

• Sonication: Use a bath sonicator to aid in the redispersion of the nanocrystal pellet after centrifugation. However, be cautious with probe sonicators as they can sometimes induce aggregation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of CuS nanocrystals after purification	Centrifugation speed is too low, or time is too short.	Increase the centrifugation speed or duration. Perform a test run with a small sample to find the optimal parameters.
Nanocrystals are being decanted with the supernatant.	After centrifugation, carefully decant the supernatant, leaving a small amount of solvent behind to avoid disturbing the pellet.
Aggregated nanocrystals that are difficult to redisperse	Centrifugation speed is too high.	Reduce the centrifugation speed and/or time.[3] If aggregation has already occurred, try resuspending the pellet in a suitable solvent and sonicating the solution in a bath sonicator.
The washing solvent is destabilizing the nanocrystals.	Use a different washing solvent in which the nanocrystals are more stable. Consider adding a small amount of a stabilizing agent to the washing solvent.[4]
Change in the optical properties (e.g., color, absorbance spectrum) of the nanocrystals after purification	Aggregation of nanocrystals.	Follow the recommendations for preventing and resolving aggregation.
Oxidation or degradation of the nanocrystals.	Ensure that the solvents used are de-gassed and that the purification process is carried out under an inert atmosphere if the nanocrystals are sensitive to air.
Incomplete removal of impurities that absorb in the same spectral region.	Increase the number of washing and centrifugation cycles.[2]
Presence of crystalline impurities in the final product (confirmed by XRD)	Incomplete reaction or side reactions during synthesis.	Optimize the synthesis conditions to minimize the formation of byproducts.
Inefficient removal of insoluble impurities during purification.	If the impurities have a different density or size from the CuS nanocrystals, differential centrifugation may be used to separate them.

Data Presentation

Table 1: Influence of Centrifugation Parameters on Nanoparticle Purification

Parameter	Low Speed (e.g., 3,000-5,000 rpm)	Moderate Speed (e.g., 8,000-12,000 rpm)	High Speed (e.g., >15,000 rpm)
Separation Efficiency	May be insufficient for very small nanoparticles, leading to low yield.	Generally effective for nanoparticles in the 10-50 nm range.	Highly effective for pelleting small nanoparticles.[9]
Risk of Aggregation	Low risk of irreversible aggregation.	Moderate risk, especially for soft or weakly stabilized nanoparticles.	High risk of forming tightly packed aggregates that are difficult to redisperse.[3]
Recommended Use Case	Initial washing steps for larger or more stable nanoparticles.	Standard purification for most robust nanocrystal systems.	Use with caution, primarily for very small or highly stable nanoparticles.

Note: The optimal centrifugation speed is highly dependent on the size, density, and surface chemistry of the CuS nanocrystals, as well as the rotor used. The values in this table are intended as a general guideline.

Experimental Protocols

Protocol 1: Standard Purification of Hydrophilic CuS Nanocrystals

• Transfer the as-synthesized CuS nanocrystal solution to centrifuge tubes.

• Centrifuge the solution at 8,000 rpm for 20 minutes.

• Carefully decant the supernatant , which contains unreacted precursors and byproducts.

• Add deionized water to the centrifuge tubes to redisperse the nanocrystal pellet. Use a vortex mixer or bath sonicator to aid in redispersion.

• Repeat the centrifugation and redispersion cycle two more times with deionized water.

• For the final wash , use ethanol to precipitate the nanocrystals and aid in the removal of water. Centrifuge at 8,000 rpm for 20 minutes.

• Decant the ethanol and dry the purified CuS nanocrystal pellet under vacuum.

• Store the purified nanocrystals as a dry powder or redisperse them in a suitable buffer for long-term stability.[8]

Protocol 2: Purification of Oleylamine-Capped (Hydrophobic) CuS Nanocrystals

• Transfer the as-synthesized CuS nanocrystal solution (typically in a nonpolar solvent like chloroform) to centrifuge tubes.

• Add an excess of a polar non-solvent , such as ethanol, to induce precipitation of the nanocrystals.

• Centrifuge the mixture at 10,000 rpm for 15 minutes.

• Discard the supernatant , which contains excess oleylamine (B85491) and other impurities.

• Redisperse the pellet in a small amount of chloroform (B151607) or toluene.

• Repeat the precipitation and centrifugation cycle two more times with ethanol.

• After the final wash , decant the supernatant and dry the purified CuS nanocrystal pellet under vacuum.

• Store the purified nanocrystals dispersed in a nonpolar solvent like chloroform or toluene.

Visualizations

Caption: General experimental workflow for the purification of CuS nanocrystals.

Caption: Troubleshooting guide for aggregation issues during CuS nanocrystal purification.

References

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Purification technologies for colloidal nanocrystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. quora.com [quora.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]

Technical Support Center: Enhancing the Photothermal Conversion Efficiency of CuS

Welcome to the technical support center for researchers, scientists, and drug development professionals working with copper sulfide (B99878) (CuS) nanoparticles. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at enhancing the photothermal conversion efficiency (PCE) of CuS for applications such as photothermal therapy (PTT).

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing the photothermal conversion efficiency (PCE) of CuS nanoparticles?

A1: The PCE of CuS nanoparticles is primarily influenced by several factors:

• Size and Morphology: The size and shape of CuS nanoparticles significantly affect their light absorption properties. Different morphologies such as nanorods, nanoflakes, and nanospheres exhibit varying PCEs.[1]

• Surface Chemistry: The type of capping agents or surface ligands used to stabilize the nanoparticles can impact their stability, dispersibility, and interaction with the surrounding medium, thereby affecting heat transfer and PCE.[2][3][4]

• Crystallinity: The crystalline structure of CuS nanoparticles plays a role in their electronic and optical properties, which in turn influences their photothermal performance.

• Concentration: The concentration of the CuS nanoparticle dispersion affects the overall light absorption and subsequent heat generation.[5]

• Excitation Wavelength: The PCE is dependent on the wavelength of the irradiating laser, which should ideally match the near-infrared (NIR) absorption peak of the CuS nanoparticles.

Q2: My synthesized CuS nanoparticles show low PCE. What are the possible causes and how can I improve it?

A2: Low PCE in CuS nanoparticles can stem from several issues during synthesis and characterization. Refer to the troubleshooting guide below for a systematic approach to identify and resolve the problem. Common causes include suboptimal particle size, poor crystallinity, nanoparticle aggregation, or inaccurate measurement techniques. To improve PCE, you can try optimizing the synthesis parameters (e.g., precursor concentrations, temperature, reaction time), using different stabilizing agents, or ensuring proper purification and characterization of the nanoparticles.

Q3: How can I prevent the aggregation of my CuS nanoparticles, which is affecting my experimental results?

A3: Nanoparticle aggregation is a common issue that can significantly reduce PCE. Here are some strategies to prevent it:

• Use of Stabilizing Agents: Employing suitable surfactants or capping agents like cetyltrimethylammonium bromide (CTAB), polyvinylpyrrolidone (B124986) (PVP), sodium citrate, or thiols can prevent aggregation by providing electrostatic or steric repulsion.[6]

• pH Control: Maintaining an optimal pH for the nanoparticle suspension is crucial, as it influences the surface charge and stability of the nanoparticles.

• Solvent Selection: The choice of solvent can impact the dispersibility of the nanoparticles.

• Storage Conditions: Storing nanoparticles in a suitable solvent at a low temperature can help maintain their stability over time.[6][7] For some formulations, storing as a colloidal slurry is preferable to a dry powder to avoid hard agglomerates.[6]

• Ultrasonication: Sonication can be used to redisperse aggregated nanoparticles before use.

Q4: What are the common pitfalls when measuring the PCE of CuS nanoparticles?

A4: Accurate PCE measurement is critical for evaluating the performance of your nanoparticles. Common pitfalls include:

• Inaccurate Temperature Measurement: Ensure the temperature probe is correctly positioned and calibrated. Non-contact methods like using an infrared (IR) thermal camera can provide more accurate readings of the bulk solution temperature.

• Non-uniform Laser Irradiation: The laser beam should uniformly illuminate the sample to ensure even heating.

• Heat Loss to the Environment: The experimental setup should be designed to minimize heat loss to the surroundings, which can lead to an underestimation of the PCE. Using a quartz cuvette can help, and the heat dissipated by the cuvette itself should be accounted for.[8]

• Incorrect Calculation Method: Use a standardized and validated method for calculating PCE. Several models exist, and it's important to be consistent and report the method used.[9][10]

Q5: Are there any safety precautions I should take when working with CuS nanoparticles?

A5: Yes, as with any nanomaterial, it is important to handle CuS nanoparticles with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, safety glasses, and a lab coat.

• Inhalation and Skin Contact: Avoid inhaling the nanoparticle powder or allowing it to come into contact with your skin. Work in a well-ventilated area or use a fume hood when handling dry powders.

• Toxicity: While CuS nanoparticles are generally considered to have good biocompatibility, their long-term toxicity is still under investigation.[11] It's important to be aware of the potential for copper ion release and its biological effects.[12]

• Waste Disposal: Dispose of nanoparticle waste according to your institution's guidelines for chemical and nanomaterial waste.

Troubleshooting Guides

Issue 1: Low Photothermal Conversion Efficiency (PCE)

Symptom	Possible Cause	Suggested Solution
Temperature increase is minimal upon laser irradiation.	Suboptimal Nanoparticle Synthesis: Incorrect precursor ratio, temperature, or reaction time leading to poor crystallinity or undesirable morphology.	Systematically vary synthesis parameters (e.g., Cu:S ratio, temperature, time) to optimize for high NIR absorbance.[13][14]
Nanoparticle Aggregation: Clumped nanoparticles have reduced surface area for light absorption and heat transfer.	Use appropriate stabilizing agents (e.g., PVP, CTAB, citrate), optimize pH, and use sonication to disperse aggregates before measurement.[6]
Incorrect Excitation Wavelength: The laser wavelength does not match the absorption peak of the CuS nanoparticles.	Characterize the UV-Vis-NIR absorption spectrum of your nanoparticles and use a laser with a wavelength that corresponds to the peak absorbance in the NIR region.
Low Nanoparticle Concentration: Insufficient concentration of nanoparticles in the dispersion leads to low light absorption.	Increase the concentration of the CuS nanoparticle dispersion. The photothermal effect is concentration-dependent.[5]
Inaccurate PCE Measurement: Issues with the experimental setup, such as heat loss or incorrect temperature reading.	Calibrate your temperature probe, ensure uniform laser illumination, and use an appropriate sample container (e.g., quartz cuvette) to minimize heat loss. Account for heat absorbed by the container.[8][9]

Issue 2: Nanoparticle Instability and Aggregation

Symptom	Possible Cause	Suggested Solution
Nanoparticles precipitate out of solution over time.	Inadequate Surface Stabilization: The capping agent is not effectively preventing van der Waals forces from causing aggregation.	Select a different stabilizing agent with stronger binding affinity to the CuS surface. Consider polymeric stabilizers like PVP for better steric hindrance.[6]
Incorrect pH or Ionic Strength: The solution conditions are near the isoelectric point of the nanoparticles, leading to reduced electrostatic repulsion.	Adjust the pH of the suspension to be far from the isoelectric point. Use a low ionic strength buffer for storage.[15]
Ligand Desorption: Surface-modifying ligands may detach from the nanoparticle surface over time.	Consider using ligands that form stronger bonds with the CuS surface.
Visible aggregates form immediately after synthesis or purification.	Rapid Change in Surface Charge: Sudden changes in the chemical environment during purification can destabilize the nanoparticles.	Perform purification steps gradually, for instance, by adding non-solvents dropwise while stirring.
Centrifugation Issues: High-speed centrifugation can lead to irreversible aggregation.	Optimize centrifugation speed and time. Resuspend the pellet gently using a vortex mixer or sonication.

Issue 3: Inconsistent or Unreliable Characterization Results

Symptom	Possible Cause	Suggested Solution
Dynamic Light Scattering (DLS): Wide size distribution or presence of multiple peaks.	Presence of Aggregates: DLS is highly sensitive to larger particles, and even a small number of aggregates can skew the results.	Filter the sample before measurement to remove large aggregates. Use sonication to break up temporary clusters.[16]
Artifact Peaks: At low concentrations, an artifact peak can appear in the size distribution.[17]	Ensure the sample concentration is within the optimal range for the DLS instrument.
UV-Vis-NIR Spectroscopy: Low or broad absorbance peak.	Low Nanoparticle Concentration or Aggregation: Insufficient concentration or aggregation can lead to a weak or broadened absorption spectrum.	Concentrate the sample or re-disperse any aggregates.
Surface Oxidation: Oxidation of the CuS surface can alter its optical properties.	Synthesize and store nanoparticles under an inert atmosphere if possible. Use capping agents that protect against oxidation.[3]
Transmission Electron Microscopy (TEM): Aggregated nanoparticles on the grid.	Sample Preparation Artifacts: Drying of the sample on the TEM grid can induce aggregation.	Optimize the sample preparation protocol. Use a lower concentration of nanoparticles and ensure rapid drying.

Quantitative Data Summary

Table 1: Comparison of Photothermal Conversion Efficiencies (PCE) for Different CuS Nanostructures

CuS Nanostructure	Excitation Wavelength (nm)	PCE (%)	Reference
CuS Nanorods	1064	~55	[1]
CuS Nanoflakes	1064	~45	[1]
CuS Nanospheres	794	~35	[1]
CuS Nanoplatelets	1064	~25	[1]
Cysteine-coated CuS NPs	980	21.3	[8]
CuS-BSA NPs	980	24.68	[5]
CuS@Cu2S	808	Higher than CuS alone	[18]

Experimental Protocols

Protocol 1: Synthesis of Citrate-Stabilized CuS Nanoparticles

This protocol describes a common method for synthesizing CuS nanoparticles with good photothermal properties.

Materials:

• Copper(II) chloride (CuCl₂)

• Sodium sulfide (Na₂S)

• Sodium citrate

• Deionized (DI) water

Procedure:

• Prepare an aqueous solution of CuCl₂ and sodium citrate.

• Under vigorous stirring, rapidly inject a freshly prepared aqueous solution of Na₂S.

• The color of the solution will immediately turn dark green, indicating the formation of CuS nanoparticles.

• Continue stirring for a specified period (e.g., 30 minutes) at room temperature to ensure the reaction is complete.

• Purify the CuS nanoparticles by centrifugation and washing with DI water several times to remove unreacted precursors and byproducts.

• Resuspend the final product in DI water or a suitable buffer for storage and characterization.

Protocol 2: Measurement of Photothermal Conversion Efficiency (PCE)

This protocol outlines a standard method for determining the PCE of a CuS nanoparticle dispersion.

Equipment:

• NIR laser (e.g., 808 nm or 980 nm) with adjustable power

• Quartz cuvette

• Thermocouple or IR thermal camera

• Magnetic stirrer (optional, for ensuring uniform temperature)

• Data acquisition system to record temperature over time

Procedure:

• Disperse the CuS nanoparticles in a solvent (e.g., DI water) at a known concentration in a quartz cuvette.

• Place the cuvette in the laser path and insert the temperature probe into the solution (or aim the IR camera at the solution surface).

• Record the initial temperature of the solution (T_initial).

• Turn on the laser and irradiate the sample at a constant power density.

• Record the temperature of the solution at regular intervals until it reaches a steady-state maximum temperature (T_max).

• Turn off the laser and continue to record the temperature as the solution cools down to room temperature.

• Calculate the PCE using the appropriate formula, which takes into account the heat absorbed by the sample and the heat dissipated to the environment.[8][9] A common method involves analyzing the heating and cooling curves.[9]

Visualizations

Diagram 1: Experimental Workflow for PCE Measurement

Caption: Workflow for measuring the photothermal conversion efficiency of CuS nanoparticles.

Diagram 2: Signaling Pathway in CuS-Mediated Photothermal Therapy

Caption: Signaling cascade in CuS nanoparticle-mediated photothermal cancer therapy.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Photothermal effects of CuS-BSA nanoparticles on H22 hepatoma-bearing mice [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. pubs.aip.org [pubs.aip.org]
• 10. Standardization of Methodology of Light-to-Heat Conversion Efficiency Determination for Colloidal Nanoheaters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Comparative Study of Hollow Copper Sulfide Nanoparticles and Hollow Gold Nanospheres on Degradability and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CuS nanoagents for photodynamic and photothermal therapies: Phenomena and possible mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pnrjournal.com [pnrjournal.com]
• 15. benchchem.com [benchchem.com]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. journals.indexcopernicus.com [journals.indexcopernicus.com]

Technical Support Center: Optimizing CuS Catalysts in Research Applications

Welcome to the technical support center for the application of copper sulfide (B99878) (CuS) in catalysis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on overcoming the inherent limitations of CuS catalysts. Here you will find troubleshooting guides for specific experimental issues, frequently asked questions, detailed experimental protocols, and comparative performance data.

Troubleshooting Guides

This section provides step-by-step solutions to common problems encountered during the use of CuS catalysts.

Issue 1: Low Catalytic Activity or Rapid Deactivation

• Symptom: The catalytic conversion rate is significantly lower than expected, or the catalyst's performance declines rapidly over a short period or after a few cycles.

• Possible Causes & Solutions:

  • Particle Aggregation: CuS nanoparticles have a tendency to aggregate, reducing the number of accessible active sites.[1]

    • Solution: Synthesize CuS as a nanocomposite with a high-surface-area support material like graphene or embed it in a matrix such as ZnO.[2][3] This improves dispersion and stability.

  • Poor Stability Under Reaction Conditions: The chemical stability of standalone CuS can be insufficient, leading to leaching or phase changes.[1]

    • Solution: Create heterojunctions by forming composites with other metal sulfides (e.g., NiS) or oxides. This can enhance stability and charge transfer.[4] Alloying CuS with other metals can also improve its robustness.[5]

  • Sintering at High Temperatures: At elevated temperatures, CuS nanoparticles can sinter, leading to a loss of active surface area.[6]

    • Solution: Employ a thermally stable support material. Also, consider if the reaction can be performed under milder temperature conditions.

  • Formation of Inactive Phases: Exposure to certain reactants or intermediates can lead to the formation of catalytically inactive phases like Cu₂S or ZnS in composite catalysts.[7]

    • Solution: Carefully control the reaction atmosphere and temperature. In situ characterization techniques can help identify the formation of such phases, allowing for the adjustment of reaction parameters.

Issue 2: Poor Product Selectivity

• Symptom: The catalyst produces a high percentage of undesired byproducts.

• Possible Causes & Solutions:

  • Non-Optimal Electronic Structure: The inherent electronic properties of CuS may not favor the desired reaction pathway.

    • Solution: Doping CuS with heteroatoms (e.g., Bi, N) can modulate its electronic structure, which can tune the adsorption energies of reactants and intermediates, thereby improving selectivity.[8][9][10]

  • Broad Particle Size Distribution: A wide range of particle sizes can lead to different active sites with varying selectivities.

    • Solution: Optimize the synthesis protocol to achieve a narrow particle size distribution. Techniques like solvothermal or hydrothermal synthesis can offer better control over nanoparticle morphology and size.[3][11]

Issue 3: Low Electrical Conductivity in Electrocatalysis

• Symptom: The CuS-based electrode exhibits high charge transfer resistance and poor performance in electrocatalytic applications.

• Possible Causes & Solutions:

  • Inherent Semiconductor Properties: CuS is a semiconductor, and its conductivity may be insufficient for high-efficiency electrocatalysis.

    • Solution: Form a composite with highly conductive materials such as carbon nanotubes (CNTs) or graphene.[9] Nitrogen-doping the carbon support can further enhance conductivity.[9]

Frequently Asked Questions (FAQs)

• Q1: What are the main limitations of using pure CuS as a catalyst?

  • A1: The primary limitations of pure CuS in catalysis include its relatively low chemical stability, the tendency for rapid recombination of photogenerated charge carriers in photocatalysis, and the aggregation of nanoparticles in solution, which reduces the number of active sites.[1] It can also suffer from deactivation due to sulfidation or sintering under certain reaction conditions.[6][7]

• Q2: How can I improve the stability of my CuS catalyst?

  • A2: Improving the stability of CuS catalysts can be achieved through several strategies. Forming nanocomposites with materials like ZnO can enhance photochemical stability.[2] Creating heterostructures, for example with NiS, is another effective method.[4] Alloying Cu with elements like Ga has also been shown to significantly improve catalyst stability during electrochemical reactions.[5]

• Q3: What is the purpose of doping CuS catalysts?

  • A3: Doping CuS with other elements, known as heteroatom doping, is a technique used to modify the catalyst's electronic and structural properties. For instance, doping with bismuth (Bi) can narrow the band gap, which enhances the absorption of visible light and suppresses the recombination of charge carriers in photocatalysis.[8] Doping can also be used to create more active sites and improve the intrinsic activity of the catalyst.[12]

• Q4: How does the morphology of a CuS nanostructure affect its catalytic performance?

  • A4: The morphology of CuS nanostructures plays a crucial role in their catalytic activity. Different shapes and structures, such as nanorods, nanotubes, or hierarchical flower-like structures, can expose different crystal facets and possess varying surface areas.[3][13] For example, hierarchical structures can provide a larger number of accessible active sites, leading to enhanced photocatalytic performance.[13]

• Q5: Can CuS be used in dark catalytic reactions?

  • A5: Yes, CuS nanoparticles have been shown to be effective in activating sulfite (B76179) (SO₃²⁻) to generate sulfate (B86663) radicals (•SO₄⁻) for the degradation of organic dyes even in dark conditions.[14]

Quantitative Data Presentation

Table 1: Comparison of Photocatalytic Degradation Efficiency of Modified CuS Catalysts

Catalyst	Target Pollutant	Irradiation Source	Degradation Efficiency (%)	Time (min)	Rate Constant (k)	Reference
CuS/ZnO	Methylene Blue	Visible Light	>95% (after 5 cycles)	-	-	[2]
10% Bi-doped CuS	Methylene Blue	Sunlight	75.77	-	0.006 min⁻¹	[8]
Cu@CuS Yolk-Shell	Methylene Blue	Solar Light	~95	120	1.18 x 10⁻² min⁻¹	[15]
Pure CuS	Methylene Blue	Solar Light	~60	120	3.65 x 10⁻³ min⁻¹	[15]
Digenite (Cu₉S₅)	Tetracycline	-	98.5	120	-	[3]

| Covellite (CuS) | Tetracycline | - | 88 | 120 | - |[3] |

Table 2: Electrocatalytic Performance of CuS-based Composites for Oxygen Reduction Reaction

Catalyst	Onset Potential (V)	Current Density (mA·cm⁻²)	Half-Wave Potential (V)	Reference
CuS/NCNTs	-	7.5	-	[9]
CuS	-	3.75	-	[9]

| Pt/C | - | 5.312 | - |[9] |

Experimental Protocols

Protocol 1: Synthesis of CuS Nanoparticles via a Wet Chemical Route

This protocol is adapted from a method for preparing CuS nanoparticles for photocatalytic applications.[4]

• Materials: Copper (II) chloride (CuCl₂·2H₂O), Sodium sulfide (Na₂S·9H₂O), Ethanol (B145695), Deionized water.

• Procedure:

  • Prepare a 0.1 M solution of CuCl₂·2H₂O in a mixture of ethanol and deionized water (1:1 volume ratio).

  • Prepare a 0.1 M solution of Na₂S·9H₂O in deionized water.

  • Under vigorous stirring, slowly add the Na₂S solution dropwise to the CuCl₂ solution at room temperature.

  • A black precipitate of CuS will form immediately.

  • Continue stirring the mixture for 1 hour to ensure the completion of the reaction.

  • Collect the precipitate by centrifugation.

  • Wash the collected CuS nanoparticles multiple times with deionized water and then with ethanol to remove any unreacted precursors and byproducts.

  • Dry the final product in a vacuum oven at 60°C for several hours.

Protocol 2: Hydrothermal Synthesis of CuS Nanoparticles

This protocol is based on a method for producing CuS nanoparticles for photocatalytic dye degradation.[11]

• Materials: Copper sulfate pentahydrate (CuSO₄·5H₂O), Thiourea (B124793) (CH₄N₂S), Deionized water.

• Procedure:

  • Dissolve a specific molar ratio of CuSO₄·5H₂O and thiourea in deionized water in a beaker with magnetic stirring.

  • Transfer the resulting solution into a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it in an oven at a specified temperature (e.g., 120-180°C) for a designated period (e.g., 12-24 hours).

  • Allow the autoclave to cool down to room temperature naturally.

  • Collect the black precipitate by filtration or centrifugation.

  • Wash the product thoroughly with deionized water and ethanol.

  • Dry the synthesized CuS nanoparticles in an oven at 60°C.

Protocol 3: Photocatalytic Activity Test

This is a general protocol for evaluating the photocatalytic performance of CuS-based catalysts in degrading organic dyes.[15][16]

• Materials: Synthesized CuS catalyst, Methylene blue (MB) dye, Deionized water, Visible light source (e.g., Xenon lamp with a UV cutoff filter).

• Procedure:

  • Prepare a stock solution of MB in deionized water (e.g., 0.02 M).

  • Disperse a specific amount of the CuS catalyst (e.g., 15 mg) into a defined volume of the MB solution (e.g., 50 mL) in a reaction vessel.

  • Stir the suspension in the dark for a period (e.g., 30 minutes) to reach adsorption-desorption equilibrium between the catalyst and the dye.

  • Take an initial sample ('time 0') and centrifuge it to remove the catalyst particles.

  • Begin irradiating the suspension with the visible light source while maintaining constant stirring.

  • At regular time intervals, withdraw aliquots of the suspension and centrifuge them.

  • Measure the absorbance of the supernatant at the maximum absorption wavelength of MB (around 664 nm) using a UV-Vis spectrophotometer.

  • Calculate the degradation efficiency using the formula: Degradation (%) = (C₀ - Cₜ) / C₀ * 100, where C₀ is the initial concentration and Cₜ is the concentration at time t.

Visualizations

Caption: Common deactivation pathways for CuS catalysts.

Caption: Strategies to overcome the limitations of CuS catalysts.

Caption: General workflow for CuS catalyst development.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Deactivation mechanisms of Cu–Zn–Al 2 O 3 in CO 2 hydrogenation induced by SO 2 exposure - Industrial Chemistry & Materials (RSC Publishing) DOI:10.1039/D5IM00025D [pubs.rsc.org]
• 8. Synthesis, characterization, and photocatalytic study of Bi-doped CuS nanoparticles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. tandfonline.com [tandfonline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Design and Synthesis of Cu@CuS Yolk–Shell Structures with Enhanced Photocatalytic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Troubleshooting Poor Reproducibility in Copper Sulfide (CuS) Synthesis: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of copper sulfide (B99878) (CuS), helping researchers, scientists, and drug development professionals achieve more consistent and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Our experimental results for CuS nanoparticle size are inconsistent. What are the likely causes?

Inconsistent nanoparticle size in CuS synthesis is a common issue and can often be attributed to variations in several key experimental parameters. The most critical factors to control are precursor concentration, reaction temperature, and the effectiveness of the capping agent.

Troubleshooting Steps:

• Verify Precursor Concentration: Fluctuations in the concentration of your copper and sulfur precursors can directly impact nucleation and growth rates. As precursor concentration increases, the critical nucleus size for particle formation decreases, often leading to smaller nanoparticles.[1][2] It is crucial to ensure accurate and consistent preparation of your precursor solutions for each experiment.

• Maintain Strict Temperature Control: The reaction temperature has a significant influence on the final particle size. Higher temperatures can sometimes lead to larger particles due to faster growth kinetics, although in some methods, it can also lead to a decrease in crystallite size.[3] Ensure your reaction vessel is uniformly heated and the temperature is precisely controlled throughout the synthesis.

• Evaluate Capping Agent/Surfactant: Capping agents play a critical role in stabilizing nanoparticles and preventing aggregation.[4][5] The concentration and type of capping agent can significantly affect the final particle size.[3] Inconsistent dispersion or degradation of the capping agent can lead to uncontrolled growth and agglomeration. Ensure the capping agent is fully dissolved and stable under your reaction conditions.

The crystal phase of our synthesized CuS is not pure covellite (CuS) and varies between batches. How can we improve phase purity?

Achieving a pure covellite (CuS) phase is often a primary goal in CuS synthesis, and its reproducibility is highly sensitive to the reaction environment. The pH of the reaction solution and the choice of copper precursor are two of the most influential factors in determining the final crystal phase.

Troubleshooting Steps:

• Control the pH of the Reaction Solution: The pH of the precursor solution is a critical parameter for phase stabilization.[6] For many synthesis methods, a higher pH (e.g., around 9.5) promotes the formation of the pure covellite phase, while lower pH levels can lead to the formation of mixed copper sulfide phases.[6] It is recommended to measure and adjust the pH of your reaction mixture consistently for each synthesis.

• Select the Appropriate Copper Precursor: The type of copper salt used can influence the resulting crystal phase. For instance, the use of CuCl₂ has been reported to favor the formation of the pure hexagonal covellite CuS phase, whereas CuSO₄ may lead to other phases like Cu₁.₈S.[7]

• Consider the Annealing Atmosphere: If you are using a post-synthesis annealing step, the atmosphere is critical. Annealing in an inert atmosphere (like Argon) can result in different phases (e.g., Cu₁.₈S) compared to a reducing atmosphere (e.g., with hydrogen), which might yield phases like Cu₁.₉₆S.[8]

We are observing significant aggregation of our CuS nanoparticles. What can be done to prevent this?

Nanoparticle aggregation is a frequent challenge that can be mitigated by optimizing the use of surfactants or capping agents and controlling the precursor concentration.

Troubleshooting Steps:

• Optimize Surfactant/Capping Agent Usage: Surfactants or capping agents are essential for preventing the agglomeration of nanoparticles.[9][10] They work by adsorbing to the surface of the nanoparticles, providing steric or electrostatic repulsion. Ensure you are using an appropriate surfactant for your solvent system and that its concentration is optimized. Inadequate amounts will lead to incomplete surface coverage and aggregation.

• Manage Precursor Concentration: While high precursor concentrations can be beneficial for achieving small particle sizes and high yields, they can also sometimes promote aggregation.[1][2] If you are experiencing aggregation at high concentrations, consider a moderate reduction in the precursor concentration or increasing the concentration of the capping agent proportionally.

• Ensure Homogeneous Reaction Conditions: Inadequate stirring or localized "hot spots" in the reaction vessel can lead to non-uniform nucleation and growth, which can contribute to aggregation. Ensure vigorous and consistent stirring throughout the synthesis process to maintain a homogeneous reaction environment.

Data Presentation

Table 1: Effect of Precursor Concentration on CuS Nanoparticle Size and Yield

Precursor Concentration (M)	Average Particle Size (nm)	Yield (g/L)
0.1	Larger (not specified)	Lower (not specified)
2.5	~17	~213.9

Data synthesized from a study on large-scale CuS nanoparticle synthesis.[1][2]

Table 2: Influence of pH on CuS Nanoparticle Properties

pH	Resulting Phase	Key Observation
5.5	Mixed Phases	Heterogeneous phase composition.[6]
9.5	Pure Covellite (CuS)	Stabilized pure covellite phase.[6]
4	-	Highest IR rejection of 93.8%.[11]
11	-	Highest visible light transmittance of 82.6%.[11]

Experimental Protocols

General Protocol for Hydrothermal Synthesis of CuS Nanoparticles

This protocol is a generalized procedure based on common hydrothermal synthesis methods.[9][12][13][14][15] Researchers should optimize parameters such as precursor concentrations, temperature, and time for their specific application.

Materials:

• Copper precursor (e.g., Copper Nitrate Trihydrate)

• Sulfur precursor (e.g., Sodium Thiosulfate or Thiourea)

• Surfactant/Capping Agent (e.g., CTAB) (optional, but recommended)

• Deionized water

Procedure:

• Precursor Solution Preparation:

  • Prepare an aqueous solution of the copper precursor at the desired concentration.

  • In a separate vessel, prepare an aqueous solution of the sulfur precursor.

• Mixing and pH Adjustment:

  • Slowly add the sulfur precursor solution to the copper precursor solution under vigorous stirring.

  • If using a surfactant, it can be added to the copper solution before the sulfur source or to the final mixture.

  • Measure the pH of the resulting mixture and adjust if necessary using a suitable acid or base to achieve the target pH for the desired phase.

• Hydrothermal Reaction:

  • Transfer the final mixture into a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and place it in an oven preheated to the desired reaction temperature (typically between 120°C and 250°C).

  • Maintain the reaction for the specified duration (e.g., 5 to 24 hours). The reaction time can significantly influence the morphology of the final product.[14][15]

• Product Recovery and Washing:

  • After the reaction is complete, allow the autoclave to cool down to room temperature naturally.

  • Collect the black precipitate by centrifugation or filtration.

  • Wash the product several times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying:

  • Dry the final CuS product in a vacuum oven at a moderate temperature (e.g., 60°C) for several hours.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. pure.seoultech.ac.kr [pure.seoultech.ac.kr]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. chalcogen.ro [chalcogen.ro]
• 8. upcommons.upc.edu [upcommons.upc.edu]
• 9. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. journals.kashanu.ac.ir [journals.kashanu.ac.ir]
• 11. The effect of pH on crystal characteristics and IR absorbance of copper sulfide nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. tandfonline.com [tandfonline.com]

Technical Support Center: Optimizing the Annealing Process for CuS Thin Films

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the annealing of copper sulfide (B99878) (CuS) thin films.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of annealing CuS thin films?

A1: Annealing is a critical post-deposition heat treatment used to improve the properties of CuS thin films. Key objectives include enhancing crystallinity, controlling the phase composition, modifying optical properties such as the band gap, and improving electrical conductivity. As-deposited films are often amorphous, and annealing provides the necessary thermal energy for atoms to rearrange into a more ordered crystalline structure.[1][2]

Q2: What is a typical temperature range for annealing CuS thin films?

A2: The optimal annealing temperature for CuS thin films can vary significantly depending on the deposition method and desired film properties. However, a general range observed in literature is between 150°C and 400°C.[3][4][5] Annealing at temperatures as high as 350°C has been shown to induce a phase transition from an amorphous state to the crystalline chalcocite (Cu₂S) phase.[1] It is important to note that at higher temperatures (e.g., 250°C to 450°C), complete evaporation of the film can occur if the conditions are not optimized.[3]

Q3: How does the annealing atmosphere affect the properties of the CuS film?

A3: The annealing atmosphere is crucial for preventing unwanted chemical reactions and achieving the desired film composition.

• Inert Atmosphere (e.g., Nitrogen - N₂, Argon - Ar): Commonly used to prevent the oxidation of the copper sulfide film.[1][2] An inert atmosphere helps in achieving pure CuS phases and is essential for consistent results.

• Air: Annealing in air can lead to the formation of copper oxides (CuO) or copper sulfates (CuSO₄), which can increase the film's electrical resistance and alter its optical properties.[5]

• Vacuum: A vacuum environment can also be used to prevent oxidation and remove volatile contaminants.[2]

Q4: How does annealing affect the optical band gap of CuS thin films?

A4: Annealing generally leads to a decrease in the optical band gap of CuS thin films. For instance, one study reported a decrease in the band gap from 2.70 eV in the as-deposited amorphous film to 2.55 eV after annealing at 350°C, which corresponded to a phase change to Cu₂S.[1] Another study observed a decrease in the direct band gap from 2.57 eV to 2.52 eV after annealing at 180°C.[3] This change is attributed to improved crystallinity and an increase in grain size.

Troubleshooting Guide

This guide addresses specific issues that may arise during the annealing of CuS thin films.

Problem 1: The annealed film is cracked or peeling off the substrate.

• Question: My CuS film has cracked and is delaminating after the annealing process. What are the likely causes and solutions?

• Answer:

  • Cause 1: Thermal Expansion Mismatch. A significant difference in the coefficient of thermal expansion (CTE) between the CuS film and the substrate (e.g., glass) is a primary cause of stress during heating and cooling.[2]

    • Solution: If possible, select a substrate with a CTE closer to that of copper sulfide.

  • Cause 2: Rapid Temperature Changes. Abrupt heating and cooling rates can induce thermal shock, leading to cracking.[2]

    • Solution: Employ a slower, controlled temperature ramp-up rate (e.g., 5-10 °C/min) and a gradual cooling process to minimize stress.[2][6]

  • Cause 3: Excessive Film Thickness. Thicker films are more prone to cracking due to higher internal stress.

    • Solution: Optimize the deposition process to create thinner films. For chemical bath deposition, this can be controlled by adjusting the deposition time.[7]

Problem 2: The film's crystal structure is poor or amorphous after annealing.

• Question: According to my XRD analysis, the film remains amorphous even after annealing. How can I improve its crystallinity?

• Answer:

  • Cause 1: Insufficient Annealing Temperature or Time. The thermal energy provided was not adequate for crystallization. As-deposited films are often amorphous.[1]

    • Solution: Increase the annealing temperature or extend the annealing duration. For example, annealing at 350°C for 80 minutes has been shown to successfully crystallize amorphous CuS into the cubic Cu₂S phase.[1]

  • Cause 2: Inappropriate Annealing Atmosphere. The presence of reactive gases might be inhibiting the desired phase formation.

    • Solution: Ensure the annealing is performed in a controlled, inert atmosphere like nitrogen (N₂) or argon (Ar) to prevent unwanted side reactions.[1]

Problem 3: The electrical resistivity of the annealed film is higher than expected.

• Question: I expected the resistivity of my film to decrease after annealing, but it has increased. What could be the reason?

• Answer:

  • Cause 1: Oxidation. If the annealing was not performed in a sufficiently inert atmosphere or a vacuum, the film may have oxidized.[2] The formation of resistive species like copper oxides will increase the overall resistivity.[5]

    • Solution: Purge the furnace tube thoroughly with an inert gas (e.g., N₂) before and during the annealing process to remove oxygen.[2][6]

  • Cause 2: Agglomeration. At higher annealing temperatures, the film can undergo agglomeration, where the material clumps together, disrupting the continuous conductive path. This leads to an increase in resistance.[5][8]

    • Solution: Optimize the annealing temperature and time to be just sufficient for crystallization without causing significant agglomeration. FESEM imaging can help identify this issue.[5]

Problem 4: The film has evaporated or disappeared during annealing.

• Question: After annealing at a high temperature, my CuS film seems to have evaporated from the substrate. Why did this happen?

• Answer:

  • Cause: Excessive Annealing Temperature. Copper sulfide thin films can be volatile at higher temperatures.

    • Solution: The annealing temperature must be carefully controlled. It has been reported that annealing CuS films between 250°C and 450°C can lead to complete evaporation.[3] An optimal temperature, such as 180°C for 15 minutes, was found to be effective without causing evaporation in one study.[3] It is crucial to determine the thermal stability limit for your specific film.

Data Presentation: Annealing Parameters and Resulting Film Properties

The following tables summarize quantitative data from various studies on the effects of annealing on CuS thin films.

Table 1: Effect of Annealing Temperature on CuS Thin Film Properties

Deposition Method	Annealing Temp. (°C)	Annealing Time (min)	Atmosphere	Key Changes and Observations	Resulting Phase	Optical Band Gap (eV)	Reference
Spin Coating	As-deposited	-	-	Amorphous structure, 65% transmittance	Amorphous	2.70	[1]
Spin Coating	350	80	Nitrogen	Increased crystallinity, 85% transmittance	Chalcocite (Cu₂S)	2.55	[1]
Chemical Bath	As-deposited	-	-	Amorphous structure, 19.1 nm roughness	Amorphous	2.57 (direct)	[3]
Chemical Bath	180	15	Air	Increased grain coalescence, 23.5 nm roughness	Amorphous	2.52 (direct)	[3]
Spray Pyrolysis	As-deposited	-	-	Covellite (CuS) & Chalcocite (Cu₂S) phases	Hexagonal	-	[5]
Spray Pyrolysis	200	60	Air	Increased agglomeration, larger crystal size	Covellite (CuS)	-	[5]

Table 2: Electrical Properties of CuS Thin Films Before and After Annealing

Substrate	Annealing Temp. (°C)	Resistivity	Mobility	Carrier Density	Reference
Ti	Before Annealing	-	Highest	-	[5]
Ti	After Annealing	Increased	Increased	Decreased	[5]
ITO	Before Annealing	Lowest	-	Highest	[5]
ITO	After Annealing	Increased	Increased	Decreased	[5]

Experimental Protocols

Protocol 1: Deposition of CuS Thin Films via Spin Coating

This protocol provides a general methodology for depositing CuS thin films.

• Precursor Solution Preparation:

  • Dissolve 0.5 M of copper acetate (B1210297) in 4 ml of ethanol (B145695) with stirring for 15 minutes.

  • Add 1 M of thiourea (B124793) to the solution.

  • Continue stirring until a homogeneous solution is obtained.[1]

• Substrate Cleaning:

  • Clean glass substrates sequentially with detergent, acetone, and distilled water in an ultrasonic bath.[1]

• Film Deposition:

  • Place the cleaned substrate on the spin coater.

  • Add the precursor solution dropwise onto the substrate.

  • Spin the substrate at a specified speed and duration to achieve a uniform film.

• Drying:

  • Dry the obtained films in an oven at 100°C to evaporate the solvent.[1]

Protocol 2: Annealing of CuS Thin Films

This protocol outlines the steps for a controlled annealing process.

• Sample Placement:

  • Place the substrates with the as-deposited CuS films in the center of a tube furnace.[2]

• Atmosphere Control:

  • Purge the furnace tube with an inert gas (e.g., high-purity nitrogen) for at least 15-30 minutes to remove residual oxygen and moisture.[2]

  • Maintain a constant, low flow of the inert gas throughout the entire annealing process.

• Heating Cycle:

  • Set the target annealing temperature (e.g., 350°C).[1]

  • Program the furnace controller for a slow heating rate (e.g., 5-10 °C/min) to prevent thermal shock.[2]

• Soaking (Dwell Time):

  • Hold the temperature at the setpoint for the desired duration (e.g., 80 minutes) to allow for complete phase transformation and crystallization.[1]

• Cooling Cycle:

  • Turn off the furnace heating and allow the samples to cool down to room temperature gradually inside the furnace, still under the inert gas flow. A slow, natural cooling process is recommended to minimize film stress.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting common issues encountered during the annealing of CuS thin films.

Caption: Troubleshooting workflow for optimizing CuS thin film annealing.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. chalcogen.ro [chalcogen.ro]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. "Effect Of Annealing On Copper Thin Films:the Classical Size Effect And" by Parag Gadkari [stars.library.ucf.edu]

Technical Support Center: Strategies to Improve the Biocompatibility of CuS Nanoparticles

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Copper Sulfide (CuS) nanoparticles. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges in improving the biocompatibility of CuS nanoparticles for biomedical applications.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: High Cytotoxicity Observed in Cell Culture

Q1: My CuS nanoparticles are showing significant cytotoxicity in my in vitro experiments. What are the primary causes and how can I mitigate this?

A1: High cytotoxicity of CuS nanoparticles is a common issue and typically stems from two main sources: the release of toxic cupric ions (Cu²⁺) and the generation of reactive oxygen species (ROS).[1] Bare CuS nanoparticles can be unstable in physiological environments, leading to the gradual leaching of Cu²⁺, which can disrupt cellular processes.

Troubleshooting Steps:

• Surface Passivation: The most effective strategy is to apply a protective coating to the nanoparticle surface. This creates a physical barrier that limits the release of Cu²⁺ ions.[2][3]

  • Silica (B1680970) Coating: A mesoporous silica shell provides a robust protective layer, enhances stability, and can be further functionalized.[2][3]

  • Polymer Coating (PEGylation): Coating nanoparticles with polyethylene (B3416737) glycol (PEG) is a widely used method to improve biocompatibility.[4][5][6][7] PEGylation creates a hydrophilic layer that reduces protein adsorption, prevents aggregation, and shields the nanoparticle from immune cells, a property often referred to as creating "stealth" particles.[6][7][8]

  • Biomolecule Conjugation: Using molecules like chitosan (B1678972) or alginate can also enhance biocompatibility and stability.[9][10]

• Dose Optimization: Ensure you are using the lowest effective concentration of CuS nanoparticles. Create a dose-response curve to determine the threshold for toxicity in your specific cell line.

• Environmental Controls: Be aware that the toxicity of CuS nanoparticles can be influenced by environmental factors such as light. Some studies have shown that CuS nanoparticles can generate ROS under light exposure, which contributes to cytotoxicity.[11]

Issue 2: Nanoparticle Aggregation in Biological Media

Q2: My CuS nanoparticles aggregate as soon as I introduce them to cell culture media or phosphate-buffered saline (PBS). Why is this happening and what can I do?

A2: Nanoparticle aggregation in high-ionic-strength solutions like biological media is a common problem. It occurs because the salts in the media disrupt the electrostatic stabilization that keeps the nanoparticles dispersed. Aggregation can lead to inaccurate dosimetry, reduced efficacy, and increased, unpredictable cytotoxicity.

Troubleshooting Steps:

• Steric Stabilization (PEGylation): This is a highly effective method to prevent aggregation. The long polymer chains of PEG create a physical barrier that prevents nanoparticles from getting close to each other.[6][7][12]

• Surface Charge Modification: Modifying the surface charge can enhance electrostatic repulsion. However, this method is often less effective in the high salt concentrations of biological media.

• pH Adjustment: Ensure the pH of your nanoparticle suspension is far from the isoelectric point (IEP), where the net surface charge is zero, to maximize electrostatic repulsion before introducing them to the media.

• Resuspension Technique: If you are working with a dried powder of nanoparticles, proper resuspension is critical. Use ultrasonication (probe sonicator is often more effective than a bath) to break apart aggregates before use.[13]

Issue 3: Hemolysis or Poor Blood Compatibility

Q3: I'm observing red blood cell lysis (hemolysis) in my hemocompatibility assays. How can I make my CuS nanoparticles more compatible with blood?

A3: Hemolysis is a critical indicator of poor biocompatibility for any nanoparticle intended for intravenous administration.[14][15] It suggests that the nanoparticles are damaging cell membranes.

Troubleshooting Steps:

• Surface Coating: As with cytotoxicity and aggregation, a biocompatible coating is the primary solution. PEGylation is well-documented to reduce hemolytic activity.[4][5] Other coatings like silica or biocompatible polymers can also be effective.[16]

• Control for Particle Characteristics: Factors such as size, shape, and surface charge can all influence interactions with red blood cells. Ensure these are well-characterized and consistent between batches.

• Perform Proper Controls: When conducting a hemolysis assay, it is crucial to include controls to account for any potential nanoparticle interference with the assay itself (e.g., absorbance of the nanoparticles at the same wavelength as hemoglobin).[15]

Quantitative Data Summary

The following table summarizes data from various studies on the effect of surface modifications on the biocompatibility of copper-based nanoparticles.

Nanoparticle Type	Surface Modification	Cell Line	Assay	Result	Reference
Hollow CuS Nanoparticles (HCuSNPs)	PEG	RAW264.7 Macrophages	Cell Viability	No significant inhibition on cell proliferation up to 100 µg/mL.	[17]
CuS Nanorods (NRs)	Chitosan (CS) and Folic Acid (FA)	HCT116 (Colon Cancer)	Cytotoxicity	Enhanced cytotoxicity against cancer cells due to synergistic hyperthermia.	[9]
Graphene Oxide/CuS	PEG	HeLa (Cervical Cancer)	Cytotoxicity (with NIR)	1.3-fold more toxic than PEG-GO/CuS alone under NIR irradiation.	[18]
Cu²⁺-loaded Silica Nanoparticles	Amine-functionalization	-	Photothermal Effect	Temperature increase to 62 °C within 10 min of laser irradiation.	[19]

Visualizing Workflows and Mechanisms

General Workflow for Improving Biocompatibility

This diagram illustrates a typical experimental workflow for developing and testing the biocompatibility of surface-modified CuS nanoparticles.

Caption: Workflow for enhancing and evaluating nanoparticle biocompatibility.

Mechanism of CuS Nanoparticle-Induced Cytotoxicity

This diagram outlines the primary mechanism by which uncoated CuS nanoparticles can induce cell death.

Caption: Pathway of CuS nanoparticle cytotoxicity via ion release and ROS.

Troubleshooting Nanoparticle Aggregation

This decision tree provides a logical approach to troubleshooting aggregation issues.

Caption: Decision tree for troubleshooting nanoparticle aggregation.

Key Experimental Protocols

Protocol 1: General PEGylation of CuS Nanoparticles

This protocol describes a general ligand exchange method for coating existing nanoparticles with thiol-terminated PEG.

Materials:

• As-synthesized CuS nanoparticles in an organic solvent (e.g., chloroform).

• mPEG-SH (methoxy-polyethylene glycol-thiol).

• Chloroform (B151607).

• DI Water or low ionic strength buffer (e.g., 0.01 M PBS).

• Centrifuge.

Procedure:

• Disperse the as-synthesized CuS nanoparticles in chloroform.

• Dissolve an excess amount of mPEG-SH in chloroform.

• Add the mPEG-SH solution to the nanoparticle suspension. The thiol group will coordinate with the copper on the nanoparticle surface, displacing the original capping ligands.

• Allow the reaction to proceed for 12-24 hours at room temperature with continuous stirring.

• Remove the chloroform via rotary evaporation.

• Resuspend the resulting nanoparticle pellet in DI water or a suitable buffer.

• Purify the PEGylated nanoparticles by repeated centrifugation and resuspension (at least 3 times) to remove excess, unbound PEG.

• Characterize the final product using Dynamic Light Scattering (DLS) to confirm an increase in hydrodynamic diameter and a change in zeta potential.

Protocol 2: In Vitro Hemolysis Assay (Adapted from ASTM F756)

This protocol provides a method to assess the hemocompatibility of nanoparticles.[14][16]

Materials:

• Freshly collected whole blood with an anticoagulant (e.g., from a healthy donor).

• Phosphate-buffered saline (PBS).

• DI Water (as positive control).

• Nanoparticle suspension at various concentrations.

• Centrifuge.

• UV-Vis Spectrophotometer.

Procedure:

• Prepare Red Blood Cells (RBCs): Centrifuge the whole blood to pellet the RBCs. Discard the supernatant (plasma). Wash the RBC pellet with PBS three to four times until the supernatant is clear.

• Dilute RBCs: Resuspend the washed RBCs in PBS to create a diluted RBC suspension (e.g., a 2% v/v suspension).

• Incubation:

  • Test Samples: Mix different concentrations of your nanoparticle suspension with the diluted RBC suspension.

  • Negative Control: Mix PBS with the diluted RBC suspension.

  • Positive Control: Mix DI water (which will cause 100% hemolysis) with the diluted RBC suspension.

• Incubate all samples at 37°C for a defined period (e.g., 2-4 hours) with gentle agitation.

• Pellet RBCs: After incubation, centrifuge all samples to pellet intact RBCs and cell debris.

• Measure Hemoglobin Release: Carefully collect the supernatant from each sample. Measure the absorbance of the supernatant at 540 nm using a UV-Vis spectrophotometer. This absorbance is proportional to the amount of hemoglobin released.

• Calculate Percent Hemolysis:

  • % Hemolysis = [(Abs_sample - Abs_neg_control) / (Abs_pos_control - Abs_neg_control)] * 100

• Interpretation: According to ASTM F756 standards, materials are generally classified as non-hemolytic (0-2% hemolysis), slightly hemolytic (2-5%), and hemolytic (>5%).[16]

References

• 1. mdpi.com [mdpi.com]
• 2. NIR-absorbing mesoporous silica-coated copper sulphide nanostructures for light-to-thermal energy conversion [iris.uniroma1.it]
• 3. NIR-Absorbing Mesoporous Silica-Coated Copper Sulphide Nanostructures for Light-to-Thermal Energy Conversion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mrforum.com [mrforum.com]
• 5. researchgate.net [researchgate.net]
• 6. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 7. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. The role of surface modification in improving the effectiveness of CuS nanorods for cancer ablation therapy and antibacterial applications: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. nanomanagement.blogfa.com [nanomanagement.blogfa.com]
• 15. Method for Analysis of Nanoparticle Hemolytic Properties In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A review: hemocompatibility of magnetic nanoparticles and their regenerative medicine, cancer therapy, drug delivery, and bioimaging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Comparative Study of Hollow Copper Sulfide Nanoparticles and Hollow Gold Nanospheres on Degradability and Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Multifunctional PEG-GO/CuS nanocomposites for near-infrared chemo-photothermal therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Applications of Cu2+-Loaded Silica Nanoparticles to Photothermal Therapy and Tumor-Specific Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]

addressing phase impurity in copper sulfide synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers encountering phase impurity issues during the synthesis of copper sulfide (B99878) (CuₓSᵧ) nanomaterials.

Frequently Asked Questions (FAQs)

Q1: What are the common crystalline phases of copper sulfide, and why is it difficult to synthesize a pure phase?

A1: Copper sulfide is known for its wide variety of non-stoichiometric and mixed phases, with at least five being stable at room temperature.[1] The complexity arises from the ability of copper and sulfur to form numerous stable compounds with varying Cu/S ratios.[2] Even minor adjustments to synthesis procedures can easily lead to the formation of heterogeneous phases.[3]

The primary phases researchers encounter are categorized as "sulfur-rich" or "copper-rich":

• Covellite (CuS): A sulfur-rich phase.[1]

• Copper-Rich Phases: This group includes chalcocite (Cu₂S), djurleite (Cu₁.₉₅S), digenite (Cu₁.₈S), and anilite (Cu₁.₇₅S).[1][4]

The challenge in achieving phase purity lies in the sensitive dependence of the final product on a multitude of reaction parameters, including precursor chemistry, temperature, and pH.[3][5][6]

Q2: Which characterization techniques are essential for identifying phase impurities in my copper sulfide sample?

A2: A combination of characterization techniques is crucial for unambiguous phase identification.

• X-Ray Diffraction (XRD): This is the most critical technique for identifying the crystalline phases present in a sample.[7][8] By comparing the diffraction pattern to standard data from the Joint Committee on Powder Diffraction Standards (JCPDS), you can identify pure phases or mixtures.[9]

• X-ray Photoelectron Spectroscopy (XPS): XPS provides information about the elemental composition and oxidation states of copper and sulfur on the material's surface, which can help distinguish between different sulfide species.[10][11]

• Electron Microscopy (SEM, TEM): Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) reveal the morphology and crystal structure of the synthesized nanoparticles.[7] While not a primary tool for phase identification, morphology can sometimes be an indicator of a specific phase.

• Energy-Dispersive X-ray Spectroscopy (EDS/EDX): Often coupled with SEM or TEM, EDS provides the elemental composition (Cu:S ratio) of the sample, which is a strong indicator of the dominant phase.[7][9]

Troubleshooting Guide: Addressing Phase Impurity

Use this guide to diagnose and resolve common issues related to phase impurity in your copper sulfide synthesis.

Problem: My XRD analysis shows a mixture of phases instead of my target pure phase.

This is the most common issue in CuₓSᵧ synthesis. The solution depends on your target phase and the specific impurities observed. The following workflow and table provide guidance on adjusting reaction parameters.

Caption: Troubleshooting workflow for addressing phase impurity.

Table 1: Parameter Adjustments for Phase Control

Parameter	Observed Issue / Goal	Suggested Adjustment & Rationale
Reaction Temperature	Unwanted CuS (covellite) when targeting Cu₂S (chalcocite).	Increase temperature. High-temperature XRD measurements show that CuS can be completely converted to Cu₂S at 600°C in a vacuum.[6] For hydrothermal methods, temperatures are typically in the 130-180°C range.[7][12]
Unwanted Cu₂S or other Cu-rich phases when targeting CuS.	Decrease temperature. Lower temperatures favor the formation of sulfur-rich phases. Hydrothermal synthesis at 90-110°C has been used to produce various copper sulfide phases.[13]
Precursor Ratio (Cu:S)	Formation of mixed CuS and Cu₂S phases.	Adjust the molar ratio. To obtain pure covellite (CuS), the molar ratio of sulfur to copper should be carefully controlled. A study found that a ratio higher than 8 (S:Cu) led to mixed phases.[14] Conversely, controlling the [CuCl₂]:[S] ratio is critical for phase-selective synthesis.[15]
Precursor Type	Formation of mixed phases (e.g., Cu₁.₈S).	Switch copper precursor. The choice of copper salt has a significant impact. Using CuCl₂ as a copper source often leads to phase-pure hexagonal CuS, whereas using CuSO₄, which has an oxidizing nature, can result in other phases like Cu₁.₈S.[5]
pH of Solution	Mixed phases observed in co-precipitation synthesis.	Increase the pH. For simple chemical co-precipitation, a higher pH can promote phase purity. One study demonstrated that a pH of 9.5 stabilized the pure covellite (CuS) phase, while lower pH values resulted in mixed phases.[3]
Surfactant/Ligand	Undesired phase formation.	Change the activating agent. In some systems, the choice of surfactant or ligand can direct the formation of a specific phase. For example, using different amines in an amine-assisted hydrothermal process can selectively produce digenite or djurleite phases.[13]

Key Experimental Protocols

Below are detailed methodologies for two common copper sulfide synthesis techniques. These protocols can be adapted based on the troubleshooting guidance above.

Protocol 1: Hydrothermal Synthesis of CuS Nanoparticles

This protocol is adapted from a method used to produce CuS nanocrystals.[9]

• Precursor Preparation:

  • Dissolve 2 mmol of copper chloride (CuCl₂·2H₂O) in 60 mL of deionized water to form a pale green solution.

  • Add 5 mmol of Thiourea (CH₄N₂S) to the solution.

• Reaction:

  • Stir the mixture vigorously for 1 hour to ensure homogenous mixing.

  • Transfer the solution into a 50 mL Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it at 150°C for 24 hours.[9]

• Product Collection:

  • Allow the autoclave to cool to room temperature naturally.

  • Collect the black precipitate by centrifugation.

  • Wash the product several times with deionized water and ethanol.

  • Dry the final product in a vacuum oven at 60°C for 12 hours.[14]

Protocol 2: Hot-Injection Synthesis of Copper Sulfide Nanocrystals

This protocol is based on a method for producing phase-selective copper sulfide nanocrystals.[1]

• Apparatus Setup:

  • All procedures should be carried out under a nitrogen atmosphere using standard Schlenk line techniques.

• Reaction Mixture Preparation:

  • In a three-neck flask, prepare a solution of dodecanethiol (DDT), which acts as both a solvent and a sulfur source. Carefully degas the DDT before use.

  • In a separate vial, prepare an injection solution by dissolving a copper precursor, such as copper(I) thiobenzoate (CuTB), in a coordinating solvent like trioctylphosphine (B1581425) (TOP) or tributylphosphite (TBPT).

• Injection and Growth:

  • Heat the DDT solution to the desired reaction temperature (e.g., 135-210°C).

  • Swiftly inject the degassed copper precursor solution into the hot DDT solution.

  • Allow the reaction to proceed for a set time, typically around 20 minutes, to allow for nanocrystal growth.[1]

• Product Isolation:

  • Cool the reaction mixture to room temperature.

  • Add a non-solvent like toluene (B28343) to precipitate the nanocrystals.

  • Centrifuge the mixture to collect the precipitate.

  • Wash the nanocrystals with an appropriate solvent and dry them under vacuum.

Visualization of Synthesis Parameters

The relationship between key synthesis parameters and the resulting copper sulfide phases can be complex. The following diagram illustrates how different factors influence the final product.

Caption: Key parameters influencing copper sulfide phase formation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Copper sulfide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. chalcogen.ro [chalcogen.ro]
• 6. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. ijarmps.org [ijarmps.org]
• 10. research.manchester.ac.uk [research.manchester.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Hydrothermal synthesis of monocopper sulfide for hydrogen peroxide-assisted photodegradation of paraquat [eeer.org]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Size-Controlled Copper Sulfide (CuS) Nanoparticles

Welcome to the technical support center for the synthesis of copper sulfide (B99878) (CuS) nanoparticles. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific challenges encountered during experimental procedures, with a focus on controlling nanoparticle size.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My CuS nanoparticles are too large and polydisperse. How can I reduce their size and improve monodispersity?

Answer: Achieving smaller and more uniform CuS nanoparticles often requires precise control over several reaction parameters. Key factors that influence nanoparticle size include the choice of capping agent, reaction temperature, and precursor concentration.

Troubleshooting Strategies:

• Introduce a Capping Agent: Capping agents or surfactants are crucial for preventing nanoparticle aggregation and controlling growth.[1] Molecules like cetyltrimethylammonium bromide (CTAB), polyvinylpyrrolidone (B124986) (PVP), and sodium dodecyl sulfate (B86663) (SDS) can be used to stabilize nanoparticles and control their size.[2] For instance, using CTAB as a capping agent in an aqueous synthesis can produce CuS nanoparticles as small as 4 nm.[3]

• Optimize Reaction Temperature: Temperature plays a critical role in the nucleation and growth kinetics of nanoparticles. Lowering the reaction temperature can lead to smaller nanoparticles. For example, in one study, decreasing the synthesis temperature from 50°C to 15°C resulted in a decrease in nanoparticle size from a broad distribution of 8-12 nm agglomerates to larger, more distinct 20 nm particles, indicating that at higher temperatures, rapid nucleation leads to smaller initial particles that then aggregate.[3]

• Adjust Precursor Concentration: The concentration of copper and sulfur precursors directly impacts the final particle size. Generally, increasing the reactant concentrations leads to an increase in the size of the CuS nanoparticles.[4]

Question 2: How does the pH of the reaction solution affect the size and phase of the resulting CuS nanoparticles?

Answer: The pH of the precursor solution is a critical parameter that influences not only the size but also the crystal phase and stability of CuS nanoparticles.[5][6]

Troubleshooting and Guidance:

• pH for Phase Purity: To obtain a pure covellite (CuS) phase, a higher pH is generally preferred. Studies have shown that at a pH of 9.5, a pure covellite phase is stabilized, whereas lower pH levels can result in mixed phases of copper sulfide.[6]

• pH for Size Control: In some synthesis methods, a more alkaline medium can lead to smaller crystallite dimensions compared to a slightly acidic medium.[7] For instance, CuS prepared at a pH of 11 has been shown to have an average diameter of about 18 nm.[5]

Question 3: What is the role of the precursor type and concentration in controlling the size of CuS nanoparticles?

Answer: The choice of copper and sulfur precursors, along with their molar ratios, significantly influences the size, morphology, and even the stoichiometry of the resulting copper sulfide nanoparticles.[8][9]

Detailed Insights:

• Precursor Selection: Different copper precursors like copper acetate (B1210297), copper chloride, and copper nitrate (B79036) can be used.[4][8][9] Similarly, various sulfur sources such as sodium thiosulfate (B1220275), thioacetamide (B46855), and sodium sulfide are employed.[4][6][10] The reactivity of these precursors will affect the rate of nanoparticle formation and growth.

• Concentration Effects: The particle size of CuS generally increases with higher reactant concentrations.[4] For example, a study using copper acetate showed that increasing the concentration from 12.5 µmol to 37.5 µmol resulted in an increase in nanoparticle size from 11 nm to 15 nm.[4]

Question 4: Can you provide an overview of different synthesis methods and how they can be used to control CuS nanoparticle size?

Answer: Several synthesis methods are available for producing CuS nanoparticles, each offering different levels of control over particle size and morphology. The most common methods include hydrothermal, sonochemical, and microwave-assisted synthesis.

Method Comparison:

• Hydrothermal Synthesis: This method involves a chemical reaction in an aqueous solution above the boiling point of water in a sealed vessel called an autoclave.[11][12] It is an effective method for producing crystalline nanostructures.[10] The size and morphology of the final product can be adjusted by controlling parameters such as reaction temperature, time, precursor concentration, and the use of surfactants.[9][10][13] Nanoplates with a thickness of about 15 nm and an edge length of 60 nm have been synthesized using this method.[10][14]

• Sonochemical Method: This approach utilizes the physical and chemical effects of acoustic cavitation to induce the formation of nanoparticles.[15][16] Sonochemistry offers excellent control over parameters like nanoparticle size and morphology.[16] This method can produce CuS nanoparticles in the range of 20-40 nm.[17]

• Microwave-Assisted Synthesis: This method uses microwave radiation to rapidly and uniformly heat the reactants.[18][19] This leads to faster reaction times and can produce nanoparticles with a narrow size distribution.[18] For instance, CuS nanoparticles with a crystallite size of around 15 nm have been synthesized using this technique.[20]

Experimental Protocols

Protocol 1: Size-Controlled Synthesis of CuS Nanoparticles via Chemical Co-Precipitation

This protocol is adapted from a study demonstrating the effect of precursor concentration on nanoparticle size.[4]

Materials:

• Copper (II) acetate (Cu(ac)₂)

• Thioacetamide (TAA)

• Sodium AOT (surfactant)

• Deionized water

Procedure:

• Prepare aqueous solutions of copper acetate at varying concentrations (e.g., 12.5 µmol, 25 µmol, 37.5 µmol).

• In a typical synthesis, dissolve the desired amount of copper acetate and 0.200 g of sodium AOT in deionized water.

• Add an aqueous solution of thioacetamide to the copper acetate solution under constant stirring.

• Allow the reaction to proceed at a controlled temperature (e.g., room temperature).

• Monitor the formation of CuS nanoparticles by observing the color change of the solution.

• Purify the nanoparticles by centrifugation and washing with deionized water and ethanol (B145695) to remove unreacted precursors and surfactant.

• Dry the final product under vacuum.

Protocol 2: pH-Controlled Synthesis of CuS Nanoparticles

This protocol is based on the principle of controlling the pH to achieve phase-pure CuS nanoparticles.[6]

Materials:

• Copper (II) acetate monohydrate [Cu(CH₃COO)₂·H₂O]

• Sodium thiosulfate pentahydrate [Na₂S₂O₃·5H₂O]

• Aqueous ammonia (B1221849) (to adjust pH)

• Deionized water

Procedure:

• Prepare aqueous solutions of copper acetate and sodium thiosulfate.

• Mix the precursor solutions in a reaction vessel.

• Adjust the pH of the reaction mixture to the desired level (e.g., 5.5, 7.5, 9.5) by the dropwise addition of aqueous ammonia under constant stirring.

• Maintain the reaction at a constant temperature (e.g., 90 ± 5 °C) for a specific duration.

• Collect the resulting precipitate by filtration.

• Wash the precipitate thoroughly with deionized water to remove any soluble impurities.

• Dry the final CuS nanoparticle product in an oven.

Quantitative Data Summary

Table 1: Effect of Precursor Concentration on CuS Nanoparticle Size [4]

Copper Acetate Concentration (µmol)	Resulting Nanoparticle Size (nm)
12.5	11
25	12
37.5	15

Table 2: Effect of Reaction Temperature on CuS Nanoparticle Size [3]

Reaction Temperature (°C)	Resulting Nanoparticle Size (nm)
15	~20
50	8-12 (agglomerates)

Visualizations

Caption: General workflow for the synthesis of CuS nanoparticles.

Caption: Key parameters influencing CuS nanoparticle properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ias.ac.in [ias.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. The effect of pH on crystal characteristics and IR absorbance of copper sulfide nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chalcogen.ro [chalcogen.ro]
• 9. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Hydrothermal Synthesis of CuS Nanostructures with Different Morphology | Semantic Scholar [semanticscholar.org]
• 13. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 14. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 15. Preparation of Copper Sulfide Nanoparticles by Sonochemical Method and Study on Their Electrochemical Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Microwave-assisted synthesis of nanomaterials: a green chemistry perspective and sustainability assessment - RSC Sustainability (RSC Publishing) DOI:10.1039/D5SU00584A [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

improving the yield of hydrothermal synthesis of CuS

Welcome to the Technical Support Center for Hydrothermal Synthesis of Copper Sulfide (B99878) (CuS). This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their experimental procedures and improve the yield of CuS.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors influencing the yield of CuS in hydrothermal synthesis?

A1: The primary factors that significantly impact the yield and quality of hydrothermally synthesized CuS are the molar ratio of copper and sulfur precursors, reaction temperature, reaction time, and the presence and type of surfactants or capping agents.[1][2][3][4] The pH of the solution can also play a role in the final product formation.

Q2: How does the precursor molar ratio affect the synthesis?

A2: The molar ratio between the copper salt (e.g., copper nitrate (B79036), copper chloride) and the sulfur source (e.g., sodium thiosulfate (B1220275), thiourea) is crucial for obtaining pure CuS.[1][2] An optimal precursor molar ratio, such as a 1:2 ratio of copper nitrate to sodium thiosulfate, is often suitable for synthesizing pure CuS in the temperature range of 150-180°C.[3] Using a high concentration of the thiosulfate precursor can lead to the precipitation of elemental sulfur alongside CuS.[2][3][4]

Q3: What is the typical temperature range for hydrothermal synthesis of CuS and how does it affect the product?

A3: The typical temperature range for this synthesis is between 120°C and 250°C.[1] Reaction temperature plays a vital role in controlling the phase purity and morphology of the final product. For instance, at temperatures lower than 155°C, impurities such as copper sulfate (B86663) and elemental sulfur may be present.[5] Increasing the temperature can help degrade these impurities, leading to a purer CuS product.[3][4]

Q4: Why is reaction time important for the yield?

A4: Reaction time is a critical parameter that influences the nucleation and growth of CuS nanostructures.[6] Insufficient reaction time can lead to incomplete reactions and a lower yield.[7] Conversely, an excessively long reaction time may cause aggregation or changes in the morphology of the synthesized particles.[8] Studies have shown that uniform and well-assembled structures are often obtained at longer reaction periods.[6]

Q5: What is the role of a surfactant or capping agent in the synthesis?

A5: Surfactants or capping agents, such as Cetyltrimethylammonium bromide (CTAB) or sodium dodecyl sulphate (SDS), are used to control the morphology, prevent particle aggregation, and ensure the formation of dispersed nanocrystals.[1][9][10] The use of a surfactant is often indispensable for obtaining well-defined and stable nanostructures, which can improve the effective yield of the desired product.[1][8]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of CuS Product	1. Incomplete Reaction: Reaction time may be too short or the temperature too low. 2. Suboptimal Precursor Ratio: Incorrect molar ratio of copper to sulfur source.	1. Optimize Reaction Conditions: Increase the reaction time or temperature systematically. A common range is 12-24 hours at 150-180°C.[11][12] 2. Adjust Molar Ratio: Ensure an optimal ratio, such as 1:2 for Copper Nitrate to Sodium Thiosulfate, to drive the reaction to completion.[11][3]
Product is Impure (Contains elemental sulfur, Cu₂S, or other phases)	1. Incorrect Precursor Ratio: An excess of the sulfur source (especially thiosulfate) can lead to elemental sulfur.[3] 2. Low Reaction Temperature: Insufficient temperature may not be enough to decompose intermediate products or impurities.[5]	1. Refine Precursor Ratio: Reduce the relative amount of the sulfur precursor.[3] 2. Increase Temperature: Raise the reaction temperature to above 150°C to help decompose sulfur impurities.[11] Note that at very high temperatures (e.g., 600°C in a vacuum), CuS can convert to Cu₂S.
Product is Heavily Agglomerated	1. Absence of Capping Agent: Lack of a surfactant or capping agent to stabilize the nanoparticles.[1]	1. Introduce a Surfactant: Add a surfactant like CTAB, SDS, or PVP to the reaction mixture to prevent particle aggregation and control morphology.[10][13]
Incorrect or Inconsistent Morphology	1. Inappropriate Sulfur Source: Different sulfur sources (e.g., thiourea (B124793) vs. thioacetamide) have different hydrolysis rates, affecting morphology. 2. Suboptimal Temperature or Time: These parameters heavily influence the crystal growth process.[6]	1. Select a Suitable Sulfur Source: The choice of sulfur precursor can influence the final morphology; for instance, thiourea is often used to create flower-like structures.[14] 2. Systematically Vary Time and Temperature: Adjust the reaction time and temperature to achieve the desired morphology. For example, longer reaction times can lead to more self-assembled structures.[6]

Quantitative Data on Synthesis Parameters

The following table summarizes key quantitative parameters from cited experiments to guide your synthesis optimization.

Copper Precursor	Sulfur Precursor	Cu:S Molar Ratio	Temperature (°C)	Time (h)	Key Outcome/Observation
Copper Nitrate	Sodium Thiosulfate	1:2	155	12	Successful synthesis of pure CuS hexagonal plates.[5]
Copper Nitrate	Sodium Thiosulfate	1:2	< 155	12	Product contains impurities like CuSO₄ and elemental sulfur (S₈).[5]
Copper Nitrate	Sodium Thiosulfate	> 1:2	150-180	8	Elemental sulfur precipitates along with CuS.[3]
Copper Chloride	Thiourea	2 mmol : 5 mmol	150	24	Formation of hexagonal covellite CuS nanocrystals.[15]
Copper Chloride	Sodium Sulfide	1:6 to 1:8	130	24-72	Synthesis of pure CuS. Ratios higher than 1:8 can lead to Cu₂S formation.[16]
CuCl₂·2H₂O	Thiourea (Tu)	-	140	-	Higher discharge capacity compared to using Thioacetamide (TAA) as the sulfur source.

Detailed Experimental Protocol: Hydrothermal Synthesis of CuS Nanoplates

This protocol provides a general methodology for synthesizing CuS nanostructures. Parameters should be adjusted based on desired morphology and yield.

Materials:

• Copper (II) Nitrate Trihydrate (Cu(NO₃)₂·3H₂O)

• Thiourea (CH₄N₂S)

• Deionized (DI) Water

• Ethanol (B145695)

• Teflon-lined stainless steel autoclave

Procedure:

• Precursor Solution Preparation:

  • Dissolve 1 mmol of Copper (II) Nitrate Trihydrate in 40 mL of DI water in a beaker. Stir until a clear green solution is formed.[6]

  • Immediately add 3 mmol of thiourea to the solution under vigorous stirring to ensure the reactants are well-dispersed. A pale white solution will form.[6]

• Hydrothermal Reaction:

  • Transfer the resulting solution into a Teflon-lined autoclave (e.g., 300 mL capacity).[6]

  • Seal the autoclave tightly and place it in a programmable oven.

  • Heat the autoclave to 150°C and maintain this temperature for a specified duration (e.g., 16 to 24 hours).[6]

• Product Collection and Purification:

  • After the reaction is complete, allow the autoclave to cool down to room temperature naturally.[6][12]

  • Collect the blue-black precipitate by filtration or centrifugation.[6][12]

  • Wash the collected product several times with DI water and absolute ethanol to remove any unreacted precursors and by-products.[6][12]

• Drying:

  • Dry the final product in a vacuum oven at 60°C for 5-12 hours.[12][16]

  • The resulting black powder is the final CuS nanomaterial.

Visualizations

Below are diagrams illustrating the experimental workflow and the logical relationships between synthesis parameters and outcomes.

Caption: Experimental workflow for the hydrothermal synthesis of CuS.

Caption: Influence of key parameters on CuS synthesis outcomes.

References

• 1. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties (2013) | Joyjit Kundu | 85 Citations [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Optimization of reaction parameters in hydrothermal synthesis: a strategy towards the formation of CuS hexagonal plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. newji.ai [newji.ai]
• 8. scispace.com [scispace.com]
• 9. Influence of precursor concentration, surfactant and temperature on the hydrothermal synthesis of CuS: structural, thermal and optical properties: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Optimization of reaction parameters in hydrothermal synthesis: a strategy towards the formation of CuS hexagonal plates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. actachemicamalaysia.com [actachemicamalaysia.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. ijarmps.org [ijarmps.org]
• 16. Hydrothermal synthesis of monocopper sulfide for hydrogen peroxide-assisted photodegradation of paraquat [eeer.org]

Technical Support Center: Consistent CuS Quantum Dot Synthesis

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and improve the consistency of copper sulfide (B99878) (CuS) quantum dot (QD) synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing high-quality, monodisperse CuS quantum dots? A1: The hot-injection method is the most prevalent and effective technique for producing monodisperse nanocrystals.[1][2][3] It involves the rapid injection of precursors into a hot solvent containing surfactant molecules, which allows for a distinct separation between the nucleation and growth phases, providing excellent control over particle size and distribution.[1][2][3]

Q2: Why are stabilizing ligands or surfactants necessary during synthesis? A2: Surfactants or ligands, such as oleylamine (B85491) or dodecanethiol, are crucial for preventing the agglomeration of quantum dots as they form.[1][3] They cap the surface of the nanocrystals, ensuring they remain well-dispersed in the solvent and controlling their growth.

Q3: How does temperature affect the properties of CuS QDs? A3: Temperature is a critical parameter. The injection and growth temperatures directly influence the size, shape, and crystalline phase of the CuS QDs.[4] Generally, higher temperatures can lead to larger nanocrystals. Precise temperature control is essential for reproducibility.

Q4: What causes the unique optical properties of quantum dots? A4: The unique optical and electronic properties of QDs stem from a phenomenon called "quantum confinement".[1][5] This occurs when the nanocrystal size is smaller than its Exciton Bohr Radius, leading to discrete energy levels. As a result, the optical properties, such as the color of emitted light, become highly dependent on the particle's size.[5][6]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis process.

Problem 1: The resulting quantum dots are aggregated and not well-dispersed.

• Possible Cause 1: Insufficient Surfactant/Ligand Concentration.

  • Solution: The concentration of the capping ligand (e.g., dodecanethiol, oleylamine) is critical for preventing aggregation.[4] Increase the molar ratio of the surfactant relative to the copper precursor. Ensure the ligand is properly degassed and anhydrous before use.

• Possible Cause 2: Inadequate Mixing.

  • Solution: Vigorous and consistent stirring is essential, especially during the injection step, to ensure a homogeneous distribution of precursors and prevent localized areas of high concentration that can lead to uncontrolled growth and aggregation.

• Possible Cause 3: Post-synthesis Precipitation.

  • Solution: After synthesis, QDs must be washed and purified to remove excess reactants. If they precipitate during this stage, ensure you are re-dispersing them in a suitable non-polar solvent like toluene (B28343). If aggregation persists, a ligand exchange procedure may be necessary for compatibility with different solvents.

Problem 2: The particle size distribution is too broad (polydisperse).

• Possible Cause 1: Slow or Inconsistent Precursor Injection.

  • Solution: The injection of the sulfur precursor into the hot copper solution must be rapid and decisive. A slow injection can broaden the nucleation window, leading to a wide range of particle sizes. This rapid injection separates the nucleation and growth stages, which is key to achieving a narrow size distribution.[2]

• Possible Cause 2: Temperature Fluctuations.

  • Solution: Unstable reaction temperatures can cause continuous nucleation or uneven growth rates. Use a high-precision temperature controller and ensure the reaction flask is well-insulated to maintain a stable temperature throughout the growth phase.

• Possible Cause 3: Ostwald Ripening.

  • Solution: If the reaction is left for too long, a process called Ostwald ripening can occur, where larger particles grow at the expense of smaller ones, broadening the size distribution.[1] Optimize the reaction time by taking aliquots at different time points and analyzing their size distribution via UV-Vis spectroscopy or Transmission Electron Microscopy (TEM).

Problem 3: The synthesis fails, and no nanocrystals are formed.

• Possible Cause 1: Precursor Inactivity or Decomposition.

  • Solution: Ensure the purity and stability of your copper and sulfur precursors. Some precursors are air-sensitive and may require handling in an inert atmosphere (e.g., using a Schlenk line). For instance, using a stable single-source precursor like copper (I) thiobenzoate can improve reliability.[4]

• Possible Cause 2: Incorrect Reaction Temperature.

  • Solution: The reaction temperature may be too low for the precursors to decompose and react. Consult literature for the appropriate temperature range for your specific set of precursors and solvents. For example, some reactions require temperatures above 200 °C to achieve precursor decomposition in the absence of an activating agent.[4]

• Possible Cause 3: Presence of Water or Oxygen.

  • Solution: The synthesis of high-quality QDs is highly sensitive to atmospheric conditions. Ensure all solvents are anhydrous and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent unwanted side reactions or oxidation.

Quantitative Data Summary

The following tables summarize how key synthesis parameters can influence the final properties of CuS quantum dots.

Table 1: Effect of Reaction Parameters on CuS Nanocrystal Size and Shape

Parameter	Variation	Observed Effect on Nanocrystals	Reference
Temperature	Increase from 135 °C to 160 °C	Decreased size of nanoplates	[4]
Cu:S Molar Ratio	1:2	Favors formation of hexagonal CuS (covellite) phase	[7]
Cu:S Molar Ratio	2:1	Favors formation of rhombohedral Cu1.8S (digenite) phase	[7]
Surfactant Ratio	Increase [DDT]/[CuTB] ratio	Decreased diameter of nanoplates	[4]

| Organic Amine | High concentration (14 mmol TEDA) | Formation of single-crystal nanorods instead of assembled nanoparticles |[8] |

Detailed Experimental Protocol: Hot-Injection Synthesis of CuS Nanodisks

This protocol is adapted from methodologies described for the synthesis of copper sulfide nanocrystals.[7]

Materials:

• Copper(II) acetylacetonate (B107027) [Cu(acac)₂]

• Elemental Sulfur (S)

• 1,2-Dichlorobenzene (DCB)

• Oleylamine (OLA)

• Oleic Acid (OA)

• Methanol (B129727) & Toluene (for purification)

Procedure:

• Precursor Preparation:

  • In a 50 mL three-neck flask, dissolve 0.13 g (1 mmol) of Cu(acac)₂ in 7 mL of DCB.

  • In a separate flask, dissolve 0.064 g (2 mmol) of elemental sulfur in 3 mL of DCB at room temperature.

• Inert Atmosphere: Purge both flasks with nitrogen gas for at least 30 minutes to remove oxygen.

• Ligand Addition: Inject 1.98 mL (6 mmol) of OLA and 0.075 mL (0.5 mmol) of OA into the copper-DCB mixture.

• Heating: Heat both the copper solution and the sulfur solution to 110 °C under nitrogen with magnetic stirring.

• Hot Injection: Using a gas-tight syringe, rapidly inject the hot sulfur-DCB solution into the hot copper-DCB solution.

• Growth: Heat the combined reaction mixture to 182 °C and maintain this temperature for a predetermined time (e.g., 30-60 minutes) to allow for nanocrystal growth.

• Cooling & Purification:

  • Cool the reaction flask rapidly to room temperature using a water bath.

  • Add methanol to the crude solution to precipitate the CuS nanocrystals.

  • Centrifuge the mixture to collect the nanocrystals.

  • Discard the supernatant and re-disperse the nanocrystal pellet in toluene.

  • Repeat the precipitation/re-dispersion process two more times to ensure high purity.

• Storage: Store the purified CuS nanocrystals dispersed in toluene in a sealed vial under an inert atmosphere.

Visual Guides and Workflows

General Synthesis Workflow This diagram illustrates the key steps of the hot-injection synthesis method.

A flowchart of the hot-injection synthesis process for CuS quantum dots.

Troubleshooting Logic for Polydispersity This decision tree helps diagnose the cause of broad size distributions in QD synthesis.

A troubleshooting decision tree for polydispersity issues.

Mechanism for Photothermal Therapy (PTT) This diagram outlines the proposed mechanism of CuS QDs in cancer therapy, relevant to drug development professionals.

Mechanism of CuS QD-mediated photothermal therapy (PTT) in cancer cells.

References

• 1. azonano.com [azonano.com]
• 2. Methods of Synthesizing Monodisperse Colloidal Quantum Dots [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Assessing the Environmental Effects Related to Quantum Dot Structure, Function, Synthesis and Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijrat.org [ijrat.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validating the Purity of Synthesized Copper Sulfide: A Comparative Guide to Analytical Techniques

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized compounds is a critical step in guaranteeing the reliability and reproducibility of experimental results. This guide provides a comprehensive comparison of X-ray Photoelectron Spectroscopy (XPS) and other widely used analytical techniques for validating the purity of synthesized copper sulfide (B99878) (CuS).

Introduction to Purity Validation of CuS

Copper sulfide (CuS), a semiconductor with diverse applications in catalysis, solar cells, and nanomedicine, can exist in various stoichiometric forms (e.g., CuS, Cu₂S, Cu₇S₄) and may contain impurities such as copper oxides or unreacted precursors. Verifying the synthesis of pure, single-phase CuS is therefore essential. While XPS is a powerful surface-sensitive technique for determining elemental composition and chemical states, a multi-faceted approach employing complementary techniques often provides a more complete picture of bulk and surface purity.

This guide will compare XPS with X-ray Diffraction (XRD), Raman Spectroscopy, Energy-Dispersive X-ray Spectroscopy (EDX), and UV-Visible Spectroscopy, presenting quantitative data, detailed experimental protocols, and visual workflows to aid in the selection of the most appropriate validation methods.

Comparative Analysis of Purity Validation Techniques

The choice of analytical technique depends on the specific information required, such as surface versus bulk composition, crystalline structure, or elemental ratios. The following tables summarize the key quantitative indicators for validating CuS purity using different methods.

Table 1: XPS Data for CuS Purity Validation

Parameter	Expected Value for Pure CuS	Potential Impurities and their Signatures
Cu 2p₃/₂ Binding Energy	~932.1 - 932.8 eV[1][2]	Cu₂O: ~932.5 eV (often indistinguishable from CuS without Auger parameter) CuO: ~933.6 - 934.8 eV with strong satellite peaks at ~940-945 eV and ~962-964 eV[3]
Cu 2p₁/₂ Binding Energy	~952.1 - 952.9 eV[1][2]	Corresponding shifts and satellite peaks for oxides.
S 2p₃/₂ Binding Energy	~161.7 - 162.3 eV (S²⁻)[4]	S₂²⁻ (disulfide): ~162.7 - 163.8 eV SO₄²⁻ (sulfate): ~168.5 - 169.1 eV[4][5]
S 2p₁/₂ Binding Energy	~162.9 - 163.5 eV (S²⁻)	Corresponding shifts for disulfide and sulfate (B86663) species.
Modified Auger Parameter (Cu LMM)	~917.6 eV for CuS	Cu₂O: ~916.7 eV CuO: ~917.9 eV

Table 2: XRD Data for CuS Purity Validation

Parameter	Expected Value for Pure CuS (Covellite, Hexagonal)	Potential Impurities and their Signatures
2θ Diffraction Peaks (Cu Kα)	27.7°, 29.3°, 31.8°, 32.8°, 47.9°, 52.7°, 59.4°	Cu₂S (Chalcocite): Peaks at ~26.2°, 37.4°, 45.9°, 48.5° CuO (Tenorite): Peaks at ~35.5°, 38.7°, 48.7° Cu₂O (Cuprite): Peaks at ~29.6°, 36.4°, 42.3°, 61.4°
JCPDS Card No.	00-006-0464 or 79-2321[2][6]	Corresponding JCPDS cards for impurities should be referenced.

Table 3: Raman Spectroscopy Data for CuS Purity Validation

Parameter	Expected Value for Pure CuS	Potential Impurities and their Signatures
Raman Shift	A strong, sharp peak at ~470-475 cm⁻¹ (S-S stretching mode)[7][8][9][10]	Cu₂S: A broad, low-intensity band around 300 cm⁻¹[9] Elemental Sulfur: Peaks at ~154, 218, and 470 cm⁻¹[9]
Weaker peaks around 260-266 cm⁻¹[7][8]

Table 4: EDX and UV-Vis Spectroscopy Data for CuS Purity Validation

Technique	Parameter	Expected Value for Pure CuS	Potential Impurities and their Signatures
EDX	Elemental Composition	Presence of only Cu and S peaks.[11]	Presence of oxygen peaks may indicate oxide impurities. Other unexpected elemental peaks would indicate contamination.
Atomic Ratio (Cu:S)	Approximately 1:1[11]	Deviations from a 1:1 ratio may suggest other copper sulfide phases (e.g., Cu₂S).
UV-Vis	Absorption Spectrum	Broad absorption in the visible and near-infrared (NIR) region.[3][12]	The shape and position of the absorption bands can be affected by particle size, shape, and the presence of other phases.[3]
Band Gap	~1.7 - 2.2 eV[3]	Changes in the band gap can indicate different stoichiometries or the presence of impurities.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reliable and comparable data.

1. X-ray Photoelectron Spectroscopy (XPS)

• Sample Preparation:

  • Synthesized CuS nanoparticles are collected by centrifugation (e.g., 10,000 rpm for 30 minutes).[1]

  • The precipitate is washed multiple times with ethanol (B145695) and deionized water to remove residual reactants and byproducts.

  • The washed sample is dried in a vacuum oven (e.g., at 80°C for 6 hours) to remove solvents.[1]

  • The dried powder is mounted on a sample holder using double-sided adhesive tape.

• Instrumentation and Analysis:

  • The analysis is performed in an ultra-high vacuum (UHV) chamber.

  • A monochromatic Al Kα or Mg Kα X-ray source is used for excitation.[1]

  • Survey scans are initially performed to identify all elements present on the surface.

  • High-resolution scans of the Cu 2p and S 2p regions are then acquired.

  • Charge referencing is performed by setting the adventitious carbon C 1s peak to 284.8 eV or 285.0 eV.[1]

  • The obtained spectra are analyzed using appropriate software to determine binding energies, peak areas, and perform deconvolution to identify different chemical states.

2. X-ray Diffraction (XRD)

• Sample Preparation:

  • A sufficient amount of the dried CuS powder is placed on a sample holder (e.g., a zero-background silicon wafer or a glass slide).

  • The powder is gently pressed to create a flat and smooth surface.

• Instrumentation and Analysis:

  • A powder diffractometer with a Cu Kα radiation source (λ = 1.5406 Å) is typically used.

  • The sample is scanned over a 2θ range of, for example, 20° to 80°.

  • The resulting diffraction pattern is compared with standard diffraction patterns from the Joint Committee on Powder Diffraction Standards (JCPDS) database to identify the crystalline phases present.

3. Raman Spectroscopy

• Sample Preparation:

  • A small amount of the dried CuS powder is placed on a glass slide.

• Instrumentation and Analysis:

  • A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 633 nm) is used.[4]

  • The laser is focused on the sample, and the scattered light is collected and analyzed.

  • The Raman spectrum is recorded over a specific wavenumber range (e.g., 100-800 cm⁻¹).

  • The positions of the Raman peaks are compared with literature values for CuS and potential impurities.[7][8][9][10]

4. Energy-Dispersive X-ray Spectroscopy (EDX)

• Sample Preparation:

  • The dried CuS powder is mounted on an SEM stub using carbon tape.

  • For non-conductive samples, a thin layer of conductive material (e.g., carbon or gold) may be sputter-coated onto the sample to prevent charging.

• Instrumentation and Analysis:

  • EDX is typically performed in conjunction with a Scanning Electron Microscope (SEM).

  • The electron beam of the SEM is focused on the area of interest on the sample.

  • The emitted X-rays are detected by the EDX detector, which generates a spectrum showing the elemental composition.

  • Quantitative analysis can be performed to determine the atomic percentages of the detected elements.

5. UV-Visible Spectroscopy

• Sample Preparation:

  • A small amount of the synthesized CuS is dispersed in a suitable solvent (e.g., ethanol or water) via sonication to form a stable colloidal suspension.

  • The suspension is then transferred to a quartz cuvette.

• Instrumentation and Analysis:

  • A UV-Vis spectrophotometer is used to measure the absorbance of the suspension over a specific wavelength range (e.g., 300-1100 nm).

  • The resulting absorption spectrum can be used to determine the optical band gap of the material using a Tauc plot.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for validating the purity of synthesized CuS.

Caption: Workflow for CuS purity validation.

Caption: Decision pathway for technique selection.

Conclusion

Validating the purity of synthesized CuS requires a careful selection of analytical techniques. XPS provides invaluable information on surface chemistry and oxidation states, making it a powerful tool for identifying surface contamination and unintended oxidation. However, for a comprehensive assessment of purity, it is highly recommended to complement XPS with bulk-sensitive techniques. XRD is essential for confirming the desired crystalline phase and identifying crystalline impurities. Raman spectroscopy offers a quick and sensitive method for phase identification, particularly for distinguishing between different copper sulfide stoichiometries. EDX provides straightforward elemental analysis and stoichiometry, while UV-Vis spectroscopy can offer insights into the optical properties and electronic structure, which are indirectly related to purity. By employing a combination of these techniques, researchers can confidently ascertain the purity of their synthesized CuS, ensuring the validity of their subsequent research and applications.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. journalssystem.com [journalssystem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. electrochem.org [electrochem.org]
• 10. researchgate.net [researchgate.net]
• 11. chalcogen.ro [chalcogen.ro]
• 12. malayajournal.org [malayajournal.org]

comparative study of different CuS synthesis methods

A Comparative Guide to the Synthesis of Copper Sulfide (B99878) Nanoparticles for Researchers and Drug Development Professionals

Copper sulfide (CuS) nanoparticles are gaining significant attention across various scientific disciplines, including catalysis, energy storage, and biomedicine, owing to their unique physicochemical properties. The performance of these nanoparticles is intrinsically linked to their synthesis method, which dictates their size, morphology, and surface chemistry. This guide provides a comparative overview of common CuS nanoparticle synthesis methods, presenting key experimental data and detailed protocols to aid researchers in selecting the most suitable approach for their specific applications.

Comparison of Synthesis Methods

The choice of synthesis method significantly impacts the characteristics of the resulting CuS nanoparticles. Below is a summary of common techniques and the typical properties of the nanoparticles they produce.

Synthesis Method	Typical Particle Size (nm)	Morphology	Advantages	Disadvantages
Hydrothermal	10 - 200	Nanoplates, nanorods, flower-like	High crystallinity, good control over morphology, environmentally friendly (uses water)	Requires high temperatures and pressures, longer reaction times
Solvothermal	50 - 200	Nanoplates, hollow spheres	Good control over size and morphology, can produce complex structures	Use of organic solvents can be toxic and expensive, requires high temperatures
Microwave-Assisted	10 - 70	Nanoparticles, porous aggregates	Rapid synthesis, uniform heating, energy-efficient, small particle size	Can be difficult to scale up, requires specialized equipment
Sonochemical	20 - 50	Nanoplates, nanoparticles	Fast reaction rates, operates at ambient temperature and pressure, cost-effective	Can lead to agglomeration of nanoparticles, requires specialized equipment
Chemical Precipitation	3 - 60	Nanoparticles, agglomerates	Simple, low-cost, scalable, rapid synthesis at room temperature	Poor control over particle size and morphology, potential for impurities
Biogenic Synthesis	10 - 100	Varies (nanoparticles, nanorods)	Environmentally friendly, cost-effective, can produce biocompatible nanoparticles	Less control over size and morphology, potential for biological contaminants

Performance in Key Applications

The synthesis method directly influences the functional performance of CuS nanoparticles in various applications.

Application	Hydrothermal	Microwave-Assisted	Sonochemical	Chemical Precipitation
Photocatalysis	High efficiency in degrading organic dyes like Rhodamine B and Methylene Blue.[1]	Excellent photocatalytic activity for degrading dyes and phenols under sunlight.	Effective for the degradation of organic pollutants.[2]	Good photocatalytic degradation of dyes like Methylene Blue.[3]
Electrochemical	Good performance as cathode materials in lithium-ion batteries.	Porous structures show potential for supercapacitor applications.	Can exhibit pseudocapacitive properties suitable for energy storage.[4]	Nanoparticles have been investigated for their electrochemical sensing capabilities.[5]
Biomedical	Used in photothermal therapy and as contrast agents for imaging.[2][6][7]	Nanoparticles show promise in drug delivery and cancer therapy.[7]	Investigated for biosensing applications.[2]	Demonstrates antibacterial activity against various pathogens.[8][9]

Experimental Protocols

Detailed methodologies for key synthesis techniques are provided below.

Hydrothermal Synthesis

This method involves a chemical reaction in an aqueous solution above the boiling point of water, carried out in a sealed vessel called an autoclave.

Protocol:

• Dissolve a copper precursor (e.g., copper chloride, CuCl₂) and a sulfur source (e.g., thiourea, CS(NH₂)₂) in deionized water.[10]

• Stir the solution to ensure homogeneity.

• Transfer the solution to a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and heat it to a specific temperature (e.g., 150-180°C) for a set duration (e.g., 12-24 hours).[6][11]

• Allow the autoclave to cool to room temperature naturally.

• Collect the precipitate by filtration or centrifugation.

• Wash the product with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Dry the final CuS nanoparticle product in an oven or vacuum.

Fig. 1: Workflow for Hydrothermal Synthesis of CuS Nanoparticles.

Microwave-Assisted Synthesis

This method utilizes microwave irradiation to rapidly heat the reaction mixture, leading to a fast and uniform synthesis of nanoparticles.

Protocol:

• Prepare a solution containing the copper precursor (e.g., copper acetate) and the sulfur source (e.g., thiourea) in a suitable solvent (e.g., water or ethylene (B1197577) glycol).[12]

• A surfactant (e.g., CTAB) may be added to control particle size and prevent agglomeration.[13]

• Place the reaction vessel in a microwave reactor.

• Irradiate the mixture with microwaves at a specific power and for a short duration (e.g., 5-30 minutes).

• After the reaction is complete, cool the solution to room temperature.

• Separate the CuS nanoparticles by centrifugation.

• Wash the product with distilled water and ethanol.

• Dry the nanoparticles under vacuum.

Fig. 2: Workflow for Microwave-Assisted Synthesis of CuS Nanoparticles.

Sonochemical Synthesis

This method employs high-intensity ultrasound waves to induce acoustic cavitation, creating localized hot spots with high temperature and pressure that drive the chemical reaction.[4]

Protocol:

• Dissolve the copper and sulfur precursors in a suitable solvent in a reaction vessel.

• Immerse an ultrasonic probe into the solution.

• Apply ultrasound irradiation for a specified time (typically 30-60 minutes) at a specific frequency.

• The reaction proceeds at ambient temperature and pressure.

• After sonication, collect the precipitate by centrifugation.

• Wash the CuS nanoparticles with distilled water and ethanol.

• Dry the final product.

Fig. 3: Workflow for Sonochemical Synthesis of CuS Nanoparticles.

Characterization Techniques

To evaluate the properties of the synthesized CuS nanoparticles, a range of characterization techniques are employed:

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity of the nanoparticles.[6]

• Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To visualize the size, shape, and morphology of the nanoparticles.[6]

• UV-Vis Spectroscopy: To analyze the optical properties and determine the bandgap of the nanoparticles.

• Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and size distribution of nanoparticles in a solution.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present on the surface of the nanoparticles.

Conclusion

The synthesis method for CuS nanoparticles is a critical determinant of their physical and chemical properties, which in turn governs their suitability for specific applications. The hydrothermal and solvothermal methods offer excellent control over morphology and crystallinity, making them suitable for applications where precise structural characteristics are paramount. Microwave-assisted and sonochemical methods provide rapid and efficient routes to nanoparticle synthesis. Chemical precipitation is a simple and scalable method, ideal for large-scale production where precise control over size and morphology is less critical. Finally, biogenic synthesis presents a green and sustainable alternative, particularly relevant for biomedical applications where biocompatibility is a key concern. This guide provides a foundation for researchers to make informed decisions in the synthesis and application of CuS nanoparticles.

References

• 1. CuS-Based Nanostructures as Catalysts for Organic Pollutants Photodegradation | MDPI [mdpi.com]
• 2. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 7. Synthetic methods of CuS nanoparticles and their applications for imaging and cancer therapy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. nanoscalereports.com [nanoscalereports.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. [PDF] A simple microwave assists aqueous route to synthesis CuS nanoparticles and further aggregation to spherical shape | Semantic Scholar [semanticscholar.org]
• 13. daneshyari.com [daneshyari.com]

A Comparative Guide to the Catalytic Activity of Copper Sulfide (CuS) and Other Transition Metal Sulfides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the catalytic performance of copper sulfide (B99878) (CuS) against other common transition metal sulfides (TMSs) such as molybdenum disulfide (MoS₂), cobalt sulfide (CoS₂), nickel sulfide (NiS), and iron sulfide (FeS₂). The focus is on two key catalytic applications: the electrocatalytic Hydrogen Evolution Reaction (HER) and the photocatalytic degradation of organic pollutants. The information is supported by experimental data, detailed methodologies, and illustrative diagrams to aid in the selection and development of catalytic materials.

Section 1: Electrocatalytic Hydrogen Evolution Reaction (HER)

The production of hydrogen through water splitting is a cornerstone of clean energy technology. The efficiency of the hydrogen evolution reaction (HER) is critically dependent on the electrocatalyst. While platinum-based materials are the most effective, their high cost and scarcity have driven research toward earth-abundant alternatives like transition metal sulfides.[1] Key metrics for evaluating HER catalysts include the overpotential required to achieve a current density of 10 mA/cm² (η₁₀), which represents the extra potential needed beyond the thermodynamic minimum, and the Tafel slope, which provides insight into the reaction mechanism. A lower overpotential and a smaller Tafel slope indicate higher catalytic activity.

Comparative Performance Data for HER

The following table summarizes the HER performance of CuS and other metal sulfides in acidic and alkaline media. It is important to note that performance can vary based on morphology, synthesis method, and the conductive substrate used.

Catalyst	Electrolyte	Overpotential (η₁₀ in mV)	Tafel Slope (mV/dec)	Reference
CuS Nanoparticles	0.5 M H₂SO₄	79	-	[2]
Cu(OH)₂/Cu₂S	Alkaline	174	64	[3]
MoS₂ (Porous Islands)	-	248	-	[3]
Ni-doped MoS₂	0.5 M H₂SO₄	208	122	[4]
CoS₂	0.5 M HBr	> RuS₂	-	[5]
FeS₂/CoS₂	Alkaline	Lower than noble metals	-	[1]
NiS	1 M KOH	326	-	[6]
CoS	1 M KOH	320	-	[6]
CoS@NiS-80%	1 M KOH	280	100.87	[6]

Note: Data is compiled from different studies and direct comparison should be made with caution due to variations in experimental conditions.

HER Catalytic Pathway

The HER in acidic solution typically proceeds via the Volmer-Heyrovsky or Volmer-Tafel mechanism. The process begins with the adsorption of a proton (Volmer step), followed by either an electrochemical desorption (Heyrovsky step) or the combination of two adsorbed hydrogen atoms (Tafel step) to produce H₂ gas.

Diagram 1: General mechanism for the Hydrogen Evolution Reaction (HER).

Section 2: Photocatalytic Degradation of Organic Pollutants

Transition metal sulfides are semiconductors that can act as photocatalysts, utilizing light energy to degrade organic pollutants in wastewater.[7] CuS, in particular, has demonstrated significant potential due to its narrow band gap and high absorption of visible light.[8][9] Its performance is often evaluated by the percentage of a model dye, such as Methylene (B1212753) Blue (MB), Rhodamine B (RhB), or Crystal Violet (CV), degraded over a specific time under light irradiation.

Comparative Performance Data for Photocatalysis

Direct comparison between different metal sulfide photocatalysts is challenging as efficiency is highly dependent on experimental variables like light source and intensity, catalyst loading, dye concentration, and pH. The table below presents performance data primarily for CuS under various conditions as a baseline.

Catalyst	Pollutant	Degradation Efficiency (%)	Time (min)	Reference
CuS (Sample CuS3)	Methylene Blue (MB)	100	100	[10]
CuS (Sample CuS3)	Crystal Violet (CV)	85	-	[10]
CuS (Sample CuS3)	Rhodamine B (RhB)	81	-	[10]
CuS NPs	Rhodamine B (RhB)	96	5	[8]
CuS/ZnO	Methylene Blue (MB)	93	16	[8]
CuS-DDA	Trypan Blue	99.31	-	[11]

Studies show that CuS nanoparticles can achieve complete degradation of methylene blue and high degradation rates for other dyes.[10] The efficiency is often attributed to the generation of highly reactive oxygen species (ROS) on the catalyst surface under illumination. While comprehensive comparative studies are limited, the performance of CuS is competitive, often enhanced when forming heterojunctions with other materials like ZnO or TiO₂.[8]

Section 3: Experimental Protocols

Reproducible results in catalysis research hinge on well-defined experimental procedures. This section outlines common protocols for catalyst synthesis and electrochemical testing.

Catalyst Synthesis: Hydrothermal Method for Metal Sulfides

The hydrothermal method is a versatile technique used to synthesize crystalline nanomaterials from aqueous solutions under high temperature and pressure.[12]

Protocol for Ni-doped MoS₂ Synthesis (Adapted from[4])

• Precursor Solution Preparation: Dissolve sodium molybdate (B1676688) (Na₂MoO₄·2H₂O) and thiourea (B124793) (NH₂CSNH₂) in deionized water.

• Dopant Addition: To introduce a dopant, add a specific molar ratio of a metal salt, such as nickel dichloride dihydrate (NiCl₂·2H₂O), to the solution.

• Hydrothermal Reaction: Transfer the mixed solution into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to a specific temperature (e.g., 200 °C) for a set duration (e.g., 24 hours).

• Product Recovery: After the autoclave cools to room temperature, collect the resulting precipitate by centrifugation.

• Washing and Drying: Wash the product repeatedly with deionized water and ethanol (B145695) to remove any unreacted precursors. Dry the final catalyst powder in a vacuum oven.

Electrochemical HER Testing

Standard Three-Electrode Setup

• Working Electrode: The synthesized catalyst is deposited onto a conductive substrate (e.g., glassy carbon, carbon paper, or nickel foam).

• Counter Electrode: A chemically inert material with a large surface area, typically a graphite (B72142) rod or platinum mesh.

• Reference Electrode: An electrode with a stable and well-known potential, such as a Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

• Electrolyte: An acidic (e.g., 0.5 M H₂SO₄) or alkaline (e.g., 1.0 M KOH) aqueous solution.

Measurement Procedure

• Electrode Preparation: Prepare a catalyst ink by dispersing a known amount of the catalyst powder in a solution of deionized water, ethanol, and Nafion® solution via ultrasonication. Drop-cast a specific volume of this ink onto the working electrode and let it dry.

• Linear Sweep Voltammetry (LSV): The potential of the working electrode is swept at a slow scan rate (e.g., 5 mV/s) towards more negative potentials. The resulting current is measured to generate an LSV curve. The overpotential (η₁₀) is determined from this curve.

• Tafel Analysis: The Tafel slope is derived by plotting the overpotential (η) versus the logarithm of the current density (log|j|). The linear portion of this "Tafel plot" is fitted to the Tafel equation (η = b log|j| + a), where 'b' is the Tafel slope.

Diagram 2: General experimental workflow for catalyst synthesis and testing.

Conclusion

This guide highlights the competitive catalytic activity of copper sulfide (CuS) in the context of other widely studied transition metal sulfides.

• For Hydrogen Evolution: CuS demonstrates excellent performance, particularly in acidic media, with overpotentials that are competitive with or even superior to some MoS₂ and NiS/CoS based catalysts.[2] Its performance underscores its potential as a cost-effective alternative to precious metal catalysts.

• For Photocatalysis: CuS is a highly effective visible-light-driven photocatalyst for degrading organic pollutants, showing rapid and complete degradation for certain dyes.[8][10]

While the data presented suggests that CuS is a highly promising material, it is crucial for researchers to consider that catalytic performance is intrinsically linked to the material's specific structural and electronic properties, which are controlled by the synthesis method. Further research focusing on direct, side-by-side comparisons under identical experimental conditions is necessary to definitively rank the activity of these important catalytic materials.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Co-Improvement in Electrocatalytic Hydrogen Evolution Performance of MoS2 by Ni Doping and Graphene Oxide Compounding | MDPI [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Facile Engineering of CoS@NiS Heterostructures for Efficient Oxygen Evolution Reaction [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Enhanced Photocatalytic Degradation of Ternary Dyes by Copper Sulfide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

A Comparative Guide to Validating Copper Sulfide (CuS) Nanoparticle Size: DLS vs. TEM

For researchers, scientists, and drug development professionals, accurate characterization of nanoparticle size is paramount for ensuring the efficacy, safety, and reproducibility of novel therapeutic and diagnostic agents. This guide provides an objective comparison of two ubiquitous techniques for sizing copper sulfide (B99878) (CuS) nanoparticles: Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM). We present supporting experimental data, detailed methodologies, and a visual workflow to aid in the comprehensive validation of your nanomaterials.

The determination of nanoparticle size is a critical parameter in nanotoxicology and nanomedicine, influencing factors such as cellular uptake, biodistribution, and drug release kinetics.[1][2] CuS nanoparticles, in particular, have garnered significant interest for their applications in photothermal therapy and bioimaging.[1][2] This guide will delve into the principles, advantages, and limitations of DLS and TEM for the characterization of these promising nanoparticles.

Understanding the Methodologies: DLS and TEM at a Glance

Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM) are complementary techniques that provide different yet crucial insights into the size and characteristics of nanoparticles.[1][2]

Dynamic Light Scattering (DLS) is a non-invasive technique that measures the size distribution of particles suspended in a liquid.[1] It operates by illuminating the nanoparticles with a laser and analyzing the intensity fluctuations of the scattered light, which are caused by the Brownian motion of the particles.[1] Larger particles move more slowly, causing the light intensity to fluctuate at a lower frequency, while smaller particles move more rapidly, leading to higher frequency fluctuations. The Stokes-Einstein equation is then used to relate the rate of these fluctuations to the hydrodynamic diameter of the particles. This hydrodynamic diameter includes the inorganic core of the nanoparticle as well as any coating materials and a solvent layer that moves with the particle.

Transmission Electron Microscopy (TEM) , on the other hand, is a high-resolution imaging technique that provides direct visualization of individual nanoparticles.[1] A beam of electrons is transmitted through an ultra-thin sample of the nanoparticles, and an image is formed based on the interaction of the electrons with the material. TEM can reveal not only the size but also the morphology, shape, and crystal structure of the nanoparticles.[1]

Comparative Analysis of CuS Nanoparticle Size: DLS vs. TEM

A key consideration when using both DLS and TEM is that the measured sizes often differ. DLS provides a hydrodynamic diameter, which is typically larger than the "actual" physical diameter of the nanoparticle core measured by TEM.[3] This discrepancy arises because the hydrodynamic diameter in DLS includes the nanoparticle core, any surface coatings or ligands, and a layer of solvent that moves with the particle.[3] Furthermore, DLS measurements are highly sensitive to the presence of even a small number of larger aggregates, which can skew the average size to a larger value.

Below is a summary of representative data for CuS nanoparticles characterized by both DLS and TEM, as reported in the literature.

Sample ID	Synthesis Method	DLS (Hydrodynamic Diameter, Z-average)	TEM (Average Diameter)	Reference
CuS-1	Hydrothermal	Not explicitly stated, but SEM showed aggregates of 17-40 nm particles	17-40 nm (elongated shape)
CuS-2	Hydrothermal with SDS surfactant	Not explicitly stated, but SEM showed large clusters	49-64 nm (agglomerated clusters)
CuS NPs	Polyol Method	~100 nm (Intensity distribution)	~10 nm (agglomerated particles)	[4][5]
CuS-CIT NPs	Low temperature in water	48.2 nm	Not explicitly stated, but described as compatible considering hydrodynamic radius	[6]
GSH capped CuS	Co-precipitation at 50°C	Not provided	4.5 ± 0.2 nm (spherical)	[7]
GSH capped CuS	Co-precipitation at 95°C	Not provided	25 ± 0.6 nm (spherical)	[7]

Note: The table compiles data from multiple sources. Direct comparison should be made with caution due to variations in synthesis and measurement conditions.

Experimental Protocols

Dynamic Light Scattering (DLS) Analysis of CuS Nanoparticles

This protocol provides a general guideline for the DLS analysis of CuS nanoparticles. Instrument-specific parameters should be optimized.

1. Sample Preparation:

• Disperse the synthesized CuS nanoparticles in a suitable solvent, such as deionized water or ethanol, to achieve a concentration appropriate for the DLS instrument (typically in the range of 0.1 to 1 mg/mL).
• To prevent aggregation, which can significantly affect DLS results, sonicate the nanoparticle suspension for 5-10 minutes in an ice bath.
• Filter the suspension through a 0.22 µm syringe filter to remove any large aggregates or dust particles.

2. Instrument Setup:

• Allow the DLS instrument to warm up and stabilize according to the manufacturer's instructions.
• Select an appropriate measurement cell (e.g., a disposable cuvette) and ensure it is clean and free of scratches.
• Set the measurement parameters, including the laser wavelength, scattering angle (commonly 90° or 173°), and temperature (e.g., 25°C).
• Input the viscosity and refractive index of the dispersant at the measurement temperature.

3. Data Acquisition and Analysis:

• Pipette the filtered nanoparticle suspension into the measurement cell.
• Place the cell in the instrument and allow it to equilibrate to the set temperature for a few minutes.
• Perform multiple measurements (typically 3-5) for each sample to ensure reproducibility.
• Analyze the correlation function to obtain the size distribution. The Z-average diameter and the Polydispersity Index (PDI) are key parameters to report. A PDI value below 0.3 generally indicates a monodisperse sample.

Transmission Electron Microscopy (TEM) Analysis of CuS Nanoparticles

This protocol outlines the steps for preparing and imaging CuS nanoparticles using TEM.

1. Grid Preparation:

• Use a carbon-coated copper grid (typically 200-400 mesh).
• For enhanced sample adhesion, the grid can be glow-discharged immediately before use to render the carbon surface hydrophilic.

2. Sample Deposition:

• Dilute the CuS nanoparticle suspension significantly with a suitable solvent (e.g., deionized water or ethanol) to prevent particle aggregation on the grid. The optimal concentration will need to be determined empirically.
• Place a small drop (approximately 5-10 µL) of the diluted suspension onto the carbon-coated side of the TEM grid.
• Allow the solvent to evaporate completely at room temperature. This can be done by leaving the grid in a covered petri dish for several minutes to hours. Avoid heating, as this can induce aggregation.
• Wick away any excess liquid from the edge of the grid with filter paper.

3. Imaging:

• Once the grid is completely dry, load it into the TEM sample holder.
• Insert the holder into the TEM column and evacuate to high vacuum.
• Begin imaging at a low magnification to locate areas with a good dispersion of nanoparticles.
• Increase the magnification to acquire high-resolution images of individual nanoparticles.
• Capture images from multiple different areas of the grid to ensure the analyzed sample is representative of the entire population.

4. Image Analysis:

• Use image analysis software (e.g., ImageJ) to measure the diameter of a statistically significant number of nanoparticles (typically >100) from the acquired TEM images.
• Calculate the average particle size and standard deviation to determine the size distribution.

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow for validating CuS nanoparticle size using both DLS and TEM, highlighting the complementary nature of these techniques.

Caption: Workflow for CuS nanoparticle size validation.

References

• 1. Synthesis and Biomedical Applications of Copper Sulfide Nanoparticles: From Sensors to Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper sulfide nanostructures: synthesis and biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08414C [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. unitesi.unive.it [unitesi.unive.it]
• 7. Synthesis, Characterization, and Electrochemical Evaluation of Copper Sulfide Nanoparticles and Their Application for Non-Enzymatic Glucose Detection in Blood Samples [mdpi.com]

Comparative Analysis of Photothermal Efficacy: Copper Sulfide Nanoparticles vs. Gold Nanorods

A Guide for Researchers and Drug Development Professionals

The field of nanomedicine has introduced promising strategies for cancer treatment, with photothermal therapy (PTT) emerging as a minimally invasive and highly targeted approach. PTT utilizes photothermal agents that convert near-infrared (NIR) light into localized heat, inducing hyperthermia and subsequent ablation of tumor cells. Among the various agents developed, copper sulfide (B99878) nanoparticles (CuS NPs) and gold nanorods (AuNRs) have garnered significant attention due to their excellent photothermal conversion capabilities. This guide provides an objective, data-driven comparison of their photothermal efficacy to aid researchers, scientists, and drug development professionals in selecting the appropriate agent for their therapeutic applications.

Data Presentation: A Quantitative Comparison

The selection of a photothermal agent is often dictated by its intrinsic physical and biological properties. The following tables summarize key quantitative data for CuS NPs and AuNRs based on reported experimental findings.

Table 1: Physicochemical and Photothermal Properties

Property	Copper Sulfide (CuS) Nanoparticles	Gold Nanorods (AuNRs)	Key Considerations
NIR Absorption	Strong, broad absorption in the NIR-I & NIR-II windows (700-1100 nm)[1]	Tunable Longitudinal Surface Plasmon Resonance (LSPR) in the NIR region by altering aspect ratio[2][3]	AuNRs offer precise tuning of the peak absorption wavelength, while CuS NPs provide broader absorption.
Photothermal Conversion Efficiency (PCE)	Reported values range from ~24% to 38%[4][5][6]	Reported values are often around 21%, but can vary significantly with size and coating[6][7][8]	CuS NPs generally exhibit a higher intrinsic PCE in some direct comparisons.[6]
Synthesis Method	Commonly via hydrothermal or co-precipitation methods[9]	Predominantly via seed-mediated growth methods[10][11]	Synthesis of CuS NPs is often considered simpler and more cost-effective.[12]
Biocompatibility	Generally considered to have good biocompatibility and low toxicity at therapeutic doses[1][5][13]	Biocompatibility is highly dependent on surface coatings; residual CTAB from synthesis can be cytotoxic[14][15]	Surface modification (e.g., PEGylation) is crucial for AuNRs to mitigate toxicity.[10]
Stability	Good colloidal and chemical stability[5]	Prone to aggregation in biological media without proper surface functionalization[14]	Functional coatings are essential for maintaining the stability and efficacy of AuNRs in vivo.

Table 2: Comparative In Vitro & In Vivo Performance

Parameter	Copper Sulfide (CuS) Nanoparticles	Gold Nanorods (AuNRs)	Key Considerations
Cellular Uptake	Efficiently taken up by cancer cells via endocytosis[16][17]	Uptake is heavily influenced by surface coating and cell type[14][15][18]	Both can be functionalized with targeting ligands (e.g., folic acid) to enhance tumor-specific uptake.[17]
In Vitro Cytotoxicity (without NIR)	Low cytotoxicity observed at concentrations effective for PTT[19][13][16]	Cytotoxicity is primarily caused by the CTAB surfactant, which can be minimized by polymer coating[15]	Proper purification and surface passivation are critical for AuNRs.
In Vitro PTT Efficacy	Concentration and laser power-dependent cell killing observed[19][16]	High efficacy in ablating cancer cells upon NIR irradiation[14][20]	Both materials demonstrate potent photothermal destruction of cancer cells in culture.
In Vivo Tumor Ablation	Effective tumor growth inhibition and regression in mouse models upon NIR irradiation[5][12][17]	Proven efficacy in reducing tumor volume in vivo, with enhanced effects when targeted[20][21]	Both systems show significant promise for in vivo applications, with targeting strategies improving outcomes.
Biodistribution	Accumulate in tumors via the Enhanced Permeability and Retention (EPR) effect; can be actively targeted[17]	Tumor accumulation is also EPR-dependent and can be improved with targeting ligands[20]	Surface functionalization plays a key role in circulation time and tumor accumulation for both nanomaterials.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental findings. Below are summarized protocols for key experiments cited in the literature.

Synthesis of Nanoparticles

• Copper Sulfide (CuS) Nanoparticles (Hydrothermal Method) :

  • Prepare an aqueous solution of a copper precursor (e.g., CuCl₂) and a stabilizing agent (e.g., sodium citrate).[19]

  • Add a sulfur source (e.g., Na₂S solution) under magnetic stirring at room temperature.[19]

  • Heat the mixture to 90°C and continue stirring until a dark green color appears, indicating the formation of CuS NPs.[19]

  • Rapidly cool the reaction in an ice-water bath.

  • The resulting nanoparticles can be stored at 4°C for further use.[19]

• Gold Nanorods (AuNRs) (Seed-Mediated Growth Method) :

  • Seed Solution Preparation : Synthesize small gold nanosphere "seeds" by reducing a gold salt (e.g., HAuCl₄) with a strong reducing agent (e.g., ice-cold NaBH₄) in the presence of a surfactant (e.g., cetyltrimethylammonium bromide, CTAB).[3][10]

  • Growth Solution Preparation : Prepare a solution containing more HAuCl₄, a weak reducing agent (e.g., ascorbic acid), CTAB, and a shape-directing agent (e.g., AgNO₃).[11]

  • Growth : Add a small volume of the seed solution to the growth solution. The seeds act as nucleation sites, and anisotropic growth occurs on their surface, forming rods.[10]

  • Purification : Centrifuge the resulting AuNR solution to remove excess reactants and residual CTAB, which is known to be cytotoxic.[15]

Measurement of Photothermal Conversion Efficiency (PCE)

The PCE (η) is a critical parameter for evaluating a photothermal agent. A common method involves tracking the temperature of a nanoparticle dispersion during laser irradiation and subsequent cooling.[6][22]

• Place a specific volume and concentration of the nanoparticle dispersion (e.g., in a quartz cuvette) and irradiate it with a NIR laser (e.g., 808 nm or 980 nm) of a known power density.[6]

• Record the temperature of the solution over time until it reaches a steady state (T_max).[22]

• Turn off the laser and continue recording the temperature as the solution cools back to ambient temperature (T_amb).[22]

• The PCE (η) can be calculated using the following energy balance equation:

  η = [hS(T_max - T_amb) - Q_dis] / [I(1 - 10^(-Aλ))]

  • h is the heat transfer coefficient.

  • S is the surface area of the container.

  • Q_dis is the heat dissipated from light absorbed by the solvent.

  • I is the incident laser power.

  • Aλ is the absorbance of the nanoparticles at the laser wavelength. The term hS is determined by fitting the cooling curve data.[6]

In Vitro Cytotoxicity and PTT Assay

• Cell Culture : Seed cancer cells (e.g., MCF-7, HeLa) in 96-well plates and culture overnight.[9]

• Incubation : Treat the cells with varying concentrations of CuS NPs or surface-modified AuNRs and incubate for a set period (e.g., 12-24 hours).[19][9]

• Irradiation : Expose the designated wells to a NIR laser at a specific power density (e.g., 0.5-1.5 W/cm²) for a short duration (e.g., 5-10 minutes).[19][16]

• Viability Assessment : After further incubation (e.g., 24 hours), assess cell viability using standard assays like MTT or CCK-8, which measure metabolic activity.[19][9] Control groups include cells only, cells with nanoparticles (no laser), and cells with laser only.

Visualizing Workflows and Mechanisms

Diagrams created using Graphviz provide a clear visual representation of complex processes.

Experimental Workflow

The following diagram outlines a typical workflow for the comparative evaluation of photothermal agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and characterization of gold nanorods and their application for photothermal cell damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Photothermal effects of CuS-BSA nanoparticles on H22 hepatoma-bearing mice [frontiersin.org]
• 6. rsc.org [rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Understanding the photothermal conversion efficiency of gold nanocrystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pnrjournal.com [pnrjournal.com]
• 10. Frontiers | Improvement of Gold Nanorods in Photothermal Therapy: Recent Progress and Perspective [frontiersin.org]
• 11. mdpi.com [mdpi.com]
• 12. CuS nanoagents for photodynamic and photothermal therapies: Phenomena and possible mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Cellular uptake and cytotoxicity of gold nanorods: molecular origin of cytotoxicity and surface effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Cetuximab-modified CuS nanoparticles integrating near-infrared-II-responsive photothermal therapy and anti-vessel treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Theranostic CuS Nanoparticles Targeting Folate Receptors for PET Image-Guided Photothermal Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cellular uptake behaviour, photothermal therapy performance, and cytotoxicity of gold nanorods with various coatings. [diagenode.com]
• 19. Frontiers | Photothermal Therapy Based on CuS Nanoparticles for Alleviating Arterial Restenosis Induced by Mechanical Injury of Endovascular Treatment [frontiersin.org]
• 20. Gold Nanorod-Assisted Photothermal Therapy and Improvement Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pubs.acs.org [pubs.acs.org]

Confirming the Crystal Structure of Copper Sulfide: A Rietveld Refinement Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The precise determination of a material's crystal structure is paramount for understanding its physicochemical properties and predicting its behavior in various applications. For copper sulfide (B99878) (CuS), a material with significant potential in fields ranging from catalysis to biomedicine, confirming its exact crystal structure is a critical step in quality control and rational design. This guide provides an objective comparison of the established crystal structure of stoichiometric copper sulfide (covellite) with other potential copper sulfide phases, supported by experimental data from Rietveld refinement of X-ray diffraction (XRD) data.

The Established Structure: Hexagonal Covellite

Rietveld refinement of powder XRD data consistently confirms that stoichiometric copper sulfide (CuS) crystallizes in the hexagonal covellite structure . This structure is characterized by the space group P63/mmc. The refinement process involves fitting a calculated theoretical diffraction pattern to the experimental data, allowing for the precise determination of lattice parameters, atomic positions, and other structural details.

The quality of the Rietveld fit is assessed by various agreement indices, primarily the weighted profile R-factor (Rwp) and the goodness-of-fit (GOF or χ²). Lower values of these indices indicate a better match between the structural model and the experimental data. For the covellite structure of CuS, typical Rietveld refinements yield low Rwp and GOF values, signifying an excellent fit.

Alternative Copper Sulfide Phases

The copper-sulfur system is known for its complexity, featuring numerous stable and metastable phases with different stoichiometries. While these are distinct compounds, their structural similarity can sometimes lead to ambiguity in phase identification from XRD data alone without careful refinement. It is crucial to differentiate these from the true crystal structure of stoichiometric CuS. Some of these alternative phases include:

• Digenite (Cu₉S₅): A copper-rich sulfide.

• Chalcocite (Cu₂S): Another copper-rich phase with different polymorphs.

• Anilite (Cu₇S₄)

• Djurleite (Cu₃₁S₁₆)

When fitting XRD patterns of pure, stoichiometric CuS, structural models for these alternative phases result in significantly poorer fits compared to the covellite model, as indicated by higher Rwp and GOF values.

Quantitative Comparison via Rietveld Refinement

The following table summarizes typical quantitative data obtained from the Rietveld refinement of powder XRD data for CuS, confirming the hexagonal covellite structure. For comparison, hypothetical poor fit values for an alternative model are included to illustrate the difference in refinement quality.

Parameter	Hexagonal Covellite (CuS) - Confirmed Structure	Alternative Structure (Hypothetical Misfit)
Crystal System	Hexagonal	Orthorhombic
Space Group	P63/mmc	Pmn2₁
Lattice Parameter 'a' (Å)	3.79 - 3.81	11.6 - 11.7
Lattice Parameter 'b' (Å)	3.79 - 3.81	4.3 - 4.4
Lattice Parameter 'c' (Å)	16.3 - 16.5	3.5 - 3.6
Weighted Profile R-factor (Rwp)	Typically < 10%	> 20%
Goodness of Fit (GOF or χ²)	Typically 1 - 2	> 5

Note: The values for the hexagonal covellite structure are compiled from typical results reported in scientific literature.[1][2] The "Alternative Structure" data is illustrative of a poor fit and does not represent a real, stable polymorph of stoichiometric CuS.

Experimental Protocols

Synthesis of Copper Sulfide Nanoparticles (Chemical Precipitation)

A common method for synthesizing CuS nanoparticles for structural analysis is chemical precipitation.

• Precursor Preparation: Solutions of a copper salt (e.g., copper(II) chloride, CuCl₂) and a sulfur source (e.g., sodium sulfide, Na₂S) are prepared in deionized water.

• Precipitation: The sodium sulfide solution is added dropwise to the stirred copper chloride solution at room temperature. A black precipitate of CuS forms immediately.

• Washing: The precipitate is collected by centrifugation and washed several times with deionized water and ethanol (B145695) to remove unreacted precursors and byproducts.

• Drying: The final product is dried in a vacuum oven at a low temperature (e.g., 60 °C) to obtain a fine powder.

X-ray Diffraction (XRD) Data Collection and Rietveld Refinement

• Sample Preparation: The synthesized CuS powder is gently packed into a sample holder to ensure a flat surface and random orientation of the crystallites.

• Data Collection: Powder XRD patterns are typically collected using a diffractometer with Cu Kα radiation (λ = 1.5406 Å). Data is collected over a 2θ range of 20° to 80° with a small step size (e.g., 0.02°).

• Rietveld Refinement: The refinement is performed using software such as GSAS-II or TOPAS. The initial structural model is based on the known covellite structure (ICSD or COD database entry). The following parameters are typically refined:

  • Scale factor

  • Background coefficients (e.g., using a Chebyshev polynomial function)

  • Unit cell parameters

  • Peak profile parameters (e.g., using a pseudo-Voigt function to model the peak shapes)

  • Atomic coordinates (if necessary)

  • Isotropic displacement parameters

The refinement is iterated until the calculated pattern shows a good fit to the experimental data, and the agreement indices (Rwp, GOF) converge to low values.

Mandatory Visualization

The logical workflow for confirming the crystal structure of CuS using Rietveld refinement is illustrated below.

Caption: Workflow for CuS crystal structure confirmation.

This comprehensive approach, combining careful synthesis, high-quality XRD data collection, and rigorous Rietveld refinement, provides unambiguous confirmation of the hexagonal covellite crystal structure for stoichiometric copper sulfide. This foundational knowledge is essential for the reliable development of CuS-based materials in research and industry.

References

• 1. idk.org.rs [idk.org.rs]
• 2. chalcogen.ro [chalcogen.ro]

A Comparative Guide to CuS and MnO2 for Supercapacitor Applications

An objective analysis of copper sulfide (B99878) and manganese dioxide as electrode materials for high-performance supercapacitors, supported by experimental data.

In the quest for advanced energy storage solutions, supercapacitors have emerged as a critical technology, bridging the gap between conventional capacitors and batteries. The performance of these devices is intrinsically linked to the properties of their electrode materials. Among the myriad of candidates, copper sulfide (CuS) and manganese dioxide (MnO2) have garnered significant attention due to their promising electrochemical characteristics, cost-effectiveness, and environmental friendliness. This guide provides a detailed comparison of the supercapacitor performance of CuS and MnO2, drawing upon a range of experimental findings to inform researchers, scientists, and professionals in drug development and other fields.

Performance Metrics: A Side-by-Side Comparison

The efficacy of a supercapacitor electrode material is quantified by several key performance indicators. The following tables summarize the reported electrochemical performance of CuS and MnO2 from various studies, offering a quantitative basis for comparison.

Table 1: Supercapacitor Performance of Copper Sulfide (CuS)

Synthesis Method	Electrolyte	Specific Capacitance (F/g)	Cyclic Stability	Reference
Solvothermal	6 M KOH	656.8 @ 1 A/g	92.8% after 5000 cycles	[1]
Solvothermal	Not Specified	1050.0 @ 1 A/g (for Cu1.8S)	Not Specified	[1]
Hydrothermal	Not Specified	400 @ 10 mV/s (for Cu1.75S)	95% after 5000 cycles	[1]
Chemical Bath Deposition	Not Specified	1818.2 @ 5 mV/s	92% after 2000 cycles	[1]
Hydrothermal	3 M KCl	280 @ 5 mV/s	Not Specified	[2][3]
Chemical Bath Deposition	1 M LiClO4	72.85 @ 5 mV/s	Not Specified	[4]
Nanoparticle Synthesis	3M KOH	250 @ 0.5 A/g (for CuS-GO composite)	70% after 5000 cycles	[5][6]

Table 2: Supercapacitor Performance of Manganese Dioxide (MnO2)

Synthesis Method	Electrolyte	Specific Capacitance (F/g)	Cyclic Stability	Reference
Reduction of KMnO4	0.1 M Na2SO4	~250 @ 0.5 mA/cm²	Not Specified	[7]
Hydrothermal	Aqueous Na2SO4	138 @ 1 A/g (for α-MnO2)	Not Specified	[8][9]
Co-precipitation	Not Specified	Up to 289 @ 0.5 A/g (for α-MnO2 nanoneedles)	88% after 10,000 cycles	[10]
Galvanostatic Deposition	0.5 M Na2SO4	174 @ 10 mV/s	~97.7% after 300 cycles	[11]
Hydrothermal	1 M Na2SO4 + 0.5 M KOH	570 @ 1 A/g (for α-MnO2 nanorods)	86% after 1000 cycles	[12]
Composite with Onion-like Carbon	Not Specified	792 (for α-MnO2/OLC composite)	Not Specified	[13]
Pre-intercalated δ-MnO2 with h-WO3	Not Specified	363.8 @ 1.5 A/g	~114% after 5000 cycles	[14][15]

Experimental Methodologies

The performance of supercapacitor materials is highly dependent on their synthesis and characterization methods. Below are detailed protocols for key experiments cited in the literature.

Synthesis of Electrode Materials

• Hydrothermal Synthesis of CuS: In a typical procedure, copper chloride (CuCl2·2H2O) and thiourea (B124793) (CH4N2S) are dissolved in deionized water. The resulting solution is transferred to a Teflon-lined stainless steel autoclave and heated to a specific temperature (e.g., 150°C) for a set duration (e.g., 24 hours). After cooling, the black precipitate of CuS is collected, washed with deionized water, and dried.[16]

• Hydrothermal Synthesis of α-MnO2 Nanorods: A straightforward hydrothermal method can be employed to synthesize α-MnO2 nanorods, which can then be used as electrode materials for high-performance supercapacitors.[12]

• Co-precipitation of α-MnO2 Nanoparticles: α-MnO2 nanoparticles can be synthesized via a controlled co-precipitation method. The as-prepared sample may be annealed at different temperatures to enhance its crystallinity.[17]

• Chemical Bath Deposition of CuS: This method involves the deposition of CuS thin films from a chemical bath containing a copper salt and a sulfur source onto a substrate.[4]

Electrochemical Characterization

The electrochemical performance of the prepared electrode materials is typically evaluated in a three-electrode system.

• Working Electrode Preparation: The active material (CuS or MnO2) is mixed with a conductive agent (e.g., acetylene (B1199291) black) and a binder (e.g., polyvinylidene fluoride) in a solvent (e.g., N-methyl-2-pyrrolidone) to form a slurry.[3] This slurry is then coated onto a current collector (e.g., nickel foam or carbon cloth) and dried.[3]

• Electrochemical Measurements:

  • Cyclic Voltammetry (CV): This technique is used to determine the capacitive behavior and operating potential window of the material.

  • Galvanostatic Charge-Discharge (GCD): GCD tests are performed to calculate the specific capacitance, energy density, and power density of the electrode.

  • Electrochemical Impedance Spectroscopy (EIS): EIS is employed to investigate the charge transfer resistance and ion diffusion kinetics.[12]

All electrochemical measurements are typically conducted using an electrochemical workstation with a platinum wire as the counter electrode and a reference electrode such as Ag/AgCl or a saturated calomel (B162337) electrode (SCE).[3][5]

Visualizing the Process and Comparison

To better understand the experimental workflow and the comparative performance of CuS and MnO2, the following diagrams are provided.

A typical experimental workflow for supercapacitor fabrication and testing.

A logical comparison of key supercapacitor performance parameters of CuS and MnO2.

Discussion and Conclusion

Both CuS and MnO2 exhibit compelling properties for supercapacitor applications. CuS often demonstrates exceptionally high specific capacitance in experimental settings, with some nanostructures reaching values over 1800 F/g.[1] It also shows good cyclic stability and benefits from the high electrical conductivity inherent to copper sulfide compounds.[1] The various stoichiometries of copper sulfide (e.g., CuS, Cu1.75S, Cu1.8S) offer a tunable platform for optimizing electrochemical performance.[1]

Manganese dioxide, on the other hand, boasts a high theoretical specific capacitance and is recognized for its low cost and environmental friendliness.[18][19] However, its practical application has been somewhat hindered by its lower electrical conductivity and structural instability during prolonged cycling.[14] To address these limitations, researchers have developed various strategies, such as fabricating MnO2 in different crystalline forms (α, β, γ, δ) and creating composites with conductive materials like carbon nanotubes or graphene.[8][13] These approaches have led to significant improvements in performance, with some MnO2-based composites achieving high specific capacitance and enhanced cyclic stability.[13][14][15]

References

• 1. Application of Copper–Sulfur Compound Electrode Materials in Supercapacitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Two-Step Synthesis of CuS/C@PANI Nanocomposite as Advanced Electrode Materials for Supercapacitor Applications | MDPI [mdpi.com]
• 4. Electrochemical capacitor behavior of copper sulfide (CuS) nanoplatelets [inis.iaea.org]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Characterization of Nano- MnO2 for Electrochemical Supercapacitor Studies | Semantic Scholar [semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. article.sapub.org [article.sapub.org]
• 12. tijer.org [tijer.org]
• 13. researchgate.net [researchgate.net]
• 14. Superior Cyclic Stability and Capacitive Performance of Cation- and Water Molecule-Preintercalated δ-MnO2/h-WO3 Nanostructures as Supercapacitor Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ijarmps.org [ijarmps.org]
• 17. researchgate.net [researchgate.net]
• 18. MnO2-based materials for supercapacitor electrodes: challenges, strategies and prospects - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. Manganese dioxide (MnO2) and biomass-derived carbon-based electroactive composite materials for supercapacitor applications - RSC Applied Interfaces (RSC Publishing) [pubs.rsc.org]

Determining the Band Gap of Copper Sulfide (CuS) with UV-Vis Spectroscopy and Tauc Plots: A Comparative Guide

The band gap is a fundamental electronic property of a semiconductor, dictating its optical and electrical characteristics. For copper sulfide (B99878) (CuS), a material with promising applications in photocatalysis, solar cells, and sensors, accurate determination of the band gap is crucial.[1] A widely employed and accessible method for this is UV-Visible (UV-Vis) spectroscopy coupled with Tauc plot analysis. This guide provides a comprehensive overview of this technique, compares it with alternative methods, and presents the necessary experimental protocols for researchers, scientists, and drug development professionals.

Comparison of Band Gap Determination Methods

While UV-Vis spectroscopy followed by Tauc plot analysis is a popular method, several other techniques can be used to determine the band gap of a semiconductor. Each method has its own set of advantages and limitations.

Method	Principle	Advantages	Disadvantages
UV-Vis Spectroscopy (Tauc Plot)	Measures the absorption of light as a function of wavelength. The Tauc plot is a graphical method to determine the optical band gap by extrapolating the linear region of the plot.[2][3]	Simple, cost-effective, and provides information on the nature of the electronic transition (direct or indirect).[4][5]	Can be influenced by scattering, defects, and impurities, potentially leading to inaccuracies.[5] The choice of the linear region for extrapolation can be subjective.
Photoluminescence (PL) Spectroscopy	Measures the light emitted from a material after it has absorbed photons. The peak of the emission spectrum often corresponds to the band gap energy.	Highly sensitive to band-to-band transitions and can provide information about defect states.	Not all materials have sufficient luminescence yield. The analysis can be complex if multiple emission peaks are present.[5]
Cyclic Voltammetry (CV)	An electrochemical method that can be used to determine the HOMO and LUMO energy levels, from which the electrochemical band gap can be calculated.	Provides information on the energy levels relative to a reference electrode, which is useful for device applications.	Primarily suitable for materials that can be deposited as thin films on an electrode and is an indirect measurement of the band gap.[5]
X-ray and Inverse Photoelectron Spectroscopy (XPS/IPES)	XPS determines the energy of the valence band maximum, while IPES determines the energy of the conduction band minimum. The difference between these values gives the band gap.	A direct and powerful method for determining the electronic band structure.[6]	Requires sophisticated and expensive equipment and is a surface-sensitive technique.[6]

Experimental Protocol: UV-Vis Spectroscopy and Tauc Plot for CuS

This section details the methodology for determining the band gap of CuS nanoparticles.

1. Sample Preparation:

• Synthesis of CuS Nanoparticles: CuS nanoparticles can be synthesized via various methods, such as co-precipitation or hydrothermal synthesis.[7][8] For instance, an aqueous solution of a copper salt (e.g., copper acetate) is reacted with a sulfur source (e.g., thioacetamide).[1]

• Dispersion: The synthesized CuS nanoparticles are dispersed in a suitable solvent (e.g., deionized water or ethanol) to form a stable colloidal solution. The concentration should be optimized to ensure sufficient absorbance without causing excessive scattering.

2. UV-Vis Spectroscopic Measurement:

• Instrumentation: A double-beam UV-Vis spectrophotometer is typically used.

• Procedure:

  • The spectrophotometer is calibrated using a reference cuvette containing only the solvent.

  • The absorbance spectrum of the CuS nanoparticle dispersion is recorded over a suitable wavelength range (e.g., 200-1100 nm).[9]

  • The obtained data is a plot of absorbance versus wavelength.

3. Tauc Plot Analysis:

The Tauc plot is used to determine the optical band gap by analyzing the relationship between the absorption coefficient (α) and the photon energy (hν).[2][10]

• Data Conversion:

  • Convert the wavelength (λ) to photon energy (E) in electron volts (eV) using the equation: E (eV) = 1240 / λ (nm).

  • The absorption coefficient (α) is proportional to the absorbance (A). For a solution, α can be calculated using the Beer-Lambert law, but for Tauc plots, it is common to use the absorbance value directly.[11][12]

• Tauc Equation: The relationship between α and hν is given by the Tauc equation: (αhν)^(1/γ) = B(hν - E_g), where:

  • α is the absorption coefficient.

  • hν is the photon energy.

  • B is a constant.

  • E_g is the band gap energy.

  • γ is a parameter that depends on the nature of the electronic transition (γ = 1/2 for direct allowed transitions and γ = 2 for indirect allowed transitions).[2][4]

• Plotting and Extrapolation:

  • Plot (αhν)^(1/γ) on the y-axis against hν on the x-axis.

  • For a direct band gap semiconductor like CuS, γ = 1/2, so you would plot (αhν)² versus hν.[4]

  • For an indirect band gap, you would plot (αhν)^(1/2) versus hν.[4]

  • Identify the linear portion of the plot corresponding to the sharp increase in absorption.

  • Extrapolate this linear region to the x-axis (where (αhν)^(1/γ) = 0). The intercept on the x-axis gives the value of the optical band gap (E_g).[3]

Reported Band Gap Values for CuS

The band gap of CuS can vary depending on factors such as crystallite size and synthesis method. Below is a table summarizing some reported band gap values for CuS determined by the UV-Vis/Tauc plot method.

Synthesis Method	Crystallite Size	Reported Band Gap (eV)	Reference
Co-precipitation	19 - 24 nm	1.88 - 2.01	[7]
Hydrothermal	Not specified	1.92 - 2.07	[7]
Solid-state reaction	~50 nm	3.2	[13]
Chemical Method	~11 nm	1.91	[13]

Visualizations

Caption: Workflow for CuS band gap determination.

Caption: Logic of Tauc plot analysis.

References

• 1. ias.ac.in [ias.ac.in]
• 2. Tauc plot - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. m.youtube.com [m.youtube.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Photocatalytic Degradation Efficiency of CuS and TiO₂

In the landscape of environmental remediation, particularly in the degradation of organic pollutants, semiconductor photocatalysis has emerged as a promising and sustainable technology. Among the various photocatalysts, titanium dioxide (TiO₂) has long been considered the gold standard due to its high stability, low cost, and strong oxidizing power. However, its wide bandgap limits its efficiency to the UV portion of the solar spectrum. This has spurred research into alternative materials, such as copper sulfide (B99878) (CuS), which possesses a narrower bandgap, allowing it to harness a broader range of visible light. This guide provides a detailed comparison of the photocatalytic degradation efficiency of CuS and TiO₂, supported by experimental data and protocols, to aid researchers and scientists in selecting the appropriate material for their applications.

Data Presentation: A Quantitative Comparison

The following table summarizes the photocatalytic performance of CuS, TiO₂, and their composites in the degradation of various organic pollutants. It is important to note that a direct comparison is often challenging due to variations in experimental conditions across different studies.

Photocatalyst	Pollutant	Catalyst Conc. (g/L)	Pollutant Conc. (mg/L)	Light Source	Irradiation Time (min)	Degradation Efficiency (%)	Reference
TiO₂	Methylene (B1212753) Blue	-	-	Visible	-	-	[1][2]
CuS	Methylene Blue	-	-	Visible	-	-	[3]
TiO₂/CuS (Core/Shell)	Methylene Blue	0.3	3	Visible	-	~90	[1][4]
TiO₂/CuS (Composite)	Methylene Blue	-	-	Visible	-	~58	[1][2]
CuS@TiO₂	Imidacloprid	-	-	Solar-simulated	-	-	[5]
Cu(II)/TiO₂	Cinnamic Acid	-	-	Natural Sunlight & Artificial UV	90	Higher than pure TiO₂	[6]
Cu₂O-CuO/TiO₂ (4 wt.%)	Reactive Blue 49	-	5-25	-	-	Follows pseudo-first-order kinetics	[7]
CuOₓ/TiO₂-1	Rhodamine B	-	-	Visible	20	99	[8]
P25 (TiO₂)	Rhodamine B	-	-	Full Spectral	20	~99	[8]
P25-1.5Cu	Rhodamine B	-	-	-	-	90.1	[9]
N/TiO₂	Methylene Blue	-	-	Sunlight	-	-	[10]
L-Arginine-TiO₂	Metronidazole	1.5	50	-	90	99.9	[11]
L-Arginine-TiO₂	Cephalexin	1.0	50	-	120	97.2	[11]

Note: "-" indicates that the specific data was not provided in the referenced abstract. The table highlights that while pristine TiO₂ is a benchmark, composites and doped versions often show enhanced performance, particularly under visible light.[8][9][10][11]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are generalized experimental protocols for evaluating the photocatalytic degradation of organic pollutants using CuS and TiO₂.

Synthesis of Photocatalysts

• TiO₂ Nanoparticles: Titanium dioxide nanoparticles are often synthesized via sol-gel or hydrothermal methods. A typical sol-gel synthesis involves the hydrolysis and condensation of a titanium precursor, such as titanium isopropoxide, in an alcoholic solution. The resulting gel is then dried and calcined at high temperatures (e.g., 400-500 °C) to obtain the crystalline TiO₂.

• CuS Nanoparticles: Copper sulfide nanoparticles can be synthesized through various methods, including a chemical route using thiourea (B124793) and copper sulfate (B86663) as precursors.[3] In a typical process, aqueous solutions of copper sulfate and thiourea are mixed and heated in a water bath, leading to the formation of CuS precipitates.[3] The product is then washed and dried.

• TiO₂/CuS Composites: Core-shell or composite nanostructures can be prepared by growing CuS on pre-synthesized TiO₂ nanostructures. This often involves dispersing TiO₂ in a solution containing a copper source and a sulfur source and inducing the reaction under specific conditions.[1][12] The use of a surface-functionalizing agent can facilitate the formation of a core-shell structure.[1]

Photocatalytic Degradation Experiment

• Preparation of Pollutant Solution: A stock solution of the target organic pollutant (e.g., methylene blue, rhodamine B) is prepared in deionized water. The desired concentration for the experiment is obtained by diluting the stock solution.

• Catalyst Dispersion: A specific amount of the photocatalyst (e.g., 0.3 g/L) is added to a known volume of the pollutant solution in a reactor vessel.[1][4]

• Adsorption-Desorption Equilibrium: The suspension is typically stirred in the dark for a period (e.g., 30-60 minutes) to establish adsorption-desorption equilibrium between the catalyst surface and the pollutant molecules.

• Photocatalytic Reaction: The suspension is then irradiated with a light source (e.g., UV lamp, solar simulator, or visible light lamp). The reactor is often cooled to maintain a constant temperature.

• Sample Collection and Analysis: Aliquots of the suspension are withdrawn at regular time intervals. The catalyst particles are removed by centrifugation or filtration. The concentration of the pollutant in the supernatant is determined using a UV-Vis spectrophotometer by measuring the absorbance at the characteristic wavelength of the pollutant.

• Degradation Efficiency Calculation: The degradation efficiency is calculated using the formula: Degradation Efficiency (%) = [(C₀ - Cₜ) / C₀] × 100 where C₀ is the initial concentration of the pollutant and Cₜ is the concentration at time t.

Visualization of Key Processes

To better understand the underlying mechanisms and experimental procedures, the following diagrams are provided.

Caption: General mechanism of semiconductor photocatalysis.

Caption: Workflow for photocatalytic degradation experiments.

Concluding Remarks

While TiO₂ remains a benchmark photocatalyst, its efficiency is largely confined to UV light. CuS, with its narrower bandgap, shows promise for visible-light-driven photocatalysis. However, the performance of pristine CuS can be limited by factors such as the rapid recombination of photogenerated charge carriers.[2]

The most significant advancements have been observed in the development of TiO₂/CuS heterostructures. These composite materials, particularly in core-shell configurations, exhibit superior photocatalytic activity compared to their individual components.[1][2] This enhancement is attributed to the efficient separation of photogenerated electrons and holes at the interface of the two semiconductors, which inhibits their recombination.[1][4] The formation of a type-II heterojunction in TiO₂/CuS systems facilitates the transfer of electrons from the conduction band of CuS to that of TiO₂, and holes from the valence band of TiO₂ to that of CuS, leading to a prolonged lifetime of charge carriers and, consequently, a higher photocatalytic efficiency.[4]

For researchers and drug development professionals, the choice between CuS and TiO₂ will depend on the specific application. For processes that can utilize UV light, TiO₂ is a reliable and cost-effective option. However, for applications aiming to leverage the visible part of the solar spectrum for enhanced efficiency and sustainability, CuS and particularly TiO₂/CuS composites represent a more advanced and effective solution. Future research should focus on optimizing the synthesis of these composite materials to maximize their stability and photocatalytic performance under real-world conditions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. scribd.com [scribd.com]
• 8. Synthesis of CuOx/TiO2 Photocatalysts with Enhanced Photocatalytic Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to CuS-Based Solar Cells and Their Alternatives

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient, cost-effective, and stable photovoltaic materials is a cornerstone of renewable energy research. Among the various candidates, copper sulfide (B99878) (CuS) has emerged as a promising p-type semiconductor material for solar cell applications due to its earth abundance, low toxicity, and favorable optoelectronic properties. This guide provides a comparative analysis of the performance of CuS-based solar cells against other prominent thin-film photovoltaic technologies, namely Cadmium Telluride (CdTe), Copper Indium Gallium Selenide (CIGS), and Perovskite solar cells. The information is supported by experimental data from recent studies to aid researchers in their evaluation of these materials.

Comparative Performance of Thin-Film Solar Cells

The performance of a solar cell is primarily evaluated by four key parameters: Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF). The table below summarizes the typical performance metrics for CuS-based solar cells and their main competitors. It is important to note that CuS is often utilized as a component, such as a counter electrode in Quantum Dot-Sensitized Solar Cells (QDSSCs) or as a hole transport layer, which influences the overall device performance.

Solar Cell Type	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF) (%)
CuS-based (QDSSC with CuS CE)	4.1 - 4.2	~0.56	~17.11	~45-50
Cu2ZnSnS4 (CZTS)	~1.01[1]	~0.214[1]	~5.913[1]	~32.79[1]
CuSbS2	up to 3.22	~0.49	~14.7	~44
Cadmium Telluride (CdTe)	> 22	> 0.85	> 30	> 80
Copper Indium Gallium Selenide (CIGS)	> 23	> 0.7	> 35	> 80
Perovskite	> 25	> 1.1	> 25	> 80

Note: The performance of solar cells can vary significantly based on the specific device architecture, fabrication methods, and materials used. The values presented here are representative of reported efficiencies in research settings.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of solar cell research. Below are representative experimental protocols for the fabrication and characterization of a CuS-based heterojunction solar cell.

Fabrication of a CuS/CdS Heterojunction Solar Cell

This protocol describes a common method for fabricating a simple CuS/CdS thin-film solar cell using chemical bath deposition (CBD).

• Substrate Cleaning:

  • Indium Tin Oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • The cleaned substrates are then dried under a nitrogen stream.

• Deposition of CdS Window Layer:

  • A chemical bath for CdS deposition is prepared by mixing solutions of a cadmium salt (e.g., cadmium sulfate), a complexing agent (e.g., ammonia), and a sulfur source (e.g., thiourea) in a beaker with deionized water.

  • The cleaned ITO substrates are immersed vertically in the beaker.

  • The beaker is placed in a water bath heated to a specific temperature (e.g., 80°C) for a designated time to allow for the deposition of a uniform CdS thin film.

  • After deposition, the substrates are removed, rinsed with deionized water, and dried.

• Deposition of CuS Absorber Layer:

  • A separate chemical bath for CuS deposition is prepared containing a copper salt (e.g., copper(II) chloride), a complexing agent (e.g., triethanolamine), and a sulfur source (e.g., thiourea).

  • The CdS-coated substrates are immersed in this solution at room temperature or a slightly elevated temperature for a set duration to form the CuS layer through an ion-exchange reaction or direct deposition.

  • The resulting CuS/CdS heterojunction is then rinsed with deionized water and dried.

• Deposition of Back Contact:

  • A metallic back contact, such as gold (Au) or carbon paste, is deposited onto the CuS layer. This can be achieved through techniques like thermal evaporation, sputtering, or screen printing.

Characterization of the Solar Cell

• Structural and Morphological Analysis:

  • X-ray Diffraction (XRD): To identify the crystalline phases and determine the crystal structure of the deposited CuS and CdS layers.

  • Scanning Electron Microscopy (SEM): To observe the surface morphology, film thickness, and cross-sectional structure of the solar cell.

• Optical Properties Analysis:

  • UV-Vis Spectroscopy: To measure the absorbance and transmittance spectra of the thin films and to determine their optical band gaps.

• Electrical Performance Measurement:

  • Current-Voltage (I-V) Characteristics: The fabricated solar cell is placed under a solar simulator with a standard illumination of AM 1.5G (1000 W/m²). The current and voltage are swept to obtain the I-V curve, from which the key performance parameters (PCE, Voc, Jsc, FF) are extracted.

Visualizing the Process and Principles

To better understand the workflow and the underlying physics of CuS-based solar cells, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]

Confirming the Elemental Composition of Copper(II) Sulfide (CuS) with EDS/EDX: A Comparative Guide

Energy-Dispersive X-ray Spectroscopy (EDS or EDX) is a powerful analytical technique used to determine the elemental composition of a sample. When coupled with Scanning Electron Microscopy (SEM), it provides both morphological and compositional information. This guide provides a comparative framework for researchers on using EDS/EDX to confirm the elemental makeup of Copper(II) Sulfide (CuS), comparing experimental data with theoretical values.

Data Presentation: Elemental Composition of CuS

The confirmation of the stoichiometry of a synthesized material like CuS is critical. The expected elemental composition can be calculated theoretically based on its chemical formula and the atomic weights of its constituent elements, Copper (Cu) and Sulfur (S). This theoretical data serves as a benchmark for experimental results obtained from EDS/EDX analysis.

Ideally, the atomic ratio of copper to sulfur in CuS should be 1:1.[1] Experimental data from EDS/EDX analysis is expected to approximate this ratio. Deviations may indicate the presence of impurities or a non-stoichiometric compound.

Element	Molar Mass ( g/mol )	Theoretical Weight %	Theoretical Atomic %	Typical Experimental Atomic % (EDS/EDX)
Copper (Cu)	63.55	66.46%[2]	50.0%	~50%[1]
Sulfur (S)	32.07	33.54%[2]	50.0%	~50%[1]
Total	95.62 [2]	100.00%	100.0%	~100%

Note: Experimental results may also detect trace elements from the synthesis process or sample holder, such as Carbon (C) and Oxygen (O).[3]

Experimental Protocol: EDS/EDX Analysis of CuS

The following protocol outlines the standard procedure for analyzing a solid CuS sample using a Scanning Electron Microscope (SEM) equipped with an EDS/EDX detector.

1. Sample Preparation:

• Mounting: Securely mount the dry CuS powder or solid sample onto an SEM stub using double-sided carbon tape.

• Conductivity: Ensure the sample is electrically grounded to the stub to prevent charging under the electron beam.

• Coating (if necessary): If CuS is non-conductive or poorly conductive, apply a thin layer of a conductive material (e.g., carbon, gold, or palladium) using a sputter coater. This prevents electron beam charging artifacts.

2. SEM Instrument Setup & Imaging:

• Venting and Loading: Vent the SEM chamber, load the sample stub onto the stage, and pump the chamber down to the required vacuum level.

• Electron Beam Activation: Turn on the electron beam and set an appropriate accelerating voltage (e.g., 15-20 kV is common for general elemental analysis).

• Imaging: Use the SEM's secondary electron (SE) or backscattered electron (BSE) detectors to obtain a clear image of the sample surface. Navigate to the specific area of interest for analysis.

3. EDS/EDX Data Acquisition:

• Detector Insertion: Insert the EDS/EDX detector if it is retractable.

• Spectrum Acquisition: Select the desired analysis mode (e.g., point analysis, line scan, or area mapping). Initiate the acquisition of the X-ray spectrum. The collection time (live time) should be sufficient to obtain a good signal-to-noise ratio, typically 30-100 seconds.

• Data Collection: The system's software will collect and display the energy spectrum of the characteristic X-rays emitted from the sample. The x-axis represents X-ray energy (in keV), and the y-axis represents the number of X-ray counts.

4. Data Analysis and Quantification:

• Peak Identification: The software automatically identifies the elements present by matching the energy of the peaks in the spectrum to the known characteristic X-ray emission energies of elements. For CuS, prominent peaks for Cu and S will be identified.

• Quantitative Analysis: The software performs a quantitative analysis by integrating the peak intensities and applying matrix corrections (such as ZAF corrections) to calculate the atomic and weight percentages of the identified elements.

• Verification: Compare the experimental atomic and weight percentages to the theoretical values for CuS to confirm the elemental composition.

Mandatory Visualization: Workflow Diagram

The following diagram illustrates the logical workflow for confirming the elemental composition of CuS using SEM-EDS/EDX.

Caption: Workflow for CuS elemental analysis via EDS/EDX.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]

Stability of Copper Sulfide Nanoparticles in Biological Media: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of nanomedicine relies on the predictable behavior of nanoparticles in biological environments. Copper sulfide (B99878) (CuS) nanoparticles, with their promising photothermal properties, are a key area of investigation for applications such as cancer therapy. However, their stability in biological media is a critical determinant of their efficacy and safety. This guide provides an objective comparison of CuS nanoparticle stability in different biological media, supported by experimental data and detailed methodologies.

Comparative Stability of CuS Nanoparticles

The stability of CuS nanoparticles is significantly influenced by the composition of the surrounding biological medium. The formation of a protein corona—a layer of proteins that adsorbs to the nanoparticle surface—plays a pivotal role in their agglomeration, degradation, and overall biological identity. The primary biological media of interest for in vitro and in vivo studies are blood plasma, serum, and cell culture media.

Key Stability Parameters:

• Agglomeration: The tendency of nanoparticles to clump together, affecting their effective size and potential for cellular uptake and toxicity.

• Degradation: The breakdown of the nanoparticle structure, leading to the release of constituent ions (e.g., Cu²⁺), which can have biological consequences.

• Surface Charge (Zeta Potential): A measure of the electrostatic potential at the nanoparticle surface, which influences their interaction with biological components and their colloidal stability.

Quantitative Data Summary

The following table summarizes the stability of CuS nanoparticles in different biological media based on available experimental data. It is important to note that direct side-by-side quantitative comparisons across all three media are limited in the literature. The data presented here are compiled from various studies to provide a comparative overview.

Biological Medium	Nanoparticle Type	Stability Observation	Quantitative Data	Reference
Cell Culture Medium (DMEM + 10% FBS)	PEG-coated Hollow CuS Nanoparticles (PEG-HCuSNPs)	Slow dissociation of Cu ions.	3.2 ± 0.3% of Cu ions released within 24 hours.	[1]
Cell Culture Medium (DMEM)	Bare CuS and BSA-coated CuS Nanoparticles	BSA-CuS shows significantly better stability and dispersity compared to bare CuS.	Qualitative: Visual inspection after centrifugation shows less precipitation for BSA-CuS.	[1]
Fetal Bovine Serum (FBS)	Bare CuS and BSA-coated CuS Nanoparticles	BSA-CuS maintains good stability and dispersity, while bare CuS shows significant agglomeration.	Qualitative: Visual inspection after centrifugation shows less precipitation for BSA-CuS.	[1]
Phosphate Buffered Saline (PBS, pH 7.0)	Bare CuS and BSA-coated CuS Nanoparticles	BSA-CuS is stable, while bare CuS shows some precipitation.	Qualitative: Visual inspection after centrifugation.	[1]
Simulated Body Fluids	Bare CuS Nanoparticles	Generally low solubility.	Zero copper concentration in most leachates, except for simulated lung fluid (0.015%) and simulated gastric fluid (0.078%).	[2]
Blood Plasma (in vivo)	PEG-coated Hollow CuS Nanoparticles (PEG-HCuSNPs)	Disintegration into smaller CuS particles (4-5 nm) is observed.	Not directly quantified as a percentage of degradation over time in plasma.	[1]

Experimental Protocols

Accurate assessment of nanoparticle stability requires robust and well-defined experimental protocols. Below are methodologies for key experiments cited in the evaluation of CuS nanoparticle stability.

Dynamic Light Scattering (DLS) for Agglomeration Analysis

DLS measures the hydrodynamic diameter of nanoparticles in suspension, providing insights into their agglomeration state.

Protocol:

• Sample Preparation:

  • Disperse CuS nanoparticles in the desired biological medium (plasma, serum, or cell culture medium) at a concentration of 0.1 mg/mL.

  • For plasma and serum, centrifuge the samples to remove large aggregates before measurement.

  • Incubate the samples at 37°C for predetermined time points (e.g., 0, 1, 4, 24 hours).

• DLS Measurement:

  • Equilibrate the DLS instrument to 37°C.

  • Transfer 1 mL of the nanoparticle suspension to a disposable polystyrene cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the measurement parameters:

    • Scattering Angle: 173° (backscatter)

    • Temperature: 37°C

    • Equilibration Time: 120 seconds

    • Number of Measurements: 3 runs of 10-15 measurements each.

  • Analyze the data to obtain the Z-average hydrodynamic diameter and the Polydispersity Index (PDI).

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) for Degradation Analysis

ICP-MS is a highly sensitive technique for quantifying the elemental composition of a sample, making it ideal for measuring the release of copper ions from CuS nanoparticles.

Protocol:

• Sample Preparation:

  • Incubate CuS nanoparticles in the biological medium at 37°C.

  • At specified time intervals, take an aliquot of the suspension and separate the nanoparticles from the medium using ultracentrifugation (e.g., 100,000 x g for 30 minutes).

  • Carefully collect the supernatant containing the released copper ions.

• Acid Digestion:

  • Digest the supernatant with a mixture of high-purity nitric acid (HNO₃) and hydrochloric acid (HCl) (aqua regia) to break down any organic components and ensure all copper is in an ionic form. Microwave-assisted digestion is often used for this step.

• ICP-MS Analysis:

  • Prepare a series of copper standard solutions of known concentrations for calibration.

  • Dilute the digested samples with ultrapure water to a suitable concentration range for the instrument.

  • Introduce the samples and standards into the ICP-MS.

  • Measure the intensity of the copper isotopes (e.g., ⁶³Cu and ⁶⁵Cu).

  • Quantify the concentration of released copper in the original supernatant based on the calibration curve.

Zeta Potential Measurement for Surface Charge Analysis

Zeta potential measurements provide information about the surface charge of nanoparticles, which is a key indicator of their colloidal stability.

Protocol:

• Sample Preparation:

  • Disperse CuS nanoparticles in the biological medium of interest.

  • The concentration should be optimized for the instrument, typically in the range of 0.01 to 1.0 mg/mL.

• Measurement:

  • Use a dedicated zeta potential analyzer or a DLS instrument with zeta potential measurement capabilities.

  • Inject the sample into a disposable folded capillary cell.

  • Equilibrate the sample to the desired temperature (e.g., 25°C or 37°C).

  • Apply an electric field and measure the electrophoretic mobility of the nanoparticles.

  • The instrument's software will calculate the zeta potential using the Smoluchowski or Huckel approximation, depending on the solvent properties.

  • Perform at least three independent measurements and report the average zeta potential and standard deviation.

Visualizing Experimental Workflows

The following diagrams illustrate the workflows for the key experimental protocols described above.

Caption: Workflow for DLS analysis of CuS nanoparticle agglomeration.

Caption: Workflow for ICP-MS analysis of CuS nanoparticle degradation.

Caption: Workflow for Zeta Potential measurement of CuS nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapid Determination of Plasmonic Nanoparticle Agglomeration Status in Blood - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Copper Sulfide (CuS): A Guide for Laboratory Professionals

For researchers and scientists in the pharmaceutical and broader scientific community, the proper management and disposal of chemical waste are paramount to ensuring a safe and compliant laboratory environment. Copper sulfide (B99878) (CuS), a compound utilized in various research applications, requires careful handling and adherence to specific disposal protocols to mitigate potential environmental and health risks. This guide provides essential safety and logistical information for the proper disposal of copper sulfide waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle copper sulfide with the appropriate safety measures in place. The following table summarizes the key personal protective equipment (PPE) and handling requirements:

Precaution Category	Specific Recommendations	Citations
Personal Protective Equipment (PPE)	Eye Protection: Use equipment for eye protection tested and approved under appropriate government standards such as NIOSH (US) or EN 166(EU).	[1][2][3]
Hand Protection: Handle with gloves. Inspect gloves prior to use and use proper glove removal technique. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.	[1][2][3]
Respiratory Protection: If dust is generated, use a NIOSH-approved N95 (US) or P1 (EN 143) dust mask.	[1][2]
Handling and Storage	Ventilation: Provide appropriate exhaust ventilation at places where dust is formed.	[1][2][4]
Storage Conditions: Keep container tightly closed in a dry and well-ventilated place.	[1][2]
Spill Containment: In case of a spill, sweep up and shovel the material. Avoid creating dust. Place the spilled material into a suitable, closed container for disposal. Do not let the product enter drains.	[1][2][5]

Step-by-Step Disposal Protocol

The disposal of copper sulfide waste should be conducted in a manner that is compliant with all federal, state, and local regulations. The following procedural steps provide a direct guide for laboratory personnel:

• Waste Identification and Segregation:

  • Identify all waste streams containing copper sulfide.

  • Segregate copper sulfide waste from other chemical waste streams to avoid unintended reactions.

• Containment:

  • Place all solid copper sulfide waste into a clearly labeled, suitable, and closed container.[1][2]

  • Ensure the container is in good condition and compatible with the waste.

• Labeling:

  • Label the waste container clearly as "Hazardous Waste" and include the chemical name "Copper Sulfide".

  • Indicate the date of waste generation on the label.

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be secure, well-ventilated, and away from incompatible materials.

• Engage a Licensed Waste Disposal Service:

  • The most critical step in the proper disposal of copper sulfide is to contact and contract with a licensed professional waste disposal company.[1]

  • This ensures that the waste is transported, treated, and disposed of in accordance with all legal and environmental regulations.

• Documentation:

  • Maintain meticulous records of all disposed copper sulfide waste, including the amount, date of disposal, and the name of the waste disposal company.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of copper sulfide from the point of generation to final disposal.

Copper Sulfide (CuS) Disposal Workflow

It is imperative for all laboratory personnel to be thoroughly familiar with these procedures to ensure a safe working environment and to maintain regulatory compliance. Always refer to your institution's specific waste management plan and consult with your environmental health and safety department for any site-specific requirements.

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. sds.mcmaster.ca [sds.mcmaster.ca]
• 3. chemicalbook.com [chemicalbook.com]
• 4. ltschem.com [ltschem.com]
• 5. Copper Sulfide CuS - ESPI Metals [espimetals.com]

Personal protective equipment for handling Copper sulfide (CuS)

Essential Safety and Handling Guide for Copper Sulfide (B99878) (CuS)

This guide provides immediate safety, operational, and disposal protocols for laboratory professionals handling Copper Sulfide (CuS). Adherence to these procedures is crucial for ensuring personal safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense against potential hazards associated with Copper Sulfide. The following table summarizes the recommended PPE for handling this chemical.

PPE Category	Specification
Eye Protection	Wear tightly fitting safety goggles or chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[1][2][3][4][5]
Hand Protection	Wear appropriate protective gloves (e.g., rubber gloves).[4][6] Gloves must be inspected before use and disposed of after contamination.[1][2]
Skin Protection	Wear protective clothing to prevent skin exposure.[4] For significant exposure risk, fire/flame resistant and impervious clothing is recommended.[5]
Respiratory Protection	For nuisance levels of dust, a type N95 (US) or type P1 (EN 143) dust mask can be used.[1][2] If exposure limits are exceeded or irritation is experienced, a full-face respirator is recommended.[5]

Operational Plan for Handling Copper Sulfide

A systematic approach to handling Copper Sulfide is essential to ensure safety and experimental integrity.

1. Pre-Operational Checks:

• Ventilation: Ensure adequate ventilation, such as a fume hood, is operational to control dust.[1][3][5][6]

• PPE Inspection: Inspect all PPE for integrity before use.[1][2][4]

• Emergency Equipment: Confirm the location and functionality of emergency eyewash stations and safety showers.[7]

• Spill Kit: Have a spill kit readily available containing absorbent materials like vermiculite (B1170534) or sodium bicarbonate.[6]

2. Handling Procedure:

• Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[1][2][3][4][5]

• Avoid Contact: Prevent contact with skin and eyes.[1][5][6]

• Inert Atmosphere: For moisture-sensitive applications, handle and store under an inert gas like argon.[1][3][8]

• Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[4][6][9]

3. Post-Operational Cleanup:

• Decontamination: Clean the work area thoroughly.

• Glove Removal: Use proper glove removal technique to avoid skin contact with the outer surface of the glove.[1][2]

• Storage: Store Copper Sulfide in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[1][2][3][4][5][6][8]

Disposal Plan for Copper Sulfide Waste

Proper disposal of Copper Sulfide waste is critical to prevent environmental contamination.

1. Waste Collection:

• Containment: Collect waste Copper Sulfide and contaminated materials (e.g., gloves, wipes) in a suitable, closed, and clearly labeled container for disposal.[1][2][3]

• Segregation: Do not mix with other waste streams unless instructed by your institution's environmental health and safety (EHS) office.

2. Spill Management:

• Containment: In case of a spill, cover with a suitable absorbent material such as vermiculite or sodium bicarbonate.[6]

• Collection: Carefully sweep or vacuum the spilled material into a designated waste container.[1][3][4] Avoid creating dust.[8]

• Environmental Protection: Prevent the spilled material from entering drains or waterways.[1][3][4][8]

3. Final Disposal:

• Licensed Disposal: Dispose of the waste through a licensed disposal company.[3]

• Regulatory Compliance: All disposal activities must be in accordance with local, state, and federal regulations.[6]

Workflow for Handling and Disposal of Copper Sulfide

Caption: Logical workflow for the safe handling and disposal of Copper Sulfide.

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. chemicalbook.com [chemicalbook.com]
• 3. sds.mcmaster.ca [sds.mcmaster.ca]
• 4. msds.nipissingu.ca [msds.nipissingu.ca]
• 5. echemi.com [echemi.com]
• 6. ltschem.com [ltschem.com]
• 7. fishersci.com [fishersci.com]
• 8. Copper Sulfide CuS - ESPI Metals [espimetals.com]
• 9. Copper Sulfate - ESPI Metals [espimetals.com]